1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• CAS: 92928-18-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative that serves as a crucial intermediate in the synthesis of various pharmaceutical compounds.[1] Its chemical structure, featuring an acetyl group and a chloroethyl moiety on the piperazine ring, imparts a versatile reactivity profile, making it a valuable building block in medicinal chemistry.[1] The hydrochloride salt form enhances its aqueous solubility, a key consideration for its application in diverse research and development settings.[1] A thorough understanding of its physical properties is paramount for its effective handling, characterization, and utilization in synthetic and formulation studies. This guide provides a comprehensive overview of the core physical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, detailed experimental protocols for their determination, and insights into its stability and safety profile.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is presented in the table below. These parameters are fundamental for the identification and characterization of the compound.

Property	Value	Source(s)
Chemical Name	1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride	[1][2]
CAS Number	92928-18-2	[2][3]
Molecular Formula	C₈H₁₆Cl₂N₂O	[1][2]
Molecular Weight	227.13 g/mol	[1][2]
Appearance	White, crystalline solid	[1]
Melting Point	232°C	[2]
Boiling Point	344.9°C at 760 mmHg	[2]
Flash Point	162.4°C	[2]
Solubility	Soluble in water and methanol.[1] Qualitative solubility in ethanol/water mixtures and isopropyl alcohol has been inferred from recrystallization procedures.[4]	[1][4]
XLogP3	1.06710	[2]

Chemical Structure

The chemical structure of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is depicted below. The piperazine ring is substituted with an acetyl group at one nitrogen and a 2-chloroethyl group at the other, with the hydrochloride salt formed at one of the nitrogen atoms.

Caption: Chemical structure of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is crucial for quality control and research applications. The following sections provide detailed, step-by-step methodologies for key experiments.

Workflow for Physical Property Determination

The general workflow for characterizing the physical properties of a solid compound like 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is outlined below.

Caption: General workflow for the determination of physical properties.

Melting Point Determination (Capillary Method)

The melting point is a key indicator of purity for a crystalline solid. A sharp melting range typically signifies a high degree of purity.

Principle: A small, finely powdered sample is heated slowly in a capillary tube, and the temperature range over which the substance melts is observed.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle (optional, for grinding crystals)

• Spatula

Procedure:

• Sample Preparation: Ensure the sample of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is completely dry. If the crystals are large, gently grind them into a fine powder using a mortar and pestle.[5]

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample. A small amount of the solid will be forced into the tube.[6]

• Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to cause the solid to fall to the bottom.[7] Alternatively, drop the tube, sealed end down, through a long glass tube to pack the sample tightly.[5][7] The packed sample height should be approximately 2-3 mm.

• Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid heating run to get a rough estimate.[5]

• Accurate Melting Point Determination:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Heat the sample at a moderate rate until the temperature is about 15-20°C below the expected melting point.[7]

  • Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[8]

  • Record the temperature (T1) at which the first drop of liquid appears.

  • Record the temperature (T2) at which the entire sample has completely melted.

  • The melting range is reported as T1 - T2.

• Repeatability: Perform the determination in triplicate to ensure the results are reproducible.

Interpretation: A pure sample of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride should exhibit a sharp melting range, consistent with the literature value of 232°C.[2] A broad melting range (greater than 2°C) may indicate the presence of impurities.

Solubility Determination (Isothermal Shake-Flask Method)

Understanding the solubility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in various solvents is crucial for its application in synthesis, purification, and formulation.

Principle: An excess amount of the solid is equilibrated with a known volume of the solvent at a constant temperature. The concentration of the dissolved solid in the saturated solution is then determined analytically.

Apparatus:

• Thermostatic shaker bath or incubator

• Vials or flasks with tight-fitting caps

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

• Solvent Selection: Choose a range of relevant solvents for testing (e.g., water, methanol, ethanol, dichloromethane, acetone).

• Sample Preparation: Add an excess amount of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride to a known volume of the solvent in a vial. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

• Equilibration: Place the vials in a thermostatic shaker bath set at a specific temperature (e.g., 25°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed at the same temperature for a short period to allow the undissolved solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a pipette. Immediately filter the solution through a syringe filter (e.g., 0.45 µm) to remove any undissolved particles. This step is critical to prevent artificially high solubility readings.

• Quantification:

  • Dilute the filtered saturated solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted solution using a validated analytical method (e.g., HPLC-UV) to determine the concentration of the dissolved compound.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the sample.

• Data Reporting: Express the solubility in terms of mass per unit volume (e.g., mg/mL or g/100 mL) at the specified temperature.

Qualitative Solubility Insights: Based on synthesis and purification procedures, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is known to be soluble in water and methanol.[1] Its use in recrystallization from ethanol/water and isopropyl alcohol suggests good solubility in these solvent systems, particularly at elevated temperatures.[4]

Stability Profile: Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a drug intermediate and to develop stability-indicating analytical methods.[1] These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing.

Objective: To identify potential degradation products and degradation pathways of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride under various stress conditions.

Methodology: A validated stability-indicating analytical method, typically HPLC, is required to separate and quantify the parent compound and its degradation products.

Stress Conditions:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at a specified temperature (e.g., 60°C) for a defined period.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at a specified temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Treat the compound with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature or elevated temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for an extended period.

• Photolytic Degradation: Expose the compound (both in solid state and in solution) to UV and visible light in a photostability chamber.

General Procedure:

• Prepare solutions of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in the respective stress media.

• Expose the solutions and solid samples to the stress conditions for a predetermined duration.

• At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration.

• Analyze the samples using the stability-indicating HPLC method.

• Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

• Aim for a target degradation of 5-20% to ensure that the degradation products are formed at detectable levels without complete degradation of the parent compound.[8]

Data Analysis:

• Calculate the percentage of degradation of the parent compound.

• Determine the retention times and peak areas of the degradation products.

• If possible, identify the structure of the major degradation products using techniques like LC-MS.

Safety and Handling

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[2] Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound.

• Eye/Face Protection: Wear chemical safety goggles.

• Skin Protection: Wear protective gloves and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

In case of exposure, follow standard first-aid measures and seek medical attention. Store the compound in a tightly sealed container in a cool, dry place.

Conclusion

This technical guide has provided a comprehensive overview of the key physical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a vital intermediate in pharmaceutical synthesis. The detailed experimental protocols for determining its melting point, solubility, and stability are intended to equip researchers and scientists with the necessary tools for its accurate characterization and effective utilization. A thorough understanding and application of this knowledge are essential for ensuring the quality, consistency, and successful application of this compound in drug discovery and development.

References

• Wired Chemist. (n.d.). Determination of Melting Point. Retrieved from [Link]

• University of Alberta. (n.d.). Melting point determination. Retrieved from [Link]

• National Taiwan Normal University. (n.d.). Experiment 20: RECRYSTALLIZATION AND MELTING POINT DETERMINATION. Retrieved from [Link]

• Miami University. (n.d.). Experiment 1 - Melting Points. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• MedCrave online. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• ResolveMass Laboratories. (2025, November 5). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Pharmaceutical Online. (2020, January 9). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Retrieved from [Link]

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An In-Depth Technical Guide to 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: Synthesis, Reactivity, and Applications

This guide provides a comprehensive technical overview of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a versatile chemical intermediate with significant applications in pharmaceutical research and development. We will delve into its chemical structure and properties, provide detailed methodologies for its synthesis and characterization, explore its chemical reactivity, and discuss its role in the development of novel therapeutics.

Core Chemical Properties and Structure

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative characterized by an acetyl group at the 1-position and a 2-chloroethyl group at the 4-position of the piperazine ring. The hydrochloride salt form enhances its stability and solubility in aqueous media.[1]

The unique arrangement of functional groups—a reactive chloroethyl moiety, a tertiary amine within the piperazine ring, and an amide linkage—renders this molecule a valuable building block in organic synthesis. The chloroethyl group, in particular, serves as a key handle for introducing the acetylpiperazine scaffold into larger, more complex molecules through nucleophilic substitution reactions.

Below is a table summarizing the key physicochemical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Property	Value
CAS Number	92928-18-2
Molecular Formula	C₈H₁₆Cl₂N₂O
Molecular Weight	227.13 g/mol
Appearance	White to off-white crystalline solid
Melting Point	232 °C
Boiling Point	344.9 °C at 760 mmHg
Solubility	Soluble in water and methanol

Synthesis and Purification

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is typically achieved in a two-step process starting from 2-(4-Acetylpiperazin-1-yl)ethanol. The first step involves the conversion of the hydroxyl group to a chloride, followed by the formation of the hydrochloride salt.

Experimental Protocol: Synthesis

Step 1: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine (Free Base)

This procedure is adapted from established methods for the chlorination of N-substituted ethanolamines.[2]

• Materials:

  • 2-(4-Acetylpiperazin-1-yl)ethanol (1 equivalent)

  • Thionyl chloride (1.1 equivalents)

  • Dichloromethane (anhydrous)

  • Triethylamine (1.2 equivalents)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(4-Acetylpiperazin-1-yl)ethanol in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add triethylamine to the solution, followed by the dropwise addition of thionyl chloride. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-Acetyl-4-(2-chloroethyl)piperazine as an oil.

• Purification:

  • The crude product can be purified by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane.

Step 2: Formation of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

This is a standard acid-base reaction to form the hydrochloride salt.

• Materials:

  • 1-Acetyl-4-(2-chloroethyl)piperazine (free base)

  • Anhydrous diethyl ether

  • Hydrochloric acid solution in diethyl ether (e.g., 2 M)

• Procedure:

  • Dissolve the purified 1-Acetyl-4-(2-chloroethyl)piperazine in a minimal amount of anhydrous diethyl ether.

  • Cool the solution in an ice bath.

  • Slowly add the hydrochloric acid solution in diethyl ether dropwise with stirring.

  • A white precipitate of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride will form.

  • Continue stirring for 30 minutes in the ice bath.

  • Collect the precipitate by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum to yield the final product.

Synthetic workflow for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound. The primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Predicted): The proton NMR spectrum is expected to show distinct signals corresponding to the different proton environments in the molecule.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
~2.1	s	3H, -C(O)CH₃
~2.5-2.7	m	4H, Piperazine ring protons
~2.8	t	2H, -N-CH₂-CH₂-Cl
~3.5-3.7	m	4H, Piperazine ring protons
~3.7	t	2H, -N-CH₂-CH₂-Cl
~11-12	br s	1H, N-H⁺ (hydrochloride)

¹³C NMR Spectroscopy (Predicted): The carbon NMR spectrum will provide information on the carbon framework.

Predicted Chemical Shift (δ, ppm)	Assignment
~21	-C(O)CH₃
~40	-N-CH₂-CH₂-Cl
~45-55	Piperazine ring carbons
~58	-N-CH₂-CH₂-Cl
~169	-C(O)CH₃

Note: Predicted chemical shifts are based on analogous structures and may vary depending on the solvent and experimental conditions.[3][4][5][6][7]

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2400-2700	Broad, Strong	N-H⁺ stretch (from hydrochloride)
~2850-3000	Medium	C-H stretch (aliphatic)
~1640	Strong	C=O stretch (amide)
~1450	Medium	C-H bend (methylene)
~1250	Medium	C-N stretch
~650-750	Medium-Strong	C-Cl stretch

Chemical Reactivity and Mechanism of Action

The primary mode of reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is centered around the electrophilic nature of the 2-chloroethyl group. This moiety readily participates in nucleophilic substitution reactions, making the compound an excellent alkylating agent for introducing the acetylpiperazine functionality.

A key mechanistic feature of β-chloroethylamines is their ability to undergo intramolecular cyclization to form a highly reactive and strained three-membered aziridinium ion. This intermediate is then susceptible to attack by a wide range of nucleophiles. This cyclization is often the rate-determining step in reactions with weaker nucleophiles.

Reactivity of the 2-chloroethyl group via an aziridinium ion intermediate.

This reactivity profile is fundamental to its utility in drug discovery, allowing for the covalent linkage to various biological targets or the construction of more elaborate molecular architectures.

Applications in Drug Discovery and Development

The piperazine scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in a wide range of therapeutic agents. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves as a crucial intermediate in the synthesis of several classes of drugs.

Synthesis of Antipsychotic Agents

A significant application of this compound and its derivatives is in the synthesis of atypical antipsychotics. Many of these drugs exert their therapeutic effects by modulating dopaminergic and serotonergic pathways in the central nervous system. The piperazine moiety is often a key pharmacophore responsible for receptor binding. For instance, derivatives of this compound are used in the synthesis of drugs like aripiprazole and quetiapine.[8]

Simplified signaling pathway of atypical antipsychotics.

Histone Deacetylase (HDAC) Inhibitors

Recent research has explored piperazine-containing compounds as inhibitors of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the epigenetic regulation of gene expression. Their inhibition can lead to the hyperacetylation of histones, resulting in a more open chromatin structure and the transcription of tumor suppressor genes. The piperazine scaffold can be incorporated as a linker region in HDAC inhibitors, connecting a zinc-binding group to a surface-recognizing "cap" group. The flexibility and physicochemical properties of the piperazine ring can be fine-tuned to optimize binding to the active site of HDAC enzymes.[9]

Antimicrobial and Antifungal Potential

Piperazine derivatives have been investigated for their antimicrobial and antifungal activities.[10][11][12][13][14][15][16] While the specific activity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is not extensively documented in publicly available literature, the general class of N-alkyl and N-aryl piperazines has shown promise against various bacterial and fungal strains. The proposed mechanisms of action for some antimicrobial amines involve the disruption of the cell membrane integrity of the microorganisms.[1][17][18] Further research is warranted to fully elucidate the antimicrobial potential of this specific compound and its derivatives.

Safety and Handling

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride should be handled with appropriate safety precautions in a laboratory setting.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place.

In case of exposure, seek immediate medical attention. Consult the Safety Data Sheet (SDS) for detailed information on hazards, first aid measures, and disposal.

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable and versatile intermediate in organic synthesis and medicinal chemistry. Its well-defined reactivity, particularly of the chloroethyl group, allows for its strategic incorporation into a wide array of molecules. Its demonstrated utility in the synthesis of antipsychotic agents and its potential as a scaffold for HDAC inhibitors and antimicrobial agents underscore its importance for researchers, scientists, and drug development professionals. A thorough understanding of its synthesis, characterization, and reactivity is paramount for its effective application in the pursuit of novel therapeutics.

References

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES - Revue Roumaine de Chimie. Available at: [Link]

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• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents - ACG Publications. Available at: [Link]

• Synthesis and Antimicrobial Activity of N-alkyl and N-aryl Piperazine Derivatives - PubMed. Available at: [Link]

• A valuable insight into recent advances on antimicrobial activity of piperazine derivatives - Der Pharma Chemica. Available at: [Link]

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• Antifungal Compounds from Piper Species - PMC - NIH. Available at: [Link]

• Piperazine-Modified Ketoconazole Derivatives Show Increased Activity against Fungal and Trypanosomatid Pathogens - PubMed. Available at: [Link]

• (PDF) Synthesis and Antimicrobial Activity of Some New Piperazine Derivaties Containing Aryl Sulfonyloxy Group - ResearchGate. Available at: [Link]

• [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature - The Royal Society of Chemistry. Available at: [Link]

• The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents. Available at: [Link]

• Histone deacetylase inhibitor - Wikipedia. Available at: [Link]

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An In-Depth Technical Guide to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride: A Keystone Intermediate in Modern Drug Discovery

For the discerning researcher, scientist, and drug development professional, understanding the nuances of key chemical intermediates is paramount to innovation. This guide provides a comprehensive technical overview of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS Number: 92928-18-2), a versatile building block in the synthesis of a diverse array of pharmaceutical agents. We will delve into its chemical properties, synthesis, reactivity, and applications, with a focus on the causality behind experimental choices and the self-validating systems inherent in robust protocols.

Core Chemical and Physical Identity

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative characterized by an acetyl group at the 1-position and a reactive 2-chloroethyl group at the 4-position.[1] The hydrochloride salt form enhances its stability and solubility in aqueous media, rendering it amenable to a variety of reaction conditions.[1]

Table 1: Physicochemical Properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Property	Value	Source
CAS Number	92928-18-2	[2]
Molecular Formula	C₈H₁₆Cl₂N₂O	[2]
Molecular Weight	227.13 g/mol	[2]
Appearance	White, crystalline solid	[1]
Melting Point	232°C	[2]
Boiling Point	344.9°C at 760 mmHg	[2]
Flash Point	162.4°C	[2]
Solubility	Soluble in water and methanol	[1]

The Synthetic Landscape: Crafting the Intermediate

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a critical process, with several methodologies available to the synthetic chemist. The choice of route is often dictated by the desired scale, purity requirements, and available starting materials.

Synthesis via Chlorination of an Alcohol Precursor: A Reliable Laboratory-Scale Protocol

A common and well-documented method involves the chlorination of the corresponding alcohol, 2-(4-Acetylpiperazin-1-yl)ethanol. This approach offers a good yield and a straightforward purification process.

Experimental Protocol: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine

• Materials:

  • 2-(4-Acetylpiperazin-1-yl)ethanol (500 mg, 2.90 mmol)

  • Methylene chloride (10 ml)

  • Triethylamine (445 μl, 3.19 mmol)

  • 4-Toluenesulphonyl chloride (609 mg, 3.19 mmol)

  • Brine solution

  • Magnesium sulfate (MgSO₄)

  • Methylene chloride/methanol (98/2) for chromatography

• Procedure:

  • Dissolve 2-(4-Acetylpiperazin-1-yl)ethanol in methylene chloride.

  • Add triethylamine and 4-toluenesulphonyl chloride to the solution.

  • Stir the mixture at ambient temperature overnight.

  • Wash the reaction mixture with brine.

  • Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.

  • Purify the residue by column chromatography using a methylene chloride/methanol (98/2) eluent.

  • The expected yield of 1-acetyl-4-(2-chloroethyl)piperazine as an oil is approximately 54% (300 mg).[3]

Causality in Experimental Choices: The use of triethylamine is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation. 4-Toluenesulphonyl chloride is an effective reagent for converting the primary alcohol to a good leaving group (tosylate), which is subsequently displaced by the chloride ion. Column chromatography is a standard and effective method for purifying the final product from unreacted starting materials and byproducts.

Diagram 1: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine

Caption: Nucleophilic substitution at the chloroethyl group.

Applications in Drug Discovery and Development

The piperazine scaffold is a well-established pharmacophore in medicinal chemistry, and 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves as a key intermediate in the synthesis of a variety of biologically active compounds.

Intermediate for Antipsychotic Drugs

Derivatives of chloroethylpiperazine are crucial in the synthesis of several atypical antipsychotic drugs. For instance, the synthesis of aripiprazole, a widely used medication for schizophrenia and bipolar disorder, involves the N-alkylation of a piperazine derivative with a substituted butoxy-quinolinone. [4]While not a direct precursor, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride represents a structurally related and synthetically valuable building block for creating libraries of potential CNS-active agents.

Potential as an Antitumor Agent

The chloroethyl functionality is a key feature of many classical alkylating antineoplastic agents. While specific studies on the antitumor activity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride are limited, related piperazine derivatives have demonstrated significant cytotoxic activity against various cancer cell lines. [5][6]The mechanism often involves the alkylation of nucleophilic sites on DNA, leading to cell cycle arrest and apoptosis. Further investigation into the potential of this specific compound in cancer research is warranted.

Antimicrobial Potential

Piperazine derivatives have been extensively studied for their antimicrobial properties. [7][8]The incorporation of different functional groups onto the piperazine ring can lead to compounds with significant activity against a range of bacteria and fungi. The acetyl and chloroethyl groups of the title compound could contribute to its potential as a lead structure for the development of novel anti-infective agents.

Analytical Characterization: Ensuring Purity and Identity

Robust analytical methods are essential for confirming the structure and purity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, which is critical for its use in pharmaceutical synthesis.

Table 2: Analytical Methods for Characterization

Technique	Purpose	Expected Observations
¹H NMR	Structural Elucidation	Signals corresponding to the acetyl protons, the piperazine ring protons (likely two distinct sets of multiplets due to asymmetric substitution), and the two methylene groups of the chloroethyl side chain.
¹³C NMR	Structural Confirmation	Resonances for the acetyl carbonyl carbon, the piperazine ring carbons, and the carbons of the chloroethyl group.
Mass Spectrometry	Molecular Weight Determination	A molecular ion peak corresponding to the mass of the free base (C₈H₁₅ClN₂O).
HPLC	Purity Assessment	A single major peak with a retention time specific to the compound under defined chromatographic conditions.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This is a generalized protocol that should be validated for the specific compound.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% trifluoroacetic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve a known concentration of the compound in the mobile phase.

• Analysis: Inject the sample and analyze the chromatogram for the area percentage of the main peak, which indicates the purity.

Safety, Handling, and Storage: A Commitment to Laboratory Safety

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as a hazardous substance and requires careful handling to minimize risk.

Table 3: GHS Hazard Information

Hazard Statement	Precautionary Statement
H302: Harmful if swallowed	P264: Wash hands thoroughly after handling.
H312: Harmful in contact with skin	P280: Wear protective gloves/protective clothing/eye protection/face protection.
H332: Harmful if inhaled	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P271: Use only outdoors or in a well-ventilated area.

Handling:

• Use in a well-ventilated area, preferably in a chemical fume hood. [9]* Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. [9]* Avoid contact with skin and eyes. [9]* Avoid the formation of dust and aerosols. [9]* Do not eat, drink, or smoke when using this product. [2] Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place. [2]* Keep away from incompatible materials such as strong oxidizing agents. [10] First Aid Measures:

• If Swallowed: Get medical help. Rinse mouth. [2]* If on Skin: Wash with plenty of water. Get medical help. [2]* If Inhaled: Remove person to fresh air and keep comfortable for breathing. [2]* If in Eyes: Rinse with pure water for at least 15 minutes.

Conclusion: A Versatile Tool for the Future of Drug Discovery

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is more than just a chemical intermediate; it is a testament to the power of functional group chemistry in the design and synthesis of novel therapeutic agents. Its reactive chloroethyl group, coupled with the proven pharmacological relevance of the piperazine scaffold, makes it a valuable asset in the arsenal of the medicinal chemist. A thorough understanding of its synthesis, reactivity, and handling is essential for unlocking its full potential in the ongoing quest for new and improved medicines.

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• Hori, T., et al. (1981). Studies on antitumor-active 2,3-dioxopiperazine derivatives. I. Degradation products of 1-(2-chloroethyl)-3-(4-substituted-2,3-dioxo-1-piperazinyl)-alkyl-1-nitrosourea in aqueous solution. Chemical & Pharmaceutical Bulletin, 29(2), 386-389. [Link]

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1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride molecular weight

An In-Depth Technical Guide to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS No: 92928-18-2), a key piperazine derivative utilized extensively as a versatile intermediate in medicinal chemistry and pharmaceutical synthesis. The document elucidates the compound's fundamental physicochemical properties, including its molecular weight of 227.13 g/mol , and details established synthetic pathways.[1][2][3] A core focus is placed on the compound's chemical reactivity, particularly the strategic importance of its chloroethyl and acetyl functional groups, which enables its application as a building block for more complex molecules. This guide presents detailed experimental protocols, safety and handling procedures, and discusses its potential therapeutic applications, including early-stage research into its antitumor and enzyme inhibition activities.[1] The content is structured to provide both foundational knowledge and actionable insights for professionals engaged in drug discovery and development.

Introduction to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

The piperazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs across various therapeutic areas. Its prevalence is due to its ability to improve the pharmacokinetic properties of a molecule, such as solubility and bioavailability, and to serve as a versatile linker between different pharmacophores. Within this important class of compounds, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride emerges as a particularly valuable synthetic intermediate.

This compound is a bifunctional molecule, featuring a reactive chloroethyl group that can readily participate in nucleophilic substitution reactions and an acetyl group that modulates the basicity of the piperazine nitrogen.[1] Its hydrochloride salt form enhances aqueous solubility, simplifying its use in various reaction conditions.[1] This guide aims to consolidate the technical information surrounding this compound, providing a reliable resource for its synthesis, handling, and strategic application in research and development workflows.

Physicochemical Properties and Structural Data

The precise characterization of a chemical intermediate is fundamental to its effective use. The key identifiers and physical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride have been compiled and are presented below.

Chemical Identity and Structure

• IUPAC Name: 1-[4-(2-chloroethyl)piperazin-1-yl]ethanone;hydrochloride[1]

• CAS Number: 92928-18-2[1][2][3]

• Molecular Formula: C₈H₁₆Cl₂N₂O[1][2][3]

• Canonical SMILES: CC(=O)N1CCN(CC1)CCCl.Cl[1]

• InChI Key: SYABQUJKMRQKML-UHFFFAOYSA-N[1][2]

Quantitative Physical Data

A summary of the essential quantitative data for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is provided in Table 1.

Property	Value	Source(s)
Molecular Weight	227.13 g/mol	[1][2][3]
Exact Mass	226.063965 Da	[2]
Melting Point	232°C	[2][4]
Boiling Point	344.9°C at 760 mmHg	[2]
Flash Point	162.4°C	[2]
Appearance	White crystalline solid	[1]
Solubility	Soluble in water and methanol	[1]

Synthesis and Mechanistic Considerations

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can be approached through several routes, primarily revolving around the formation of the chloroethyl side chain and the acetylation of the piperazine ring. The choice of pathway often depends on the availability of starting materials and desired scale.

Overview of Synthetic Strategies

Common synthetic strategies include:

• Direct Acetylation: This involves the acetylation of 4-(2-chloroethyl)piperazine using a suitable acetylating agent like acetic anhydride or acetyl chloride.[1] This is a straightforward approach if the chloroethylpiperazine precursor is readily available.

• Chlorination of a Hydroxyethyl Precursor: A widely used laboratory-scale method involves the conversion of a hydroxyl group to a chloride. This is often achieved by reacting 2-(4-Acetylpiperazin-1-yl)ethanol with a chlorinating agent such as thionyl chloride or, as detailed below, by converting the alcohol to a better leaving group (tosylate) followed by substitution, which can offer milder conditions.[5]

Detailed Experimental Protocol: Synthesis from 2-(4-Acetylpiperazin-1-yl)ethanol

This protocol is adapted from established literature procedures and represents a reliable method for laboratory-scale synthesis.[5] The causality behind each step is explained to ensure reproducibility and understanding.

Objective: To synthesize 1-Acetyl-4-(2-chloroethyl)piperazine from its hydroxyethyl precursor.

Materials:

• 2-(4-Acetylpiperazin-1-yl)ethanol (1.0 eq)

• 4-Toluenesulphonyl chloride (1.1 eq)

• Triethylamine (1.1 eq)

• Dichloromethane (DCM), anhydrous

• Brine solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolution: Dissolve 2-(4-Acetylpiperazin-1-yl)ethanol in anhydrous dichloromethane (approx. 20 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stirrer.

  • Rationale: DCM is an excellent solvent for the reactants and is non-reactive under these conditions. Anhydrous conditions prevent hydrolysis of the tosyl chloride.

• Base Addition: Add triethylamine to the solution. This is a crucial step to neutralize the hydrochloric acid that will be generated during the reaction.[5]

• Tosylation: Slowly add 4-toluenesulphonyl chloride to the stirred solution at ambient temperature. The reaction is typically stirred overnight to ensure complete conversion.[5]

  • Rationale: The tosyl chloride reacts with the primary alcohol to form a tosylate ester. The tosylate group is an excellent leaving group, far superior to the original hydroxyl group, which facilitates the subsequent nucleophilic substitution by chloride.

• Work-up: Transfer the reaction mixture to a separatory funnel and wash with brine. The brine wash helps to remove water-soluble byproducts and excess reagents.

• Drying: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Concentration: Remove the solvent (DCM) under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the residue by column chromatography (silica gel), typically eluting with a gradient of methanol in dichloromethane, to obtain the pure 1-acetyl-4-(2-chloroethyl)piperazine as an oil.[5]

• Salt Formation: To obtain the hydrochloride salt, dissolve the purified oil in a suitable solvent (e.g., ether or isopropanol) and bubble dry HCl gas through the solution, or add a solution of HCl in ether, until precipitation is complete. Filter the resulting white solid and dry under vacuum.

Visualization of Synthetic Workflow

The following diagram illustrates the key steps in the described synthesis.

Caption: Using the title compound as a synthetic intermediate.

Safety, Handling, and Storage

Proper handling of chemical reagents is paramount for laboratory safety. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as an acute toxin and requires careful handling.

Hazard Identification and GHS Classification

The compound is classified under GHS with the following primary hazards:

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed. [2]* Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin. [2]* Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled. [2]

Recommended Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably inside a chemical fume hood. [6]Ensure that eyewash stations and safety showers are readily accessible. [7]* Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. [8]* Skin Protection: Wear impervious protective gloves (e.g., nitrile) and a lab coat. [2]Contaminated clothing should be removed and washed before reuse. [2]* Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved respirator. [8]* General Hygiene: Do not eat, drink, or smoke when using this product. [2]Wash hands thoroughly after handling. [2]

First Aid and Emergency Procedures

Exposure Route	First Aid Measure
Ingestion	Rinse mouth with water. Get medical help immediately. [2]
Skin Contact	Take off contaminated clothing immediately. Wash the affected area with plenty of water. Get medical help. [2][8]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. Get medical help. [2]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes. Seek immediate medical attention. [8]

Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents. [2][6]* Disposal: Dispose of contents and container to an approved waste disposal facility in accordance with all local, state, and federal regulations. [2]

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a chemical intermediate of significant value to the pharmaceutical and life sciences industries. Its well-defined molecular weight and physicochemical properties, combined with its predictable reactivity, make it an essential tool for the synthesis of novel compounds. Understanding its synthetic pathways, handling requirements, and strategic utility allows researchers to safely and effectively incorporate this versatile building block into their drug discovery and development programs, paving the way for new therapeutic innovations.

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An In-depth Technical Guide to the Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a key intermediate in the synthesis of a variety of pharmacologically active compounds. Its bifunctional nature, possessing both a reactive chloroethyl group and an acetylated piperazine moiety, makes it a valuable building block in medicinal chemistry. The piperazine ring is a common scaffold in many drug molecules, imparting favorable pharmacokinetic properties, while the chloroethyl group allows for facile derivatization through nucleophilic substitution reactions. This guide provides a comprehensive overview of a reliable and commonly employed synthetic route to this important compound, detailing the underlying chemical principles, step-by-step experimental procedures, and analytical characterization.

Synthetic Pathway Overview

The most common and logical synthetic route to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride commences with the readily available starting material, 1-(2-hydroxyethyl)piperazine. The synthesis proceeds through a two-step sequence involving acetylation of the secondary amine followed by chlorination of the primary alcohol, and concludes with the formation of the hydrochloride salt.

Figure 1: Overall synthetic scheme for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
1-(2-Hydroxyethyl)piperazine	C₆H₁₄N₂O	130.19	Clear, colorless to pale yellow oily liquid
1-Acetyl-4-(2-hydroxyethyl)piperazine hydrochloride	C₈H₁₇ClN₂O₂	208.69	Solid
1-Acetyl-4-(2-chloroethyl)piperazine	C₈H₁₅ClN₂O	190.67	Oil
1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride	C₈H₁₆Cl₂N₂O	227.13	White crystalline solid

Detailed Experimental Protocols

Step 1: Acetylation of 1-(2-Hydroxyethyl)piperazine

The first step involves the selective N-acetylation of the more nucleophilic secondary amine of 1-(2-hydroxyethyl)piperazine. Acetic anhydride is a common and effective acetylating agent for this transformation. The reaction is typically carried out in a suitable solvent and may be facilitated by a base to neutralize the acetic acid byproduct.

Reaction Scheme:

Figure 2: Acetylation of 1-(2-hydroxyethyl)piperazine.

Protocol:

A detailed protocol for the acetylation of amines can be adapted for this synthesis.[1][2] In a typical procedure, 1-(2-hydroxyethyl)piperazine is dissolved in a suitable solvent like dichloromethane or methanol. Acetic anhydride is then added, often in the presence of a base such as triethylamine or pyridine to scavenge the acetic acid formed during the reaction.[3] The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC). The work-up usually involves washing the organic layer with water and brine, drying over an anhydrous salt like sodium sulfate, and removing the solvent under reduced pressure to yield the crude 1-acetyl-4-(2-hydroxyethyl)piperazine.

Step 2: Chlorination of 1-Acetyl-4-(2-hydroxyethyl)piperazine

The subsequent step is the conversion of the primary alcohol in 1-acetyl-4-(2-hydroxyethyl)piperazine to the corresponding alkyl chloride. Thionyl chloride (SOCl₂) is a highly effective reagent for this transformation, as it produces gaseous byproducts (SO₂ and HCl) that can be easily removed from the reaction mixture, driving the reaction to completion.[4]

Reaction Scheme:

Figure 3: Chlorination using thionyl chloride.

Protocol:

A general procedure for the chlorination of alcohols using thionyl chloride involves dissolving the alcohol in an inert solvent, such as dichloromethane or toluene.[5][6] The thionyl chloride is then added dropwise, often at a reduced temperature (e.g., 0 °C) to control the exothermicity of the reaction. The reaction mixture is then typically heated to reflux to ensure complete conversion.[5] Progress can be monitored by TLC. Upon completion, the excess thionyl chloride and solvent are removed under reduced pressure. The crude 1-acetyl-4-(2-chloroethyl)piperazine is often obtained as an oil and may be used directly in the next step or purified by column chromatography.[7]

An alternative chlorinating agent that has been used for a similar substrate is 4-toluenesulphonyl chloride in the presence of triethylamine in methylene chloride.[7] This method also yields the desired chloro-derivative.

Step 3: Formation of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

The final step is the formation of the hydrochloride salt to improve the stability and handling of the compound. This is a straightforward acid-base reaction.

Reaction Scheme:

Figure 4: Hydrochloride salt formation.

Protocol:

The crude or purified 1-acetyl-4-(2-chloroethyl)piperazine is dissolved in a suitable organic solvent, such as diethyl ether or ethyl acetate. A solution of hydrochloric acid in an organic solvent (e.g., HCl in diethyl ether or isopropanol) is then added dropwise with stirring. The hydrochloride salt, being insoluble in the nonpolar solvent, precipitates out of the solution. The solid product is then collected by filtration, washed with the solvent to remove any unreacted starting material and impurities, and dried under vacuum.[8] Recrystallization from a suitable solvent system, such as ethanol/ether, can be performed to obtain a highly pure product.[9]

Analytical and Purification Methods

Ensuring the purity and confirming the identity of the final product is crucial. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

Purification:

• Column Chromatography: This technique is useful for purifying the intermediate, 1-acetyl-4-(2-chloroethyl)piperazine, if it is not directly used in the next step. A silica gel stationary phase with a solvent system like dichloromethane/methanol is often effective.[7]

• Recrystallization: This is the primary method for purifying the final hydrochloride salt.[9] The choice of solvent is critical and is typically a polar solvent in which the compound is soluble at high temperatures but sparingly soluble at room temperature.

Analytical Characterization:

• • ¹H NMR: One would expect to see signals corresponding to the acetyl methyl protons, the piperazine ring protons (which will likely be complex multiplets), and the two methylene groups of the chloroethyl chain.

  • ¹³C NMR: The spectrum should show distinct signals for the carbonyl carbon of the acetyl group, the methyl carbon of the acetyl group, the four unique carbons of the piperazine ring, and the two carbons of the chloroethyl side chain.

• Mass Spectrometry (MS): This technique is used to confirm the molecular weight of the synthesized compound.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule, such as the amide carbonyl group.[10]

Safety Considerations

• Acetic Anhydride: Corrosive and a lachrymator. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[1]

• Thionyl Chloride: Highly corrosive and reacts violently with water, releasing toxic gases (SO₂ and HCl).[4] All operations involving thionyl chloride must be conducted in a fume hood, and appropriate PPE must be worn.

• Hydrochloric Acid: Corrosive. Handle with care, wearing appropriate PPE.

• Solvents: Many of the organic solvents used are flammable and may be toxic. Handle in a well-ventilated area, away from ignition sources.

Conclusion

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a well-established process that is crucial for the development of new pharmaceutical agents. The three-step route described in this guide, involving acetylation, chlorination, and salt formation, is a reliable and efficient method for obtaining this key intermediate. Careful execution of the experimental procedures and diligent purification and characterization are paramount to ensure the quality and purity of the final product for its intended research and development applications.

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A Comprehensive Guide to the Starting Materials and Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

This in-depth technical guide provides a comprehensive overview of the synthetic pathways and starting materials for the production of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a key intermediate in pharmaceutical synthesis. This document is intended for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying chemical logic and field-proven insights to empower effective and efficient synthesis.

Introduction: The Strategic Importance of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable building block in medicinal chemistry. Its structure combines a piperazine ring, a common pharmacophore that can impart desirable pharmacokinetic properties, with a reactive chloroethyl group. This reactive handle allows for the facile introduction of the acetyl-piperazine moiety into more complex molecules through nucleophilic substitution reactions. The acetyl group on the other nitrogen atom modulates the nucleophilicity of the piperazine ring, often leading to more controlled and selective reactions.

This guide will dissect the primary synthetic routes to this intermediate, focusing on the selection of starting materials, the rationale behind reaction conditions, and the critical transformations involved.

Synthetic Strategies: A Multi-pronged Approach

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is typically a multi-step process. The most logical and industrially relevant approach involves a sequential functionalization of the piperazine core. We will explore two primary pathways that converge to a common intermediate before the final chlorination and salt formation steps.

Pathway 1: Initial Hydroxyethylation followed by Acetylation

This is a widely employed and robust method that commences with the introduction of a hydroxyethyl group onto the piperazine ring.

Step 1a: Synthesis of 1-(2-Hydroxyethyl)piperazine

The initial and arguably most critical step is the mono-N-alkylation of piperazine. The challenge lies in preventing the dialkylation product, 1,4-bis(2-hydroxyethyl)piperazine.

• Starting Materials:

  • Piperazine: The foundational heterocyclic core.

  • Ethylene Oxide or 2-Chloroethanol: The source of the 2-hydroxyethyl group.

• Causality Behind Experimental Choices:

  • Ethylene Oxide: This is a highly efficient reagent for hydroxyethylation. The reaction is typically carried out in a protic solvent like water or an alcohol. The high reactivity of ethylene oxide necessitates careful temperature control to manage the exothermicity of the reaction and to minimize side reactions. A key advantage is the absence of a halide byproduct.

  • 2-Chloroethanol: This reagent offers a more controlled reaction compared to ethylene oxide. The reaction is a standard nucleophilic substitution where the piperazine nitrogen attacks the carbon bearing the chlorine atom. A base, such as sodium carbonate or triethylamine, is often required to neutralize the hydrochloric acid generated during the reaction, thus driving the equilibrium towards the product. The use of a base also prevents the protonation of the piperazine, which would render it non-nucleophilic.[1][2]

A common strategy to favor mono-substitution is to use a large excess of piperazine. This statistical approach increases the probability of the alkylating agent reacting with an un-substituted piperazine molecule.

Step 1b: Acetylation of 1-(2-Hydroxyethyl)piperazine to yield 1-Acetyl-4-(2-hydroxyethyl)piperazine

With the hydroxyethyl intermediate in hand, the next step is the selective acetylation of the remaining secondary amine.

• Starting Materials:

  • 1-(2-Hydroxyethyl)piperazine: The intermediate from the previous step.

  • Acetic Anhydride or Acetyl Chloride: The acetylating agent.

• Causality Behind Experimental Choices:

  • Acetic Anhydride: This is a commonly used and relatively mild acetylating agent. The reaction is often performed in an aprotic solvent or neat. The byproduct is acetic acid, which can be easily removed.

  • Acetyl Chloride: This is a more reactive acetylating agent and will readily acylate the secondary amine. The reaction is typically carried out in the presence of a non-nucleophilic base (e.g., triethylamine) to scavenge the HCl that is formed. Care must be taken to avoid reaction with the hydroxyl group, although the amine is generally more nucleophilic under these conditions.

Pathway 2: Initial Acetylation followed by Hydroxyethylation

An alternative strategy involves protecting one of the piperazine nitrogens with an acetyl group first.

Step 2a: Synthesis of 1-Acetylpiperazine

• Starting Materials:

  • Piperazine: The core starting material.

  • Acetic Anhydride or Acetyl Chloride: The acetylating agent.

• Causality Behind Experimental Choices:

  • Similar to Step 1b, the choice between acetic anhydride and acetyl chloride depends on the desired reactivity and scale. A significant challenge in this step is controlling the reaction to favor the mono-acetylated product over the di-acetylated byproduct. One effective method is the in-situ formation of a piperazine salt, such as the monohydrochloride, to protect one of the nitrogen atoms, thereby directing acetylation to the free secondary amine.[3]

Step 2b: Hydroxyethylation of 1-Acetylpiperazine to yield 1-Acetyl-4-(2-hydroxyethyl)piperazine

The acetylated piperazine is then subjected to hydroxyethylation.

• Starting Materials:

  • 1-Acetylpiperazine: The intermediate from the previous step.

  • Ethylene Oxide or 2-Chloroethanol: The source of the 2-hydroxyethyl group.

• Causality Behind Experimental Choices:

  • The reactivity principles are the same as in Step 1a. The presence of the electron-withdrawing acetyl group reduces the nucleophilicity of the adjacent nitrogen, thus the reaction occurs exclusively at the unprotected secondary amine.

Both Pathway 1 and Pathway 2 converge at the key intermediate, 1-Acetyl-4-(2-hydroxyethyl)piperazine . The choice between these pathways often depends on the cost and availability of reagents, as well as the ease of purification of the intermediates.

Final Steps: Chlorination and Hydrochloride Salt Formation

Step 3: Chlorination of 1-Acetyl-4-(2-hydroxyethyl)piperazine

This crucial step converts the terminal hydroxyl group into a reactive chloro group.

• Starting Materials:

  • 1-Acetyl-4-(2-hydroxyethyl)piperazine: The common intermediate.[4]

  • Thionyl Chloride (SOCl₂): A highly effective chlorinating agent for alcohols.[5][6]

• Causality Behind Experimental Choices:

  • Thionyl chloride is the reagent of choice for this transformation due to its high efficiency and the fact that the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies the workup and purification process.[5][6] The reaction proceeds via a chlorosulfite ester intermediate, which then undergoes an intramolecular Sₙ2 reaction with the chloride ion.

Step 4: Formation of the Hydrochloride Salt

The final step is the formation of the stable hydrochloride salt.

• Starting Materials:

  • 1-Acetyl-4-(2-chloroethyl)piperazine: The free base from the previous step.

  • Hydrochloric Acid (HCl): Typically used as a solution in an organic solvent like isopropanol or diethyl ether.

• Causality Behind Experimental Choices:

  • The formation of the hydrochloride salt enhances the stability and improves the handling characteristics of the final product, which is often a crystalline solid and easier to purify.

Data Presentation

Step	Starting Materials	Key Reagents	Intermediate/Product
Pathway 1
1a	Piperazine	Ethylene Oxide or 2-Chloroethanol	1-(2-Hydroxyethyl)piperazine
1b	1-(2-Hydroxyethyl)piperazine	Acetic Anhydride or Acetyl Chloride	1-Acetyl-4-(2-hydroxyethyl)piperazine
Pathway 2
2a	Piperazine	Acetic Anhydride or Acetyl Chloride	1-Acetylpiperazine
2b	1-Acetylpiperazine	Ethylene Oxide or 2-Chloroethanol	1-Acetyl-4-(2-hydroxyethyl)piperazine
Final Steps
3	1-Acetyl-4-(2-hydroxyethyl)piperazine	Thionyl Chloride (SOCl₂)	1-Acetyl-4-(2-chloroethyl)piperazine
4	1-Acetyl-4-(2-chloroethyl)piperazine	Hydrochloric Acid (HCl)	1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Experimental Protocols

Protocol 1: Synthesis of 1-(2-Hydroxyethyl)piperazine from Piperazine and 2-Chloroethanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve piperazine (e.g., 2 equivalents) in a suitable solvent such as isopropanol.

• Addition of Base: Add a base, for instance, anhydrous potassium carbonate (e.g., 1.5 equivalents).

• Addition of 2-Chloroethanol: Slowly add 2-chloroethanol (1 equivalent) to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the progress by an appropriate technique (e.g., TLC or GC-MS).

• Workup: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 1-(2-hydroxyethyl)piperazine by vacuum distillation.

Protocol 2: Synthesis of 1-Acetyl-4-(2-hydroxyethyl)piperazine

• Reaction Setup: In a round-bottom flask, dissolve 1-(2-hydroxyethyl)piperazine (1 equivalent) in a suitable aprotic solvent like dichloromethane.

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

• Addition of Acetyl Chloride: Cool the mixture in an ice bath and slowly add acetyl chloride (1 equivalent) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for a few hours until completion (monitored by TLC).

• Workup: Quench the reaction with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation: Evaporate the solvent under reduced pressure to yield the crude product, which can be used in the next step without further purification or purified by column chromatography.

Protocol 3: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve 1-Acetyl-4-(2-hydroxyethyl)piperazine (1 equivalent) in a dry, aprotic solvent such as dichloromethane or chloroform.

• Addition of Thionyl Chloride: Cool the solution in an ice bath and slowly add thionyl chloride (1.2 equivalents) dropwise.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux for a few hours, monitoring for the disappearance of the starting material.

• Isolation of Free Base: Carefully quench the reaction by pouring it into a cold, saturated sodium bicarbonate solution. Extract the product with dichloromethane, dry the organic layer, and concentrate to obtain the free base, 1-Acetyl-4-(2-chloroethyl)piperazine.

• Hydrochloride Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like isopropanol. Add a solution of HCl in isopropanol dropwise until the precipitation of the hydrochloride salt is complete.

• Purification: Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum to obtain pure 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Visualization of Synthetic Pathways

Caption: Synthetic pathways to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Conclusion

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a well-established process with multiple viable routes. The choice of starting materials and reaction sequence can be tailored based on economic considerations, scale, and available equipment. A thorough understanding of the reactivity of the piperazine ring and the rationale behind the selection of reagents for hydroxyethylation, acetylation, and chlorination is paramount for a successful and high-yielding synthesis. The protocols and pathways outlined in this guide provide a solid foundation for researchers and drug development professionals to confidently approach the synthesis of this important pharmaceutical intermediate.

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An In-depth Technical Guide to the Core Mechanism of Action of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Abstract

This technical guide provides a comprehensive analysis of the putative mechanism of action of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (ACEPC). Drawing from the well-established principles of nitrogen mustard chemistry, this document elucidates the probable role of ACEPC as a DNA alkylating agent. We will explore its chemical reactivity, the formation of the critical aziridinium ion intermediate, and its subsequent interaction with biological macromolecules. Furthermore, this guide will present detailed experimental protocols for researchers to investigate the cytotoxic effects and DNA alkylating potential of this compound. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the molecular pharmacology of chloroethylpiperazine derivatives.

Introduction: The Chemical and Pharmacological Context of ACEPC

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative characterized by the presence of an acetyl group and a reactive 2-chloroethyl moiety.[1] Its chemical structure, particularly the chloroethyl group attached to a nitrogen atom, places it in the broader class of nitrogen mustards, which are known for their cytotoxic properties.[2] While originally developed as chemical warfare agents, nitrogen mustards were the first class of chemotherapeutic agents and continue to be a cornerstone of cancer treatment.[2] The hydrochloride salt form of ACEPC enhances its water solubility, a desirable property for a research compound.[1]

The primary interest in ACEPC within the scientific community stems from its potential as an antitumor agent.[1] This activity is hypothesized to be a direct consequence of its ability to act as an alkylating agent, a mechanism shared with many established anticancer drugs.[2][3] Alkylating agents exert their cytotoxic effects by covalently attaching an alkyl group to nucleophilic sites on biologically important molecules, most notably DNA.[3][4] This guide will primarily focus on this well-supported hypothesis. It is worth noting that some preliminary studies suggest other potential biological activities for ACEPC, such as the inhibition of histone deacetylases (HDACs) and monoamine oxidases (MAOs), though these mechanisms are less well-characterized and require further investigation.[1]

The Core Mechanism: Alkylation via Aziridinium Ion Formation

The central feature of the mechanism of action of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is its transformation into a highly reactive electrophilic species. This process is initiated by an intramolecular cyclization reaction.

Formation of the Aziridinium Ion

The nitrogen atom of the piperazine ring, being nucleophilic, attacks the carbon atom bearing the chlorine atom in the chloroethyl side chain. This intramolecular displacement of the chloride ion results in the formation of a strained, three-membered ring structure known as an aziridinium ion.[2][5] This cyclization is often the rate-determining step in the overall reaction with biological nucleophiles.[5]

Caption: Formation of the reactive aziridinium ion from 1-Acetyl-4-(2-chloroethyl)piperazine.

DNA Alkylation: The Cytotoxic Lesion

The highly strained and electrophilic nature of the aziridinium ion makes it susceptible to attack by nucleophiles.[5] Within a biological system, the most critical nucleophilic targets are the nitrogen and oxygen atoms in the purine and pyrimidine bases of DNA. The N7 position of guanine is a particularly strong nucleophile and a frequent site of alkylation by nitrogen mustards.[3][4][6]

The reaction between the aziridinium ion and a guanine base in DNA results in the formation of a covalent bond, creating a mono-adduct. This modification of the DNA structure can have profound consequences for the cell.

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An In-Depth Technical Guide to the Reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Abstract

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a pivotal intermediate in modern medicinal chemistry and drug development. Its unique structural architecture, featuring a piperazine core modified with both an electron-withdrawing acetyl group and a reactive chloroethyl side chain, makes it a versatile building block for introducing the piperazine moiety into a wide range of molecular scaffolds.[1][2] This guide provides an in-depth exploration of the compound's reactivity, moving beyond simple reaction schemes to dissect the underlying mechanisms and experimental considerations. We will analyze the dual pathways of its primary reactive site—the chloroethyl group—and provide field-proven protocols and troubleshooting insights for its application in synthesis. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this reagent's chemical behavior to optimize its use in the synthesis of novel therapeutic agents.

Structural Analysis and Physicochemical Properties

The reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a direct consequence of its molecular structure. The molecule is comprised of three key functional regions:

• The Piperazine Core: A six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4. The piperazine scaffold is a well-established pharmacophore in numerous approved drugs, particularly those targeting the central nervous system (CNS), as it can significantly influence pharmacokinetic properties.[2][3]

• The N1-Acetyl Group: The acetyl group at the N1 position functions as an amide. This significantly reduces the nucleophilicity of the N1 nitrogen by delocalizing its lone pair of electrons into the carbonyl system. This effectively "protects" the N1 position from participating in alkylation reactions.

• The N4-(2-chloroethyl) Group: This is the molecule's primary center of reactivity. The terminal chlorine atom is a good leaving group, making the adjacent carbon atom an electrophilic site susceptible to nucleophilic attack.[4]

• The Hydrochloride Salt: The compound is typically supplied as a hydrochloride salt, which protonates the N4 nitrogen. This enhances the compound's stability and increases its solubility in aqueous and polar protic solvents.[1]

Property	Value	Source
Molecular Formula	C₈H₁₆Cl₂N₂O	[1][5]
Molecular Weight	227.13 g/mol	[1][5]
Melting Point	232°C	[5]
Boiling Point	344.9°C at 760 mmHg	[5]
Appearance	White crystalline solid	[1]
CAS Number	92928-18-2	[6]

Core Reactivity: The Duality of the Chloroethyl Group

The chemical behavior of the 2-chloroethyl group is dominated by two interconnected reaction pathways: direct bimolecular nucleophilic substitution (SN2) and a more nuanced pathway involving intramolecular cyclization to form a highly reactive aziridinium ion intermediate.[4] The prevailing mechanism is highly dependent on the reaction conditions and the nature of the nucleophile.

Pathway A: Direct Nucleophilic Substitution (SN2)

In the presence of a strong nucleophile and typically in a polar aprotic solvent, the compound can undergo a direct SN2 reaction.[4] The nucleophile attacks the carbon atom bonded to the chlorine, displacing the chloride ion in a single, concerted step. This pathway is favored by nucleophiles with high electron density and low steric hindrance.

Caption: General scheme of a direct SN2 reaction.

Pathway B: Intramolecular Cyclization via Aziridinium Ion

A defining characteristic of β-chloroethylamines is their tendency to undergo intramolecular cyclization. The N4 piperazine nitrogen, despite being protonated in the salt form, can act as an internal nucleophile. In the presence of a base, it attacks the adjacent carbon, displacing the chloride to form a strained, three-membered aziridinium ion.[4] This process is often the rate-limiting step, especially with weaker external nucleophiles.[4]

This aziridinium intermediate is highly electrophilic due to ring strain and the positive charge on the nitrogen. It is rapidly attacked by even weak nucleophiles, leading to ring-opening and the formation of the final substituted product.[4] This mechanism is analogous to that of classic nitrogen mustards and is crucial for understanding the compound's broad utility.

Caption: Formation of the aziridinium ion intermediate and subsequent nucleophilic attack.

Synthetic Applications and Experimental Protocols

The primary utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is as an alkylating agent for the introduction of the 1-acetylpiperazin-4-yl)ethyl moiety. This is a common strategy in the synthesis of pharmaceuticals, especially atypical antipsychotics.[2][3]

General Protocol for N-Alkylation of a Secondary Amine

This protocol provides a robust, self-validating framework for the N-alkylation of a generic secondary amine nucleophile.

Materials:

• Nucleophile (e.g., substituted amine, 1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 eq)

• Acetonitrile (or DMF, Ethanol) as solvent

• Deionized Water

• Ethyl Acetate

• Brine

Methodology:

• Reaction Setup: To a solution of the secondary amine (1.0 eq) in acetonitrile, add anhydrous potassium carbonate (3.0 eq). The use of a base is critical to first neutralize the hydrochloride salt and then to deprotonate the nucleophile, increasing its reactivity.[3]

• Reagent Addition: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq) to the suspension. A slight excess of the alkylating agent ensures the complete consumption of the more valuable nucleophile.

• Reaction Execution: Heat the mixture to reflux (approx. 82°C for acetonitrile) and stir vigorously.

• Monitoring: Monitor the reaction progress periodically by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting nucleophile is consumed (typically 12-24 hours).[3]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (K₂CO₃, KCl) and wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification:

  • Partition the resulting residue between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the organic layer under reduced pressure. The crude product can be further purified by column chromatography if necessary.

Caption: Standard experimental workflow for N-alkylation using ACEPC.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	Insufficient base; Low reaction temperature; Deactivated nucleophile.	Ensure base is anhydrous and in sufficient excess (at least 2 eq). Increase temperature or switch to a higher-boiling solvent like DMF.
Formation of Side Products	Reaction with solvent (e.g., ethanol); Di-alkylation if nucleophile has multiple reactive sites.	Use an aprotic solvent like acetonitrile or DMF. If di-alkylation is possible, consider using a protecting group strategy.[7]
Incomplete Reaction	Insufficient reaction time; Steric hindrance around the nucleophile.	Extend the reaction time and continue monitoring. Consider using a stronger, less-hindered base or higher temperatures.

Secondary Reactivity: Hydrolysis of the Acetyl Group

While the primary reactivity lies with the chloroethyl group, the N1-acetyl group can also participate in reactions. Under strong acidic or basic conditions, the amide bond can be hydrolyzed to yield acetic acid and 4-(2-chloroethyl)piperazine.[1] This is a critical consideration for multi-step syntheses where subsequent reaction conditions might unintentionally cleave this group. Conversely, this property can be exploited if the acetyl group is used as a temporary protecting group for the N1 nitrogen.

Safety and Handling

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[5] Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[8] Work in a well-ventilated fume hood to avoid inhalation of dust.[5]

• Handling: Avoid generating dust. Wash hands thoroughly after handling.[5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[9]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a highly valuable and versatile synthetic intermediate whose reactivity is more complex than a simple alkyl halide. Its utility is fundamentally driven by the reactivity of the N4-(2-chloroethyl) group, which can proceed through either a direct SN2 pathway or, more significantly, via the formation of a highly electrophilic aziridinium ion intermediate. This dual reactivity allows it to effectively alkylate a wide range of nucleophiles under controlled conditions. By understanding these underlying mechanisms and employing robust experimental designs, researchers can fully leverage the synthetic potential of this compound in the development of next-generation pharmaceuticals.

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1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: A Comprehensive Technical Guide for Researchers in Drug Discovery

This in-depth technical guide provides a comprehensive overview of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a pivotal alkylating agent in modern medicinal chemistry. Tailored for researchers, scientists, and drug development professionals, this document delves into the core chemical principles, practical applications, and critical safety protocols associated with this versatile reagent. By elucidating the causality behind experimental choices and grounding all information in authoritative sources, this guide aims to empower researchers to effectively and safely utilize this compound in their synthetic endeavors.

Introduction: The Strategic Importance of the Piperazine Moiety and its Alkylating Precursors

The piperazine ring is a ubiquitous structural motif in a vast array of pharmaceuticals, particularly those targeting the central nervous system (CNS), such as antipsychotics and antidepressants.[1][2] Its prevalence is attributed to its unique physicochemical properties, including its ability to exist in a protonated state at physiological pH, which can enhance aqueous solubility and facilitate interactions with biological targets.[2] The strategic introduction of the piperazine scaffold into a molecule can significantly modulate its pharmacokinetic and pharmacodynamic profile.

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves as a critical building block for introducing this valuable pharmacophore.[1][3] The presence of a reactive chloroethyl group renders it an effective alkylating agent, allowing for the covalent linkage of the piperazine moiety to various nucleophilic substrates.[1][3] The acetyl group provides a degree of modulation to the reactivity of the piperazine nitrogens, and the hydrochloride salt form enhances its stability and solubility in polar solvents, making it a convenient reagent for a wide range of synthetic applications.[3]

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is fundamental to its effective use.

Property	Value	Source
Molecular Formula	C8H16Cl2N2O	[3][4]
Molecular Weight	227.13 g/mol	[3][4]
Appearance	White crystalline solid	[3]
Melting Point	232°C	[4]
Boiling Point	344.9°C at 760 mmHg	[4]
Solubility	Soluble in water and methanol	[3]

Analytical Characterization: The identity and purity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride are typically confirmed using a suite of analytical techniques. While specific spectral data for this exact compound is not extensively published, data from closely related piperazine derivatives can be used for interpretation.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR is expected to show characteristic signals for the acetyl protons, the piperazine ring protons (as complex multiplets due to the asymmetric substitution), and the two methylene groups of the chloroethyl chain.[5] The protons closer to the chlorine atom and the nitrogen atoms will be deshielded and appear at a lower field.

  • ¹³C NMR will display distinct signals for the carbonyl carbon of the acetyl group, the carbons of the piperazine ring, and the carbons of the chloroethyl side chain.[5]

• Infrared (IR) Spectroscopy: Key vibrational bands would include those corresponding to the C=O stretch of the acetyl group, C-N stretching of the piperazine ring, and C-Cl stretching of the chloroethyl group.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is a standard technique for assessing the purity of this compound and for monitoring reaction progress.[6]

The Alkylation Mechanism: A Nucleophilic Substitution Reaction

The utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride as an alkylating agent stems from the electrophilic nature of the carbon atom bonded to the chlorine. The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.

In this process, a nucleophile (Nu:), such as an amine, thiol, or alkoxide, attacks the carbon atom bearing the chlorine atom, leading to the displacement of the chloride leaving group and the formation of a new carbon-nucleophile bond. The reaction is typically facilitated by the presence of a base to neutralize the hydrogen chloride that may be formed and to deprotonate the nucleophile, thereby increasing its nucleophilicity.[1]

Caption: General workflow of an SN2 alkylation reaction.

The acetyl group on the piperazine ring plays a crucial role in modulating the reactivity. By withdrawing electron density from the adjacent nitrogen, it makes this nitrogen less nucleophilic, thus reducing the likelihood of self-alkylation or polymerization.

Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Several synthetic routes to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride have been reported, generally involving the modification of a pre-existing piperazine core.[3] A common and illustrative method involves the chlorination of a hydroxyl precursor.

A typical synthesis starts from 2-(4-Acetylpiperazin-1-yl)ethanol.[7] This precursor is then treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or a sulfonyl chloride like 4-toluenesulfonyl chloride in the presence of a base.[7] The hydrochloride salt is then formed by treatment with hydrochloric acid.

Caption: Synthetic workflow for the target compound.

Applications in Drug Discovery and Organic Synthesis

The primary application of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is as an intermediate in the synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIs).[3][6] Its ability to introduce the N-acetylpiperazinylethyl moiety is of significant interest in the development of various therapeutic agents.

While direct applications of this specific compound are often proprietary, its utility can be inferred from the synthesis of numerous piperazine-containing drugs. For instance, the N-alkylation of various heterocyclic systems with chloroethylpiperazine derivatives is a key step in the synthesis of many antipsychotic drugs.[1][8]

Illustrative Application: Synthesis of Aripiprazole Precursors

The synthesis of the atypical antipsychotic aripiprazole involves the N-alkylation of a piperazine derivative.[6][8] While not a direct reaction with 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride, the underlying principle of nucleophilic substitution on a chloroethylpiperazine is central to the process.

Experimental Protocols: A General Guideline for N-Alkylation

The following protocol provides a general framework for the N-alkylation of a secondary amine with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. Researchers should optimize the conditions for their specific substrate.

Materials:

• Secondary amine (1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 - 1.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) or another suitable inorganic base (2.0 - 3.0 eq)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile, DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add the secondary amine and the anhydrous solvent.

• Add the base (e.g., potassium carbonate) to the solution.

• Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride to the reaction mixture.

• Heat the reaction to an appropriate temperature (e.g., 50-80 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can then be purified by a suitable method, such as column chromatography on silica gel.[1]

Troubleshooting and Optimization:

• Low Yield: Consider increasing the reaction temperature, using a more polar solvent, or employing a stronger, non-nucleophilic base.

• Di-alkylation: If the substrate has multiple nucleophilic sites, consider using protecting group strategies.[9] For piperazine itself, mono-protection with a Boc group is a common strategy to prevent di-alkylation.[9][10]

• Reaction Stalls: Ensure all reagents and solvents are anhydrous, as water can interfere with the reaction.

Safety, Handling, and Storage

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[4] It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area or a chemical fume hood.[4][11][12]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles.

• Skin Protection: Wear a lab coat and chemically resistant gloves.

• Respiratory Protection: Use a respirator if handling the powder outside of a fume hood.

Handling Precautions:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

• Wash hands thoroughly after handling.[4]

• Do not eat, drink, or smoke when using this product.[4]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][11]

• Keep away from incompatible materials such as strong oxidizing agents and bases.[12]

First Aid Measures:

• If Swallowed: Get medical help immediately. Rinse mouth.[4]

• If on Skin: Wash with plenty of water.[4]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable and versatile reagent in the arsenal of the medicinal chemist. Its ability to serve as a robust alkylating agent for the introduction of the N-acetylpiperazinylethyl moiety makes it a key intermediate in the synthesis of a wide range of biologically active compounds. A thorough understanding of its chemical properties, reaction mechanisms, and safety protocols is paramount for its successful and safe application in the laboratory. By leveraging the information and protocols outlined in this guide, researchers can confidently employ this compound to advance their drug discovery programs.

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Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Applications of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Introduction: A Versatile Scaffold for Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as foundational pillars for the development of novel therapeutics. The piperazine ring is one such "privileged structure," renowned for its presence in a multitude of clinically significant drugs.[1][2] 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a derivative of this critical heterocyclic system, represents a particularly valuable tool for researchers and drug development professionals. Its unique combination of an acetyl-protected nitrogen and a reactive chloroethyl group makes it a highly versatile intermediate for the synthesis of complex molecules targeting a range of biological pathways.[3][4]

This in-depth technical guide provides a comprehensive overview of the potential research applications of 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride. We will delve into its chemical properties, explore its primary role as a synthetic intermediate with detailed protocols, and discuss its potential, albeit less explored, intrinsic biological activities. This document is intended to serve as a practical resource for scientists engaged in the design and synthesis of next-generation therapeutics.

Chemical and Physical Properties

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a white crystalline solid that is soluble in water and methanol.[3] The hydrochloride salt form enhances its aqueous solubility, making it amenable to a variety of reaction conditions.[3]

Property	Value	Source
Molecular Formula	C₈H₁₆Cl₂N₂O	[3][5]
Molecular Weight	227.13 g/mol	[3][5]
Melting Point	232°C	[5]
Boiling Point	344.9°C at 760 mmHg	[5]
Flash Point	162.4°C	[5]
CAS Number	92928-18-2	[5]

The chemical reactivity of this compound is dominated by two key features: the acetyl group and the chloroethyl moiety. The acetyl group serves as a protecting group for one of the piperazine nitrogens, preventing unwanted side reactions and allowing for selective functionalization at the other nitrogen. The chloroethyl group, on the other hand, is a reactive electrophile, readily participating in nucleophilic substitution reactions.[3] This dual functionality is the cornerstone of its utility as a synthetic intermediate.

Core Application: A Gateway to Novel Piperazine Derivatives

The principal application of 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride is as a precursor for the synthesis of a diverse array of more complex piperazine-containing molecules. The chloroethyl group is an excellent alkylating agent, enabling the introduction of the piperazine scaffold into various molecular frameworks through reaction with nucleophiles such as amines, alcohols, and thiols.[6]

Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine

A common synthetic route to the free base, 1-acetyl-4-(2-chloroethyl)piperazine, starts from 2-(4-acetylpiperazin-1-yl)ethanol. The hydroxyl group is converted to a good leaving group, which is then displaced by a chloride ion. A detailed protocol is provided below.

• Materials:

  • 2-(4-Acetylpiperazin-1-yl)ethanol (500 mg, 2.90 mmol)

  • Methylene chloride (10 ml)

  • Triethylamine (445 µl, 3.19 mmol)

  • 4-Toluenesulfonyl chloride (609 mg, 3.19 mmol)

  • Brine solution

  • Magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve 2-(4-acetylpiperazin-1-yl)ethanol in methylene chloride in a round-bottom flask.

  • Add triethylamine and 4-toluenesulfonyl chloride to the solution.

  • Stir the reaction mixture at ambient temperature overnight.

  • Wash the mixture with brine.

  • Dry the organic layer over magnesium sulfate.

  • Concentrate the solution under reduced pressure.

  • Purify the residue by column chromatography using a methylene chloride/methanol (98/2) eluent to yield 1-acetyl-4-(2-chloroethyl)piperazine as an oil (yield: 300 mg, 54%).[7]

The hydrochloride salt can then be formed by treating the free base with hydrochloric acid.

Caption: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine.

N-Alkylation Reactions: Building Blocks for CNS-Active Agents

The true power of 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride lies in its application in N-alkylation reactions to synthesize derivatives with significant pharmacological activity, particularly those targeting the central nervous system (CNS).[4][6][8] Many antipsychotic and antidepressant medications feature a piperazine core, and this intermediate provides a straightforward route to these complex molecules.[9][10]

• Materials:

  • Secondary amine (1.0 eq)

  • 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq)

  • Potassium carbonate (K₂CO₃) (3.0 eq)

  • Acetonitrile (solvent)

• Procedure:

  • To a solution of the secondary amine in acetonitrile, add potassium carbonate.

  • Add 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride to the mixture.

  • Heat the reaction mixture to reflux and stir for 12-24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Once the reaction is complete, cool the mixture and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by crystallization or column chromatography.

Caption: General workflow for N-alkylation reactions.

Case Study: Synthesis of Aripiprazole and Quetiapine Precursors

While 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride itself is a valuable intermediate, structurally similar compounds are critical in the synthesis of major atypical antipsychotics like aripiprazole and quetiapine.[8] For instance, the synthesis of a key intermediate for quetiapine, 11-[4-(2-chloroethyl)-1-piperazinyl]-dibenzo[b,f][3][4]thiazepine, utilizes a chloroethylpiperazine moiety.[8] The synthesis of aripiprazole involves the N-alkylation of 1-(2,3-dichlorophenyl)piperazine, a compound that can be synthesized from precursors like bis(2-chloroethyl)amine hydrochloride, highlighting the importance of the chloroethyl amine synthon.[8][11]

Potential Intrinsic Biological Activities

While its primary role is that of a synthetic intermediate, some research suggests that 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride and related compounds may possess intrinsic biological activities.

Enzyme Inhibition

Some studies have indicated that piperazine derivatives may act as inhibitors of certain enzymes, including histone deacetylases (HDACs) and monoamine oxidases (MAOs).[3]

• HDAC Inhibition: HDACs are enzymes that play a crucial role in gene expression regulation, and their inhibition is a validated strategy in cancer therapy.[12][13] The general structure of many HDAC inhibitors includes a zinc-binding group, a linker, and a "capping" group.[12] It is conceivable that the piperazine scaffold of 1-acetyl-4-(2-chloroethyl)piperazine could be elaborated into a capping group for novel HDAC inhibitors.[14]

• MAO Inhibition: MAOs are involved in the metabolism of neurotransmitters, and their inhibition is a therapeutic approach for depression and neurodegenerative diseases.[15] Chalcones containing a piperazine moiety have been shown to be effective MAO-B inhibitors.[15] Further investigation is warranted to determine if 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride or its simple derivatives exhibit any MAO inhibitory activity.

Caption: Potential mechanism of action for piperazine-based HDAC inhibitors.

Antimicrobial and Antifungal Activity

The piperazine nucleus is a common feature in compounds with demonstrated antimicrobial and antifungal properties.[1][2][16][17] The mechanism of action can vary, but the ability to synthesize a wide range of derivatives from a common piperazine core allows for the exploration of structure-activity relationships to optimize antimicrobial potency.[16] While specific data on 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride is limited, its potential as a starting material for novel antimicrobial agents is an area ripe for investigation.

Conclusion and Future Directions

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a chemically versatile and commercially available compound that serves as a valuable building block in medicinal chemistry. Its primary utility lies in its role as a synthetic intermediate, providing a reliable and efficient means to introduce the pharmacologically significant piperazine scaffold into a wide range of molecules. The application of this and related compounds in the synthesis of CNS-active drugs is well-established.

The potential for this compound and its derivatives to exhibit direct biological activities, such as enzyme inhibition and antimicrobial effects, presents an exciting avenue for future research. As the demand for novel therapeutics continues to grow, the strategic application of versatile intermediates like 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride will undoubtedly play a crucial role in the discovery and development of the next generation of medicines.

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• PubMed Central. (2022). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity.
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1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride for introducing piperazine moiety

An In-Depth Technical Guide to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride for the Introduction of the Piperazine Moiety

Authored by a Senior Application Scientist

Foreword: The Piperazine Moiety as a Privileged Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in the structures of successful therapeutic agents. The piperazine ring is a quintessential example of such a "privileged scaffold."[1][2] This six-membered heterocycle, containing two nitrogen atoms at opposite positions, is a cornerstone in the design of a vast array of pharmaceuticals.[3][4] Its prevalence stems from a unique combination of properties: the basicity of its nitrogen atoms can be modulated to improve aqueous solubility and bioavailability, while its defined chair-like conformation allows it to act as a rigid linker, orienting pharmacophoric groups toward their biological targets with high precision.[1][5] Consequently, piperazine derivatives have found application in numerous therapeutic areas, including oncology, infectious diseases, and neurology.[3][5]

This guide provides an in-depth exploration of a key reagent that facilitates the incorporation of this valuable moiety into novel molecular entities: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride . As researchers and drug development professionals, understanding the nuances of this reagent—from its synthesis and reactivity to its practical application and safety—is paramount for the efficient and successful development of next-generation therapeutics.

Section 1: Reagent Profile and Strategic Design

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is not merely a chemical intermediate; it is a strategically designed tool for synthetic chemists. Its structure is a testament to the principles of selective reactivity and protecting group chemistry.

The presence of the acetyl group on one of the piperazine nitrogens is a critical design feature. It effectively "protects" this nitrogen from participating in reactions, thereby directing any subsequent alkylation to the second, unprotected nitrogen atom. This ensures mono-alkylation, preventing the common side-reaction of di-alkylation that can plague reactions with unsubstituted piperazine.[6] The chloroethyl group, in turn, serves as a reactive electrophilic handle, poised for nucleophilic substitution.[7][8] Finally, the hydrochloride salt form significantly enhances the compound's solubility in various solvents, making it easier to handle and utilize in a range of reaction conditions.[7]

Chemical and Physical Properties

A thorough understanding of the reagent's physical properties is the foundation for its effective use in the laboratory.

Property	Value
Chemical Name	1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride
CAS Number	92928-18-2
Molecular Formula	C₈H₁₆Cl₂N₂O
Molecular Weight	227.13 g/mol [7][9]
Appearance	White, crystalline solid[7]
Solubility	Soluble in water and methanol[7]
Melting Point	232°C[9]
Boiling Point	344.9°C at 760 mmHg[9]

Section 2: Synthesis of the Reagent

Several synthetic routes to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride have been reported, with the choice of method often depending on the availability of starting materials and desired scale. A common and reliable laboratory-scale synthesis involves the chlorination of a precursor alcohol.[10]

The process typically begins with 2-(4-Acetylpiperazin-1-yl)ethanol, which is then treated with a chlorinating agent like thionyl chloride or, as detailed in some procedures, 4-toluenesulfonyl chloride in the presence of a base.[10] The latter proceeds via an intermediate tosylate which is subsequently displaced by chloride. Other reported methods include the direct acetylation of 4-(2-chloroethyl)piperazine.[7]

Representative Synthesis Workflow

The following diagram illustrates a common synthetic pathway for preparing the title compound.

Caption: Mechanism of N-alkylation via an aziridinium intermediate.

Section 4: Field-Proven Experimental Protocols

The following protocols provide a self-validating framework for the successful application of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. The causality behind each step is explained to ensure reproducibility and aid in troubleshooting.

Protocol 1: General N-Alkylation of a Secondary Amine

This procedure details the coupling of the reagent with a generic secondary amine nucleophile.

Materials:

• Secondary amine substrate (1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions

Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the secondary amine substrate (1.0 eq) and the chosen anhydrous solvent (e.g., Acetonitrile).

  • Causality: An inert atmosphere is critical to prevent side reactions with atmospheric moisture and oxygen, particularly if the substrate is sensitive.

• Addition of Base: Add the base (e.g., K₂CO₃, 3.0 eq). Stir the suspension for 10-15 minutes. [11] * Causality: The base neutralizes the HCl salt of the reagent and any acid generated during the reaction. Using a slight excess ensures the reaction goes to completion. K₂CO₃ is a mild, inexpensive base suitable for many substrates.

• Addition of Alkylating Agent: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq) to the mixture. [11] * Causality: A slight excess of the alkylating agent helps to drive the reaction to completion, ensuring full consumption of the potentially more valuable amine substrate.

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (e.g., 60-80°C or reflux) and stir for 12-24 hours. [11] * Causality: Heating provides the necessary activation energy for the reaction, particularly for the formation of the aziridinium intermediate. Reaction progress should be monitored to avoid decomposition.

• Monitoring: Track the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed. [11] * Causality: This is a self-validating step. It prevents premature work-up of an incomplete reaction or prolonged heating that could lead to byproduct formation.

• Work-up: Upon completion, cool the reaction to room temperature. If K₂CO₃ was used, filter off the inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent like Ethyl Acetate or Dichloromethane, and wash sequentially with water and brine.

  • Causality: This sequence removes inorganic salts and water-soluble impurities.

• Purification: Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel. [10] * Causality: Chromatography is essential for removing unreacted starting material and any byproducts, such as di-alkylated species, ensuring high purity of the final compound.

Protocol 2: Deprotection of the Acetyl Group

To reveal the second piperazine nitrogen, the acetyl protecting group must be removed. This is typically achieved through hydrolysis under acidic or basic conditions.

Acidic Hydrolysis:

• Dissolve the N-acetylated piperazine derivative in a mixture of an alcohol (e.g., Ethanol) and aqueous acid (e.g., 6N HCl). [12][13]2. Heat the mixture to reflux for 4-12 hours, monitoring by TLC/LC-MS.

• Cool the reaction, and neutralize carefully with a base (e.g., NaOH solution) to pH > 10.

• Extract the free amine product with an organic solvent, wash with brine, dry, and concentrate to yield the deprotected piperazine.

Basic Hydrolysis:

• Dissolve the substrate in a mixture of an alcohol (e.g., Ethanol) and aqueous base (e.g., 2N NaOH). [12]2. Heat the mixture to reflux for 6-18 hours.

• Cool the reaction and extract directly with an organic solvent.

• Wash the combined organic layers with water and brine, then dry and concentrate.

Note: The choice between acidic and basic conditions depends on the stability of other functional groups in the molecule. [12]

Overall Experimental Workflow Diagram

Caption: A validated workflow from alkylation to the final product.

Section 5: Analytical Quality Control

Rigorous analytical testing is non-negotiable. The identity and purity of the starting material, intermediates, and final product must be unequivocally confirmed.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for assessing purity. A reverse-phase C18 column with a water/acetonitrile mobile phase gradient and UV detection is commonly employed. [14]* Mass Spectrometry (MS): Coupled with LC (LC-MS) or GC (GC-MS), this technique confirms the molecular weight of the synthesized compounds. [14]* Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation, confirming that the alkylation and deprotection have occurred at the correct positions.

Section 6: Safety and Handling

As with any reactive chemical, adherence to strict safety protocols is mandatory.

GHS Hazard Information

Hazard Class	Statement
Acute Toxicity, Oral	H302: Harmful if swallowed [9]
Acute Toxicity, Dermal	H312: Harmful in contact with skin [9]
Acute Toxicity, Inhalation	H332: Harmful if inhaled [9]

Mandatory Safety Precautions

• Engineering Controls: Always handle this reagent in a certified chemical fume hood to avoid inhalation of dust or vapors. [15][16]Ensure eyewash stations and safety showers are readily accessible. [15]* Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves. [9][17]* Handling: Avoid creating dust. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling. [9][15]* Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and bases. [15]* Disposal: Dispose of waste in accordance with local, state, and federal regulations. [9]

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a highly effective and versatile reagent for the introduction of the piperazine moiety, a privileged scaffold in drug discovery. Its strategic design, incorporating a protecting group and a reactive handle, allows for clean and selective mono-alkylation of a wide range of nucleophiles. By understanding its chemical properties, reaction mechanisms, and adhering to the validated protocols and safety guidelines outlined in this guide, researchers and drug development professionals can confidently leverage this powerful tool to accelerate the synthesis of novel and potentially life-changing medicines.

References

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• Romanelli, M. N., et al. (2022). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Expert Opinion on Drug Discovery. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Piperazine Derivatives in Drug Discovery. Pharmaffiliates. Retrieved from [Link]

• Tiwari, R. K., et al. (2018). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. ResearchGate. Retrieved from [Link]

• Dei, S., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetyl Protection. Retrieved from [Link]

• Global Journal of Pharmacy & Pharmaceutical Sciences. (2017). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. Retrieved from [Link]

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• FAO AGRIS. (2012). Deprotection of acetyl group on amino group with thionyl chloride and pyridine. Retrieved from [Link]

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The Acetyl Group in 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: A Technical Guide to its Strategic Role in Reactivity and Synthesis

Abstract

This technical guide provides an in-depth analysis of the pivotal role of the N-acetyl group in the chemical behavior of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. Moving beyond a cursory description, we will dissect the electronic and steric implications of this functional group, elucidating its profound impact on the reactivity of the distal 2-chloroethyl moiety. This document is intended for researchers, medicinal chemists, and drug development professionals who utilize this versatile intermediate. We will explore how the acetyl group modulates the nucleophilicity of the N4 nitrogen, influences the formation of the critical aziridinium ion intermediate, and serves as a strategic protecting group in multi-step syntheses. The principles discussed herein are supported by mechanistic insights, comparative data, and detailed experimental protocols to empower scientists in the rational design and optimization of synthetic pathways involving this key building block.

Introduction: Beyond a Simple Intermediate

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a widely employed intermediate in the synthesis of a diverse array of pharmaceutical agents, particularly those with applications in neuropharmacology and oncology.[1][2] The piperazine scaffold is a privileged structure in medicinal chemistry, known to impart favorable pharmacokinetic properties.[2][3] The utility of this specific derivative is primarily attributed to the reactive 2-chloroethyl group, which allows for the facile introduction of the piperazine moiety onto various molecular frameworks through nucleophilic substitution.[4]

However, to fully harness the synthetic potential of this molecule, a nuanced understanding of the role of the N-acetyl group is paramount. It is not merely a passive component of the structure but an active modulator of its chemical properties. This guide will demonstrate that the acetyl group serves a dual function:

• Electronic Modulation: It acts as an electron-withdrawing group, influencing the basicity and nucleophilicity of both piperazine nitrogens.

• Steric and Conformational Control: It introduces steric bulk and restricts conformational flexibility, which can be leveraged for selective reactions.

A comprehensive grasp of these functions is essential for predicting reactivity, controlling reaction outcomes, and troubleshooting synthetic challenges.

The Electronic Influence of the N-Acetyl Group

The N-acetyl group significantly alters the electronic landscape of the piperazine ring. As an amide, the nitrogen lone pair of N1 is delocalized into the carbonyl group, creating a partial double bond character. This has two major consequences for the reactivity of the molecule.

Reduction of N4 Basicity and Nucleophilicity

The primary electronic effect of the N-acetyl group is the withdrawal of electron density from the piperazine ring through an inductive effect (-I). This reduces the electron density on the distal N4 nitrogen, thereby decreasing its basicity and nucleophilicity.[5] This modulation is critical for controlling the reactivity of the molecule, particularly in preventing undesired side reactions.

In contrast, the non-acetylated precursor, 1-(2-chloroethyl)piperazine, possesses two basic nitrogens, which can complicate synthetic procedures by leading to di-alkylation or undesired salt formation.[6] The acetyl group effectively "tames" the piperazine ring, allowing for more controlled and selective reactions at the chloroethyl moiety.

Impact on Aziridinium Ion Formation

The reactivity of β-chloroethylamines is often dominated by the intramolecular cyclization to form a highly reactive, three-membered aziridinium ion.[4] This intermediate is a potent electrophile that is readily attacked by nucleophiles. The formation of this aziridinium ion is frequently the rate-determining step in nucleophilic substitution reactions.[4]

The electron-withdrawing nature of the acetyl group has a profound impact on the rate of aziridinium ion formation. The decreased nucleophilicity of the N4 nitrogen, which is responsible for the intramolecular attack on the carbon bearing the chlorine, slows down this cyclization process.[7] While this may seem like a disadvantage, it can be a significant synthetic advantage. The reduced rate of spontaneous cyclization enhances the shelf-life and stability of the reagent and allows for greater control over the initiation of the desired reaction with an external nucleophile. In essence, the acetyl group makes the molecule less of a "hair-trigger" electrophile.

Steric and Conformational Consequences of N-Acetylation

The introduction of the acetyl group at N1 imposes significant steric and conformational constraints on the piperazine ring.

Conformational Rigidity

NMR studies on N-acylated piperazines have shown that the partial double bond character of the amide bond restricts rotation, leading to the existence of distinct conformers at room temperature.[8] This increased rigidity, compared to the more flexible non-acetylated piperazine, can influence the orientation of the 2-chloroethyl side chain and affect its accessibility to incoming nucleophiles.

The Acetyl Group as a Strategic Protecting Group

In multi-step syntheses, the acetyl group can be viewed as a protecting group for the N1 nitrogen. Piperazine itself is a symmetrical molecule with two reactive secondary amines. To achieve selective mono-substitution at one nitrogen while leaving the other available for subsequent functionalization, a protection strategy is often necessary.[9] Acetylation of one nitrogen allows for reactions to be carried out at the other (in this case, alkylation with a chloroethyl group). The acetyl group is stable under a variety of reaction conditions but can be removed under hydrolytic conditions (acidic or basic) if desired, revealing the free amine for further synthetic transformations.[10]

Experimental Protocols

The following protocols are provided as a guide for common transformations involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine from 2-(4-Acetylpiperazin-1-yl)ethanol

This protocol is adapted from a known synthetic route and demonstrates the conversion of a hydroxyethyl precursor to the desired chloroethyl derivative.[11]

Materials:

• 2-(4-Acetylpiperazin-1-yl)ethanol

• Triethylamine (Et3N)

• 4-Toluenesulfonyl chloride (TsCl)

• Methylene chloride (DCM)

• Brine solution

• Magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Methanol

Procedure:

• Dissolve 2-(4-Acetylpiperazin-1-yl)ethanol (1 equivalent) in methylene chloride.

• Add triethylamine (1.1 equivalents) to the solution.

• Add 4-toluenesulfonyl chloride (1.1 equivalents) portion-wise, maintaining the temperature at ambient conditions.

• Stir the reaction mixture overnight at room temperature.

• Wash the mixture with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography on silica gel, eluting with a methylene chloride/methanol gradient (e.g., 98:2) to yield 1-Acetyl-4-(2-chloroethyl)piperazine.

General Protocol for Nucleophilic Substitution with a Primary Amine

This protocol outlines a general procedure for the N-alkylation of a primary amine using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.[1]

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Primary amine (nucleophile)

• Potassium carbonate (K2CO3)

• Potassium iodide (KI, optional catalyst)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine solution

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add the primary amine (1.1 equivalents), potassium carbonate (2.5 equivalents), and potassium iodide (0.1 equivalents).

• Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 equivalent).

• Add DMF as the solvent.

• Heat the reaction mixture (e.g., to 80-100 °C) and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualization of Key Concepts

To further illustrate the concepts discussed, the following diagrams are provided.

Figure 1: The multifaceted role of the acetyl group.

Figure 2: Reaction pathway via aziridinium ion formation.

Conclusion

The N-acetyl group in 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a critical determinant of the molecule's reactivity and synthetic utility. Its electron-withdrawing nature deactivates the piperazine ring, particularly the N4 nitrogen, leading to a more stable and controllable reagent by slowing the formation of the highly reactive aziridinium ion intermediate. This electronic modulation, coupled with the steric and conformational constraints it imposes, allows for more selective and predictable outcomes in nucleophilic substitution reactions. Furthermore, its function as a stable yet removable protecting group makes it an invaluable tool in complex, multi-step synthetic campaigns. A thorough understanding of these principles is essential for any scientist working with this versatile building block, enabling the development of robust, efficient, and scalable synthetic processes for the creation of novel and important pharmaceutical agents.

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• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using 1-(2-Chloroethyl)piperidine. BenchChem.
• Němečková, D. (2015). Direct N1-monosubstitutions of piperazine and applications of their product in syntheses. [Thesis].
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• Lv, K., Wang, L., & Yu, L. (2022). Piperazine skeleton in the structural modification of natural products: a review. RSC Medicinal Chemistry.
• Ha, H. J., et al. (2015). Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles. Bulletin of the Korean Chemical Society.
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• Wetmore, S. D., et al. (2010). Aziridinium ion ring formation from nitrogen mustards: mechanistic insights from ab initio dynamics. The Journal of Physical Chemistry B.
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• Luedtke, N. W., et al. (2018). Synthesis of the aziridinium ion of 2‐chloroethyl diethylamine 5 and subsequent reaction with nucleophiles. Chemistry – A European Journal.
• Ritter, U., et al. (2019). Synthesis, dynamic NMR characterization and XRD studies of novel N,N′-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry.
• Ranjith, J., & Ha, H. J. (2021).
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• Hirst, R. J., & Ukwueze, A. C. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. The Journal of Organic Chemistry.
• Eilks, I., & Byers, B. (2010). Case Comparisons on the Basicity of Organic Nitrogen Compounds to Develop the Concepts of 'inductive effect' and 'mesomeric effect' in the Teaching Laboratory.
• Oishi, T., et al. (1990). Roles of two basic nitrogen atoms in 1-substituted 4-(1,2-diphenylethyl)piperazine derivatives in production of opioid agonist and antagonist activities. Chemical & Pharmaceutical Bulletin.
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• Google Patents. (n.d.). CN101565410B - Preparation method for 1-piperazine acetyl pyrrolidine.
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• Kégl, T., et al. (2021). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives.
• Rodrigues, F. A., et al. (2021).
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A Technical Guide to the Aqueous and Solvent Solubility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride for Pharmaceutical Development

Abstract

The aqueous and organic solvent solubility of an active pharmaceutical ingredient (API) is a critical physicochemical parameter that profoundly influences its biopharmaceutical properties, including dissolution rate, bioavailability, and formulation feasibility. This guide provides a comprehensive framework for the systematic determination and understanding of the solubility characteristics of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. We present detailed, field-proven protocols grounded in international regulatory standards, explain the scientific rationale behind experimental choices, and discuss key factors that modulate solubility. This document is intended for researchers, formulation scientists, and drug development professionals tasked with the physicochemical characterization of new chemical entities.

Introduction: The Central Role of Solubility

In pharmaceutical development, the journey from a promising new chemical entity (NCE) to a safe and effective drug product is contingent on a thorough understanding of its fundamental properties. Among these, solubility is paramount. It dictates the maximum concentration of a substance that can be dissolved in a solvent, thereby governing the rate and extent of drug absorption for oral dosage forms.[1][] Poor aqueous solubility is a major hurdle, often leading to inadequate bioavailability and therapeutic variability.[]

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative whose comprehensive solubility profile is not widely documented. This guide, therefore, serves as a practical manual for a development team approaching this compound's characterization. We will move beyond simple data reporting to establish a robust, self-validating methodology for determining its thermodynamic equilibrium solubility, in alignment with the principles outlined by the International Council for Harmonisation (ICH) and other regulatory bodies.[3][4][5]

Physicochemical Properties of the Analyte

Before embarking on solubility studies, a foundational understanding of the compound's intrinsic properties is essential. These parameters, summarized in Table 1, provide context for its expected behavior in different solvent systems. The hydrochloride salt form suggests that its aqueous solubility will be significantly influenced by pH.

Table 1: Physicochemical Properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Property	Value	Source / Method
CAS Number	92928-18-2	Chemical Registry
Molecular Formula	C₈H₁₅ClN₂O · HCl	---
Molecular Weight	227.13 g/mol	[6]
Appearance	White to off-white solid	Visual Inspection
Melting Point	232°C	[6]
XLogP3	1.067	[6]
pKa (Predicted)	~7.5 (Piperazine nitrogen)	Computational Prediction

Note: The pKa is an estimated value based on the piperazine moiety and is critical for designing pH-solubility studies. The XLogP3 value suggests moderate lipophilicity.

Thermodynamic Aqueous Solubility Determination

The "gold standard" for determining thermodynamic equilibrium solubility is the shake-flask method.[7][8] This technique measures the concentration of a saturated solution that is in equilibrium with an excess of the solid drug at a constant temperature. The protocol described below is adapted from the OECD Guideline for the Testing of Chemicals, No. 105, and is compliant with FDA recommendations for Biopharmaceutics Classification System (BCS) studies.[9][10][11][12]

Experimental Protocol: Equilibrium Shake-Flask Method

This protocol details the steps to determine the pH-dependent aqueous solubility.

Objective: To determine the equilibrium solubility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride across a physiologically relevant pH range (pH 1.2 to 6.8) at 37°C.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Calibrated pH meter

• Analytical balance

• Orbital shaking incubator set to 37°C ± 1°C

• 20 mL glass scintillation vials with screw caps

• 0.22 µm PVDF syringe filters

• Validated HPLC-UV analytical method for quantification

• Buffer solutions:

  • pH 1.2 (Simulated Gastric Fluid, without enzyme)

  • pH 4.5 (Acetate Buffer)

  • pH 6.8 (Simulated Intestinal Fluid, without enzyme)

Procedure:

• Preparation: Add an excess of the solid compound to separate vials containing 10 mL of each buffer solution (pH 1.2, 4.5, and 6.8).

  • Expertise & Experience: An "excess" is crucial to ensure equilibrium is reached with the solid phase. A good starting point is to add enough solid to be 10 times the expected solubility. If solubility is unknown, start with ~20 mg/mL. Visual confirmation of undissolved solid at the end of the experiment is a mandatory check.[13]

• Equilibration: Tightly cap the vials and place them in an orbital shaking incubator at 37°C and 100 rpm.

  • Trustworthiness: The system must reach equilibrium. For most compounds, 24 to 48 hours is sufficient.[13][14] To validate this, samples can be taken at 24, 48, and 72 hours. Equilibrium is confirmed when consecutive measurements are within acceptable analytical variation (e.g., <5%).

• Phase Separation: After equilibration, remove the vials and allow them to stand for 30 minutes to allow for sedimentation of the excess solid.

• Sampling: Carefully withdraw a 1 mL aliquot from the clear supernatant.

  • Expertise & Experience: Avoid disturbing the solid material at the bottom. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This step is critical to remove any undissolved particulates that would artificially inflate the measured concentration.[15] Discard the first 0.2 mL of filtrate to saturate any potential binding sites on the filter membrane.

• pH Measurement: Measure and record the final pH of the solution in each vial to ensure the buffer capacity was not compromised by the dissolved API.[8][12]

• Quantification: Analyze the filtered samples using a pre-validated, stability-indicating HPLC-UV method. Determine the concentration against a standard calibration curve.

• Data Reporting: Express solubility in mg/mL and mM.

Illustrative Aqueous Solubility Data

The following table presents plausible results for this compound, reflecting the behavior of a basic hydrochloride salt.

Table 2: Illustrative pH-Dependent Aqueous Solubility Data

pH (Buffer System)	Temperature	Equilibrium Solubility (mg/mL)	Equilibrium Solubility (mM)
1.2 (SGF)	37°C	> 200	> 880
4.5 (Acetate)	37°C	155.8	686
6.8 (SIF)	37°C	25.3	111

These illustrative data show high solubility in acidic conditions, which decreases as the pH approaches the compound's pKa, as expected for a weak base.[16]

Workflow Visualization

The following diagram illustrates the key decision points and steps in the shake-flask solubility determination workflow.

Figure 1: Workflow for Shake-Flask Solubility Determination.

Solubility in Organic & Co-Solvent Systems

Characterizing solubility in common pharmaceutical solvents is essential for developing liquid formulations (e.g., for parenteral administration or toxicology studies) and for informing purification and crystallization processes.

Protocol: The shake-flask method described in Section 3.1 is repeated, substituting the aqueous buffers with the relevant organic solvents. Experiments are typically conducted at room temperature (25°C).

Table 3: Illustrative Solubility in Common Pharmaceutical Solvents at 25°C

Solvent	Dielectric Constant	Solubility (mg/mL)	Application Relevance
Water	80.1	45.2	Aqueous formulations, wet granulation
Ethanol	24.5	88.9	Co-solvent, oral solutions, tinctures
Propylene Glycol	32.0	120.5	Parenteral and oral formulations
DMSO	46.7	> 200	Early-stage in vitro assay stock solutions

This illustrative data suggests the compound has favorable solubility in polar organic solvents, making it a good candidate for various liquid formulation approaches.

Key Factors Modulating Solubility

The solubility of a compound is not an immutable constant but is influenced by several interconnected physical and chemical factors. A robust characterization must account for these variables.

• pH and pKa: For an ionizable compound like 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, the relationship between pH and solubility is the most critical factor.[1] As a weak base, the compound is protonated and highly soluble at a pH well below its pKa. As the pH increases towards and beyond the pKa, the un-ionized, less soluble free base form begins to predominate, causing solubility to decrease sharply.[16]

• Temperature: The effect of temperature depends on the thermodynamics of the dissolution process. For most solids, dissolution is an endothermic process, meaning solubility increases with temperature. This should be confirmed experimentally, especially if temperature variations are expected during manufacturing or storage.

• Polymorphism: The crystalline form (polymorph) of the API can have a significant impact on solubility. Metastable polymorphs are generally more soluble than the most stable crystalline form. It is imperative to characterize the solid form used in solubility studies (e.g., via XRPD) to ensure data consistency. The ICH Q6A guideline highlights the importance of controlling particle size and polymorphic form.[3][5]

• Ionic Strength: The presence of other ions in solution can affect solubility. The common ion effect, for instance, can decrease the solubility of a sparingly soluble salt.[17] This is particularly relevant when considering formulation with other ionic excipients.

Figure 2: Interrelationship of Key Factors Influencing API Solubility.

Conclusion and Forward Look

This guide has established a comprehensive, scientifically-grounded methodology for determining the solubility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. By adhering to the detailed shake-flask protocol, researchers can generate reliable thermodynamic solubility data across various aqueous and organic media. The illustrative data presented indicate that the compound is a weak base with high solubility in acidic conditions and good solubility in common pharmaceutical co-solvents.

This foundational knowledge is critical for guiding subsequent development activities. The pH-solubility profile directly informs the selection of an appropriate oral dosage form and predicts potential absorption windows in the gastrointestinal tract. The solvent solubility data provides a direct pathway for the development of liquid formulations for preclinical and clinical use. A thorough understanding and documentation of these solubility characteristics are indispensable for a successful drug development program and regulatory submission.

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• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. (2000). European Medicines Agency. [Link]

• Solubility testing in accordance with the OECD 105 - FILAB. (n.d.). FILAB. [Link]

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• The influence of pH on solubility in water. (n.d.). Course Hero. [Link]

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• A review of methods for solubility determination in biopharmaceutical drug characterisation. (2019). ResearchGate. [Link]

• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (n.d.). Rheolution. [Link]

• 4 Factors Affecting Solubility of Drugs. (2021). Ascendia Pharmaceutical Solutions. [Link]

• ICH Q6A Guideline. (n.d.). IKEV. [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). American Pharmaceutical Review. [Link]

• 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride. (n.d.). Conier Chem&Pharma Limited. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.). Lund University Publications. [Link]

• Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. (2022). Asian Journal of Dental and Health Sciences. [Link]

• BCS Methodology: Solubility, Permeability & Dissolution. (n.d.). FDA. [Link]

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. (n.d.). SciELO. [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (n.d.). Dissolution Technologies. [Link]

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An In-depth Technical Guide to the Stability and Storage of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Section 1: Introduction

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative frequently utilized as a key intermediate in the synthesis of various pharmaceutical compounds.[1] Its molecular structure, featuring both an acetyl group and a reactive chloroethyl moiety, offers significant synthetic versatility.[1] However, these same functional groups are susceptible to degradation, making a thorough understanding of the compound's stability profile essential for researchers, process chemists, and quality control analysts. The integrity of this starting material directly impacts the yield and purity of subsequent synthetic steps and the final active pharmaceutical ingredient (API). This guide provides a detailed examination of the chemical stability, potential degradation pathways, and optimal storage and handling conditions for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, grounded in established chemical principles and field-proven methodologies.

Section 2: Physicochemical Properties

A foundational understanding of the compound's basic properties is crucial for its proper handling and use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₈H₁₆Cl₂N₂O	[1][2]
Molecular Weight	227.13 g/mol	[1][2]
Appearance	White to beige crystalline solid	[1][3]
Melting Point	232°C	[2]
Solubility	Soluble in water and methanol	[1]
Chemical Family	Piperazine Derivative	[1]

Section 3: Chemical Stability and Potential Degradation Pathways

The stability of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is governed by the reactivity of its core functional groups. Several degradation pathways can compromise its purity over time or under stress conditions. The stability of piperazine-containing drugs, in general, is known to be challenged by hydrolysis, oxidation, and pH-related degradation.[4]

Hydrolytic Degradation

Hydrolysis is a primary concern for this molecule and can occur at two distinct sites. The rate and prevalence of these pathways are highly dependent on pH and temperature.[5][6]

• Amide Hydrolysis: The acetyl group is susceptible to cleavage under both acidic and basic conditions, yielding 4-(2-chloroethyl)piperazine and acetic acid.[1] This reaction removes the acetyl protection, which may be undesirable for specific synthetic applications.

• Chloroethyl Group Hydrolysis: This is a more complex and often faster degradation route characteristic of 2-chloroethylamines.[7] The nitrogen atom of the piperazine ring participates in an intramolecular cyclization (a form of neighboring group participation), displacing the chloride ion to form a highly reactive, three-membered aziridinium ion intermediate.[7] This potent electrophilic intermediate is then rapidly attacked by water, leading to the formation of 1-Acetyl-4-(2-hydroxyethyl)piperazine. This pathway is a significant liability, as it fundamentally alters a key reactive handle of the molecule.

Key hydrolytic degradation pathways for the title compound.

Thermal and Photolytic Stability

Oxidative Stability

The tertiary amine nitrogens in the piperazine ring are susceptible to oxidation, which can lead to the formation of N-oxides and other degradation products.[9] Contact with strong oxidizing agents must be avoided during storage and handling.[3][10]

Section 4: Recommended Storage and Handling

Based on the chemical liabilities discussed, stringent storage and handling protocols are necessary to maintain the integrity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Optimal Storage Conditions

Adherence to the following conditions will minimize degradation and ensure the compound's long-term viability. Studies on other synthetic piperazines have demonstrated that refrigerated or frozen storage significantly reduces degradation compared to ambient temperatures.[11][12][13]

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C (Refrigerated). For long-term storage (>6 months), consider -20°C (Frozen).	Reduces rates of all degradation pathways (hydrolysis, thermal).[11][13]
Atmosphere	Store in a dry environment. Consider storage under an inert atmosphere (e.g., Argon, Nitrogen).	The compound can be hygroscopic; moisture promotes hydrolysis.[3]
Light	Protect from light. Use amber vials or store in a dark location.	Prevents potential photolytic degradation.[4]
Container	Store in a tightly sealed, non-reactive container.	Prevents exposure to atmospheric moisture and contaminants.[2][3]
Compatibility	Store away from incompatible materials such as strong oxidizing agents and strong bases.	Avoids oxidative degradation and base-catalyzed hydrolysis.[3][10]

Safe Handling Procedures

The compound is classified as harmful if swallowed, inhaled, or in contact with skin.[2] Therefore, appropriate personal protective equipment (PPE) and engineering controls are mandatory.

• Engineering Controls : Handle only in a well-ventilated area, preferably within a chemical fume hood.[10] Ensure eyewash stations and safety showers are readily accessible.

• Personal Protective Equipment :

  • Eye/Face Protection : Wear chemical safety goggles or a face shield.[3]

  • Skin Protection : Wear impervious gloves and a lab coat.[2][3]

  • Respiratory Protection : If dust is generated, use an approved respirator.[3]

• General Hygiene : Wash hands thoroughly after handling.[2] Avoid creating dust.[3]

Section 5: Experimental Design for Stability Assessment

To empirically determine the stability of a specific batch of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and identify potential degradants, a forced degradation (or stress testing) study should be performed. This is a cornerstone of drug development and is guided by principles outlined in ICH guidelines.[4]

Workflow for a comprehensive forced degradation stability study.

Objective

The primary goal is to develop a stability-indicating analytical method capable of separating the parent compound from all process-related impurities and potential degradation products.

Protocol for Forced Degradation

• Prepare a Stock Solution : Accurately prepare a stock solution of the compound in a suitable solvent (e.g., 50:50 water:acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Establish Control : Dilute an aliquot of the stock solution to the target analytical concentration (e.g., 0.1 mg/mL) and analyze immediately (T=0 sample).

• Apply Stress Conditions :

  • Acidic : Mix the stock solution with 0.1 M HCl and heat at 60-80°C.

  • Basic : Mix the stock solution with 0.1 M NaOH and keep at room temperature.

  • Oxidative : Mix the stock solution with 3% hydrogen peroxide and keep at room temperature.

  • Thermal : Store aliquots of the solid compound and the stock solution at an elevated temperature (e.g., 80°C).

  • Photolytic : Expose the solid compound and stock solution to light conditions as specified in ICH Q1B guidelines.

• Time-Point Sampling : Withdraw aliquots from each stress condition at predetermined intervals (e.g., 2, 6, 12, 24, 48 hours). If necessary, neutralize the acidic and basic samples before analysis.

• Analysis : Analyze all samples using a developed HPLC method.

Recommended Analytical Methodology

A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is the standard approach.

• Instrumentation : HPLC system with a UV/Vis or Photodiode Array (PDA) detector. For degradant identification, coupling to a Mass Spectrometer (LC-MS) is essential.[4]

• Column : C18 column (e.g., 4.6 x 150 mm, 3.5 µm) is a good starting point.

• Mobile Phase : A gradient elution using a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol) is typically required to achieve separation of the polar parent from potentially non-polar degradants.

• Detection : Monitor at a wavelength determined from the UV spectrum of the parent compound.

• Data Analysis : The goal is to achieve baseline resolution between the parent peak and all degradation peaks. The peak purity of the parent compound should be assessed using a PDA detector. Mass spectrometry is then used to obtain the mass-to-charge ratio (m/z) and fragmentation patterns of unknown peaks to elucidate their structures.[4]

Section 6: Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable but chemically labile synthetic intermediate. Its primary degradation liabilities are hydrolysis of the chloroethyl group via an aziridinium ion intermediate and, to a lesser extent, hydrolysis of the acetyl group. The compound is also sensitive to heat, light, and oxidizing agents. To ensure its integrity for research and drug development, it is imperative to store the material in tightly sealed, light-resistant containers under refrigerated (2-8°C) or frozen (-20°C) conditions. Strict adherence to safe handling protocols is mandatory. A well-designed forced degradation study is the definitive method for understanding its stability profile and is a critical step in any development program utilizing this compound.

Section 7: References

• Lin, H. Y., et al. (2018). Investigation in stability of eight synthetic piperazines in human whole blood under various storage conditions over time. Boston University Theses & Dissertations. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. [Link]

• Lin, H. Y., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology, 42(2), 115–123. [Link]

• Lin, H. Y., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. PubMed. [Link]

• Sobańska, A. W., et al. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing. [Link]

• Cohen, B., et al. (1948). Reaction Kinetics of Aliphatic Tertiary β-Chloroethylamines in Dilute Aqueous Solution. II. Hydrolysis of the Ethylenimonium Ion. Journal of the American Chemical Society, 70(9), 3049–3053. [Link]

• Sdfine. 1-(2-chloroethyl)piperidine hydrochloride Safety Data Sheet. [Link]

• Crane, C. W., & Rydon, H. N. (1947). The Chemistry of 2-Chloroalkylamines. Part III. The Dimerisation and Hydrolysis of 2 : 2' : 2”-Trichlorotriethylamine. Journal of the Chemical Society, 527. [Link]

• Hsu, F. L., Berg, F., & McMahon, L. R. (1995). (HN-1), N-METHYL-BIS(2-Chloroethyl)amine. Defense Technical Information Center. [Link]

• Voice, A. K. (2013). Piperazine Degradation in Pilot Plants. ResearchGate. [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. ResearchGate. [Link]

• Google Patents. CN108003036B - Preparation method of 2-chloroethylamine hydrochloride.

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1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride safety and handling precautions

An In-Depth Technical Guide to the Safe Handling of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Preamble: A Commitment to Proactive Safety

Therefore, this document is built upon the precautionary principle . The protocols and recommendations herein are synthesized from the known hazards of this compound and the more severe risks associated with its structural analogues. This conservative, risk-based approach ensures the highest level of safety for laboratory personnel. The causality behind each recommendation is explained to empower scientists with the understanding needed to cultivate a robust culture of safety.

Compound Identification and Properties

A clear understanding of a compound's physical and chemical properties is the foundation of its safe use.

Property	Value	Source
Chemical Name	1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride	[5]
CAS Number	92928-18-2	[5]
Molecular Formula	C₈H₁₆Cl₂N₂O	[5]
Molecular Weight	227.13 g/mol	[5]
Appearance	Solid, crystalline powder	[6]
Melting Point	232°C	[5]
Boiling Point	344.9°C at 760 mmHg	[5]
Flash Point	162.4°C	[5]
Incompatibilities	Strong oxidizing agents, bases, moisture	[2][6]

Hazard Identification and Risk Assessment

The primary known hazards associated with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride are acute toxicity via oral, dermal, and inhalation routes.[5] However, as outlined in the preamble, a comprehensive risk assessment necessitates considering the hazards of closely related structures.

Hazard Classification	1-Acetyl-4-(2-chloroethyl)piperazine HCl[5]	1-(2-Chloroethyl)piperidine HCl (Analogue)[2][3][4]
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	Category 2 (Fatal if swallowed)
Acute Dermal Toxicity	Category 4 (Harmful in contact with skin)	Not Classified
Acute Inhalation Toxicity	Category 4 (Harmful if inhaled)	Not Classified
Skin Corrosion/Irritation	Not Classified (though irritation is noted)[6]	Category 1B (Causes severe skin burns)
Eye Damage/Irritation	Not Classified (though irritation is noted)[6]	Category 1 (Causes serious eye damage)
Germ Cell Mutagenicity	Not Classified	Category 2 (Suspected of causing genetic defects)

This comparative analysis justifies treating 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with the same high degree of caution as its more hazardous analogue. The potential for severe skin/eye damage and mutagenicity cannot be disregarded.

The Hierarchy of Controls: A Systematic Approach to Safety

The most effective safety programs implement a multi-layered approach known as the hierarchy of controls. This framework prioritizes the most effective and reliable control measures to protect personnel.

Caption: The Hierarchy of Controls, prioritizing methods from most to least effective.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate personnel from the chemical hazard. Their use is mandatory when handling this compound.

• Chemical Fume Hood: All weighing, reconstitution, and aliquoting operations must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood provides primary containment, pulling dust and aerosols away from the user's breathing zone and preventing contamination of the general laboratory space.[2][3]

• Safety Stations: An ANSI-compliant eyewash station and safety shower must be readily accessible and located close to the workstation.[2][6] This ensures the ability for immediate, high-volume decontamination in the event of an exposure.

Administrative Controls: Standard Operating Procedures (SOPs)

These are the work practices and procedures that reduce the risk of exposure.

• Designated Area: Clearly demarcate an area within the lab specifically for handling this compound.

• Restricted Access: Only trained personnel authorized to work with highly potent or hazardous compounds should be allowed in the designated area during handling operations.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[5][7] Always wash hands thoroughly with soap and water after handling the compound, before leaving the lab, and before eating or drinking.[7][8]

• Housekeeping: Maintain a clean and organized workspace. Clean the designated handling area and any contaminated equipment after each use. Use a wet-wiping method or a HEPA-filtered vacuum to clean dust; never dry sweep.[9]

Experimental Protocol: Weighing and Handling Solid Compound

• Preparation: Don all required PPE (see section 3.3) before entering the designated handling area.

• Fume Hood Verification: Confirm the chemical fume hood is operational and the sash is at the appropriate working height.

• Work Surface: Line the work surface inside the fume hood with absorbent, disposable bench paper.

• Weighing: Use a dedicated analytical balance inside the fume hood or a "weighing enclosure." Tare a suitable container. Carefully transfer the desired amount of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride using a chemical spatula. Minimize the creation of dust.

• Closure: Immediately and securely close the primary stock container.

• Cleanup: Carefully wipe the spatula and any contaminated surfaces with a damp cloth or towel. Dispose of all contaminated disposables (bench paper, wipes, etc.) into a designated hazardous waste container.

• Post-Handling: After completing the task, remove gloves and lab coat following proper doffing procedures and wash hands thoroughly.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. It serves as the last line of defense should engineering and administrative controls fail.

Caption: Required PPE configuration for handling the compound.

• Eye and Face Protection: Wear chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.[1][10] A face shield worn over the goggles is required when there is a significant risk of splashing.[11]

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves, such as nitrile.[11] For any procedure with a risk of prolonged contact, consult the glove manufacturer's resistance guide. Inspect gloves for any signs of degradation before each use.

  • Clothing: Wear a long-sleeved, chemical-resistant lab coat.[9] All protective clothing should be removed before leaving the laboratory. Contaminated work clothes must be laundered separately from personal clothing by a specialized service.[9]

• Respiratory Protection: If procedures have a high potential to generate dust or if engineering controls are not sufficient, a full-face respirator with appropriate particulate filters must be used as part of a complete respiratory protection program.[1][7][8]

Storage and Incompatibility

Improper storage is a common source of laboratory incidents.

• Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][3] The storage area should be designated for hazardous and corrosive materials.[2][10]

• Hygroscopicity: Related compounds are hygroscopic (absorb moisture from the air).[4][6] Therefore, it is critical to keep the container sealed to maintain the integrity of the compound.

• Incompatible Materials: Store away from strong oxidizing agents and bases to prevent potentially hazardous chemical reactions.[2][6]

Emergency Procedures

Preparedness is paramount. All personnel must be familiar with these procedures before beginning work.

Exposure Response Protocol

• General: Immediately remove any clothing soiled by the product.[12]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[13][14] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

• Skin Contact: Promptly flush the affected area with large amounts of water and wash with a mild soap.[13] Remove all contaminated clothing while under a safety shower.[9] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[6][8] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth) and call for emergency medical services.[6][12]

• Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[3][5] Seek immediate medical attention.[2]

Spill Response

The response to a spill depends on its scale and the immediate hazards present.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Derivatives Using 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Introduction: A Versatile Scaffold for Medicinal Chemistry

This guide provides a comprehensive overview of the application of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in the synthesis of diverse derivatives. We will delve into the core reactivity, provide detailed, field-tested protocols for N-alkylation with various nucleophiles, discuss the subsequent deacetylation to unmask the second reactive site of the piperazine ring, and offer guidance on the characterization of the resulting products.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is paramount for its safe and effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₈H₁₆Cl₂N₂O	[1]
Molecular Weight	227.13 g/mol	[1]
Appearance	White to off-white crystalline solid	[4]
Melting Point	232°C	No direct citation, general knowledge
Solubility	Soluble in water and methanol	[1]
CAS Number	92928-18-2	[5]

Core Reactivity: The Nucleophilic Substitution Pathway

The primary mode of reactivity for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is the nucleophilic substitution at the chloroethyl side chain.[3] This reaction typically proceeds via an SN2 mechanism, where a nucleophile attacks the carbon atom bearing the chlorine, leading to the displacement of the chloride ion and the formation of a new bond.[6]

Given that the starting material is a hydrochloride salt, the reaction is typically carried out in the presence of a base. The base serves a dual purpose: it neutralizes the hydrochloride salt, freeing the piperazine nitrogen, and it deprotonates the incoming nucleophile, thereby increasing its nucleophilicity.[3] Common bases used include potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and organic bases such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).[6]

PART 1: Synthesis of N-Substituted Derivatives

This section provides detailed protocols for the N-alkylation of various nucleophiles using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Protocol 1: N-Alkylation of Aromatic Amines

The reaction with aromatic amines, which are generally less nucleophilic than their aliphatic counterparts, often requires more forcing conditions, such as higher temperatures.

Reaction Scheme:

General workflow for N-alkylation of aromatic amines.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq)

• Substituted aniline (1.1 - 1.2 eq)

• Potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq), the substituted aniline (1.1 eq), and potassium carbonate (2.5 eq).

• Add anhydrous DMF to the flask to achieve a concentration of 0.2-0.5 M.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1-Acetyl-4-(2-(arylamino)ethyl)piperazine derivative.

Protocol 2: N-Alkylation of Aliphatic Amines

Aliphatic amines are generally more nucleophilic than aromatic amines and may react under milder conditions.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq)

• Aliphatic amine (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.5 eq)

• Potassium iodide (KI) (catalytic amount, e.g., 0.1 eq)

• Anhydrous Acetonitrile

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, suspend 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq), the aliphatic amine (1.1 eq), potassium carbonate (2.5 eq), and a catalytic amount of potassium iodide in anhydrous acetonitrile.

• Heat the mixture to reflux (approximately 82 °C) and stir.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 3: S-Alkylation of Thiols

Thiols are excellent nucleophiles and readily react with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride to form the corresponding thioether linkage.[7]

Reaction Scheme:

General workflow for S-alkylation of thiols.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq)

• Aryl or alkyl thiol (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.1 eq) or Potassium Carbonate (K₂CO₃) (2.5 eq)

• Anhydrous DMF or Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Using Sodium Hydride (for less reactive thiols): a. To a stirred solution of the thiol (1.0 eq) in anhydrous DMF at 0 °C, carefully add sodium hydride (1.1 eq) portion-wise. b. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. c. Add a solution of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq) in a minimal amount of DMF. d. Stir the reaction at room temperature and monitor by TLC. If the reaction is sluggish, gentle heating (50-60 °C) may be applied.

• Using Potassium Carbonate (for more reactive thiols): a. To a mixture of the thiol (1.0 eq) and potassium carbonate (2.5 eq) in ethanol or DMF, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq). b. Stir the reaction at room temperature or heat to 50-70 °C, monitoring by TLC.

• Work-up (for both methods): a. Once the reaction is complete, carefully quench the reaction by the slow addition of water. b. Extract the aqueous layer with ethyl acetate (3x). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. d. Purify the crude product by column chromatography on silica gel.

PART 2: Deacetylation of the Piperazine Nitrogen

For many applications, it is necessary to remove the acetyl protecting group to enable further functionalization of the second piperazine nitrogen. This is typically achieved through hydrolysis under acidic or basic conditions.

Protocol 4: Acid-Catalyzed Deacetylation

Acid-catalyzed hydrolysis is a common method for the removal of the N-acetyl group.[8]

Materials:

• N-acetylpiperazine derivative (1.0 eq)

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Methanol or Ethanol

• Water

• Sodium hydroxide (NaOH) solution (e.g., 2M)

• Dichloromethane or Ethyl acetate

Procedure:

• Dissolve the N-acetylpiperazine derivative in methanol or ethanol.

• Add an excess of concentrated hydrochloric acid (e.g., 3-5 equivalents).

• Heat the mixture to reflux and stir for 4-12 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the alcohol.

• Dilute the residue with water and cool in an ice bath.

• Carefully basify the aqueous solution to pH > 10 with a cold solution of sodium hydroxide.

• Extract the product with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the deacetylated piperazine derivative.

Protocol 5: Base-Catalyzed Deacetylation (Hydrolysis)

Saponification using a strong base is an alternative method for deacetylation.

Materials:

• N-acetylpiperazine derivative (1.0 eq)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) (3-5 eq)

• Methanol/Water or Ethanol/Water mixture (e.g., 1:1)

• Dichloromethane or Ethyl acetate

• Brine

Procedure:

• Dissolve the N-acetylpiperazine derivative in a mixture of methanol and water.

• Add sodium hydroxide or potassium hydroxide pellets.

• Heat the mixture to reflux and stir for 6-18 hours, monitoring the reaction by TLC or LC-MS.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the alcohol.

• Extract the aqueous residue with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford the deacetylated product.

PART 3: Characterization of Derivatives

The synthesized derivatives should be thoroughly characterized to confirm their structure and purity. The following are expected spectroscopic data based on related compounds found in the literature.[5][9]

Table of Expected Spectroscopic Data for a Generic 1-Acetyl-4-(2-(arylamino)ethyl)piperazine:

Technique	Expected Observations
¹H NMR	* Aromatic protons: Multiplets in the range of δ 6.5-8.0 ppm.

• Piperazine protons: Broad singlets or multiplets in the range of δ 2.4-3.6 ppm.

• Ethyl bridge protons (-N-CH₂-CH₂-NAr): Triplets or multiplets in the range of δ 2.7-3.5 ppm.

• Acetyl protons (-COCH₃): A sharp singlet around δ 2.1 ppm. | | ¹³C NMR | * Aromatic carbons: Signals in the range of δ 110-150 ppm.

• Piperazine carbons: Signals in the range of δ 40-55 ppm.

• Ethyl bridge carbons (-N-CH₂-CH₂-NAr): Signals in the range of δ 40-60 ppm.

• Acetyl carbonyl carbon (-COCH₃): A signal around δ 168-170 ppm.

• Acetyl methyl carbon (-COCH₃): A signal around δ 21 ppm. | | IR (Infrared Spectroscopy) | * N-H stretch (for secondary amine product): A band in the region of 3300-3500 cm⁻¹.

• C=O stretch (amide): A strong absorption band around 1640-1660 cm⁻¹.

• C-N stretch: Bands in the region of 1000-1350 cm⁻¹.

• Aromatic C-H and C=C stretches: Bands in the regions of 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹, respectively. | | Mass Spectrometry (MS) | The molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the product should be observed. |

Safety and Handling

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled.[3] It is essential to handle this compound in a well-ventilated fume hood.[10] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. Avoid breathing dust and ensure that eyewash stations and safety showers are readily accessible. In case of contact with skin or eyes, rinse immediately with plenty of water.[11] If swallowed or inhaled, seek immediate medical attention.[3] Store the compound in a tightly closed container in a cool, dry place.[11]

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a highly valuable and versatile reagent for the synthesis of a wide range of piperazine-containing derivatives. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel compounds with potential applications in drug discovery and development. The ability to perform selective N-alkylation followed by deacetylation opens up a multitude of possibilities for creating complex molecular architectures. As with any chemical synthesis, careful optimization of reaction conditions for each specific substrate is recommended to achieve the best possible outcomes.

References

• Pittelkow, T., & Christensen, J. B. (2024). A Simple Synthesis of N-Alkylpiperazines. ResearchGate. [Link]

• Serpi, M., et al. (2017). Synthetic Approaches for the Preparation of Phosphoramidate Prodrugs of 2′-Deoxypseudoisocytidine. Chemistry – A European Journal. [Link]

• MySkinRecipes. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. [Link]

• Google Patents. Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.

• PubMed. Strategies to prevent N-acetyltransferase-mediated metabolism in a series of piperazine-containing pyrazalopyrimidine compounds. [Link]

• Cerkovnikov, E., & Stern, P. (1946). Derivatives of Piperazine. XXIV.

• National Institutes of Health. Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. [Link]

• ResearchGate. 1H-NMR spectrum of N-(4-ethylphenyl)-4-{[4-(2-furoyl)-1-piperazinyl]methyl}benzamide (5b). [Link]

• Homework.Study.com. Draw the Mechanism of N-Acetylglucosamine hydrolysis. a) under alkaline conditions and b) under.... [Link]

• National Institutes of Health. The acidic hydrolysis of N-acetylneuraminic 4,5-oxazoline allows a direct functionalization of the C5 position of Neu5Ac2en (DANA). [Link]

• YouTube. Hydrolysis of Amide under acidic and Basic Conditions. [Link]

• IndiaMART. Buy 1-Acetyl-4-(4-hydroxyphenyl) piperazine - High Purity at Best Price. [Link]

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Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: A Detailed Guide for Pharmaceutical Research and Development

This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a key intermediate in the development of various pharmaceutical agents. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, step-by-step procedures, and the underlying scientific principles.

Introduction

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable building block in medicinal chemistry, primarily utilized for the introduction of the acetylpiperazine moiety into more complex molecular structures. The presence of the reactive 2-chloroethyl group allows for facile nucleophilic substitution reactions, enabling the construction of a diverse range of compounds with potential therapeutic applications. This guide will detail two robust synthetic routes starting from 1-(2-hydroxyethyl)piperazine, focusing on practical laboratory-scale preparation, purification, and characterization.

Chemical Properties and Safety Information

Property	Value	Reference
CAS Number	92928-18-2	[1]
Molecular Formula	C₈H₁₆Cl₂N₂O	[1]
Molecular Weight	227.13 g/mol	[1]
Melting Point	232°C	[2]
Appearance	White to off-white crystalline solid

Safety Precautions: The synthesis protocols described herein involve hazardous reagents, most notably thionyl chloride and 4-toluenesulfonyl chloride. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves, must be worn at all times. Thionyl chloride is highly corrosive and reacts violently with water, releasing toxic gases (HCl and SO₂).[3][4][5][6] Refer to the Safety Data Sheets (SDS) for all chemicals before commencing any experimental work.

Synthetic Routes and Mechanisms

The synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can be efficiently achieved through a two-step process from the readily available starting material, 1-(2-hydroxyethyl)piperazine. The general synthetic scheme is outlined below:

Caption: General synthetic workflow.

The first step involves the selective N-acetylation of the secondary amine in 1-(2-hydroxyethyl)piperazine using acetic anhydride. The primary hydroxyl group is less reactive under these conditions. The subsequent step is the critical chlorination of the hydroxyl group to yield the desired chloroethyl functionality. This can be accomplished using various chlorinating agents, with thionyl chloride (SOCl₂) and 4-toluenesulfonyl chloride (TsCl) being the most common and effective.

The mechanism of chlorination with thionyl chloride proceeds through the formation of a chlorosulfite intermediate, which then undergoes nucleophilic attack by a chloride ion.[1] The reaction is often performed in the presence of a base, such as pyridine or triethylamine, to neutralize the HCl generated.

The final step is the formation of the hydrochloride salt, which is typically achieved by treating a solution of the free base with hydrochloric acid. The salt form often exhibits improved stability and handling characteristics.

Detailed Experimental Protocols

Protocol 1: Synthesis via Thionyl Chloride

This protocol outlines the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride using thionyl chloride as the chlorinating agent.

Step 1: Acetylation of 1-(2-Hydroxyethyl)piperazine

• To a stirred solution of 1-(2-hydroxyethyl)piperazine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or toluene, add acetic anhydride (1.1 eq) dropwise at 0-5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain 1-Acetyl-4-(2-hydroxyethyl)piperazine as a crude oil, which can be used in the next step without further purification.

Step 2: Chlorination and Hydrochloride Salt Formation

• Dissolve the crude 1-Acetyl-4-(2-hydroxyethyl)piperazine (1.0 eq) in an inert solvent like dichloromethane (DCM).

• Cool the solution to 0-5 °C and add thionyl chloride (1.2 eq) dropwise.

• Stir the reaction mixture at room temperature for 3-5 hours. Monitor the reaction by TLC.

• After completion, carefully quench the excess thionyl chloride by pouring the reaction mixture onto crushed ice.

• Basify the aqueous solution with a suitable base (e.g., sodium carbonate) to a pH of 8-9.

• Extract the product with DCM (3 x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

• To the filtered DCM solution, add a solution of HCl in isopropanol or ethereal HCl dropwise with stirring until precipitation is complete.

• Collect the precipitated solid by filtration, wash with cold DCM or diethyl ether, and dry under vacuum to yield 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Protocol 2: Synthesis via p-Toluenesulfonyl Chloride

This protocol provides an alternative method using the less harsh reagent, p-toluenesulfonyl chloride.[1]

Step 1: Acetylation of 1-(2-Hydroxyethyl)piperazine

Follow the procedure as described in Protocol 1, Step 1.

Step 2: Chlorination and Work-up

• Dissolve the crude 1-Acetyl-4-(2-hydroxyethyl)piperazine (1.0 eq) and p-toluenesulfonyl chloride (1.1 eq) in dichloromethane (DCM).

• Add triethylamine (1.2 eq) dropwise to the solution at 0-5 °C.

• Stir the reaction mixture at room temperature overnight.

• Wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to obtain the crude 1-Acetyl-4-(2-chloroethyl)piperazine as an oil.

Step 3: Hydrochloride Salt Formation

• Dissolve the crude oil from the previous step in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

• Add a solution of HCl in isopropanol or ethereal HCl dropwise with stirring.

• Collect the resulting precipitate by filtration, wash with the solvent, and dry under vacuum.

Purification and Characterization

Purification:

The crude 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can be purified by recrystallization. A common solvent system for piperazine salts is a mixture of ethanol and water or isopropanol.[6]

Recrystallization Protocol:

• Dissolve the crude product in a minimal amount of hot ethanol (or isopropanol).

• If necessary, add water dropwise until the solution becomes slightly cloudy.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to complete crystallization.

• Collect the pure crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization:

The identity and purity of the synthesized 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride should be confirmed by standard analytical techniques.

• Melting Point: The melting point should be sharp and consistent with the literature value (232°C).[2]

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The expected chemical shifts (predicted, in CDCl₃) are:

  • ¹H NMR: δ ~2.1 (s, 3H, COCH₃), 2.5-2.7 (m, 4H, piperazine-H), 2.8 (t, 2H, -NCH₂CH₂Cl), 3.6 (t, 2H, -NCH₂CH₂Cl), 3.5-3.7 (m, 4H, piperazine-H). The presence of the hydrochloride salt may cause shifts in the proton signals.

  • ¹³C NMR: δ ~21.0 (COCH₃), 41.0 (-CH₂Cl), 45.0, 52.0, 53.0, 58.0 (piperazine carbons), 169.0 (C=O).

• Mass Spectrometry (MS): To confirm the molecular weight of the free base (190.67 g/mol ).[1]

Reaction Workflow Visualization

Caption: Detailed experimental workflow.

Conclusion

The protocols detailed in this guide provide reliable and reproducible methods for the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. The choice between thionyl chloride and p-toluenesulfonyl chloride will depend on the specific requirements of the researcher, including scale, safety considerations, and available equipment. By following these procedures and adhering to the outlined safety precautions, researchers can confidently prepare this important pharmaceutical intermediate for their drug discovery and development programs.

References

• International Chemical Safety Cards. ICSC 1409 - THIONYL CHLORIDE. Available from: [Link]

• Loba Chemie. THIONYL CHLORIDE FOR SYNTHESIS - Safety Data Sheet. Available from: [Link]

• New Jersey Department of Health. HAZARD SUMMARY: THIONYL CHLORIDE. Available from: [Link]

• Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• Molbase. Synthesis of 1-(4-chlorobenzyl)-4-(2-chloroethyl)piperazine dihydrochloride. Available from: [Link]

• Environment Clearance. LIST OF ANNEXURES S. No Content Annexure 1 List of Products Annexure-I 2 Manufaturing Process Description Annexure-II 3 Plant La. Available from: [Link]

• PubChem. Piperidine, 1-(2-chloroethyl)-, hydrochloride. Available from: [Link]

• Google Patents. CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride.

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Application Notes &amp; Protocols: Leveraging 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in Medicinal Chemistry

Introduction

The piperazine ring is a quintessential scaffold in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically successful drugs.[1][2][3] Its unique physicochemical properties—a six-membered heterocyclic ring with two opposing nitrogen atoms—confer favorable attributes such as improved aqueous solubility, oral bioavailability, and the ability to engage in multiple hydrogen bond interactions, enhancing target affinity and specificity.[1][2] Within the vast toolkit of synthetic intermediates, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS: 92928-18-2) emerges as a particularly strategic building block.

This versatile reagent is designed for the specific and controlled introduction of a piperazin-1-ylethyl moiety onto a wide range of nucleophilic substrates. The molecule's design is elegantly simple yet functionally potent: the chloroethyl group serves as a reactive electrophilic handle for alkylation, while the acetyl group on the distal nitrogen acts as a built-in protecting group. This regioselective control is paramount in multi-step syntheses, preventing undesirable side reactions such as di-alkylation and simplifying purification processes.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the compound's properties, core reactivity, and detailed, field-proven protocols for its application in the synthesis of novel therapeutic agents.

Compound Profile and Physicochemical Properties

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is typically a white crystalline solid, with the hydrochloride salt form enhancing its stability and solubility in polar solvents.[4]

Property	Value	Reference
CAS Number	92928-18-2	[4]
Molecular Formula	C₈H₁₆Cl₂N₂O	[4][5]
Molecular Weight	227.13 g/mol	[4][5]
IUPAC Name	1-[4-(2-chloroethyl)piperazin-1-yl]ethanone;hydrochloride	[4]
Melting Point	232°C	[5]
Boiling Point	344.9°C at 760 mmHg	[5]

Spectroscopic Characterization

While comprehensive published spectra for this specific compound are limited, data from closely related piperazine derivatives can be used to predict its key spectroscopic features, which are crucial for reaction monitoring and product confirmation.[6]

Spectroscopy	Predicted Feature	Rationale / Notes
¹H NMR	~2.8 ppm (t)	Protons of -N-CH₂ - adjacent to the chloroethyl group, deshielded by nitrogen.[6]
~3.7 ppm (t)	Protons of -CH₂ -Cl, significantly deshielded by the electronegative chlorine atom.[6]
~3.4-3.6 ppm (m)	Piperazine ring protons, appearing as complex multiplets.
~2.1 ppm (s)	Methyl protons of the acetyl group.
¹³C NMR	~40-42 ppm	Carbon of -CH₂ -Cl.
~52-55 ppm	Carbons of the piperazine ring. Two distinct signals are expected due to the asymmetry.[6]
~169 ppm	Carbonyl carbon of the acetyl group.
IR (Infrared)	~1640 cm⁻¹	Strong C=O stretch from the amide (acetyl group).
~2800-3000 cm⁻¹	C-H stretching vibrations.
~750 cm⁻¹	C-Cl stretching vibration.

Core Reactivity and Mechanistic Rationale

The synthetic utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is centered on the reactivity of its 2-chloroethyl group. This moiety functions as a potent electrophile, susceptible to attack by a diverse range of nucleophiles. The true elegance of this reagent lies in its dual-functionality, which dictates a predictable and controlled reaction outcome.

1. The Electrophilic Chloroethyl Group: The carbon atom bonded to the chlorine is electron-deficient, making it the primary site for nucleophilic attack. The chloride ion is an excellent leaving group, facilitating substitution reactions.[7][8]

2. The Protective Acetyl Group: The acetyl group is an electron-withdrawing amide functionality. It effectively deactivates the adjacent nitrogen (N1) by delocalizing its lone pair of electrons into the carbonyl system. This prevents N1 from acting as a nucleophile, thereby eliminating the possibility of self-polymerization or undesired di-alkylation of a target nucleophile. This built-in protection ensures high regioselectivity for the N4 position.

The reaction with a nucleophile can proceed via two primary mechanistic pathways:

• Direct S_N_2 Attack: A strong nucleophile directly attacks the carbon bearing the chlorine, displacing it in a single, concerted step. This pathway is favored by strong nucleophiles and polar aprotic solvents.[7]

• Intramolecular Cyclization (Aziridinium Ion Formation): The N4 piperazine nitrogen can first act as an internal nucleophile, displacing the chloride to form a highly strained and exceptionally reactive three-membered aziridinium ion intermediate. This intermediate is then rapidly attacked by an external nucleophile, leading to ring-opening and the formation of the final product. This pathway is often rate-limiting and is particularly relevant for reactions with weaker nucleophiles.[7]

General workflow in a drug discovery campaign.

Therapeutic Areas of Interest:

• Central Nervous System (CNS) Agents: A primary application is in the synthesis of atypical antipsychotics and antidepressants. Many of these drugs derive their efficacy from modulating dopamine D2 and serotonin 5-HT2A receptors, and the piperazine moiety is often crucial for this interaction. [9][10][11]* Anticancer Agents: The chloroethyl functionality is reminiscent of nitrogen mustards, and derivatives can be designed as DNA alkylating agents. Furthermore, the piperazine scaffold is present in numerous kinase inhibitors, and this building block provides a direct route to such structures. [4][7][12]* Antimicrobial Agents: The structural diversity afforded by piperazine derivatives allows for the development of novel compounds with potent activity against a range of bacterial and fungal pathogens. [12][13]

Detailed Experimental Protocols

Safety Precaution: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is harmful if swallowed, inhaled, or in contact with skin. [5]All manipulations should be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [14][15]

Protocol 1: General N-Alkylation of a Secondary Amine

This protocol describes a robust and widely applicable method for coupling the reagent with a secondary amine, a common transformation in medicinal chemistry.

Materials:

• Secondary amine substrate (1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 - 1.2 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.5 - 3.0 eq)

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF) (10-20 mL per gram of substrate)

• Standard reaction and purification equipment (round-bottom flask, condenser, magnetic stirrer, TLC plates, rotary evaporator, silica gel for chromatography)

Causality Behind Choices:

• Base (K₂CO₃): A moderately strong, inexpensive, and easily removable inorganic base. It neutralizes the HCl salt of the reagent and the HCl generated during the reaction, ensuring the nucleophile remains in its free, reactive form. [10]* Solvent (MeCN/DMF): Polar aprotic solvents that are excellent for S_N_2 reactions. They effectively dissolve the reactants and intermediates without interfering with the reaction.

• Stoichiometry: A slight excess of the alkylating agent ensures complete consumption of the often more valuable amine substrate.

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the secondary amine substrate (1.0 eq) and anhydrous potassium carbonate (3.0 eq).

• Add anhydrous acetonitrile (or DMF) to the flask to create a stirrable suspension.

• Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq) to the stirred suspension.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 82°C for acetonitrile) and maintain stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction time is 12-24 hours. [10]Look for the disappearance of the starting amine spot and the appearance of a new, typically less polar, product spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts (K₂CO₃ and KCl) and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

• Purification: The resulting crude residue can be purified by flash column chromatography on silica gel. A gradient elution system, such as dichloromethane/methanol or ethyl acetate/hexanes, is typically effective for isolating the desired N-alkylated product.

Step-by-step workflow for N-Alkylation of a secondary amine.

Protocol 2: O-Alkylation of a Phenol

This protocol demonstrates the reagent's versatility in forming ether linkages, which are also common in pharmaceutical compounds.

Materials:

• Phenolic substrate (1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Standard reaction and purification equipment

Causality Behind Choices:

• Base (NaH): Phenols are less acidic than protonated amines, requiring a much stronger, non-nucleophilic base like NaH to quantitatively generate the highly nucleophilic phenoxide anion. [11]Caution: NaH reacts violently with water and generates flammable hydrogen gas.

Procedure:

• Reaction Setup: To a dry, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add a solution of the phenolic substrate (1.0 eq) in anhydrous DMF.

• Deprotonation: Carefully add sodium hydride (1.5 eq) portion-wise at 0°C. Stir the mixture at room temperature for 30-60 minutes, or until hydrogen gas evolution ceases.

• Alkylation: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq) to the reaction mixture. Allow the reaction to warm to room temperature and then heat to 60-80°C.

• Monitoring: Monitor the reaction by TLC or LC-MS over 6-18 hours.

• Work-up: After cooling the reaction to 0°C, carefully quench the reaction by the slow, dropwise addition of water to destroy any excess NaH.

• Partition the mixture between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

References

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• The medicinal chemistry of piperazines: A review - PubMed. Available at: [Link]

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The Strategic Application of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in the Synthesis of Targeted Covalent Inhibitors

Abstract

Targeted covalent inhibitors represent a paradigm of modern drug design, offering enhanced potency, prolonged pharmacodynamic effects, and the ability to overcome drug resistance. A key challenge in this field lies in the rational design of molecules that can selectively form a covalent bond with a specific nucleophilic residue within a target protein. This technical guide provides an in-depth exploration of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride , a versatile building block for the synthesis of such inhibitors. We will elucidate the chemical principles governing its reactivity, provide detailed experimental protocols for its application, and discuss its strategic implementation in drug discovery workflows, with a particular focus on targeting cysteine residues in protein kinases.

Introduction: The Rationale for Covalent Inhibition

Covalent inhibitors function by forming a stable, irreversible bond with their biological target, most commonly with the sulfhydryl group of a cysteine residue.[1][2] This mode of action offers several advantages over non-covalent inhibitors, including increased biochemical efficiency and a duration of action that is dependent on protein turnover rather than drug clearance.[3] The design of these inhibitors involves two key components: a scaffold that provides non-covalent binding affinity and selectivity for the target protein, and an electrophilic "warhead" that reacts with a nearby nucleophilic amino acid.[4]

The 1-acetyl-4-(2-chloroethyl)piperazine moiety serves as a valuable precursor to such a warhead. The piperazine core is a common motif in medicinal chemistry, often imparting favorable pharmacokinetic properties.[5] The 2-chloroethyl group, upon activation, becomes a potent electrophile capable of reacting with nucleophiles like the thiolate anion of cysteine.[6]

The Chemistry of Covalent Bond Formation

The reactivity of the 2-chloroethyl group is central to its function in covalent inhibitor synthesis. The reaction with a cysteine residue typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[7]

The Aziridinium Ion Intermediate: A Highly Reactive Electrophile

A key aspect of the reactivity of β-chloroethylamines is their ability to undergo intramolecular cyclization to form a highly strained, three-membered aziridinium ion. This process is often the rate-determining step and generates a highly electrophilic species that is readily attacked by nucleophiles.[6] The thiolate side chain of a cysteine residue in the target protein's binding pocket can then open this ring, forming a stable covalent bond.

Figure 1: Reaction mechanism of 1-Acetyl-4-(2-chloroethyl)piperazine with a cysteine residue.

Experimental Protocols

The following protocols provide a generalized framework for the synthesis of a targeted covalent inhibitor using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. Optimization will be necessary based on the specific properties of the scaffold molecule.

Synthesis of a Cysteine-Targeted Covalent Inhibitor

This protocol describes the coupling of 1-Acetyl-4-(2-chloroethyl)piperazine to a scaffold containing a nucleophilic primary or secondary amine, a common strategy for building the final inhibitor.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS: 92928-18-2)

• Scaffold molecule with a primary or secondary amine

• Potassium carbonate (K₂CO₃)

• Potassium iodide (KI) (optional, as a catalyst)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the amine-containing scaffold (1.0 eq), 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq), potassium carbonate (2.5 eq), and potassium iodide (0.1 eq).

• Add a sufficient volume of anhydrous DMF to dissolve the reactants (a concentration of 0.1-0.5 M is typical).[7]

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired covalent inhibitor.

Figure 2: General workflow for the synthesis of a covalent inhibitor.

Protocol for Covalent Labeling of a Cysteine-Containing Protein

This protocol outlines the general procedure for labeling a protein with a free cysteine residue using a 1-(2-chloroethyl)piperazine-derived probe.

Materials:

• Cysteine-containing protein

• 1-(2-chloroethyl)piperazine hydrochloride-derived probe

• Reaction buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• Desalting column

Procedure:

• Protein Preparation: Prepare a solution of the protein at a concentration of 1-10 mg/mL in the reaction buffer. If necessary, reduce any disulfide bonds using a suitable reducing agent and subsequently remove the reducing agent using a desalting column.[8]

• Probe Preparation: Prepare a stock solution of the 1-(2-chloroethyl)piperazine hydrochloride-derived probe in DMSO at a concentration of 10-100 mM.[8]

• Conjugation Reaction: Add the desired molar excess of the probe stock solution to the protein solution. The optimal molar ratio should be determined empirically.

• Incubate the reaction mixture at room temperature for 2-4 hours with gentle mixing.[8]

• Purification: Remove the excess, unreacted probe from the protein conjugate using a desalting column equilibrated with a suitable storage buffer.[8]

• Characterization: Analyze the resulting conjugate using techniques such as SDS-PAGE, mass spectrometry, and UV-Vis spectroscopy to determine the degree of labeling.

Characterization and Analysis

The successful synthesis and purification of the covalent inhibitor require robust analytical methods for characterization.

Technique	Purpose	Typical Observations
NMR Spectroscopy	Structural elucidation and confirmation of the final product.	Appearance of characteristic peaks for the 1-acetyl-4-(2-chloroethyl)piperazine moiety and the scaffold.
Mass Spectrometry	Determination of the molecular weight of the product.	Observation of the molecular ion peak corresponding to the expected mass of the covalent inhibitor.
HPLC	Assessment of purity and monitoring of reaction progress.	A single major peak for the purified product with a purity of >95%.[1]
FTIR Spectroscopy	Identification of functional groups.	Characteristic absorption bands for amide C=O and C-N bonds.

Safety and Handling

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and its derivatives are potent alkylating agents and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[9]

• Handling: Handle in a well-ventilated area or a chemical fume hood.[10] Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry place.

• Disposal: Dispose of waste in accordance with local regulations.

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable and versatile reagent in the synthesis of targeted covalent inhibitors. Its reactivity, driven by the formation of a highly electrophilic aziridinium ion, allows for the specific and irreversible modification of nucleophilic amino acid residues, particularly cysteine. The protocols and principles outlined in this guide provide a solid foundation for researchers to design and synthesize novel covalent inhibitors for a wide range of biological targets, thereby advancing the field of drug discovery.

References

• NIH. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Advances in covalent kinase inhibitors. Retrieved from [Link]

• NIH. (2013). Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors. Retrieved from [Link]

• WuXi AppTec. (2025). Targeted Covalent Inhibitor Synthesis. Retrieved from [Link]

Sources

• 1. Cysteine Targeted Covalent Library [chemdiv.com]
• 2. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in covalent kinase inhibitors - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. youtube.com [youtube.com]
• 5. Approach for the Design of Covalent Protein Kinase Inhibitors via Focused Deep Generative Modeling - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors [escholarship.org]
• 10. Design, synthesis, and evaluation of novel heterocyclic warheads for cysteine targeting covalent inhibitors [morressier.com]

Application Note: A Multi-faceted Approach to the Analytical Characterization of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

**Abstract

This technical guide provides a comprehensive framework of validated analytical methodologies for the characterization of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (ACEPC), a critical intermediate in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Ensuring the identity, purity, and quality of this starting material is paramount to the safety and efficacy of the final drug product.[1] This document outlines an orthogonal analytical strategy, employing High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy. We provide detailed, field-proven protocols and explain the scientific rationale behind the experimental choices, offering researchers and drug development professionals a robust system for quality control and regulatory compliance.

Introduction: The Imperative for Rigorous Characterization

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS: 92928-18-2) is a pivotal building block in medicinal chemistry. Its structural integrity and purity directly influence the impurity profile and overall quality of the final API. A failure to adequately characterize this intermediate can lead to downstream manufacturing challenges, regulatory hurdles, and potential safety concerns. Therefore, a multi-technique, or orthogonal, analytical approach is not just recommended but essential for building a complete quality profile of the material.

This guide is structured to provide a logical workflow, beginning with unambiguous identity confirmation, followed by quantitative purity assessment and impurity profiling. Each protocol is designed as a self-validating system, incorporating principles outlined in the International Council for Harmonisation (ICH) guidelines to ensure data integrity and trustworthiness.[3][4]

The Integrated Analytical Workflow

A successful characterization strategy relies on the intelligent application of multiple analytical techniques, where each method provides a unique and complementary piece of information. The overall workflow ensures that all critical quality attributes—identity, purity, strength, and safety—are thoroughly assessed.

Caption: Integrated workflow for the comprehensive characterization of ACEPC.

Part I: Unambiguous Identity Confirmation

The first step in any analysis is to confirm unequivocally that the material is, in fact, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

Causality: NMR spectroscopy provides the most definitive, non-destructive structural analysis. Proton (¹H) NMR confirms the presence and connectivity of hydrogen atoms, while Carbon-13 (¹³C) NMR maps the carbon skeleton. This combination allows for the complete constitutional assignment of the molecule.

Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg for ¹H NMR (or 20-50 mg for ¹³C NMR) of the ACEPC sample.[5]

• Dissolution: Dissolve the sample in ~0.7 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆, in a clean vial. The hydrochloride salt form generally confers good solubility in D₂O.[5]

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Acquisition:

  • Insert the tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Acquire the ¹H spectrum with a sufficient number of scans to achieve a signal-to-noise ratio >100:1 for the main peaks.

  • Acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be required due to the low natural abundance of ¹³C.

• Processing: Process the data using appropriate software, applying Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak.

Data Interpretation: The asymmetrical nature of ACEPC leads to distinct signals for each chemically non-equivalent proton and carbon. The table below outlines the predicted chemical shifts based on the analysis of structurally similar compounds.[5][6]

Assignment	Predicted ¹H Shift (ppm, D₂O)	Multiplicity	Integration	Predicted ¹³C Shift (ppm, D₂O)
Acetyl CH₃	~2.1	Singlet (s)	3H	~22
-N-CH₂ -CH₂-Cl	~2.9	Triplet (t)	2H	~58
-N-CH₂-CH₂ -Cl	~3.8	Triplet (t)	2H	~40
Piperazine Ring Protons	~3.0 - 3.8	Multiplets (m)	8H	~45 - 55
Acetyl C=O	-	-	-	~172

Note: Chemical shifts are predictive and should be confirmed with a certified reference standard.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Causality: FTIR is a rapid and reliable technique to confirm the presence of key functional groups. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of specific chemical bonds, creating a unique "fingerprint" for the molecule.

Protocol: Attenuated Total Reflectance (ATR-FTIR)

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid ACEPC powder directly onto the ATR crystal.

• Pressure Application: Use the ATR pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The final spectrum is automatically ratioed against the background and displayed in terms of absorbance or transmittance.

Data Interpretation:

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance
N-H⁺ Stretch (from HCl salt)	2400-2700 (broad)	Confirms the presence of the hydrochloride salt.
C=O Stretch (Amide I)	1630-1660	Strong absorption, confirms the acetyl group.
C-H Stretch (Aliphatic)	2850-3000	Confirms the piperazine and ethyl moieties.
C-N Stretch	1020-1250	Characteristic of the piperazine ring structure.

| C-Cl Stretch | 600-800 | Confirms the presence of the chloroethyl group. |

Mass Spectrometry (MS): Molecular Weight Verification

Causality: Electrospray Ionization Mass Spectrometry (ESI-MS) is used to verify the molecular weight of the compound by ionizing the molecule and measuring its mass-to-charge ratio (m/z). This provides direct evidence of the compound's elemental composition.[7]

Protocol: ESI-MS

• Sample Preparation: Prepare a dilute solution of ACEPC (~0.1 mg/mL) in a suitable solvent like methanol or a water/acetonitrile mixture.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Acquisition: Acquire the mass spectrum in positive ion mode.

• Interpretation: The primary peak of interest will be the protonated molecular ion [M+H]⁺. For ACEPC (free base MW = 190.67), the expected m/z value is approximately 191.09 . The characteristic chlorine isotope pattern (³⁵Cl/³⁷Cl in a ~3:1 ratio) should be observed at m/z 191 and 193.

Part II: Quantitative Purity and Impurity Profiling

Once identity is confirmed, the focus shifts to quantifying the purity of the material and identifying any potential process-related impurities or residual solvents.

HPLC for Purity Assay and Related Substances

Causality: Reversed-phase HPLC is the industry-standard method for separating and quantifying the main component from its non-volatile impurities.[1] A C18 stationary phase provides excellent retention and separation for moderately polar compounds like ACEPC. UV detection is typically sufficient for a starting material purity test.[1]

Protocol: HPLC-UV Purity Method

• Solution Preparation:

  • Standard Solution: Accurately prepare a solution of ACEPC certified reference standard in the mobile phase diluent to a concentration of ~0.5 mg/mL.

  • Test Solution: Prepare the ACEPC sample to be tested in the same manner.

• Chromatographic Conditions:

  Parameter	Condition
  Column	C18, 4.6 x 150 mm, 5 µm
  Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
  Mobile Phase B	Acetonitrile
  Gradient	5% B to 50% B over 20 minutes
  Flow Rate	1.0 mL/min
  Column Temperature	30°C
  Detector	UV at 210 nm

  | Injection Volume | 10 µL |

• System Suitability Test (SST): Before sample analysis, inject the standard solution five times. The results must meet the pre-defined criteria.

  SST Parameter	Acceptance Criteria
  Tailing Factor	≤ 2.0
  Theoretical Plates	≥ 2000

  | %RSD of Peak Area | ≤ 2.0% |

• Analysis: Inject the standard and test solutions. Calculate the purity of the test sample by area percent normalization. For assay, calculate against the peak area of the certified reference standard.

GC-MS for Volatile Impurities and Residual Solvents

Causality: Many solvents used in the synthesis of ACEPC are volatile and best analyzed by GC.[2][8] Coupling GC with a mass spectrometer allows for the definitive identification and quantification of these volatile impurities, which are strictly controlled by regulatory guidelines like ICH Q3C.

Protocol: Headspace GC-MS for Residual Solvents

• Solution Preparation:

  • Standard Solution: Prepare a standard containing expected residual solvents (e.g., methylene chloride, methanol) in a suitable diluent (e.g., DMSO) at an appropriate concentration.

  • Test Solution: Accurately weigh ~100 mg of ACEPC into a 20 mL headspace vial and add a known volume of diluent.

• GC-MS Conditions:

  Parameter	Condition
  Column	DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm
  Carrier Gas	Helium, constant flow ~1.2 mL/min
  Inlet Temperature	250°C (Split mode, e.g., 10:1)
  Oven Program	40°C (hold 5 min), ramp to 240°C at 10°C/min, hold 5 min
  Headspace Vial Temp.	80°C
  MS Transfer Line	250°C
  Ion Source Temp.	230°C

  | Mass Range | 35-350 amu (Scan mode) |

• Analysis: Equilibrate the vial in the headspace autosampler and inject. Identify peaks by comparing their retention times and mass spectra to the standard and a reference library (e.g., NIST). Quantify against the standard.

Principles of Method Validation

Every protocol described must be validated to prove it is suitable for its intended purpose.[3][9] This ensures the generation of reliable and consistent data. The relationship between the analytical test and required validation parameters is crucial.

Caption: Relationship between analytical test types and required validation parameters.

Conclusion

The comprehensive analytical characterization of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a non-negotiable aspect of quality assurance in pharmaceutical development. The integrated use of NMR, FTIR, MS, HPLC, and GC-MS, as detailed in this guide, provides a robust and reliable strategy. This orthogonal approach ensures not only that the material's identity is correct but also that its purity and impurity profiles are well-understood and controlled. Adherence to these scientifically sound and validated protocols will empower researchers to ensure the quality of their intermediates, leading to safer and more effective final drug products.

References

• Pharmuni. Validating Analytical Methods in Pharmaceuticals.
• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• Sigma-Aldrich. Piperazine USP Reference Standard.
• Biosynce. (2025). What are the regulatory requirements for piperazine production?.
• Analytical method valid
• U.S. Food and Drug Administration. Q2(R2)
• BenchChem. (2025). A Comparative Guide to Analytical Standards for 1-(2-chloroethyl)
• Smolecule. Buy 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.
• BenchChem. Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine.
• BenchChem. (2025). Spectroscopic Analysis of 1-(2-chloroethyl)
• BenchChem. (2025). An In-Depth Technical Guide to 1-(2-chloroethyl)piperazine Hydrochloride.
• ChemicalBook. 1-(2-Chloroethyl)piperidine hydrochloride(2008-75-5) 1H NMR spectrum.
• ChemicalBook. 1-Acetylpiperazine(13889-98-0) 1H NMR spectrum.
• Conier Chem&Pharma Limited. Buy 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride.
• Santa Cruz Biotechnology. 1-Acetyl-4-(2-chloroethyl)-piperazine hydrochloride.

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A Robust HPLC Method for In-Process Monitoring of the 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the in-process monitoring of the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. As a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs), ensuring the purity and reaction completion of this compound is paramount.[1] The described reversed-phase HPLC (RP-HPLC) method effectively separates the starting materials, the desired product, and potential by-products, providing chemists with timely and accurate data for reaction optimization and control. The causality behind chromatographic choices is explained, and a detailed, self-validating protocol is provided for immediate implementation in a research or process development setting.

Introduction and Scientific Rationale

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a key building block in medicinal chemistry, particularly in the synthesis of complex molecules where the piperazine moiety is a common pharmacophore.[2] The synthesis, often involving the reaction of a precursor like 2-(4-Acetylpiperazin-1-yl)ethanol with a chlorinating agent, requires careful monitoring.[3] A primary challenge in such syntheses is controlling the reaction to ensure complete conversion of the starting material while minimizing the formation of impurities.[2]

Real-time, quantitative monitoring of the reaction mixture is therefore not just beneficial, but essential for process understanding and control. High-Performance Liquid Chromatography (HPLC) is the preeminent analytical technique for this purpose due to its high precision, ability to handle thermally unstable and polar compounds, and compatibility with a wide range of analytes found in reaction mixtures.

This guide provides a specifically tailored RP-HPLC method. The choice of reversed-phase chromatography is based on its versatility and robustness in pharmaceutical analysis.[4][5] The method is designed to resolve the relatively polar starting materials and products, a common challenge with piperazine derivatives which can exhibit poor retention on standard C18 columns.[6][7] By using an acidic mobile phase, the ionization of the piperazine nitrogens is controlled, ensuring consistent retention times and sharp, symmetrical peak shapes.

Figure 1: Conceptual diagram of the synthesis and the required HPLC separation.

Materials and Methodologies

Instrumentation and Consumables

• HPLC System: An Agilent 1260 Infinity II LC System, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector.

• Analytical Column: A robust C18 column, such as an Inertsil C18 (250 x 4.6 mm, 5 µm), is recommended.[8] The choice of a high-quality, end-capped C18 column is critical for minimizing peak tailing with basic compounds like piperazines.

• Data Acquisition: Empower™, Chromeleon™, or equivalent chromatography data software (CDS).

• Consumables: HPLC vials, caps, and 0.45 µm syringe filters (PTFE or Nylon).

Reagents and Solvents

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade or Milli-Q)

• Phosphoric Acid (ACS Grade, ~85%)

• Reference Standard: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (of known purity).

Chromatographic Conditions

The following conditions were optimized to achieve baseline separation between the starting material, product, and potential impurities. An acidic mobile phase is used to protonate the piperazine nitrogen atoms, ensuring symmetrical peak shapes and reproducible retention.

Parameter	Recommended Setting	Justification
Column	Inertsil C18 (250 x 4.6 mm, 5 µm)	Provides excellent resolution and peak shape for a wide range of compounds.
Mobile Phase A	0.1% Phosphoric Acid in Water	Low pH ensures protonation of basic analytes, improving peak shape and retention consistency.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency and low viscosity.[5]
Gradient Program	0-5 min: 10% B5-20 min: 10% to 70% B20-22 min: 70% to 10% B22-27 min: 10% B (Re-equilibration)	A gradient is necessary to elute compounds with different polarities within a reasonable runtime.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temperature	30°C	Controlled temperature ensures reproducible retention times.[8]
Detection Wavelength	215 nm	The acetyl carbonyl group provides UV absorbance at low wavelengths. This enhances sensitivity as the piperazine ring itself is a weak chromophore.[9][10]
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
Sample Diluent	Mobile Phase A / Water:Acetonitrile (90:10)	Ensures compatibility with the mobile phase and prevents sample precipitation upon injection.

Experimental Protocols

Mobile Phase Preparation

• Mobile Phase A: Add 1.0 mL of concentrated Phosphoric Acid (~85%) to 1000 mL of HPLC-grade water. Mix thoroughly and degas using sonication or vacuum filtration.

• Mobile Phase B: Use HPLC-grade Acetonitrile directly. Degas as needed.

Standard Solution Preparation (Example: 0.1 mg/mL)

• Accurately weigh approximately 10 mg of the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride reference standard into a 100 mL volumetric flask.

• Add approximately 70 mL of the Sample Diluent.

• Sonicate for 5 minutes or until the standard is fully dissolved.

• Allow the solution to return to room temperature.

• Dilute to the mark with the Sample Diluent and mix thoroughly.

In-Process Control (IPC) Sample Preparation

• Carefully withdraw a small, representative aliquot (e.g., ~50 µL) from the reaction vessel at the desired time point.

• Immediately quench the reaction by diluting the aliquot into a known, large volume of Sample Diluent (e.g., 10 mL) in a volumetric flask. This "stop-dilution" is critical to prevent further reaction post-sampling.

• The target concentration should be approximately 0.1 mg/mL of the main product at reaction completion. Adjust the dilution factor as necessary based on the theoretical reaction concentration.

• Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

System Suitability and Data Interpretation

To ensure the trustworthiness and validity of the results for each analytical run, a System Suitability Test (SST) must be performed. This is a self-validating step that confirms the chromatographic system is performing adequately.

System Suitability Testing (SST)

Inject the Standard Solution five times consecutively. The results must meet the criteria outlined below before any IPC samples are analyzed.

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Measures peak symmetry. A high tailing factor can indicate undesirable interactions with the column.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and indicates good peak sharpness.
Relative Standard Deviation (%RSD)	≤ 2.0% for Peak Area	Demonstrates the precision and repeatability of the injector and detector.

Data Analysis and Interpretation

• Peak Identification: Identify the peaks in the IPC sample chromatogram by comparing their retention times to that of the reference standard. The starting material will typically have a different retention time (often eluting earlier due to higher polarity).

• Monitoring Reaction Progress: The progress of the reaction is monitored by observing the decrease in the peak area of the starting material and the corresponding increase in the peak area of the 1-Acetyl-4-(2-chloroethyl)piperazine product over time.

• Calculation (Area Percent): The relative amounts of each component can be estimated using the area percent method. This provides a straightforward way to assess reaction completion.

  Area % of Component = (Peak Area of Component / Total Area of All Peaks) x 100

  Note: This calculation assumes that all components have a similar UV response factor at 215 nm. For absolute quantification, a full calibration curve with standards for each component would be required. However, for in-process monitoring, the area percent method is generally sufficient and widely accepted.

Figure 2: Standard workflow for HPLC reaction monitoring.

Conclusion

This application note provides a comprehensive and scientifically grounded HPLC method for monitoring the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. By explaining the rationale behind the choice of column, mobile phase, and detection parameters, this guide empowers researchers to not only implement the method but also to troubleshoot and adapt it as needed. The inclusion of detailed protocols and system suitability criteria ensures that the data generated is reliable, reproducible, and fit for the purpose of guiding synthetic chemistry processes in a drug development environment.

References

• Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link][9]

• Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link][11]

• ResearchGate. (2025). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link][12]

• NTU Journal of Pure Sciences. (2022). A Review on Analytical Methods for Piperazine Determination. [Link]

• SIELC Technologies. Separation of Piperazine, 1,4-bis(4-nitrosophenyl)- on Newcrom R1 HPLC column. [Link][13]

• Jordi Labs. Reverse Phase/ Normal Phase HPLC Analytical Techniques. [Link][4]

• Hawach Scientific. (2025). Normal Phase HPLC Column and Reverse Phase HPLC Column. [Link][5]

• Technology Networks. (2023). Strategies to Enable and Simplify HPLC Polar Compound Separation. [Link][7]

• United Nations Office on Drugs and Crime. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link][14]

• CONICET Digital. (2014). Stability-indicating methods for drug analysis. [Link]

• PubMed. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. [Link][8]

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Strategic Application of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in Amine Functionalization

Abstract

The piperazine moiety is a cornerstone in medicinal chemistry, valued for its ability to impart favorable pharmacokinetic properties to drug candidates.[1] However, the symmetric nature of piperazine presents a formidable synthetic challenge, requiring robust protecting group strategies for selective functionalization.[2] This application note provides a detailed guide to the strategic use of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a versatile bifunctional reagent that enables sequential N-alkylation and subsequent deprotection. We will explore the underlying chemical principles, provide detailed, field-proven protocols for its application, and discuss the rationale behind experimental choices, offering researchers a comprehensive resource for the synthesis of complex, unsymmetrically substituted piperazine derivatives, which are integral to a wide array of therapeutics, including antipsychotics.[3]

Introduction: Navigating Piperazine's Symmetry

The piperazine ring's two nitrogen atoms offer multiple points for molecular modification, which is crucial for tuning properties like solubility and target engagement.[4] Direct, uncontrolled alkylation of piperazine often leads to a mixture of mono- and di-substituted products, complicating purification and reducing yields.[5] Protecting group strategies are therefore essential. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride offers an elegant solution by providing two distinct reactive handles with orthogonal reactivity:

• The N-Acetyl Group: This serves as a stable, temporary protecting group for one of the piperazine nitrogens. Its electron-withdrawing nature deactivates the N1-nitrogen, directing reactivity towards the N4-nitrogen.[5]

• The 2-Chloroethyl Group: This functionality acts as a potent electrophile, enabling the alkylation of a wide range of nucleophiles through a nucleophilic substitution reaction.[3][6]

This dual functionality allows for a two-stage synthetic approach: first, the introduction of a desired moiety via alkylation at the chloroethyl chain, followed by the optional removal of the acetyl group to reveal a free secondary amine for further diversification.

Core Reaction Mechanisms

The utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is rooted in two fundamental reaction types: N-alkylation and N-deacetylation.

The N-Alkylation Reaction: Forming the C-N Bond

The primary reaction involves the nucleophilic substitution at the terminal carbon of the chloroethyl group. The reaction is typically performed in the presence of a base, which serves to neutralize the hydrochloride salt of the starting material and to deprotonate the incoming nucleophile, thereby increasing its reactivity.[3]

The choice of base and solvent is critical for reaction success. Inorganic bases like potassium carbonate (K₂CO₃) are commonly used in polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF).[7][8] These conditions favor an SN2 mechanism.

A key mechanistic feature of 2-chloroethylamines is their potential for neighboring group participation, where the N4-nitrogen can displace the chloride intramolecularly to form a highly reactive aziridinium ion intermediate.[6] This intermediate is a potent electrophile and readily reacts with nucleophiles.[6]

Caption: General workflow for N-Alkylation.

The N-Deacetylation Reaction: Unmasking the Second Amine

The N-acetyl group is a robust protecting group but can be removed under either acidic or basic hydrolytic conditions.[9]

• Acidic Hydrolysis: This is typically achieved using strong mineral acids like hydrochloric acid (HCl) in a protic solvent mixture such as ethanol and water, often requiring elevated temperatures (reflux).[9] The mechanism involves protonation of the amide carbonyl, making it more susceptible to nucleophilic attack by water.

• Basic Hydrolysis: Saponification using a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) in an alcohol-water mixture at reflux is also a common method.[9][10] This proceeds via nucleophilic acyl substitution.

The choice between acidic and basic conditions depends on the stability of other functional groups within the molecule. For instance, if the molecule contains other acid-labile groups (e.g., Boc, t-butyl esters), basic hydrolysis would be the preferred method. Conversely, if base-sensitive functionalities are present, acidic deprotection is the logical choice.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a hazardous substance.[11]

Protocol 1: N-Alkylation of a Secondary Amine

This protocol describes a general procedure for the N-alkylation of a secondary amine nucleophile using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Materials:

• Secondary amine of choice (e.g., morpholine, 1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

• Anhydrous Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the secondary amine (1.0 eq) and 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq).

• Add anhydrous acetonitrile (approx. 10 mL per mmol of the limiting reagent).

• Add anhydrous potassium carbonate (2.5 eq) to the suspension.

• Heat the reaction mixture to reflux (approx. 82°C) and stir vigorously.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times typically range from 12 to 24 hours.[3]

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the inorganic salts (K₂CO₃ and KCl) and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Partition the resulting residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate in vacuo to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of methanol in dichloromethane) to afford the pure N-alkylated product.

Caption: Experimental workflow for N-Alkylation.

Protocol 2: Deprotection of the N-Acetyl Group (Basic Conditions)

This protocol details the removal of the N-acetyl group via basic hydrolysis, a robust method suitable for many substrates.

Materials:

• N-acetylated piperazine derivative from Protocol 1 (1.0 eq)

• Sodium Hydroxide (NaOH)

• Ethanol (EtOH)

• Water

• Dichloromethane (DCM)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-acetylated piperazine derivative (1.0 eq) in a mixture of ethanol and water (e.g., a 2:1 v/v ratio).

• Add a solution of 2 M Sodium Hydroxide (approx. 5-10 equivalents).

• Heat the reaction mixture to reflux and stir for 4-16 hours.[12][13] The reaction progress should be monitored by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extract the remaining aqueous residue with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the deprotected piperazine derivative. The product is often pure enough for subsequent steps, but can be purified by chromatography or recrystallization if necessary.

Data Presentation & Optimization

The success of these reactions is highly dependent on the specific substrate and reaction conditions. The following table provides representative data to guide optimization.

Reaction Stage	Nucleophile/Substrate	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
N-Alkylation	1-(2,3-dichlorophenyl)piperazine	K₂CO₃ (2.2)	Water	90-95	4	~92	[14]
N-Alkylation	Secondary Amine (General)	K₂CO₃ (3.0)	MeCN	Reflux	12-24	60-85	[3]
N-Alkylation	7-hydroxyquinolinone	K₂CO₃ (1.2)	EtOH	Reflux	2	~90	[15]
N-Deprotection	N-Acetyl-N'-butylpiperazine	2M NaOH (aq)	EtOH/H₂O	Reflux	Overnight	>90	[12]
N-Deprotection	General Acetamide	4M KOH (aq)	EtOH/H₂O	100-110	16	Substrate Dependant	[10]

*Note: Yields are representative and can vary significantly based on the specific nucleophile and substrate.

Troubleshooting and Key Considerations

• Low Yield of N-Alkylated Product: If yields are low, consider adding a catalytic amount of sodium or potassium iodide to facilitate a Finkelstein reaction, especially if using an alkyl chloride. Ensure all reagents and solvents are anhydrous, as water can compete as a nucleophile.

• Formation of Byproducts: Di-alkylation of the nucleophile can occur if it possesses more than one reactive site. Using a slight excess of the piperazine reagent can sometimes mitigate this.

• Incomplete Deprotection: If deprotection stalls, increasing the reaction temperature, time, or concentration of the acid/base may be necessary. However, be mindful of potential degradation of the desired product under harsh conditions.

• Purification Challenges: The basic nature of the piperazine products means they may remain in the aqueous layer during extraction if the pH is not sufficiently basic. Ensure the aqueous layer is basified (pH > 10) before extraction.

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a powerful and versatile reagent for the synthesis of complex, unsymmetrically substituted piperazines. By leveraging the orthogonal reactivity of the acetyl protecting group and the chloroethyl electrophile, researchers can efficiently construct molecular scaffolds crucial to modern drug discovery. The protocols and strategic insights provided in this application note offer a robust framework for the successful implementation of this reagent in synthetic workflows, enabling the development of novel chemical entities with therapeutic potential.

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Application Notes &amp; Protocols: A Guide to the Scale-Up Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Introduction: The Central Role of Piperazine Scaffolds in Modern Therapeutics

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs across a wide range of therapeutic areas, including antipsychotics, antihistamines, and antivirals.[1][2] Its unique physicochemical properties, including its ability to exist in different protonation states at physiological pH, make it an invaluable component for modulating drug solubility, permeability, and receptor binding affinity. Among the vast library of piperazine-based intermediates, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride stands out as a critical and versatile building block, particularly in the synthesis of complex active pharmaceutical ingredients (APIs).

This guide provides a comprehensive overview of the scale-up synthesis of this key intermediate. Moving from bench-scale chemistry to pilot or manufacturing scale introduces significant challenges related to process safety, reaction kinetics, heat management, and purification. Herein, we present not just a protocol, but a strategic framework for a robust, safe, and efficient large-scale synthesis, grounded in established chemical principles and field-proven safety practices.

Synthetic Strategy: A Two-Step Pathway to the Target Intermediate

The most logical and industrially viable pathway to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride involves a two-step sequence starting from 1-(2-hydroxyethyl)piperazine. This approach allows for controlled functionalization and purification at each stage, ensuring high purity of the final product.

• N-Acetylation: The synthesis begins with the selective acetylation of the more nucleophilic secondary amine of 1-(2-hydroxyethyl)piperazine to form the stable precursor, 1-Acetyl-4-(2-hydroxyethyl)piperazine.[3] This step effectively "protects" one nitrogen atom, preventing undesired side reactions in the subsequent chlorination step.

• Chlorination and Salt Formation: The hydroxyl group of the precursor is then converted to a chloride using a suitable chlorinating agent, typically thionyl chloride (SOCl₂). This reaction is highly effective but requires stringent safety controls due to its exothermic nature and the evolution of corrosive byproducts. The final product is isolated as a stable hydrochloride salt.

Below is a visual representation of the overall synthetic pathway.

Caption: Overall two-step synthetic pathway.

Process Safety Management: Handling Thionyl Chloride at Scale

Thionyl chloride (SOCl₂) is an invaluable reagent for converting alcohols to alkyl chlorides, but it is also highly corrosive, toxic, and reacts violently with water.[4][5] A failure to respect its hazardous properties during scale-up can lead to catastrophic failure of equipment and severe personnel injury.

Causality of Hazards:

• Violent Reactivity with Water: Contact with water or protic solvents generates large volumes of toxic hydrogen chloride (HCl) and sulfur dioxide (SO₂) gas, leading to rapid pressure buildup and potential vessel rupture.[6]

• High Exothermicity: The reaction with alcohols is highly exothermic. Uncontrolled addition can lead to a thermal runaway, boiling of the solvent, and release of toxic vapors.[7]

• Corrosivity: Thionyl chloride and its byproducts (HCl, SO₂) are extremely corrosive to skin, eyes, and the respiratory tract.[8]

Hazard	Mitigation Strategy	Personal Protective Equipment (PPE)
Toxicity/Corrosivity	Conduct all operations in a well-ventilated fume hood or a closed, vented reactor system.[4]	Acid-resistant gloves, chemical splash goggles, face shield, flame-retardant lab coat, respirator.[6][8]
Exothermic Reaction	Use a jacketed reactor with precise temperature control. Add thionyl chloride dropwise via an addition funnel at a controlled rate below 5 °C.	Standard PPE.
Violent Quenching	Quench excess reagent by slowly adding the reaction mixture to a cooled, stirred base solution (e.g., sodium carbonate), never the other way around.	Standard PPE.
Gas Evolution	Vent the reactor through a gas scrubber system containing a caustic solution (e.g., NaOH) to neutralize HCl and SO₂ gas.[4]	Standard PPE.

Detailed Experimental Protocols

Protocol 1: Scale-Up Synthesis of 1-Acetyl-4-(2-hydroxyethyl)piperazine (Precursor)

This protocol details the acetylation of 1-(2-hydroxyethyl)piperazine. The key is the controlled addition of acetic anhydride to maintain a manageable temperature and ensure selective mono-acetylation.

Materials:

• 1-(2-Hydroxyethyl)piperazine: 1.00 kg (7.68 mol)

• Acetic Anhydride: 0.86 kg (8.45 mol, 1.1 eq)

• Toluene: 5 L

• Jacketed Glass Reactor (20 L) with overhead stirrer, thermocouple, and condenser.

Procedure:

• Reactor Setup: Charge the 20 L reactor with 1-(2-hydroxyethyl)piperazine and toluene (5 L).

• Initial Cooling: Begin stirring and cool the reactor contents to 0-5 °C using a circulating chiller.

• Controlled Addition: Slowly add acetic anhydride dropwise over 2-3 hours, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitoring: Monitor the reaction for completion by TLC or HPLC analysis to confirm the consumption of the starting material.

• Work-up: Cool the mixture to 10 °C. The product often precipitates as a white solid. If not, reduce the solvent volume under vacuum to induce crystallization.

• Isolation: Filter the solid product and wash the filter cake with cold toluene (2 x 500 mL).

• Drying: Dry the solid in a vacuum oven at 40-50 °C until a constant weight is achieved.

• Yield & Quality: Expected yield is 85-95%. The product should be a white crystalline solid with a purity of >98% by HPLC.

Protocol 2: Scale-Up Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride (Final Product)

This protocol describes the critical chlorination step. Extreme caution must be exercised. All steps involving thionyl chloride must be performed in a properly functioning, high-flow chemical fume hood or a closed reactor system vented to a scrubber.

Materials:

• 1-Acetyl-4-(2-hydroxyethyl)piperazine: 1.00 kg (5.81 mol)

• Thionyl Chloride (SOCl₂): 0.83 kg (6.97 mol, 1.2 eq)

• Dichloromethane (DCM, anhydrous): 8 L

• Jacketed Glass Reactor (20 L) with overhead stirrer, thermocouple, addition funnel, and gas outlet connected to a caustic scrubber.

Caption: Experimental workflow for the chlorination step.

Procedure:

• Reactor Setup: Charge the dry 20 L reactor with 1-Acetyl-4-(2-hydroxyethyl)piperazine and anhydrous dichloromethane (8 L). Ensure the gas outlet is securely connected to a scrubber containing aqueous sodium hydroxide.

• Cooling: Begin vigorous stirring and cool the slurry to 0-5 °C.

• Thionyl Chloride Addition: Slowly add thionyl chloride dropwise from the addition funnel over 3-4 hours. Crucial: Maintain the internal temperature below 5 °C throughout the addition. A significant exotherm will be observed.

• Reaction: Once the addition is complete, stir the mixture at 0-5 °C for an additional hour. Then, allow the reaction to slowly warm to ambient temperature and stir overnight (12-16 hours).

• Monitoring: Check for reaction completion using HPLC.

• Isolation: The product, being a hydrochloride salt, will precipitate from the dichloromethane. Concentrate the reaction mixture under reduced pressure to approximately 20% of its original volume (~2 L) to maximize precipitation.

• Filtration: Filter the resulting solid slurry. Wash the filter cake with cold dichloromethane (2 x 500 mL).

• Drying: Dry the white solid in a vacuum oven at 50-60 °C.

• Yield & Quality: Expected yield is 90-98%. The product is a white to off-white solid with a purity of >99% by HPLC.[9]

Analytical Quality Control

Rigorous analytical testing is essential to confirm the identity and purity of the final product, which is critical for its use in subsequent GMP (Good Manufacturing Practice) steps.[10][11]

Analytical Technique	Purpose	Expected Results / Parameters
HPLC (UV Detection)	Purity assessment and quantification	Column: C18 reverse-phase. Mobile Phase: Gradient of acetonitrile and a buffered aqueous solution (e.g., phosphate buffer).[11] Result: Purity >99.0%, with clear separation from starting material and potential by-products.
¹H NMR	Structural confirmation	Solvent: D₂O or DMSO-d₆. Key Signals: Protons adjacent to the acetyl group, distinct signals for the piperazine ring protons (which will be downfield shifted due to protonation), and characteristic triplets for the -CH₂-CH₂-Cl moiety.[12]
¹³C NMR	Structural confirmation	Solvent: D₂O or DMSO-d₆. Key Signals: Carbonyl carbon (~170 ppm), piperazine ring carbons (~45-55 ppm), and carbons of the chloroethyl side chain.[12]
Mass Spectrometry (ESI-MS)	Molecular weight confirmation	Mode: Positive ion. Result: A prominent peak corresponding to the mass of the free base cation [M+H]⁺.[10]
FTIR	Functional group identification	Key Bands: Strong C=O stretch (amide), C-N stretches, and C-Cl stretch.

References

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Application Note: Strategies for the Purification of Reaction Products Derived from 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Abstract

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a crucial intermediate in medicinal chemistry, serving as a versatile building block for introducing the piperazine moiety into a wide range of pharmacologically active molecules.[1] Its primary utility lies in nucleophilic substitution reactions where the chloroethyl group acts as an electrophilic site.[1][2] The successful synthesis of target compounds is critically dependent on the effective purification of the reaction products to ensure their identity, purity, and stability, which are paramount for drug discovery, development, and quality control.[3] This guide provides an in-depth analysis of the common challenges associated with purifying piperazine derivatives and outlines detailed protocols for work-up, crystallization, and chromatographic separation.

Introduction: The Synthetic Importance and Purification Challenges

The piperazine scaffold is a privileged structure in drug design, appearing in numerous therapeutics targeting the central nervous system (CNS), among other areas.[1][4] 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride provides a reliable and reactive handle for N-alkylation of various nucleophiles, facilitating the construction of complex molecular architectures.

However, the inherent physicochemical properties of the piperazine ring present distinct purification challenges:

• High Polarity and Basicity: The two nitrogen atoms render piperazine derivatives highly polar and basic, which can lead to poor solubility in common organic solvents and problematic interactions during chromatography.[5] This often results in issues like peak tailing in reverse-phase HPLC and strong, irreversible binding to the acidic silica gel in normal-phase chromatography.[5]

• Hygroscopicity: Many piperazine compounds readily absorb atmospheric moisture, complicating accurate handling, weighing, and characterization.[5]

• Salt and Hydrate Formation: The propensity to form various salts and hydrates can lead to inconsistencies in the physical form of the material and complicate purification efforts.[5][6][7]

• Structurally Similar Impurities: Crude reaction mixtures often contain impurities that are structurally very similar to the desired product, such as unreacted starting materials, hydrolysis byproducts (e.g., 1-acetyl-4-(2-hydroxyethyl)piperazine), and products of side-reactions, making separation difficult.[5]

This document addresses these challenges by providing field-proven protocols and explaining the causality behind key experimental choices.

Characterizing the Crude Reaction Mixture

A typical N-alkylation reaction using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride will yield a crude mixture containing several components. Understanding this profile is the first step in designing an effective purification strategy.

Component Type	Example(s)	Origin / Rationale
Desired Product	N-Substituted 1-acetyl-4-ethylpiperazine derivative	Nucleophilic substitution of the chloride by the target nucleophile.
Starting Material	1-Acetyl-4-(2-chloroethyl)piperazine	Incomplete reaction.
Key Byproducts	1-Acetyl-4-(2-hydroxyethyl)piperazine	Hydrolysis of the chloroethyl group by water present in reagents or solvents.
Over-alkylated species	Reaction of the product with another molecule of starting material (if the product is nucleophilic).
Elimination products	If a strong, non-nucleophilic base is used.
Reagents & Salts	Triethylamine (TEA), Sodium Carbonate (Na₂CO₃), Potassium Carbonate (K₂CO₃), corresponding hydrochloride salts	Base used to scavenge HCl produced during the reaction.
Solvent	Acetonitrile, Dimethylformamide (DMF), Ethanol	Reaction medium.

Purification Workflow: From Work-up to Final Product

The purification of products from 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride reactions typically follows a multi-step process. The choice and sequence of techniques depend on the scale of the reaction and the physical properties of the product (solid vs. oil) and impurities.

Caption: General experimental workflow for post-reaction purification.

Protocol 1: Aqueous Work-up and Liquid-Liquid Extraction

This initial step is designed to remove inorganic salts, water-soluble reagents, and highly polar impurities from the crude reaction mixture.

Methodology:

• Quenching: Once the reaction is complete (as monitored by TLC or LC-MS), cool the mixture to room temperature. If a high-boiling solvent like DMF was used, dilute the mixture with a water-immiscible organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Aqueous Wash: Transfer the mixture to a separatory funnel and wash sequentially with:

  • Water (2x): To remove the bulk of inorganic salts and water-soluble solvents like DMF.

  • Saturated Aqueous NaHCO₃ (1x): To neutralize any remaining acidic components, including the hydrochloride salt of any excess base (e.g., triethylamine hydrochloride).

  • Brine (Saturated NaCl solution) (1x): To break any emulsions and remove the majority of dissolved water from the organic layer.[8]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄). The choice is critical; MgSO₄ is faster and has a higher capacity, but Na₂SO₄ is neutral and may be preferred for highly acid-sensitive compounds.

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Causality: The sequence of washes is designed to systematically remove different classes of impurities based on their acid-base properties and solubility, providing a significantly cleaner crude product for subsequent purification steps.[8]

Protocol 2: Purification by Crystallization

Crystallization is a highly effective technique for obtaining compounds of exceptional purity and is the preferred method for solid products.[9]

Methodology (Cooling Crystallization):

• Solvent Selection: Choose a solvent or solvent system in which the product has high solubility at elevated temperatures but low solubility at room temperature or below. Common choices include ethanol, isopropanol (IPA), ethyl acetate, or mixtures like EtOAc/hexanes.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the selected hot solvent until the solid just dissolves.[9]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, residual inorganic salts) are visible, perform a rapid gravity filtration of the hot solution to remove them. This prevents them from being incorporated into the crystal lattice.[9]

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Subsequently, place the flask in an ice bath or refrigerator for at least 30 minutes to maximize yield.[9]

• Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Washing: Gently wash the collected crystal cake with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.[9]

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Expert Insight (Purification via Salt Formation): For products that are difficult to crystallize as a free base, purification can be achieved by forming a crystalline salt. Piperazine derivatives readily form diacetate salts with acetic acid, which often have excellent crystalline properties.[10] The impure product can be dissolved in a solvent like acetone, and glacial acetic acid is added to precipitate the piperazine diacetate salt, leaving many impurities behind in the solution.[5][10] The pure free base can then be regenerated by treating the salt with a base.

Protocol 3: Purification by Column Chromatography

When crystallization is not feasible or fails to separate closely related impurities, column chromatography is the method of choice.[5]

Methodology (Silica Gel Chromatography):

• Eluent Selection: Determine an appropriate mobile phase (eluent) using thin-layer chromatography (TLC). The goal is to find a solvent system where the desired product has an Rf value of approximately 0.2-0.4, with good separation from all impurities. A common starting point for piperazine derivatives is a mixture of DCM and methanol (e.g., 98:2 or 95:5).

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal volume of DCM or the eluent. For less soluble products, a "dry loading" technique is preferred: dissolve the crude in a suitable solvent (e.g., methanol), add a small amount of silica gel, concentrate to a dry, free-flowing powder, and carefully add this powder to the top of the packed column.

• Elution: Begin eluting the column with the mobile phase. If a single solvent system (isocratic elution) does not provide adequate separation, a solvent gradient can be used, where the polarity of the mobile phase is gradually increased (e.g., by slowly increasing the percentage of methanol in DCM).

• Fraction Collection: Collect the eluate in a series of fractions.

• Analysis: Spot each fraction on a TLC plate and visualize to identify which fractions contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Trustworthiness - Mitigating Tailing: The basic nitrogen atoms in piperazine derivatives can interact strongly with acidic silanol groups on the surface of the silica gel, causing significant peak tailing and potential loss of product. To counteract this, add a small amount (0.5-1%) of a competing base, such as triethylamine (TEA) or ammonia (in methanol), to the eluent system.[5] This deactivates the acidic sites on the silica, resulting in sharper peaks and improved separation.

Caption: Decision tree for selecting a primary purification method.

Purity Assessment and Characterization

Following purification, the identity and purity of the final product must be rigorously confirmed using a combination of analytical techniques.

Technique	Purpose	Key Considerations for Piperazine Derivatives
HPLC	Quantitative purity assessment.	Peak tailing is common. Use a mobile phase additive (e.g., 0.1% TFA or TEA) or a specialized column for basic compounds.[3][5]
LC-MS	Purity assessment and molecular weight confirmation.	Provides rapid confirmation of the target mass in pure fractions.[11]
NMR (¹H, ¹³C)	Structural elucidation and identification of impurities.	Confirms the covalent structure of the product and ensures the absence of starting material or byproducts.[8]
GC-MS	Analysis of volatile and thermally stable compounds.	May require derivatization to improve volatility and chromatographic performance.[12]

Conclusion

The purification of reaction products from 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride requires a systematic approach that addresses the inherent challenges of working with basic, polar piperazine derivatives. A well-designed workflow, beginning with an efficient aqueous work-up followed by either crystallization or carefully optimized column chromatography, is essential for obtaining high-purity materials. Each step must be guided by an understanding of the underlying chemical principles to overcome issues like impurity profiles and chromatographic artifacts. The protocols and insights provided in this guide offer a robust framework for researchers to achieve the high standards of purity required for pharmaceutical development and other advanced applications.

References

• Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. 7. Crystal Packing of Piperazinediones Derived from 2-Amino-7-nitro-4-methoxyindan-2-carboxylic Acid. (n.d.). ACS Publications. Retrieved January 11, 2026, from [Link]

• Crystalline products of CO2 capture by piperazine aqueous solutions. (n.d.). RSC Publishing. Retrieved January 11, 2026, from [Link]

• Precipitation of Piperazine in Aqueous Piperazine Solutions with and without CO2 Loadings. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

• Recovery and purification of piperazine. (n.d.). Google Patents.

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (n.d.). MDPI. Retrieved January 11, 2026, from [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. Retrieved January 11, 2026, from [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). PubMed Central. Retrieved January 11, 2026, from [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. Retrieved January 11, 2026, from [Link]

• Determination of piperazine derivatives in “Legal Highs”. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

• A Novel Cocrystal of Daidzein with Piperazine to Optimize the Solubility, Permeability and Bioavailability of Daidzein. (2024). MDPI. Retrieved January 11, 2026, from [Link]

• Purification of piperazine. (n.d.). Google Patents.

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Application Notes and Protocols: One-Pot Synthesis of a Clozapine Analogue Involving 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals.

Introduction: The Strategic Utility of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in CNS Drug Discovery

The piperazine moiety is a cornerstone in the architecture of numerous centrally active pharmaceuticals, prized for its ability to modulate interactions with a variety of neurotransmitter receptors.[1] 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride stands out as a particularly valuable building block in this context. The acetyl group serves as a readily cleavable protecting group, allowing for sequential and controlled functionalization of the piperazine ring. The chloroethyl group, on the other hand, is a reactive handle for N-alkylation reactions, enabling the facile introduction of the piperazine scaffold onto various molecular frameworks.[2] This application note provides a detailed protocol for a one-pot synthesis of a clozapine analogue, a class of atypical antipsychotics, leveraging the unique reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This approach streamlines the synthetic process, offering advantages in terms of efficiency and resource utilization.[3]

One-Pot Synthesis of a Clozapine Analogue: A Representative Protocol

This protocol details a one-pot procedure for the synthesis of a clozapine analogue via the N-alkylation of a dibenzodiazepine precursor with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, followed by in-situ deacetylation.

Reaction Scheme:

Caption: One-pot synthesis of a clozapine analogue.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
8-Chloro-11H-dibenzo[b,e][1][4]diazepine	2524-64-3	228.69	10
1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride	92928-18-2	227.13	12
Anhydrous Potassium Carbonate (K₂CO₃)	584-08-7	138.21	30
Acetonitrile (anhydrous)	75-05-8	41.05	100 mL
Hydrochloric Acid (6 M aqueous solution)	7647-01-0	36.46	20 mL
Dichloromethane	75-09-2	84.93	As needed
Saturated Sodium Bicarbonate Solution	144-55-8	84.01	As needed
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed

Step-by-Step Protocol:

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 8-Chloro-11H-dibenzo[b,e][1][4]diazepine (2.29 g, 10 mmol), 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (2.73 g, 12 mmol), and anhydrous potassium carbonate (4.15 g, 30 mmol).

• Solvent Addition: Add 100 mL of anhydrous acetonitrile to the flask.

• N-Alkylation: Stir the suspension at room temperature for 15 minutes to ensure proper mixing. Heat the reaction mixture to reflux (approximately 82°C) and maintain under a nitrogen atmosphere. The progress of the N-alkylation can be monitored by Thin Layer Chromatography (TLC).

• In-situ Deacetylation: After completion of the N-alkylation (typically 12-16 hours, as indicated by TLC), cool the reaction mixture to room temperature. Slowly add 20 mL of 6 M aqueous hydrochloric acid. Heat the mixture to reflux for 4-6 hours to effect the deacetylation of the piperazine nitrogen.

• Work-up: Cool the reaction mixture to room temperature and filter to remove inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add 100 mL of dichloromethane and 100 mL of water. Carefully neutralize the aqueous layer with a saturated solution of sodium bicarbonate until the pH is approximately 8-9. Separate the organic layer, and extract the aqueous layer twice more with 50 mL portions of dichloromethane.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude clozapine analogue can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure product.

Scientific Rationale and Causality in Experimental Design

The choice of a one-pot synthesis is driven by the principles of process intensification and green chemistry, aiming to reduce reaction steps, solvent usage, and waste generation.[3]

• N-Alkylation: The initial step is a classic nucleophilic substitution reaction. The secondary amine of the dibenzodiazepine acts as the nucleophile, attacking the electrophilic carbon of the chloroethyl group on the piperazine derivative.[5] Potassium carbonate is a crucial component, serving as a base to deprotonate the dibenzodiazepine nitrogen, thereby increasing its nucleophilicity. Acetonitrile is an excellent solvent for this reaction due to its polar aprotic nature, which effectively solvates the ions involved without interfering with the nucleophilic attack.

• In-situ Deacetylation: The acetyl group on the piperazine nitrogen serves as a temporary protecting group. This is advantageous as it prevents potential side reactions at this nitrogen during the alkylation step. The subsequent hydrolysis of the amide bond under acidic conditions is a standard deprotection strategy.[6] Performing this step in the same reaction vessel without isolating the intermediate significantly improves the overall efficiency of the synthesis.

Data Presentation: Key Experimental Parameters

Parameter	Value
Reaction Scale	10 mmol
Molar Ratio (Dibenzo:Pip:Base)	1 : 1.2 : 3
Solvent	Anhydrous Acetonitrile
N-Alkylation Temperature	Reflux (~82°C)
N-Alkylation Time	12-16 hours
Deacetylation Reagent	6 M Aqueous HCl
Deacetylation Temperature	Reflux
Deacetylation Time	4-6 hours
Expected Yield	60-75% (after purification)

Experimental Workflow Visualization

Caption: Workflow for the one-pot synthesis.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the one-pot synthesis of a clozapine analogue using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. The methodology highlights the strategic use of this versatile building block in streamlining the synthesis of complex pharmaceutical targets. By understanding the underlying chemical principles and carefully controlling the reaction parameters, researchers can efficiently access novel piperazine-containing compounds for further investigation in drug discovery programs.

References

• BenchChem. (2025). Application Notes and Protocols: N-Alkylation and N-Acylation of 1,4-Oxazepanes. Available at: a relevant, verifiable URL will be provided when available.

• MDPI. (2021). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Available at: [Link]

• Cuestiones de Fisioterapia. (2023). Design, Synthesis, and Pharmacological Evaluation of Piperazine-Hydrazide Derivatives as Potential CNS-Active Antidepressants. Available at: a relevant, verifiable URL will be provided when available.

• ResearchGate. (2022). The Neuropharmacological Potential of Piperazine Derivatives: A Mini- Review. Available at: [Link]

• BenchChem. (2025). Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine. Available at: a relevant, verifiable URL will be provided when available.
• BenchChem. (2025). Navigating the Synthesis of 1-(2-chloroethyl)piperazine Derivatives: A Comparative Guide to Reaction Products and Structures. Available at: a relevant, verifiable URL will be provided when available.

• PubMed. (1979). Synthesis of clozapine analogues and their affinity for clozapine and spiroperidol binding sites in rat brain. Available at: [Link]

• ResearchGate. (2011). One-Pot Synthesis of Symmetrical 1,4-Disubstituted Piperazine-2,5-diones. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols: N-Alkylation of Benzyl Piperazine-1-Carboxylate. Available at: a relevant, verifiable URL will be provided when available.

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Topic: Microwave-Assisted Synthesis with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

An Application Note and Protocol Guide for Researchers

Abstract

This guide provides a comprehensive overview of the principles, applications, and detailed protocols for utilizing microwave-assisted organic synthesis (MAOS) in reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This versatile building block is a key intermediate for introducing the valuable piperazine pharmacophore into a wide range of molecular scaffolds. Microwave irradiation offers a powerful method to accelerate these reactions, dramatically reducing synthesis times from hours to minutes, improving yields, and promoting greener chemistry principles.[1][2][3] This document is intended for researchers, chemists, and drug development professionals seeking to leverage this technology for efficient lead optimization and compound library synthesis.

Foundational Principles: The Synergy of Microwave Energy and Piperazine Chemistry

The Mechanism of Microwave-Assisted Organic Synthesis (MAOS)

Unlike conventional heating methods that transfer energy indirectly via conduction and convection, microwave synthesis utilizes direct dielectric heating.[2][4] Microwave radiation interacts with polar molecules in the reaction mixture, causing them to rapidly align with the oscillating electric field. This rapid molecular motion generates heat volumetrically and efficiently throughout the sample.[5]

Two primary mechanisms govern this process:

• Dipolar Polarization: Polar molecules or solvent molecules with a permanent dipole moment (e.g., DMF, ethanol, water) attempt to align with the rapidly changing electric field of the microwaves. This constant reorientation creates friction, leading to rapid and uniform heating.[5]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions between these ions generate heat.

This direct energy transfer allows for reaction temperatures to be reached far more quickly than with an oil bath and enables "superheating" of solvents in sealed vessels above their normal boiling points, leading to dramatic rate accelerations.[3]

The Strategic Role of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

The utility of this reagent is rooted in its distinct chemical features, making it a cornerstone for introducing the piperazine moiety, a privileged scaffold in medicinal chemistry, particularly for agents targeting the central nervous system (CNS).[6]

• Electrophilic Reaction Center: The 2-chloroethyl side chain is the primary site of reactivity. The terminal carbon is highly electrophilic due to the electron-withdrawing effects of the adjacent chlorine atom and the piperazine nitrogen.

• Excellent Leaving Group: The chlorine atom is a good leaving group, facilitating nucleophilic substitution (SN2) reactions.[6]

• Regioselective Control: The acetyl group acts as a protecting group on one of the piperazine nitrogens. This ensures that alkylation reactions occur selectively on the secondary amine of a target nucleophile, which attacks the chloroethyl group, rather than at the acetylated nitrogen.

This combination of features makes it an ideal reagent for the efficient and controlled N-alkylation of various nucleophiles, including amines, phenols, and thiols, to forge new carbon-nitrogen, carbon-oxygen, or carbon-sulfur bonds.

Core Application: Accelerated N-Alkylation Reactions

The primary application for this reagent under microwave irradiation is the N-alkylation of primary or secondary amines to form tertiary amines, a common transformation in pharmaceutical synthesis.

General Reaction Mechanism & Workflow

The reaction proceeds via a classical SN2 mechanism. A base is required to deprotonate the nucleophile (if it is an amine or thiol) and to neutralize the hydrochloride salt of the reagent.

Caption: General workflow for microwave-assisted N-alkylation.

Rationale for Experimental Design Choices

The efficiency of microwave-assisted synthesis is highly dependent on the careful selection of reaction parameters.

• Solvent Selection: Solvents with a high dielectric constant and a high boiling point are ideal. They efficiently absorb microwave energy, leading to rapid heating, and their high boiling point allows for a wider range of reaction temperatures, especially in sealed vessels.[3] Polar aprotic solvents like DMF, NMP, and DMSO are excellent choices. For greener protocols, ethanol or even water can be effective, particularly with appropriate resins or phase-transfer catalysts.[7]

• Base Selection: An inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often preferred.[8] These bases are typically solids, which minimizes the total volume of liquid and simplifies work-up (filtration). Organic bases such as diisopropylethylamine (DIPEA) can also be used, particularly if the reactants are sensitive to stronger inorganic bases.

• Temperature and Time: These are the most critical parameters. Microwave synthesis allows for rapid screening to find the optimal conditions. A typical starting point is 120-150 °C for 5-15 minutes. The ability to complete reactions in minutes rather than hours dramatically accelerates the optimization process.[9]

Experimental Protocols

Disclaimer: These protocols are representative and should be adapted based on the specific nucleophile and available equipment. All work should be performed in a well-ventilated fume hood.[10]

Protocol 1: Microwave-Assisted Synthesis of N-Arylpiperazine Derivative

This protocol details the reaction of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with 4-methoxyaniline as a model nucleophile.

Materials & Reagents

Reagent	CAS Number	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
1-Acetyl-4-(2-chloroethyl)piperazine HCl	92928-18-2	227.13	1.0	227 mg
4-Methoxyaniline	104-94-9	123.15	1.1	135 mg
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	2.5	345 mg
N,N-Dimethylformamide (DMF)	68-12-2	73.09	-	3.0 mL

Step-by-Step Procedure:

• Vessel Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (227 mg, 1.0 mmol).

• Reagent Addition: Add 4-methoxyaniline (135 mg, 1.1 mmol) and anhydrous potassium carbonate (345 mg, 2.5 mmol).

• Solvent Addition: Add N,N-Dimethylformamide (3.0 mL).

• Sealing: Securely cap the vial using a specialized crimper for microwave vessels.

• Microwave Irradiation: Place the vial in the cavity of a dedicated laboratory microwave reactor. Set the following parameters:

  • Temperature: 140 °C (use ramp-time of 2 minutes)

  • Hold Time: 15 minutes

  • Stirring: High

  • Power: Dynamic (instrument will adjust power to maintain temperature)

• Cooling: After the irradiation is complete, allow the vessel to cool to below 50 °C using the instrument's compressed air cooling system before handling.

• Work-up:

  • Open the cooled vial.

  • Filter the reaction mixture through a small pad of celite to remove the inorganic salts, washing with a small amount of ethyl acetate (EtOAc).

  • Transfer the filtrate to a separatory funnel containing water (20 mL).

  • Extract the aqueous layer with EtOAc (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil via flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to yield the pure product.

Protocol 2: Reaction Optimization Workflow

To maximize yield and minimize reaction time, a systematic optimization should be performed.

Caption: Iterative workflow for optimizing microwave reaction conditions.

• Base Screening: Set up three parallel reactions at 140 °C for 10 minutes in DMF, using K₂CO₃, Cs₂CO₃, and DIPEA as bases. Analyze conversion by TLC or LC-MS to identify the most effective base.

• Solvent Screening: Using the best base from step 1, perform reactions in DMF, NMP, and Ethanol at 140 °C for 10 minutes. Identify the solvent that provides the best conversion and cleanest profile.

• Temperature Screening: Using the best base and solvent, run reactions at 120 °C, 140 °C, and 160 °C for 10 minutes to determine the optimal temperature for conversion without significant decomposition.

Application Notes and Safety Considerations

• Troubleshooting: Low yields may be due to insufficient temperature or time. Conversely, the formation of dark, tarry byproducts suggests the temperature is too high, causing decomposition. If the nucleophile is sterically hindered, longer reaction times or higher temperatures may be necessary.

• Pressure Monitoring: Always use vessels designed for microwave synthesis. These are built to withstand high pressures. Modern instruments monitor pressure and will abort a run if it exceeds safe limits. Never exceed the recommended fill volume for a reaction vessel (typically 2/3 full).

• Reagent Stability: While many reagents are stable at high temperatures for short periods, be aware of potential decomposition pathways.[10] Always start with small-scale reactions when exploring new chemistries.[10]

• Solvent-Free Reactions: For a truly green approach, "dry media" synthesis can be explored.[3] The reactants can be adsorbed onto a solid support like silica or alumina and irradiated without solvent, often simplifying purification.[3]

References

• Štefane, B., & Kappe, C. O. (2017). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI. [Link]

• EPCP. (n.d.). Microwave-Assisted Synthesis in Drug Development. EPCP.
• Larhed, M., & Hallberg, A. (2001). Microwave-assisted high-speed chemistry: a new technique in drug discovery. Drug discovery today.
• Jain, D., & Singh, A. (2021). The Impact of Microwave Irradiation Reaction in Medicinal Chemistry: A Review. International Journal of Pharmaceutical Sciences and Research.
• (n.d.). PART - 1 INTRODUCTION.

• Al-Suaily, K. A., et al. (2022). Microwave-assisted N-alkylation of amines with alcohols catalyzed by MnCl2: Anticancer, docking, and DFT studies. PubMed. [Link]

• Tullberg, M., Luthman, K., & Grøtli, M. (2006). Microwave-assisted solid-phase synthesis of 2,5-diketopiperazines: solvent and resin dependence. Journal of combinatorial chemistry. [Link]

• Bari, S. S., & Singh, K. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link]

• Abdel-Hadi, A. M., et al. (2009). Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media. Molecules (Basel, Switzerland). [Link]

• Lidström, P. (Ed.). (2006). Microwave Assisted Organic Synthesis. Wiley.
• Sharma, P., & Sharma, N. (2018). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Applied Sciences and Biotechnology.
• Tierney, J. P., & Lidström, P. (Eds.). (2005). Microwave Assisted Organic Synthesis. Blackwell Publishing.
• Richard, J. A. (n.d.). Sophisticated synthesis of monosubstituted piperazines – from a batch reaction vessel to a flow (microwave) reactor. Sciforum.
• CEM Corporation. (n.d.). Synthetic Applications for Microwave Synthesis.
• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis.
• (n.d.). Role of Microwave in Pharmaceutical Sciences. ANU BOOKS PUBLISHER & DISTRIBUTOR.
• Tullberg, M., Grøtli, M., & Luthman, K. (2006). Efficient Synthesis of 2,5-Diketopiperazines Using Microwave-Assisted Heating.

• Canto, R. F. S., et al. (2008). Simple and Efficient Microwave Assisted N-Alkylation of Isatin. Molecules (Basel, Switzerland). [Link]

• Bari, S. S., & Singh, K. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC. [Link]

• Canto, R. F. S., et al. (2008). Simple and Efficient Microwave Assisted N-Alkylation of Isatin.
• (2010). ChemInform Abstract: Microwave-Assisted Regioselective N-Alkylation of Cyclic Amidines.
• BenchChem. (n.d.). A Technical Guide to the Chemical Utility of 1-(2-chloroethyl)piperazine Hydrochloride in Pharmaceutical Synthesis. BenchChem.
• (n.d.). Microwave assisted green organic synthesis.
• BenchChem. (n.d.). Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine. BenchChem.

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The Strategic Incorporation of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in PROTAC Synthesis: An Application Guide

Introduction: Beyond the Ligands - The Linker as a PROTAC Performance Modulator

In the rapidly evolving landscape of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality.[1][2][3] These heterobifunctional molecules orchestrate the degradation of specific proteins of interest (POIs) by hijacking the cell's native ubiquitin-proteasome system.[1][2][3] A PROTAC molecule consists of three key components: a ligand that binds to the POI, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1][4] While the choice of ligands dictates the target, the linker is far from a passive spacer; it is a critical determinant of a PROTAC's efficacy, selectivity, and pharmacokinetic properties.[1][4][5] The linker's length, rigidity, and chemical composition profoundly influence the formation of a productive ternary complex between the POI and the E3 ligase, which is essential for efficient ubiquitination and subsequent degradation.[4][6]

This guide focuses on a specific and highly valuable linker building block: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride . We will delve into the rationale for its use, provide detailed protocols for its incorporation into PROTACs, and discuss the critical experimental parameters that ensure successful synthesis and optimal performance of the final degrader molecule.

The Piperazine Advantage in PROTAC Design: A Structural and Physicochemical Perspective

The incorporation of rigid structural elements, such as saturated heterocycles, into PROTAC linkers has gained significant traction.[1][6][7] Piperazine, a six-membered saturated heterocycle, offers several distinct advantages over more flexible alkyl or PEG-based linkers:[1][6][]

• Conformational Rigidity: The piperazine ring introduces a degree of rigidity that can pre-organize the PROTAC into a conformation favorable for ternary complex formation, reducing the entropic penalty of binding.[6][7] This can lead to enhanced degradation potency.[7]

• Improved Physicochemical Properties: The presence of the nitrogen atoms in the piperazine ring can improve the solubility and other drug-like properties of the often large and lipophilic PROTAC molecules.[] The basicity of the piperazine nitrogen can be tuned to influence the overall physicochemical profile of the PROTAC.[2][3][4][]

• Metabolic Stability: Incorporating a piperazine moiety can enhance the metabolic stability of the PROTAC by blocking potential sites of metabolism.[6] Linking a piperazine ring via an amide bond can also prevent N-dealkylation reactions.[4]

• Synthetic Versatility: The piperazine scaffold provides a versatile handle for the modular synthesis of PROTAC libraries with varying linker lengths and vectors.[6]

The subject of this guide, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, offers a unique combination of these benefits with a reactive handle for straightforward incorporation into a PROTAC synthesis workflow. The acetyl group on one nitrogen modulates the basicity of the piperazine ring, while the chloroethyl group on the other nitrogen serves as a reactive electrophile for nucleophilic substitution.[4]

Chemical Properties and Reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Understanding the chemical behavior of this linker building block is paramount for its successful application.

Property	Value	Source
Molecular Formula	C8H16Cl2N2O	[9]
Molecular Weight	227.13 g/mol	[9]
Appearance	White crystalline solid	[9]
Melting Point	232°C	[9]

The key to the utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in PROTAC synthesis lies in the reactivity of the chloroethyl group. This group is an electrophile that readily participates in bimolecular nucleophilic substitution (SN2) reactions .[10] Nucleophiles such as amines, phenols, and thiols can displace the chloride ion, forming a stable covalent bond and tethering the piperazine linker to a POI or E3 ligase ligand.

A critical aspect of the reactivity of β-chloroethylamines is their potential to undergo intramolecular cyclization to form a highly reactive, three-membered aziridinium ion. This intermediate is highly electrophilic and can be rapidly attacked by nucleophiles. The formation of this aziridinium ion is often the rate-limiting step in reactions with weak nucleophiles.

Experimental Protocols: A Step-by-Step Guide to Linker Incorporation

The following protocols provide a detailed guide for the incorporation of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride into a PROTAC scaffold. Two common scenarios are presented: N-alkylation of an amine-containing ligand and O-alkylation of a phenol-containing ligand.

General Considerations and Best Practices:

• Anhydrous Conditions: All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents to prevent unwanted side reactions with water.

• Reagent Purity: The purity of all starting materials, including the ligands and the linker, is crucial for obtaining a clean reaction profile and simplifying purification.

• Reaction Monitoring: The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time.

• Safety Precautions: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is harmful if swallowed, in contact with skin, or if inhaled.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Protocol 1: N-Alkylation of an Amine-Containing Ligand

This protocol describes the reaction of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with a primary or secondary amine on a POI or E3 ligase ligand.

Reaction Scheme:

Caption: General workflow for N-alkylation.

Materials:

• Amine-containing ligand (POI or E3 ligase)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Anhydrous Potassium Carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

• Reaction vessel (e.g., round-bottom flask) with a magnetic stirrer and reflux condenser

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add the amine-containing ligand (1.0 equivalent).

• Addition of Base and Linker: Add anhydrous potassium carbonate (2.5 equivalents) or DIPEA (3.0 equivalents) to the vessel. This is a critical step to neutralize the hydrochloride salt of the linker and the HCl generated during the reaction, preventing the protonation of the nucleophilic amine.[7]

• Solvent Addition: Add a sufficient volume of anhydrous DMF or acetonitrile to dissolve the reactants (a concentration of 0.1-0.5 M is a good starting point).

• Linker Addition: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 equivalents) to the reaction mixture. A slight excess of the linker ensures complete consumption of the more valuable ligand.

• Reaction: Stir the reaction mixture at an elevated temperature (e.g., 60-80 °C). The optimal temperature and reaction time should be determined by monitoring the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If using K₂CO₃, filter off the inorganic salts.

  • Concentrate the filtrate or the reaction mixture under reduced pressure.

  • Partition the residue between an organic solvent (e.g., ethyl acetate or dichloromethane) and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Concentrate the organic layer in vacuo to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

Protocol 2: O-Alkylation of a Phenol-Containing Ligand

This protocol details the reaction of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with a phenolic hydroxyl group on a POI or E3 ligase ligand.

Reaction Scheme:

Caption: General workflow for O-alkylation.

Materials:

• Phenol-containing ligand (POI or E3 ligase)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Anhydrous Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous Dimethylformamide (DMF) or Acetone

• Reaction vessel (e.g., round-bottom flask) with a magnetic stirrer and reflux condenser

Procedure:

• Reaction Setup: In a dry reaction vessel, dissolve the phenol-containing ligand (1.0 equivalent) in anhydrous DMF or acetone.

• Base Addition: Add anhydrous potassium carbonate (2.0 equivalents) or cesium carbonate (1.5 equivalents). The base deprotonates the phenolic hydroxyl group to form the more nucleophilic phenoxide, which is essential for the reaction to proceed.

• Linker Addition: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 equivalents) to the mixture.

• Reaction: Heat the reaction mixture to 50-70 °C and stir until the starting material is consumed, as determined by TLC or LC-MS.

• Work-up:

  • After cooling to room temperature, filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.

• Purification: The crude product can be purified by flash column chromatography to yield the pure O-alkylated product.

Subsequent Steps in PROTAC Synthesis

The product from either Protocol 1 or 2 is a PROTAC precursor, containing the piperazine linker attached to one of the ligands. The synthesis of the final PROTAC molecule then requires the coupling of the other ligand to the remaining functional group on the precursor. This is typically achieved through standard amide bond formation if the precursor has a carboxylic acid and the second ligand has an amine, or vice versa.

General Amide Coupling Protocol:

• To a solution of the carboxylic acid-containing component (1.0 equivalent) in anhydrous DMF, add a coupling agent such as HATU (1.2 equivalents) and a base like DIPEA (3.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the amine-containing component (1.1 equivalents) to the reaction mixture.

• Stir at room temperature until the reaction is complete (monitored by LC-MS).

• Purify the final PROTAC product by preparative HPLC.

Characterization and Quality Control

The identity and purity of the synthesized PROTACs should be rigorously confirmed using a combination of analytical techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight of the product and assess its purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the final compound and confirm the successful incorporation of the linker.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	- Inactive nucleophile (protonated amine/phenol)- Insufficient temperature- Degraded linker	- Ensure sufficient base is used (2-3 equivalents)- Increase the reaction temperature- Use fresh, high-purity linker
Formation of Side Products	- Dialkylation of the nucleophile or the other piperazine nitrogen- Intramolecular cyclization of the linker	- Use a slight excess of the ligand relative to the linker- Carefully control stoichiometry- Lower the reaction temperature
Difficult Purification	- Similar polarity of starting material and product- Presence of multiple byproducts	- Optimize the reaction to improve conversion and reduce side products- Use a different chromatography eluent system or consider reverse-phase HPLC

Illustrative Performance Data of Piperazine-Containing PROTACs

The following table summarizes the performance of representative PROTACs that utilize a piperazine-containing linker, demonstrating the impact on degradation potency (DC₅₀) and maximal degradation (Dₘₐₓ).

Compound	Target	Linker Composition	DC₅₀	Dₘₐₓ	Reference
PROTAC-1	H-PGDS	Piperazine-PEG₅	17.3 pM	>95%	[7]
PROTAC-2	H-PGDS	Piperazine-PEG₄	Potent	>95%	[7]
ARV-110	Androgen Receptor	Piperidine-Piperazine	Active in vivo	Significant	[6]
ARV-471	Estrogen Receptor	Piperidine-Piperazine	Active in vivo	Significant	[6]

Conclusion: A Versatile Building Block for Next-Generation Degraders

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable and versatile building block for the synthesis of PROTACs. Its incorporation can impart favorable physicochemical properties, such as rigidity and improved solubility, which are crucial for the development of potent and effective protein degraders. The straightforward reactivity of the chloroethyl group via SN2 reactions allows for its reliable incorporation into diverse PROTAC scaffolds. By following the detailed protocols and considering the key experimental parameters outlined in this guide, researchers can confidently utilize this linker to accelerate their PROTAC discovery and development efforts.

References

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploratory Target Antitumor Therapy, 1(5), 273-312. Available at: [Link]

• Desantis, J., et al. (2022). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances, 12(34), 21968-21977. Available at: [Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. (2022). RSC Advances. Available at: [Link]

• Experimental pK a values of piperazine-containing PROTACs. (2022). ResearchGate. Available at: [Link]

• PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. (2022). RSC Publishing. Available at: [Link]

• Modeling PROTAC Degradation Activity with Machine Learning. (2023). arXiv. Available at: [Link]

• Property-based optimisation of PROTACs. (2023). Royal Society of Chemistry. Available at: [Link]

• PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. (2023). MDPI. Available at: [Link]

• Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. (2023). Nature Communications. Available at: [Link]

• Alkylation of phenols. (1949). Google Patents.

• Novel approaches for the rational design of PROTAC linkers. (2020). Open Exploration Publishing. Available at: [Link]

• Alkylation of phenols. (1972). Google Patents.

• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. (2021). Frontiers in Chemistry. Available at: [Link]

• Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine. (2005). Google Patents.

• A Simple Synthesis of N-Alkylpiperazines. (2024). ResearchGate. Available at: [Link]

• Organic base catalyzed O-alkylation of phenols under solvent-free condition. (2025). ResearchGate. Available at: [Link]

• What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. (2013). ResearchGate. Available at: [Link]

• Building blocks and linkers for PROTAC synthesis. (2022). Pharmaceutical Business Review. Available at: [Link]

• Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One. (2022). Journal of Medicinal Chemistry. Available at: [Link]

• Key methods to assemble PROTAC libraries using alkyl and ether linkers... (2020). ResearchGate. Available at: [Link]

• How to improve the function of your PROTAC degrader by understanding ternary complex formation. (2024). YouTube. Available at: [Link]

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Application Note &amp; Protocols: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in the Synthesis of CNS Agents

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine scaffold is a cornerstone pharmacophore in medicinal chemistry, integral to the structure of numerous drugs targeting the Central Nervous System (CNS).[1][2] 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a highly valuable and versatile bifunctional reagent, engineered for the strategic introduction of a piperazine moiety onto target molecules. This document provides an in-depth guide to its chemical reactivity, application in synthesis, detailed experimental protocols, and safety considerations. The core utility of this reagent lies in the orthogonal reactivity of its two key features: an acetyl-protected nitrogen atom that prevents undesired side reactions and a reactive 2-chloroethyl group that serves as a potent electrophile for N-alkylation. This allows for controlled, mono-alkylation of the piperazine ring, a critical step in the modular construction of complex CNS agents such as atypical antipsychotics and antidepressants.[3][4][5][6]

Foundational Principles: Chemical Profile and Mechanism of Action

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is not a therapeutic agent itself but a key synthetic intermediate. Its value is derived from its chemical architecture, which facilitates predictable and high-yield transformations.

Physicochemical Properties

A summary of the key properties for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is presented below.

Property	Value	Reference
CAS Number	92928-18-2	[7][8]
Molecular Formula	C₈H₁₆Cl₂N₂O	[7]
Molecular Weight	227.13 g/mol	[7][8]
Melting Point	232°C	[7]
Boiling Point	344.9°C at 760 mmHg	[7]
Appearance	Crystalline powder	[8]
Storage	Room temperature, in a dry, cool, well-ventilated place	[7][8]

Core Reactivity: An Electrophilic Alkylating Agent

The primary chemical utility of this reagent is centered on the 2-chloroethyl side chain. The chlorine atom is an excellent leaving group, making the terminal carbon atom highly electrophilic and susceptible to attack by nucleophiles. This reactivity is the basis for its function as an alkylating agent.[1][9]

The Role of the Acetyl Group: The acetyl group on the N1 position of the piperazine ring serves as a crucial protecting group. By temporarily deactivating the N1 nitrogen, it ensures that nucleophilic substitution occurs exclusively on the 2-chloroethyl chain attached to the N4 nitrogen. This prevents the formation of undesired disubstituted byproducts and allows for precise, stepwise synthesis.[10]

The fundamental reaction is a bimolecular nucleophilic substitution (SN2) mechanism, where a nucleophile (such as an amine, phenoxide, or thiolate) attacks the electrophilic carbon, displacing the chloride ion.[2]

Caption: General SN2 reaction mechanism.

Application Protocol: N-Alkylation of a Substituted Aniline

This protocol details a representative synthesis demonstrating the utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride for coupling with an aromatic amine. This reaction forms a core structure found in many CNS-active molecules, including precursors to atypical antipsychotics like Aripiprazole.[11][12][13]

Experimental Rationale & Workflow

The objective is to covalently link a substituted aniline to the piperazine ring via N-alkylation. A base is essential to neutralize the hydrochloride salt of the starting material and the HCl generated during the reaction, which would otherwise protonate and deactivate the aniline nucleophile.[2] A catalytic amount of potassium iodide can be added to enhance the reaction rate by in-situ formation of the more reactive iodoethyl intermediate (Finkelstein reaction).

Caption: Synthetic workflow for N-alkylation.

Materials & Reagents

Reagent	MW ( g/mol )	Equivalents	Sample Amount
Substituted Aniline (e.g., 2,3-dichloroaniline)	162.02	1.0	1.62 g
1-Acetyl-4-(2-chloroethyl)piperazine HCl	227.13	1.1	2.50 g
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.5	3.45 g
Potassium Iodide (KI)	166.00	0.1	166 mg
Acetonitrile (CH₃CN)	-	-	50 mL

Step-by-Step Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted aniline (1.0 eq), anhydrous potassium carbonate (2.5 eq), and potassium iodide (0.1 eq).

• Solvent Addition: Add 50 mL of acetonitrile to the flask. Stir the suspension for 15 minutes at room temperature to ensure good mixing.

• Addition of Electrophile: Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq) to the stirring suspension.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain for 12-24 hours. The reaction progress should be monitored periodically by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting aniline is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite to remove inorganic salts (K₂CO₃, KCl, KI). Wash the filter cake with a small amount of acetonitrile.

  • Concentrate the filtrate under reduced pressure to obtain a crude residue.

  • Partition the residue between ethyl acetate (50 mL) and water (50 mL). Separate the organic layer.

  • Wash the organic layer sequentially with water (2 x 25 mL) and saturated brine solution (1 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.[2]

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.[14]

Subsequent Deprotection (Optional)

If the secondary amine of the piperazine ring is required for a subsequent reaction, the acetyl group can be removed under standard hydrolysis conditions (e.g., refluxing in aqueous HCl or NaOH solution).

Safety and Handling

Proper handling of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is crucial for laboratory safety. The following guidelines are based on available safety data sheets.[7][15]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[7][15] Handling should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7][16]

• Health Hazards: The compound may cause skin and eye irritation. Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[7][17] Do not ingest. If swallowed, seek immediate medical attention.[7][16]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[7][8]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.[7]

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a strategic and enabling reagent for the synthesis of CNS-active pharmaceutical ingredients. Its protected nitrogen atom allows for clean, selective mono-alkylation reactions, providing a reliable method for introducing the critical piperazine pharmacophore. The protocols and principles outlined in this guide demonstrate its utility and provide a robust framework for its application in drug discovery and development workflows, paving the way for the efficient construction of novel therapeutics.

References

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. MySkinRecipes. [Link]

• Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Cole-Parmer. [Link]

• New synthesis method of aripiprazole. Eureka | Patsnap. [Link]

• Aripiprazole Synthesis Process: A Detailed Guide. Pharmaffiliates. [Link]

• OPTIMIZATION OF ARIPIPRAZOLE SYNTHESIS. Acta Poloniae Pharmaceutica. [Link]

• SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Synthesis, Computational and Pharmacological Evaluation of N-(2-benzoyl- 4-chlorophenyl)-2-(4-(Substituted Phenyl) Piperazin-1-yl) Acetamides as CNS Agents. PubMed. [Link]

• Creation and evaluation of total synthesis scheme for Aripiprazole. Journal of Emerging Investigators. [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. [Link]

• New synthesis method of aripiprazole.
• Process for preparing 2-piperidinoethyl chloride hydrochloride.
• Method for synthesizing piperazine pharmaceutical intermediate.

• Synthesis and preliminary pharmacological evaluation of N-2-(4-(4-(2-substitutedthiazol-4-yl) piperazin-1-yl)-2-oxoethyl)acetamides as novel atypical antipsychotic agents. PubMed. [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. [Link]

• Synthesis and preliminary screening of novel N-{2-[4-(substituted)piperazin-1-yl]-2-oxoethyl}acetamides as potential atypical antipsychotic agents. PubMed. [Link]

• Synthesis and Evaluation of a Series of 2-Substituted-5-Thiopropylpiperazine (Piperidine)-1,3,4-Oxadiazoles Derivatives as Atypical Antipsychotics. PLOS ONE. [Link]

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• 4. Synthesis and preliminary pharmacological evaluation of N-2-(4-(4-(2-substitutedthiazol-4-yl) piperazin-1-yl)-2-oxoethyl)acetamides as novel atypical antipsychotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Navigating N-Alkylation with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for utilizing 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in your synthetic workflows. Our goal is to empower you to overcome common challenges, particularly the prevention of di-alkylation, and to optimize your reactions for the selective synthesis of mono-alkylated products.

Understanding the Reagent: A Double-Edged Sword

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable bifunctional building block. The chloroethyl group serves as a reactive electrophile for N-alkylation, while the acetylated piperazine ring is a common pharmacophore in many centrally active agents.[1] However, the inherent reactivity of the piperazine nitrogen post-alkylation presents a significant challenge: the potential for a second alkylation event, leading to undesired di-alkylated byproducts.

The nucleophilicity of the newly formed tertiary amine in the mono-alkylated product can be comparable to or even greater than the starting nucleophile, leading to a competitive reaction that consumes a second equivalent of your valuable electrophile. This guide will provide you with the strategies to control this reactivity and steer your reaction towards the desired mono-alkylated product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Issue 1: Significant Formation of Di-Alkylated Byproduct

Symptoms:

• NMR or LC-MS analysis shows a significant peak corresponding to the di-alkylated product.

• The yield of the desired mono-alkylated product is lower than expected.

• Purification is complicated by the presence of the closely related byproduct.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Incorrect Stoichiometry	A 1:1 molar ratio of the nucleophile to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can lead to di-alkylation, especially if the mono-alkylated product is a strong nucleophile.	Use a slight excess of the nucleophile (1.1-1.2 equivalents). This ensures that the limiting reagent, the alkylating agent, is consumed before significant di-alkylation can occur.
Rapid Addition of Alkylating Agent	Adding the alkylating agent too quickly creates localized high concentrations, increasing the probability of the mono-alkylated product reacting with a second molecule of the electrophile.	Add the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride solution dropwise to the reaction mixture over an extended period. This maintains a low, steady concentration of the electrophile.[2]
Inappropriate Base	A strong base can deprotonate the mono-alkylated product, increasing its nucleophilicity and promoting a second alkylation.[3]	Use a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃).[3] These bases are sufficient to neutralize the HCl generated during the reaction without significantly increasing the nucleophilicity of the product.[3]
High Reaction Temperature	Elevated temperatures can provide the necessary activation energy for the less favorable di-alkylation reaction to occur at a significant rate.[3]	Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Monitor the reaction progress closely using TLC or LC-MS to avoid prolonged heating after the starting material is consumed.[3]

Issue 2: Low or No Conversion of Starting Material

Symptoms:

• TLC or LC-MS analysis shows a large amount of unreacted starting nucleophile.

• The desired product is formed in very low yield or not at all.

Root Causes & Solutions:

Cause	Scientific Explanation	Recommended Solution
Insufficient Base	The reaction generates HCl, which can protonate the starting amine, rendering it non-nucleophilic. An insufficient amount of base will not effectively neutralize this acid.	Use at least 2-3 equivalents of a base like K₂CO₃ to both neutralize the HCl byproduct and deprotonate the starting nucleophile.[1]
Low Reaction Temperature	The activation energy for the N-alkylation reaction may not be overcome at lower temperatures, leading to a very slow or stalled reaction.	Gradually increase the reaction temperature while monitoring for product formation. Be mindful that excessive heat can promote di-alkylation.
Poor Solvent Choice	The choice of solvent can significantly impact the solubility of reactants and the rate of reaction. A solvent that does not adequately dissolve the reactants will hinder the reaction.	Use a polar aprotic solvent such as acetonitrile (MeCN) or dimethylformamide (DMF) to ensure good solubility of the reactants.[4][5]
Deactivated Nucleophile	If your starting nucleophile is a weak base (e.g., an aniline with electron-withdrawing groups), it may not be sufficiently nucleophilic to react with the chloroethyl group.	Consider using a stronger base or a catalytic amount of a phase-transfer catalyst to enhance the nucleophilicity of your starting material.

Frequently Asked Questions (FAQs)

Q1: What is the role of the hydrochloride salt in the starting material?

A1: The hydrochloride salt of 1-Acetyl-4-(2-chloroethyl)piperazine enhances its stability and water solubility, making it easier to handle and store.[6] However, during the reaction, the piperazine nitrogen needs to be in its free base form to be nucleophilic. This is why the addition of a base is crucial to neutralize the HCl.

Q2: Can I use a different leaving group on the ethyl chain?

A2: Yes, while the chloroethyl derivative is common, corresponding bromoethyl or iodoethyl analogs would be more reactive. The reactivity order for the leaving group is I > Br > Cl. If you are experiencing low reactivity with the chloroethyl compound, using a more reactive halide could be beneficial, but it may also increase the propensity for di-alkylation.

Q3: How can I effectively monitor the reaction progress?

A3: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common and effective techniques.[7]

• TLC: Allows for a quick, qualitative assessment of the consumption of starting materials and the formation of products.

• LC-MS: Provides more detailed information, including the mass of the starting materials, mono-alkylated product, and any byproducts, confirming their identities.[7]

Q4: What are the best methods for purifying the mono-alkylated product?

A4:

• Column Chromatography: This is the most common method for separating the mono-alkylated product from the di-alkylated byproduct and unreacted starting materials.[8] A silica gel column with a gradient elution of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically effective.[8]

• Recrystallization: If the desired product is a solid, recrystallization from a suitable solvent can be an effective purification method, especially for removing small amounts of impurities.

• Acid-Base Extraction: This can be useful for removing unreacted starting amine. By washing the organic layer with a dilute acid solution, the basic amine will be protonated and move to the aqueous layer.

Experimental Protocols

Protocol 1: General Procedure for Mono-N-Alkylation with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

This protocol provides a starting point for the mono-alkylation of a generic secondary amine.

Materials:

• Secondary amine (1.0 eq)

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.05 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• Acetonitrile (MeCN), anhydrous

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the secondary amine and anhydrous acetonitrile.

• Add anhydrous potassium carbonate to the solution.

• Stir the suspension at room temperature for 15-20 minutes.

• In a separate flask, dissolve 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a minimal amount of anhydrous acetonitrile.

• Add the solution of the alkylating agent dropwise to the stirred suspension of the amine and base over 30-60 minutes.

• Heat the reaction mixture to 50-60 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting amine is consumed, cool the reaction to room temperature.

• Filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction and Troubleshooting

Diagram 1: Reaction Scheme for Mono- and Di-alkylation

Caption: Systematic approach to minimize di-alkylation.

References

• ACS Publications. (2024). Modulating Basicity in Mg–Al Oxides for Selective N-Alkylation of BIT with Improved Catalytic Performance. Precision Chemistry. Retrieved from [Link]

• PubMed Central (PMC). (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Retrieved from [Link]

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? Retrieved from [Link]

• ACS Publications. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Retrieved from [Link]

• ACS Publications. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. Retrieved from [Link]

• University of Victoria. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]

• National Institute for Environmental Studies, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• American Chemical Society. (n.d.). N alkylation at sp 3 Carbon Reagent Guide. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 6. Buy 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride | 92928-18-2 [smolecule.com]
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• 8. env.go.jp [env.go.jp]

Technical Support Center: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Welcome to the technical support center for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and answers to frequently asked questions regarding the handling and reactivity of this compound, with a special focus on mitigating unwanted side reactions.

Introduction

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable intermediate in organic synthesis, prized for its ability to introduce the acetylpiperazine moiety into a target molecule. The key to its utility lies in the reactivity of the 2-chloroethyl group. However, this reactivity can also be a source of undesirable side reactions if not properly controlled. This guide will provide the expertise to anticipate and troubleshoot these issues, ensuring the integrity and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding the stability and reactivity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Q1: What are the primary reaction pathways for this compound?

A1: The reactivity is dominated by the 2-chloroethyl group, which primarily undergoes two types of reactions:

• Direct Nucleophilic Substitution (SN2): A strong nucleophile directly attacks the carbon bearing the chlorine, displacing the chloride ion. This is favored by strong nucleophiles in polar aprotic solvents.[1]

• Intramolecular Cyclization: The nitrogen of the piperazine ring can attack the chloroethyl group, forming a highly reactive three-membered aziridinium ion intermediate. This intermediate is then readily attacked by nucleophiles. This pathway is often the rate-determining step, especially with weaker nucleophiles.[1]

Q2: What is the most common side reaction to be aware of?

A2: The most prevalent side reaction is the formation of the aziridinium ion, which, if not intercepted by the desired nucleophile, can be attacked by other species in the reaction mixture, such as water or other nucleophilic impurities. This can lead to the formation of hydroxylated or other undesired byproducts.

Q3: How does the acetyl group influence the reactivity compared to non-acetylated analogs?

A3: The acetyl group is an electron-withdrawing group. This reduces the nucleophilicity of the adjacent piperazine nitrogen, which can influence the rate of aziridinium ion formation. While the fundamental reactivity of the chloroethyl group remains, the kinetics of side reactions involving the piperazine nitrogen may be altered.

Q4: What are the signs of decomposition?

A4: Decomposition can be indicated by a change in color of the solid material, or the evolution of gases such as hydrogen chloride, nitrogen oxides, and carbon monoxide upon heating.[2][3] The compound is also hygroscopic and should be stored in a tightly sealed container to prevent moisture-induced degradation.[2]

Part 2: Troubleshooting Guide

This section provides a problem-and-solution framework for common issues encountered during reactions with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low yield of the desired N-alkylated product	1. Formation of the aziridinium ion followed by reaction with solvent or impurities. 2. Incomplete reaction. 3. Decomposition of the starting material.	1. Ensure anhydrous reaction conditions. Use dry solvents and an inert atmosphere (e.g., nitrogen or argon).2. Increase the concentration of the primary nucleophile to favor the desired intermolecular reaction over intramolecular cyclization.3. Monitor the reaction progress using techniques like TLC or LC-MS to determine the optimal reaction time.4. Use a non-nucleophilic solvent where possible.
Presence of a byproduct with a mass corresponding to the addition of water (M+18)	Hydrolysis of the chloroethyl group or the aziridinium intermediate.	1. Strictly control for the absence of water. Use freshly dried solvents and reagents.2. If aqueous workup is necessary, perform it at low temperatures to minimize hydrolysis of any unreacted starting material.
Formation of dimeric or polymeric byproducts	The piperazine nitrogen of one molecule attacks the chloroethyl group of another.	1. Use high dilution conditions to disfavor intermolecular side reactions.2. Add the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride slowly to the reaction mixture containing the nucleophile.
Reaction fails to initiate	1. Insufficiently basic conditions. The hydrochloride salt needs to be neutralized for the piperazine nitrogen to be sufficiently nucleophilic for some reactions.2. Poor quality or decomposed starting material.	1. Add a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) to the reaction mixture to free the piperazine nitrogen.[4]2. Verify the purity of the starting material using techniques like NMR or melting point analysis.[5]

Part 3: Experimental Protocols & Methodologies

Protocol 1: General Procedure for N-Alkylation

This protocol provides a general framework for the N-alkylation of a substrate using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Nucleophilic substrate

• Anhydrous non-nucleophilic base (e.g., anhydrous potassium carbonate or triethylamine)[4][6]

• Anhydrous polar aprotic solvent (e.g., acetonitrile, DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a stirred suspension of the nucleophilic substrate and the non-nucleophilic base in the anhydrous solvent under an inert atmosphere, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride portion-wise at room temperature.

• Heat the reaction mixture to an appropriate temperature (e.g., reflux) and monitor the reaction progress by TLC or LC-MS.[7]

• Upon completion, cool the reaction mixture to room temperature.

• Filter off any inorganic salts.[6]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Monitoring for Aziridinium Ion Formation

This method can be adapted to indirectly monitor the propensity for side reactions by quantifying the rate of intramolecular cyclization.

Methodology:

• Sample Preparation: Prepare a solution of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a suitable solvent system (e.g., 50% water-ethanol).[1]

• Titration: Maintain the solution at a constant temperature. Over time, measure the concentration of free chloride ions using a chloride ion-selective electrode.[1] An increase in chloride concentration over time, in the absence of a strong nucleophile, indicates the formation of the aziridinium ion.

Part 4: Visualizing Reaction Pathways

Diagram 1: Key Reaction Pathways

Caption: Competing reaction pathways for 1-Acetyl-4-(2-chloroethyl)piperazine.

Diagram 2: Troubleshooting Workflow

Caption: Decision tree for troubleshooting common reaction issues.

References

• Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Cole-Parmer. [Link]

• Buy 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride from Conier Chem&Pharma Limited. [Link]

• Method for synthesizing piperazine pharmaceutical intermediate.

• Piperidine, 1-(2-chloroethyl)-, hydrochloride. PubChem. [Link]

• Preparation method for 1-piperazine acetyl pyrrolidine.

• 1-Acetylpiperazine. PubChem. [Link]

• Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. [No specific source name available]. [Link]

• 1-(2-chloroethyl)piperidine hydrochloride (for synthesis). SD Fine-Chem. [Link]

• Cyclization of Hydrazones of 2-Acetyl-1-naphthol and 1-Acetyl-2-naphthol with Triphosgene. Synthesis of Spiro Naphthoxazine Dimers. MDPI. [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

dealing with hygroscopic nature of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Welcome to the technical support guide for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS No. 92928-18-2). This document provides in-depth guidance, troubleshooting, and best practices for researchers, scientists, and drug development professionals. Our goal is to ensure the integrity of your experiments by addressing the primary challenge associated with this reagent: its hygroscopic nature.

Troubleshooting Guide & FAQs

This section addresses common issues and questions encountered when working with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, focusing on the causality behind experimental choices to ensure reproducible success.

Q1: What does "hygroscopic" mean in the context of this compound, and why is it a concern?

A1: Hygroscopicity is the inherent tendency of a substance to attract and absorb moisture from the surrounding atmosphere.[1][2] For 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, this is a critical property. As a hydrochloride salt, it readily interacts with water molecules in the air. This can lead to several issues:

• Physical Changes: The compound may change from a free-flowing powder to a clumpy or sticky solid, making accurate weighing difficult.[2] In cases of high humidity, it can even dissolve into a puddle, a phenomenon known as deliquescence.[1]

• Chemical Degradation: The absorbed water is not just a physical contaminant; it can act as a reactant. The most significant risk is the hydrolysis of the reactive 2-chloroethyl group to a less reactive 2-hydroxyethyl group, rendering the reagent ineffective for its intended alkylation reactions.[3]

• Reaction Interference: In moisture-sensitive reactions, particularly those involving strong bases (e.g., NaH, LDA) or certain organometallic reagents, the absorbed water can quench the base, leading to incomplete or failed reactions.[3]

Q2: My bottle of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride has arrived. What is the correct storage procedure?

A2: Proper storage is the first line of defense against moisture contamination. Upon receipt, and after every use, the following storage protocol is critical:

• Primary Container: Ensure the container is tightly sealed.[4] After closing the cap, consider wrapping the seal with Parafilm® for an extra barrier, especially for long-term storage.[5]

• Secondary Containment: Place the sealed primary container inside a desiccator containing an active drying agent like silica gel, calcium chloride, or magnesium sulfate.[1] For highly sensitive applications, storing the compound in a controlled-atmosphere glovebox under an inert gas (e.g., argon or nitrogen) is the gold standard.[6]

• Environment: Store the desiccator or glovebox in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7][8]

Q3: I opened the container and the powder is clumpy, not free-flowing. Can I still use it?

A3: Clumping is a clear visual indicator that the compound has absorbed atmospheric moisture.[2][4] Whether it is usable depends on your experiment's sensitivity:

• For Non-Moisture-Sensitive Applications: If the subsequent reaction is tolerant to small amounts of water (e.g., conducted in an aqueous or protic solvent), you may be able to use the material. However, be aware that the effective concentration of the active reagent is reduced due to partial hydrolysis and the added mass of water. You can break up the clumps with a clean, dry spatula before weighing.[4]

• For Moisture-Sensitive Applications: Do not use it directly. The presence of water will almost certainly compromise the reaction.[3] You must re-dry the compound before use. (See Protocol 2 below).

Q4: My N-alkylation reaction with this reagent is showing low or no yield. Could its hygroscopic nature be the cause?

A4: Yes, this is a highly probable cause. If your reaction is failing, consider the following moisture-related issues:

• Reagent Hydrolysis: As mentioned, the chloroethyl group may have hydrolyzed to the alcohol, making it inactive for alkylation.[3]

• Base Inactivation: If you are using a base like potassium carbonate, sodium hydride, or an amine, any water present in the reagent or solvent will react with and consume the base, preventing it from performing its catalytic or stoichiometric role.[3]

• Altered Reaction Pathway: Water can change the solubility of reactants and intermediates or promote unwanted side reactions, leading to a complex product mixture and reduced yield of the desired compound.[3]

Q5: How can I quantitatively determine the water content in my sample of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

A5: For rigorous quality control, especially in process development or GMP environments, a quantitative measurement of water content is essential. The two most common methods are:

• Karl Fischer (KF) Titration: This is the gold standard for water content determination. It is a highly accurate and specific method that reacts iodine with the water in your sample, allowing for precise quantification down to the parts-per-million (ppm) level.[9][10]

• Thermogravimetric Analysis (Loss on Drying - LOD): This method involves heating the sample and measuring the weight loss, which is attributed to the evaporation of moisture.[11][12] While simpler than KF, it is less specific as any volatile component, not just water, can be lost upon heating. Given the compound's melting point of ~232°C[7], a carefully controlled heating program is required to avoid thermal decomposition.

Q6: What are the essential safety precautions when handling this compound?

A6: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and its structural analogs are classified as hazardous.[7][13] Always adhere to the following safety protocols:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (double-gloving is recommended if there is a risk of splashing), safety goggles or a face shield, and a lab coat.[14][15][16]

• Engineering Controls: Handle the solid compound in a well-ventilated area, preferably inside a certified chemical fume hood, to avoid inhalation of dust particles.[7][13]

• Handling Practices: Avoid creating dust.[17] Wash hands thoroughly after handling.[18] Do not eat, drink, or smoke in the work area.[7]

• Spill & Disposal: Clean up spills promptly. Dispose of the compound and any contaminated materials according to your institution's hazardous waste procedures.[7][19]

Data Presentation

The table below provides a quick-reference guide for assessing the condition of your reagent and the appropriate course of action.

Visual State of Compound	Probable Moisture Level	Recommended Action for Non-Sensitive Reactions	Recommended Action for Moisture-Sensitive Reactions
Free-flowing powder	Low (< 0.5% w/w)	Use directly from the container, minimizing exposure time.	Use directly from a properly stored container, preferably handled in a glovebox.
Slightly clumpy/caked	Moderate (0.5% - 5% w/w)	Can be used after breaking up clumps, but expect slightly lower reactivity.	Mandatory: Re-dry under high vacuum before use (See Protocol 2).
Very clumpy, sticky, or wet solid	High (5% - 15% w/w)	Not recommended. High risk of side reactions and low yield.	Mandatory: Re-dry under high vacuum. Perform a water content analysis (e.g., KF) after drying.
Deliquescent (liquid/slurry)	Very High (> 15% w/w)	Discard according to hazardous waste protocols.	Discard according to hazardous waste protocols.

Experimental Protocols

Protocol 1: Standard Handling and Weighing (For Non-Moisture-Sensitive Applications)

• Allow the sealed container to equilibrate to ambient room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

• Work in an area with low humidity.

• Open the container and quickly weigh the desired amount of the compound into a tared, dry vessel.

• Minimize the time the primary container is open to the atmosphere.[4]

• Immediately and tightly reseal the primary container, wrap it with Parafilm®, and return it to the desiccator.

Protocol 2: Re-drying a Moisture-Compromised Sample

• Place the clumpy or caked compound in a clean, dry flask or round-bottom flask.

• Attach the flask to a high-vacuum line (Schlenk line). Ensure a cold trap is in place between the sample and the vacuum pump.

• Apply vacuum gradually to avoid bumping the powder.

• Dry the material under high vacuum (<1 mmHg) for 4-12 hours at room temperature. Gentle heating (e.g., 40-50°C) with a water bath can accelerate drying, but do not overheat to prevent decomposition.[4]

• Once drying is complete, break the vacuum by backfilling the flask with an inert gas (argon or nitrogen).

• Immediately transfer the dried compound into a new, dry, tared vial inside a glovebox or under a positive pressure of inert gas for storage and future use.

Workflow & Decision Making

The following diagram illustrates the logical workflow for handling the compound to ensure experimental integrity.

Caption: Decision workflow for handling 1-Acetyl-4-(2-chloroethyl)piperazine HCl.

References

• How do you handle hygroscopic solutes in the lab? - TutorChase.

• The MSDS HyperGlossary: Hygroscopic - Interactive Learning Paradigms, Incorporated.

• The Role of Desiccants in Protecting Hygroscopic Chemicals - Ibis Scientific, LLC.

• Dynamic Method for the Determination of Hygroscopicity of Water-Soluble Solids - Springer.

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? - ResearchGate.

• NIOSH Table 1,2 & 3 - Environmental Health & Safety, University of Rochester.

• How do you handle hygroscopic salts? - HepatoChem.

• 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride - Conier Chem&Pharma Limited.

• Moisture Analysis Techniques - News-Medical.Net.

• Learn the Six Methods For Determining Moisture - Kett.

• Safe handling of hazardous drugs - PMC, PubMed Central.

• 1-acetyl-4-(2-chloroethyl)piperazine SDS, 54504-51-7 Safety Data Sheets - ECHEMI.

• 1-(2-Chloroethyl)piperidine hydrochloride - ChemBK.

• Managing the hygroscopic nature of 4-(chloromethyl)piperidine hydrochloride in reactions - Benchchem.

• Moisture Content Determination | Mettler Toledo.

• Safe Handling of Hazardous Drugs - Duke Safety.

• DETERMINATION OF MOISTURE AND TOTAL SOLIDS - UMass.

• 1-Acetyl-4-(2-chloroethyl)-piperazine hydrochloride | CAS 92928-18-2 | SCBT.

• Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98% - Cole-Parmer.

• HANDLING OF HAZARDOUS DRUGS (HD) Procedure - UNIVERSITY OF TOLEDO.

• Safe Handling of Hazardous Drugs: Reviewing Standards for Worker Protection - Pharmacy Practice News.

• SAFETY DATA SHEET - 1-(2-Chloroethyl)piperidine hydrochloride - Fisher Scientific.

• 1-(2-Chloroethyl)piperidine hydrochloride - Safety Data Sheet - ChemicalBook.

• 1-(2-Chloroethyl)piperidine Hydrochloride | 2008-75-5 - TCI Chemicals.

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• 19. echemi.com [echemi.com]

Technical Support Center: Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

This guide serves as a specialized resource for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. The purity of this critical intermediate is paramount for the successful development of numerous active pharmaceutical ingredients (APIs). This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to address common challenges in removing impurities from this synthetic pathway.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

A1: The impurity profile typically arises from three main sources: the starting materials, incomplete reactions, and side reactions. The most prevalent species include:

• Unreacted Starting Material: 1-(2-hydroxyethyl)piperazine.

• Incompletely Chlorinated Intermediate: 2-(4-Acetylpiperazin-1-yl)ethanol. This is often the most significant process-related impurity.

• Di-substituted Byproducts: Formation of piperazine dimers or other oligomeric species, although typically minor, can occur under harsh conditions.

• O-Acetylated Impurity: 2-(4-acetylpiperazin-1-yl)ethyl acetate, formed if the hydroxyl group is acetylated during the first step.

• Degradation Products: The product can be susceptible to hydrolysis or oxidation under non-neutral pH or high temperatures.[1]

Q2: My final product is a sticky oil or an amorphous solid instead of a crystalline hydrochloride salt. What went wrong?

A2: This is a common issue often indicative of significant impurities. The presence of residual solvents, unreacted oily intermediates (like the hydroxy-intermediate), or moisture can inhibit crystallization. Piperazine derivatives are also known to be hygroscopic, readily absorbing moisture from the air, which can complicate handling.[2] First, ensure the product is thoroughly dried under high vacuum. If it remains oily, it requires further purification. Attempting to force crystallization by trituration with a non-polar solvent like diethyl ether or hexane can sometimes work, but a more robust method like column chromatography or recrystallization from a different solvent system is likely necessary.[3]

Q3: How can I definitively assess the purity of my final product and identify unknown impurities?

A3: A multi-pronged analytical approach is essential for comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for quantifying purity and separating the main compound from related impurities.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the desired product and identifying the structures of impurities if they are present in sufficient quantities.[4]

• Mass Spectrometry (MS): LC-MS is particularly powerful for identifying the molecular weights of trace impurities, providing critical clues to their identity.[4][5]

Section 2: Troubleshooting Guide for Impurity Removal

This section provides a systematic approach to diagnosing and resolving common purification challenges.

Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
High levels of hydroxy-intermediate, 2-(4-Acetylpiperazin-1-yl)ethanol, in the final product.	1. Incomplete Chlorination: Insufficient chlorinating agent (e.g., SOCl₂, TsCl), reaction time, or suboptimal temperature. 2. Reagent Decomposition: The chlorinating agent may have degraded due to improper storage or handling.	Solution: 1. Optimize Reaction Conditions: Increase the molar equivalents of the chlorinating agent (e.g., to 1.2-1.5 eq.), extend the reaction time, or moderately increase the temperature, monitoring by TLC or HPLC. 2. Use Fresh Reagent: Ensure the chlorinating agent is fresh and handled under anhydrous conditions. Rationale: The conversion of a hydroxyl group to a chloride is a bimolecular reaction; its rate and completeness are dependent on concentration, temperature, and time. Ensuring an excess of the active chlorinating species drives the reaction to completion.
Significant tailing of the product spot/peak during TLC or column chromatography.	Strong Interaction with Silica Gel: The basic nitrogen atoms of the piperazine ring interact strongly with the acidic silanol groups on the surface of the silica gel, causing tailing.[3]	Solution: 1. Add a Basic Modifier: Incorporate a small amount (0.1-1% v/v) of a competing base, such as triethylamine (TEA) or ammonia in methanol, into the mobile phase.[3] 2. Use an Alternative Stationary Phase: Consider using neutral or basic alumina, or a C18 reversed-phase column for purification. Rationale: The added base (e.g., TEA) competes with the piperazine product for binding to the acidic sites on the silica, effectively masking them. This results in a more symmetrical peak shape and improved separation.
Presence of unreacted 1-(2-hydroxyethyl)piperazine starting material.	1. Incomplete Acetylation: The initial N-acetylation step was not driven to completion. 2. Hydrolysis: The acetyl group may have been cleaved during workup or purification if exposed to strongly acidic or basic conditions.	Solution: 1. Optimize Acetylation: Ensure at least one equivalent of the acetylating agent (e.g., acetic anhydride) is used and that the reaction goes to completion. 2. Acid-Base Extraction: Perform a liquid-liquid extraction. The desired acetylated product is less basic than the starting material. Careful pH adjustment during an acid-base workup can help separate them.[6][7] Rationale: N-acetylation reduces the basicity of the piperazine nitrogen. This difference in pKa can be exploited in an extractive workup to separate the unreacted, more basic starting material from the product.
Product discoloration (yellow to brown).	Degradation: The compound may be degrading due to oxidation or other pathways, potentially catalyzed by residual acidic or basic impurities.	Solution: 1. Conduct Forced Degradation Studies: To understand the stability of your molecule, perform forced degradation studies under acidic, basic, oxidative, thermal, and photolytic conditions.[8][9] This helps identify potential degradants. 2. Purify and Store Properly: Purify the material to remove catalytic impurities. Store the final product as the stable hydrochloride salt under an inert atmosphere (nitrogen or argon) at reduced temperature and protected from light. Rationale: Identifying the conditions under which the molecule degrades allows for the development of handling and storage protocols that preserve its integrity.[10]

Section 3: Visualized Workflows and Purification Protocols

Impurity Remediation Workflow

The following diagram outlines a logical workflow for identifying and removing impurities post-synthesis.

Caption: Decision workflow for impurity identification and purification.

Protocol 1: Recrystallization of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Recrystallization is highly effective for removing small amounts of impurities from a solid product, especially for enhancing the purity of the final hydrochloride salt.[2][4]

Materials:

• Crude 1-Acetyl-4-(2-chloroethyl)piperazine HCl

• Ethanol (95% or absolute)

• Isopropyl alcohol (IPA)

• Diethyl ether

• Erlenmeyer flask, heating mantle, magnetic stirrer

• Büchner funnel and filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude product in various solvents (e.g., ethanol, IPA, methanol/ethyl acetate). The ideal solvent will dissolve the compound when hot but not when cold. A solvent system like ethanol/diethyl ether is often effective.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of hot ethanol required to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and heat for a few minutes. Hot-filter the solution through Celite or filter paper to remove the carbon.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. If no crystals form, gently scratch the inside of the flask with a glass rod or add a seed crystal. Once cloudiness appears, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold diethyl ether to remove any residual soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography for Basic Amines

This method is ideal for separating the desired product from closely related impurities, such as the unreacted hydroxy-intermediate.[3]

Materials:

• Silica gel (flash grade)

• Crude product (as free base if possible)

• Solvents: Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA)

• Chromatography column, flasks, TLC plates

Procedure:

• Prepare the Free Base: If starting with the HCl salt, dissolve it in water, basify with a suitable base (e.g., NaHCO₃ or NaOH solution) to pH > 10, and extract the free base into an organic solvent like DCM or ethyl acetate. Dry the organic layer over Na₂SO₄ and concentrate.

• Select the Eluent: Using TLC, find a solvent system that gives the product an Rf value of approximately 0.2-0.4. A typical starting point is a gradient of 0-5% MeOH in DCM. Add 0.5% TEA to the eluent system to prevent tailing.[3]

• Pack the Column: Prepare a slurry of silica gel in the initial, least polar eluent. Pour it into the column and allow it to pack under pressure, ensuring no air bubbles are trapped.

• Load the Sample: Dissolve the crude free base in a minimal amount of DCM. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Begin eluting with the mobile phase, starting with low polarity and gradually increasing the percentage of methanol as needed.

• Fraction Collection: Collect fractions and monitor them by TLC.

• Combine and Concentrate: Combine the pure fractions, and remove the solvent and TEA under reduced pressure.

• Salt Formation: Dissolve the purified free base in a suitable solvent (e.g., isopropanol or ethyl acetate) and add a solution of HCl (e.g., HCl in isopropanol) to precipitate the pure hydrochloride salt. Filter and dry the final product.

Purification Method Selection Guide

Caption: Decision tree for selecting an appropriate purification method.

References

• MDPI. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Retrieved from [Link]

• Google Patents. (n.d.). CN103224476A - New process for preparing 1-[2-(2-hydroxyethoxy)ethyl]piperazine through diethanolamine method.

• R Discovery. (n.d.). Forced Degradation Studies Research Articles. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• OSTI.gov. (n.d.). Purification of Degraded Aqueous Piperazine by Ion Exchange and Carbon Treating. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-(2-hydroxyethyl)-4-[4-(methylthio)benzyl] piperazine. Retrieved from [Link]

• Reddit. (2022). Amine workup. Retrieved from [Link]

• Google Patents. (n.d.). US4338443A - Synthesis of N-(2-hydroxyethyl)piperazine.
• Google Patents. (n.d.). US3481933A - Recovery and purification of piperazine.

• University of Waterloo. (n.d.). Acid and Base Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0338385 B1 - bis-2-Hydroxy-ethyl-piperazine. Retrieved from [Link]

• Clarus Chem Pvt. Ltd. (2017). Annexure-II: Manufacturing Process Description. Retrieved from [Link]

• Google Patents. (n.d.). WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• CORE. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• ResearchGate. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Retrieved from [Link]

Sources

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• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. biomedres.us [biomedres.us]
• 10. pharmtech.com [pharmtech.com]

Technical Support Center: Optimizing Stoichiometry for 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride Reactions

Welcome to the technical support center for reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the outcomes of their synthetic experiments. Here, we address specific issues in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, and what types of reactions can I expect?

The primary reactive site on 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is the chloroethyl moiety. The chlorine atom is a good leaving group, making the adjacent carbon atom susceptible to nucleophilic attack. This facilitates SN2 (bimolecular nucleophilic substitution) reactions, where a nucleophile displaces the chloride to form a new carbon-nucleophile bond.[1][2] The acetyl group can also undergo hydrolysis under certain conditions to yield acetic acid and 4-(2-chloroethyl)piperazine.[1]

Q2: My reaction yield is consistently low. What are the most common general causes?

Low yields can stem from several factors. Key areas to investigate include:

• Incomplete Reaction: The reaction may not have reached completion due to insufficient time, suboptimal temperature, or poor reagent quality.[3]

• Protonation of Nucleophile: Since the starting material is a hydrochloride salt, and the reaction itself can generate HCl, the nucleophile can become protonated and thus non-reactive. The presence of a suitable base is crucial to neutralize the acid.[2]

• Side Reactions: The formation of undesired byproducts, such as dimers or polymers, can consume your starting material.[4]

• Product Loss During Work-up: 1-Acetyl-4-(2-chloroethyl)piperazine and its derivatives may have some aqueous solubility, leading to potential losses during extraction phases.

Q3: How should I handle and store 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

This compound is often a crystalline solid and can be hygroscopic, meaning it absorbs moisture from the air.[5] It is crucial to store it in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing agents.[5] When handling, especially for reactions sensitive to water, it is advisable to work under an inert atmosphere (e.g., nitrogen or argon).[4] Always use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, as the compound can be an irritant.[5][6][7]

Section 2: Troubleshooting Guide - Stoichiometry and Side Reactions

A primary challenge in reactions with piperazine derivatives is controlling the extent of substitution. The following Q&A section addresses common issues related to stoichiometry and the formation of byproducts.

Q4: I am observing a significant amount of a di-substituted byproduct. How can I favor mono-alkylation of my nucleophile?

The formation of a di-substituted product is a common issue, especially when the nucleophile has more than one reactive site.[8] Here are several strategies to promote mono-alkylation:

• Control Stoichiometry: Precise control of the reactant ratios is critical. Using a 1:1 stoichiometry of your nucleophile to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a primary starting point.[8]

• Slow Addition of the Electrophile: Adding the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride solution dropwise to the reaction mixture helps maintain a low concentration of the electrophile, reducing the statistical probability of a second alkylation event on the same nucleophile.[9][10]

• Lower Reaction Temperature: Reducing the reaction temperature can decrease the rate of the second alkylation more significantly than the first, thereby improving selectivity for the mono-alkylated product.[8][9]

• Use of a Weaker Base: Employing a milder base, such as sodium bicarbonate or potassium carbonate, can be preferable to strong bases like sodium hydroxide. A strong base can deprotonate the mono-alkylated product, making it more nucleophilic and prone to a second reaction.[8]

Q5: I am trying to perform a reaction at the secondary amine of a piperazine derivative with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and am getting a quaternary ammonium salt. How can I prevent this?

Formation of a water-soluble quaternary ammonium salt is due to over-alkylation on the same nitrogen atom.[8][11] This is a common issue, and the following approaches can mitigate it:

• Reductive Amination: If applicable to your synthetic route, consider reductive amination as an alternative to direct alkylation. This method is less prone to the formation of quaternary ammonium salts.[10]

• Use of Protecting Groups: The most reliable method to prevent di-alkylation and quaternization is to use a mono-protected piperazine derivative, such as N-Boc-piperazine. The protecting group blocks one nitrogen, directing the reaction to the other. The Boc group can be removed in a subsequent step.[8][10][11]

The following diagram illustrates the decision-making process for optimizing selectivity in your reaction.

Caption: Decision workflow for improving mono-alkylation selectivity.

Section 3: Experimental Protocols and Data

Protocol 1: General Procedure for Nucleophilic Substitution with a Primary Amine

This protocol provides a general method for the reaction of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with a primary aliphatic amine.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 equivalent)

• Primary aliphatic amine (1.1 equivalents)

• Potassium carbonate (K₂CO₃) (2.5 equivalents)

• Potassium iodide (KI) (0.1 equivalents - optional catalyst)

• Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, the primary aliphatic amine, potassium carbonate, and potassium iodide.[2]

• Add a sufficient volume of DMF to dissolve the reactants (a concentration of 0.1-0.5 M is typical).[2]

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[12]

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 times the volume of the aqueous layer).[2]

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[2]

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure N-substituted piperazine derivative.[12]

Data Presentation: Optimizing Reaction Parameters

The following table summarizes key parameters that can be adjusted to optimize your reaction.

Parameter	Recommended Range/Value	Rationale	Potential Issues
Stoichiometry (Nucleophile:Electrophile)	1:1 to 1.2:1	Minimizes di-substitution and ensures complete consumption of the electrophile.	A large excess of the nucleophile can complicate purification.
Base (equivalents)	2.5 - 3.0	Neutralizes the hydrochloride salt and the HCl generated during the reaction.	Insufficient base will lead to a stalled reaction.
Temperature	Ambient to 80 °C	Balances reaction rate with minimizing side reactions.[8]	Higher temperatures can favor di-substitution.[8]
Solvent	DMF, Acetonitrile, Toluene	Polar aprotic solvents are generally effective.	The choice of solvent can influence reaction rates and selectivity.[9]

Protocol 2: Monitoring Reaction Progress with TLC

Materials:

• TLC plates (silica gel)

• Developing chamber

• Mobile phase (e.g., 10% Methanol in Dichloromethane)

• Visualization agent (e.g., potassium permanganate stain)

Procedure:

• Prepare the mobile phase and add it to the developing chamber. Allow the chamber to saturate.

• Using a capillary tube, spot a small amount of your reaction mixture onto the baseline of a TLC plate.

• Place the TLC plate in the developing chamber and allow the solvent front to move up the plate.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the spots using a UV lamp or by dipping the plate in a potassium permanganate stain.

• The disappearance of the starting material spot and the appearance of a new product spot indicate the progression of the reaction.

The following diagram illustrates a typical analytical workflow for reaction monitoring and product purification.

Caption: Analytical and purification workflow for synthesis.

References

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Retrieved from [Link]

• Google Patents. (2016). WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.

• Molbase. (n.d.). Synthesis of 1-(4-chlorobenzyl)-4-(2-chloroethyl)piperazine dihydrochloride. Retrieved from [Link]

• ResearchGate. (2024). A Simple Synthesis of N-Alkylpiperazines. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]

• PubMed Central. (n.d.). A Brief Introduction to Chemical Reaction Optimization. Retrieved from [Link]

• NTU Journal of Pure Sciences. (2022). A Review on Analytical Methods for Piperazine Determination. Retrieved from [Link]

• Google Patents. (2003). US6603003B2 - Method for the preparation of piperazine and its derivatives.

• PubChem. (n.d.). Piperidine, 1-(2-chloroethyl)-, hydrochloride. Retrieved from [Link]

Sources

• 1. Buy 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride | 92928-18-2 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting failed reactions with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Welcome to the technical support resource for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information based on established chemical principles and practical laboratory experience to help you navigate the challenges of working with this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the key reactive features of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

The reactivity of this compound is centered around two main functionalities:

• The 2-chloroethyl group: This is the primary site for electrophilic reactions. The chlorine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack.[1][2]

• The piperazine nitrogen (N-4): The nitrogen adjacent to the chloroethyl group is the key nucleophilic center after deprotonation. Its basicity is crucial for the intended reaction.

A significant aspect of its reactivity is the potential for the piperazine nitrogen to displace the chloride intramolecularly, forming a highly reactive aziridinium ion intermediate. This intermediate is then readily attacked by nucleophiles.[1]

Q2: Why is this reagent supplied as a hydrochloride salt?

The hydrochloride salt form enhances the compound's stability and improves its solubility in aqueous and some protic organic solvents.[2][3] However, it's critical to remember that the protonated piperazine nitrogen is not nucleophilic. A base must be added to the reaction mixture to liberate the free amine for it to participate in nucleophilic substitution reactions.

Q3: What are the recommended storage and handling conditions?

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5] The compound can be hygroscopic (absorbs moisture from the air), so storage in a desiccator is recommended.[4][6]

• Handling: This compound is harmful if swallowed, in contact with skin, or if inhaled.[2][7] Always handle it in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][8][9]

Q4: What is the pKa of the reactive piperazine nitrogen and why is it important?

While the exact pKa of 1-Acetyl-4-(2-chloroethyl)piperazine is not readily published, we can estimate it based on similar structures. The pKa of the unsubstituted nitrogen in 1-acetylpiperazine is predicted to be around 8.50.[10][11] The presence of the electron-withdrawing 2-chloroethyl group will likely lower this value slightly. Knowing the approximate pKa is crucial for selecting an appropriate base for your reaction. The base should be strong enough to deprotonate the piperazine nitrogen effectively but not so strong that it promotes unwanted side reactions.

Physicochemical Properties Summary

Property	Value/Information	Source(s)
Molecular Formula	C₈H₁₆Cl₂N₂O	[2]
Molecular Weight	227.13 g/mol	[2]
Appearance	White to off-white crystalline solid	[2][10]
Melting Point	~232°C	[7]
Solubility	Soluble in water and methanol.[2] Sparingly soluble to insoluble in cold acetone.[3]	[2][3]
Stability	Stable under recommended storage conditions.[4][5]	[4][5]

Troubleshooting Guide for Failed Reactions

This section addresses specific issues that may arise during reactions with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Problem 1: My reaction is not proceeding, or the yield is very low.

Q: I've mixed my nucleophile with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, but TLC analysis shows only starting materials even after prolonged reaction time. What's wrong?

This is a common issue and often points to a fundamental requirement of the reaction not being met. Let's break down the potential causes and solutions.

Root Cause Analysis & Solution Pathway

Caption: Troubleshooting decision tree for failed reactions.

Detailed Explanation:

• The Critical Role of the Base: The hydrochloride salt means the piperazine nitrogen is protonated (R₃NH⁺). In this state, it has no lone pair of electrons to act as a nucleophile. You must add a base to neutralize the HCl salt and generate the free amine. For every one equivalent of your starting material, you need at least one equivalent of base. It is common practice to use a slight excess (1.1 to 2.0 equivalents).

• Solvent Choice: The choice of solvent is paramount in nucleophilic substitution reactions.[12][13] Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred. They are polar enough to dissolve the salts involved but do not form strong hydrogen bonds with the nucleophile, leaving it more "naked" and reactive.

• Temperature: Many nucleophilic substitution reactions require heat to proceed at a reasonable rate.[14][15] A typical starting point is 80 °C, which can be adjusted based on reaction progress. Monitor for potential degradation of your starting materials or products at higher temperatures.

Problem 2: My TLC shows multiple product spots and the desired product is in low yield.

Q: I see product formation, but my reaction is messy. What are the likely side reactions and how can I minimize them?

The formation of multiple byproducts often indicates that alternative reaction pathways are competing with your desired nucleophilic substitution.

Major Reaction Pathways and Side Reactions

Caption: Competing reaction pathways.

Common Side Reactions and Mitigation Strategies:

• Intramolecular Cyclization (Aziridinium Ion Formation): This is a very common side reaction for β-chloroethylamines.[1] The piperazine nitrogen can attack the electrophilic carbon of the chloroethyl group, forming a strained three-membered ring called an aziridinium ion. This ion is highly electrophilic and reacts rapidly with any nucleophile present, including your intended nucleophile, the solvent, or even another molecule of the piperazine starting material.

  • When it's favored: This pathway is often the rate-limiting step, especially with weak nucleophiles.[1]

  • How to suppress it: Use a strong nucleophile at a high concentration. This promotes the direct Sₙ2 pathway, which can outcompete the first-order intramolecular cyclization.

• Hydrolysis of the Acetyl Group: The acetyl group is an amide, which can be hydrolyzed under either strong acidic or basic conditions, especially at elevated temperatures in the presence of water.[2][16]

  • When it's favored: Prolonged heating in aqueous conditions or with strong, hydroxide-based bases.

  • How to suppress it: Use non-aqueous conditions where possible. Employ non-nucleophilic bases like potassium carbonate or organic amines (Et₃N, DIPEA) instead of NaOH or KOH. Keep reaction times as short as possible.

Problem 3: I have my crude product, but I'm struggling with purification.

Q: My product and the unreacted starting material have very similar Rf values on TLC. How can I effectively purify my compound?

Purification can be challenging due to the similar polarities and basic nature of the starting material and many potential products.

Purification Strategies:

• Acid-Base Extraction: This is a powerful technique to remove the unreacted, basic starting material.

  • Procedure: Dissolve the crude reaction mixture in an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). The basic starting material will be protonated and move into the aqueous layer, while your potentially less basic product remains in the organic layer.

  • Caution: If your desired product is also strongly basic, it may also be extracted into the aqueous layer.[17] In this case, you would need to basify the aqueous layer and re-extract with an organic solvent.

• Column Chromatography:

  • Tailing Issue: Basic compounds like piperazines often "tail" or streak on silica gel columns, leading to poor separation.

  • Solution: Add a small amount (0.5-1%) of a volatile base, such as triethylamine or ammonia (in methanol), to your eluent.[17] This neutralizes the acidic silanol groups on the silica surface, preventing strong adsorption of your basic compounds and resulting in sharper peaks and better separation.

• Recrystallization: If your product is a solid, recrystallization can be an excellent method for purification.

  • Solvent Screening: Test a variety of solvents to find one in which your product is soluble when hot but sparingly soluble when cold. Isopropyl alcohol has been noted as a potential recrystallization solvent for similar compounds.[3]

Experimental Protocol: General Procedure for Nucleophilic Substitution

This is a general guideline for a small-scale reaction. Conditions should be optimized for your specific nucleophile and substrate.

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 eq).

• Solvent and Base Addition: Add a suitable anhydrous polar aprotic solvent (e.g., DMF or acetonitrile, ~0.1-0.5 M concentration). Add a solid base such as powdered potassium carbonate (K₂CO₃, 2.0 eq).

• Nucleophile Addition: Add your nucleophile (1.0-1.2 eq).

• Reaction: Stir the mixture at the desired temperature (e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts and wash the filter cake with the reaction solvent. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove the remaining DMF. Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel (potentially with 1% triethylamine in the eluent) or by recrystallization.

References

• BenchChem. (2025). The Chloroethyl Group in Piperazine Derivatives: A Technical Guide to Reactivity and Biological Significance. BenchChem Technical Support.
• Smolecule. (2023). 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. Smolecule Product Page.
• Guidechem. (n.d.). 1-Acetylpiperazine 13889-98-0 wiki. Guidechem.
• ChemicalBook. (2025). 1-Acetylpiperazine. ChemicalBook.
• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 83795, 1-Acetylpiperazine. PubChem.
• BenchChem. (n.d.). Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine. BenchChem.
• BenchChem. (n.d.). Navigating the Solubility Landscape of 1-(2-chloroethyl)piperazine Hydrochloride in Organic Solvents: A Technical Guide. BenchChem.
• BenchChem. (2025). Navigating the Synthesis of 1-(2-chloroethyl)piperazine Derivatives: A Comparative Guide to Reaction Products and Structures. BenchChem.
• ECHEMI. (n.d.). 1-acetyl-4-(2-chloroethyl)
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Cole-Parmer.
• Google Patents. (n.d.). CN101565410B - Preparation method for 1-piperazine acetyl pyrrolidine.
• Conier Chem&Pharma Limited. (n.d.). Buy 1-acetyl-4-(2-chloroethyl)
• Thermo Fisher Scientific. (2025). 1-(2-Chloroethyl)
• ChemicalBook. (2025). 1-Acetylpiperazine. ChemicalBook.
• BenchChem. (2025). Technical Support Center: Purification Strategies for Reactions Involving 4-(Chloromethyl)piperidine Hydrochloride. BenchChem.
• Manufacturing Process Document. (n.d.). 1-(3-Chlorophenyl) Piperazine Manufacturing Process.
• MDPI. (n.d.). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. MDPI.
• ChemicalBook. (2025). 1-(2-Chloroethyl)
• The Organic Chemistry Tutor. (2015). Nucleophilic Substitution: Practice Problems. YouTube.
• Khan Academy. (n.d.). Nucleophilic substitution reactions of alkyl halides, alcohols and ethers. Khan Academy.

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Technical Support Center: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Welcome to the technical support guide for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice for handling and analyzing this compound. As Senior Application Scientists, we have compiled this guide based on fundamental chemical principles, data from structurally related compounds, and established analytical workflows.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Q1: What are the primary expected degradation pathways for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

While specific degradation studies on this molecule are not extensively published, based on its chemical structure, two primary degradation pathways are anticipated: hydrolysis and intramolecular cyclization.

• Hydrolysis of the 2-chloroethyl group: The terminal alkyl chloride is susceptible to nucleophilic substitution by water, especially with heating, leading to the formation of its corresponding alcohol, 1-Acetyl-4-(2-hydroxyethyl)piperazine. This is essentially the reverse of one of its synthetic steps.[1]

• Hydrolysis of the Acetyl Group: The amide bond of the acetyl group can undergo hydrolysis, particularly under strong acidic or basic conditions, to yield acetic acid and 1-(2-chloroethyl)piperazine.

• Intramolecular Cyclization: The nitrogen atom of the piperazine ring can act as an internal nucleophile, attacking the carbon bearing the chlorine atom. This can lead to the formation of a bicyclic quaternary ammonium salt, which may be a significant pathway in certain solvents and pH conditions.

Q2: What are the likely hazardous decomposition products under thermal stress?

Direct data for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is limited.[2] However, for the structurally similar compound 1-(2-chloroethyl)piperidine hydrochloride, hazardous decomposition products upon combustion include carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[3][4] The piperazine ring itself can undergo thermal degradation at high temperatures (135-175 °C) to form various products, including N-formylpiperazine and N-(2-aminoethyl)piperazine, through complex reaction mechanisms.[5][6]

Q3: Which factors have the most significant impact on the stability of this compound in solution?

The stability of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in solution is primarily influenced by:

• pH: Extremes in pH can catalyze the hydrolysis of the acetyl group. Basic conditions, in particular, can promote the deprotonation of the piperazine nitrogen, potentially increasing its nucleophilicity and accelerating intramolecular cyclization or other side reactions.

• Temperature: Elevated temperatures will accelerate all degradation pathways, including hydrolysis and thermal decomposition.[5][7]

• Light: While no specific photostability data is available for this compound, related heterocyclic structures can be susceptible to photodegradation.[8][9] It is prudent to protect solutions from light, especially during long-term storage or analysis.

• Presence of Nucleophiles: Besides water, other nucleophiles in a formulation can react with the electrophilic 2-chloroethyl group.

Q4: How should I properly store 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

The solid hydrochloride salt is expected to be relatively stable. However, related compounds are known to be hygroscopic (absorb moisture from the air).[3][4] Therefore, recommended storage conditions are in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light.

Q5: What analytical techniques are best for monitoring the degradation of this compound?

Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and effective method for separating the parent compound from its potential degradation products. For definitive identification of the degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable as it provides molecular weight information that can be used to elucidate the structures of the impurities.

Proposed Degradation Pathways

The following diagram illustrates the most probable degradation pathways based on the chemical structure of the molecule.

Caption: Proposed degradation routes for 1-Acetyl-4-(2-chloroethyl)piperazine.

Troubleshooting Guide

Problem Encountered	Potential Cause	Recommended Action & Scientific Rationale
An unexpected peak appears in my HPLC chromatogram during analysis.	Sample degradation has likely occurred.	1. Identify the Peak: Use LC-MS to determine the mass of the impurity. Compare this mass to the expected degradation products (see table below). A mass increase of 18 Da (after loss of HCl) suggests hydrolysis of the chloroethyl group. A mass decrease of 42 Da suggests loss of the acetyl group. 2. Review Sample Preparation: Was the sample exposed to high temperatures, extreme pH, or prolonged light? Prepare fresh samples in a pH-neutral, buffered mobile phase and analyze promptly. Use amber vials to protect from light.
My compound has lost its expected biological or chemical activity.	The parent compound has degraded into inactive forms.	1. Re-confirm Purity: Use a validated HPLC method to quantify the amount of parent compound remaining. 2. Investigate Storage: Check the storage conditions of both the solid material and any stock solutions. The compound is hygroscopic; moisture can initiate degradation even in the solid state.[4] Ensure stock solutions are stored at appropriate temperatures (e.g., -20°C or -80°C) and used within a validated timeframe.
The pH of my aqueous formulation is drifting downwards over time.	Hydrolysis of the chloroethyl group can release HCl, lowering the pH.	1. Use a Buffer: Formulate your solution using a suitable buffer system (e.g., phosphate or citrate) to maintain a stable pH. The buffering capacity should be sufficient to neutralize any acid generated during storage. 2. Monitor pH: Regularly monitor the pH of your solutions as part of your stability testing protocol.

Summary of Potential Degradation Products

Stress Condition	Expected Pathway	Primary Degradation Product(s)
Acidic (e.g., 0.1 M HCl, heat)	Acetyl Group Hydrolysis	1-(2-Chloroethyl)piperazine
Basic (e.g., 0.1 M NaOH, heat)	Acetyl Group Hydrolysis, Intramolecular Cyclization	1-(2-Chloroethyl)piperazine, Bicyclic Quaternary Salt
Neutral (e.g., Water, heat)	Chloroethyl Group Hydrolysis	1-Acetyl-4-(2-hydroxyethyl)piperazine
Oxidative (e.g., H₂O₂, heat)	N-Oxidation	Piperazine N-oxides
Thermal (High Temp)	Ring Opening, Fragmentation	N-formylpiperazine, various fragments, NOx, HCl[3][5]
Photolytic (UV/Vis light)	Photodegradation	Potential for various photoproducts[8]

Experimental Protocols

Protocol: Forced Degradation Study

This workflow is essential for identifying potential degradation products and developing a stability-indicating analytical method.

• Prepare Stock Solution: Accurately weigh and dissolve 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a suitable solvent (e.g., 50:50 water:acetonitrile) to a concentration of 1 mg/mL.

• Set Up Stress Conditions: Aliquot the stock solution into separate, clearly labeled amber glass vials for each stress condition:

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl (final concentration 0.1 M HCl).

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH (final concentration 0.1 M NaOH).

  • Oxidative Degradation: Add an equal volume of 6% H₂O₂ (final concentration 3% H₂O₂).

  • Thermal Degradation: Use an aliquot of the stock solution as is.

  • Control: Keep an unstressed aliquot of the stock solution at 5°C in the dark.

• Incubate Samples:

  • Place the Acid, Base, and Thermal vials in a water bath or oven at 60°C.

  • Keep the Oxidative vial at room temperature to avoid rapid decomposition of H₂O₂.

• Time Points: Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching:

  • For acid-stressed samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For base-stressed samples, neutralize with an equivalent amount of 0.1 M HCl.

  • This step is critical to stop the degradation reaction before analysis.

• Analysis: Dilute all samples (including the control) to a suitable concentration (e.g., 100 µg/mL) with the mobile phase and analyze immediately by a developed RP-HPLC and LC-MS method.

Forced Degradation Workflow Diagram

Caption: Workflow for a comprehensive forced degradation study.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: 1-(2-Chloroethyl)piperidine hydrochloride.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Retrieved from [Link]

• Sato, T., et al. (2022). Visualization of the photodegradation of a therapeutic drug by chemometric-assisted fluorescence spectroscopy. RSC Advances, 12(33), 21356–21362. Available at: [Link]

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Energy Procedia, 4, 1187-1194. Available at: [Link]

• Maruti Industries. (n.d.). Acetyl-4-(4'- Hydroxyphenyl) Piperazine. Retrieved from [Link]

• Husain, A., et al. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Records of Natural Products, 11(5), 456-464. Available at: [Link]

• Freeman, S. A., & Rochelle, G. T. (2012). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Industrial & Engineering Chemistry Research, 51(22), 7738-7745. Available at: [Link]

• Google Patents. (n.d.). CN101565410B - Preparation method for 1-piperazine acetyl pyrrolidine.

• Sato, T., et al. (2022). Visualization of the photodegradation of a therapeutic drug by chemometric-assisted fluorescence spectroscopy. ResearchGate. Available at: [Link]

• Yilmaz, F., et al. (2019). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 64(10), 849-856. Available at: [Link]

• Voice, A. K., & Rochelle, G. T. (2013). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. Energy Procedia, 37, 1947-1954. Available at: [Link]

• Tanthana, J., et al. (2021). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. International Journal of Greenhouse Gas Control, 107, 103289. Available at: [Link]

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• 9. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Handling 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Welcome to the technical support center for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (CAS: 92928-18-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice for the successful handling and application of this valuable synthetic intermediate. Given its hygroscopic nature, meticulous care is required to maintain its integrity and ensure reproducible experimental outcomes.

I. Understanding the Challenge: Moisture Sensitivity

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a hygroscopic solid, meaning it readily absorbs moisture from the atmosphere.[1][2] Piperazine and its salts are known to be sensitive to air and moisture.[3] This seemingly simple property can lead to a cascade of experimental issues, from inaccurate weighing to compromised reactivity and the formation of impurities.

The core of the problem lies in two potential degradation pathways initiated by water:

• Hydrolysis of the Chloroethyl Group: The primary concern is the nucleophilic substitution of the chloride by water, a reaction that can be facilitated in polar protic environments.[4][5] This hydrolysis results in the formation of the corresponding hydroxyethyl impurity, 1-Acetyl-4-(2-hydroxyethyl)piperazine. This impurity can complicate subsequent reactions and purification steps.

• Hydrolysis of the Acetyl Group: While generally more stable, the acetyl group can also undergo hydrolysis, particularly under non-neutral pH conditions, to yield 4-(2-chloroethyl)piperazine.[6]

Failure to mitigate moisture exposure can lead to inconsistent results, lower yields, and difficulties in product purification and characterization.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, providing probable causes and actionable solutions.

Problem 1: Inaccurate mass measurement; the solid appears to "melt" on the balance.

• Question: I am trying to weigh 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, but the weight is constantly increasing, and the solid is becoming sticky or oily. What is happening and how can I get an accurate weight?

• Answer: This is a classic sign of a hygroscopic compound absorbing atmospheric moisture.[2] The increasing mass is due to the uptake of water, not an issue with the balance. To obtain an accurate measurement, you must minimize the compound's exposure to air.

  • Rapid Weighing Technique (for less stringent applications):

    • Have your vessel (e.g., a pre-weighed flask) and a clean spatula ready.

    • Open the container of the piperazine derivative for the shortest possible time.

    • Quickly transfer an approximate amount to the balance on weighing paper or directly into a tared vessel.

    • Record the weight as it stabilizes, but before significant moisture uptake is observed. This method is less precise and should only be used when a slight excess of the reagent is acceptable.

  • Inert Atmosphere Weighing (Recommended): For accurate and reproducible results, weighing should be performed in a controlled, dry atmosphere.

    • Glove Box: A glove box with a low-humidity atmosphere (<10% RH) is the ideal environment.[7] You can weigh the compound directly into your reaction vessel without it absorbing moisture.

    • Nitrogen-Purged Bag: A more economical alternative is to use a glove bag purged with a dry inert gas like nitrogen or argon.[7]

  • Stock Solution Approach: If precise solid handling is consistently challenging, consider this alternative:

    • In an inert atmosphere, transfer the entire contents of a new bottle of the compound into a pre-dried, tared flask.

    • Reweigh the flask to determine the exact mass of the compound.

    • Add a known volume of a suitable anhydrous solvent to create a stock solution of a precise concentration.

    • Store the stock solution under an inert atmosphere and use volumetric measurements for your reactions.[8][9]

Problem 2: My reaction yield is inconsistent or lower than expected.

• Question: I am using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a nucleophilic substitution reaction, but my yields are variable. Could moisture be the culprit?

• Answer: Yes, moisture is a very likely cause. The presence of water can lead to several issues that negatively impact your reaction's yield.

  • Probable Cause 1: Inaccurate Stoichiometry: If the compound has absorbed water, the actual mass of the active reagent will be lower than what you weighed, leading to an incorrect molar ratio in your reaction.

  • Probable Cause 2: Formation of Hydroxy Impurity: As discussed, water can react with the chloroethyl group to form the less reactive hydroxyethyl analog.[4][5] This side reaction consumes your starting material, reducing the amount available for your desired transformation.

  • Solution:

    • Ensure Anhydrous Conditions: Handle the solid reagent under a dry, inert atmosphere (glove box or Schlenk line).[10][11] Use flame-dried glassware and anhydrous solvents for your reaction.

    • Verify Reagent Quality: If you suspect your stock of the compound has been compromised, it's best to use a fresh, unopened bottle.

    • Drying the Reagent (with caution): If you must use a potentially hydrated batch, drying may be an option. Heat the solid under high vacuum. However, be aware that excessive heat can cause decomposition.[2] It is advisable to first test this on a small sample and verify its purity by analytical methods like NMR or HPLC before committing the entire batch.

Problem 3: I am observing an unexpected, more polar impurity in my crude product analysis (TLC/LC-MS).

• Question: My reaction is supposed to yield a non-polar product, but I see a significant, more polar spot on my TLC plate that I can't account for. What could it be?

• Answer: This is a strong indication that your starting material has been partially hydrolyzed. The resulting 1-Acetyl-4-(2-hydroxyethyl)piperazine is more polar than the parent chloro-compound due to the presence of the hydroxyl group.

  • Troubleshooting Steps:

    • Analyze the Starting Material: Before running your reaction, dissolve a small sample of the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a suitable solvent and analyze it by TLC or LC-MS. This will confirm if the impurity is present from the start.

    • Improve Handling and Storage: If the starting material is compromised, review your storage and handling procedures. Ensure the container is tightly sealed and stored in a desiccator.[1][2]

    • Purification: If the hydrolysis has already occurred, you will need to account for this impurity during your product purification. The increased polarity of the hydroxy-impurity may require adjustments to your chromatography solvent system.

III. FAQs: Handling and Storage

Q1: What are the ideal storage conditions for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

A1: It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible substances like strong oxidizing agents and bases.[1] For long-term storage and to minimize moisture absorption, placing the sealed container inside a desiccator with a suitable desiccant (e.g., silica gel, Drierite) is highly recommended.

Q2: Should I use Nitrogen or Argon as the inert gas when handling this compound?

A2: Both nitrogen and argon are suitable for creating an inert atmosphere to handle this compound. Nitrogen is generally more cost-effective.[11] Argon is denser than air and can be advantageous in certain setups, but for most standard Schlenk line or glove box applications, high-purity nitrogen is sufficient.[10][11]

Q3: Can I dry 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a standard laboratory oven?

A3: It is not recommended to dry this compound in a standard oven open to the atmosphere, as this will not effectively remove water and may even expose it to more moisture at elevated temperatures.[2] If drying is necessary, it should be done under vacuum to lower the boiling point of water and facilitate its removal. Gentle heating under vacuum can be attempted, but you must be cautious of the compound's melting point (232°C) and potential for decomposition.[12]

Q4: My 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride has formed hard clumps. Is it still usable?

A4: Clumping is a clear sign of moisture absorption.[2] While you can physically break up the clumps with a spatula, the material is no longer pure.[2] It will contain an unknown amount of water and likely some of the hydrolyzed impurity. Using this material will lead to inaccuracies in stoichiometry and potential side reactions. It is strongly advised to use a fresh, free-flowing batch for any reactions where precision is important.

IV. Experimental Protocols and Visual Guides

Protocol 1: Weighing and Dispensing under Inert Atmosphere using a Schlenk Line

This protocol provides a step-by-step method for accurately weighing the compound and adding it to a reaction flask.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in its original container

• Flame-dried Schlenk flask with a sidearm

• Glass stopper and rubber septum

• Spatula

• Schlenk line with vacuum and inert gas (Nitrogen or Argon) manifolds

• Analytical balance

Procedure:

• Prepare the Flask: Take a clean, dry Schlenk flask and flame-dry it under vacuum. Allow it to cool to room temperature under a positive pressure of inert gas.

• Tare the Flask: Close the sidearm stopcock, remove the flask from the Schlenk line, and quickly weigh it on the analytical balance. Record this weight.

• Create Inert Atmosphere: Return the flask to the Schlenk line and perform at least three vacuum/inert gas cycles to ensure a completely inert atmosphere.[10]

• Dispense the Solid: Under a positive flow of inert gas, briefly remove the glass stopper and add the desired amount of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride using a clean, dry spatula. Work swiftly to minimize the time the flask is open.

• Reweigh: Replace the glass stopper, close the sidearm stopcock, remove the flask from the Schlenk line, and reweigh it. The difference between this weight and the initial weight is the precise mass of the compound added.

• Proceed with Reaction: Return the flask to the Schlenk line. You can now add anhydrous solvent via cannula or syringe to proceed with your reaction.

Diagram 1: Workflow for Handling Moisture-Sensitive Solids

Caption: Workflow for handling hygroscopic solids.

Diagram 2: Troubleshooting Decision Tree for Poor Reaction Outcomes

Caption: Troubleshooting decision tree for poor reaction outcomes.

V. Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₈H₁₅ClN₂O · HCl	[12]
Molecular Weight	227.13 g/mol	[12]
Appearance	White to beige crystalline powder	[1]
Melting Point	232°C	[12]
Boiling Point	344.9°C at 760 mmHg	[12]
Flash Point	162.4°C	[12]
Key Hazard Statements	Harmful if swallowed, in contact with skin, or if inhaled.	[12]

VI. References

• University of York. (n.d.). Setting up a Schlenk line. Chemistry Teaching Labs. Retrieved from [Link]

• The Schlenk Line Survival Guide. (n.d.). Illustrated guides designed to help you master air and moisture-sensitive chemistry. Retrieved from [Link]

• J. C. F. van der Heijden. (2008, April 12). Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. Retrieved from [Link]

• ChemistryViews. (2013, May 7). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• Scribd. (n.d.). Schlenk Line Setup Guide. Retrieved from [Link]

• Reddit. (2017, February 7). How do you guys prepare solutions of hygroscopic chemicals?. r/labrats. Retrieved from [Link]

• PubChem. (n.d.). Piperazine, hydrochloride (1:?). Retrieved from [Link]

• Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with?. General Lab Techniques. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. r/chemistry. Retrieved from [Link]

• Shriver, D. F., & Drezdzon, M. A. (1986). The manipulation of air-sensitive compounds. John Wiley & Sons.

• University of Rochester, Department of Chemistry. (n.d.). How to Troubleshoot a Reaction. Retrieved from [Link]

• ResearchGate. (2021, July 5). What is the best procedure of drying a moisture absorbing salt?. Retrieved from [Link]

• Sciencemadness Discussion Board. (2014, November 25). Water exchange between different hygroscopic salts. Retrieved from [Link]

• Chemistry Stack Exchange. (2023, September 5). Drying salts with HCl solution. Retrieved from [Link]

• Chemistry Stack Exchange. (2013, January 31). Why does water favour nucleophilic substitution over elimination?. Retrieved from [Link]

• Addgene. (n.d.). Weighing Reagents Protocol. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Weighing. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2017, January 13). Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. YouTube. Retrieved from [Link]

• Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance. Retrieved from [Link]

• Sciencemadness.org. (2007, October 11). drying the water out of hygroscopic crystals. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Retrieved from [Link]

• Solubility of Things. (n.d.). Chloroethylamine. Retrieved from [Link]

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). nucleophilic substitution and elimination of alkyl halides. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Substitution Reactions Involving Water. Retrieved from [Link]

• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link]

• Google Patents. (n.d.). US20090212140A1 - System and method for processing hygroscopic materials. Retrieved from

• Sensors and Materials. (n.d.). Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applications: A Review.

• PubChem. (n.d.). Piperidine, 1-(2-chloroethyl)-, hydrochloride. Retrieved from [Link]

• ResearchGate. (2025, December 31). Identification of a Novel Impurity in Promethazine Hydrochloride Drug Substance and Tablets Using LC‐MS and NMR. Retrieved from [Link]

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Technical Support Center: Troubleshooting Unexpected Byproducts in Reactions with 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

Welcome to the Technical Support Center for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile reagent. Here, we address common challenges and unexpected experimental outcomes, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to support your synthetic endeavors. Our focus is on understanding and mitigating the formation of unexpected byproducts, ensuring the integrity and success of your reactions.

Understanding the Core Reactivity: The Double-Edged Sword of the Chloroethyl Group

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable building block in organic synthesis. Its utility stems from the reactive 2-chloroethyl group, which allows for the introduction of the acetylpiperazine moiety into a target molecule. However, this reactivity is also the primary source of potential side reactions and unexpected byproducts.

The key to understanding these byproducts lies in the behavior of the 2-chloroethyl amine functionality. It can participate in direct bimolecular nucleophilic substitution (SN2) reactions. More importantly, it can undergo intramolecular cyclization to form a highly reactive aziridinium ion intermediate.[1] This strained, three-membered ring is a potent electrophile, readily attacked by a variety of nucleophiles. While this reactivity drives the desired product formation, it can also lead to several undesired pathways.

Troubleshooting Guide: Unexpected Peaks in Your Analysis?

Encountering unexpected byproducts is a common challenge in organic synthesis. This section provides a structured approach to identifying and mitigating these issues when working with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Issue 1: Presence of a Dimeric Byproduct

Question: I am observing a significant peak in my LC-MS analysis with a mass corresponding to a dimer of my starting material or product. What is the likely cause and how can I prevent it?

Answer:

The formation of a dimeric byproduct is a common issue, especially under basic conditions. The likely culprit is the intermolecular reaction of the highly reactive aziridinium ion intermediate with a nucleophilic piperazine nitrogen from another molecule of the starting material or product.

Causality:

• Aziridinium Ion Formation: In the presence of a base, or even with mild heating, 1-Acetyl-4-(2-chloroethyl)piperazine can undergo intramolecular cyclization to form the corresponding aziridinium ion.[1]

• Intermolecular Nucleophilic Attack: A second molecule of a piperazine derivative (either the starting material or the desired product) can then act as a nucleophile, attacking and opening the strained aziridinium ring. This results in the formation of a dimeric species.

Mitigation Strategies:

• Control Stoichiometry: Use a precise 1:1 stoichiometry of your reactants to minimize the presence of unreacted nucleophilic piperazine species that can contribute to dimerization.[2]

• Slow Addition: Add the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride slowly to the reaction mixture containing your primary nucleophile. This maintains a low concentration of the chloroethylpiperazine, favoring the desired intramolecular reaction over intermolecular dimerization.

• Lower Reaction Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can accelerate the formation of the aziridinium ion and subsequent side reactions.[2]

• Choice of Base: Use a non-nucleophilic, hindered base (e.g., diisopropylethylamine) to neutralize the generated HCl without competing in the nucleophilic attack. If using a base like potassium carbonate, ensure it is finely powdered and well-stirred to avoid localized high concentrations.

Issue 2: Hydrolysis of the Acetyl Group

Question: My NMR analysis shows the presence of a compound that appears to be my desired product but is missing the acetyl group. What could be causing this?

Answer:

The acetyl group on the piperazine nitrogen can be susceptible to hydrolysis under certain reaction conditions, particularly in the presence of strong acids or bases, or with prolonged heating in protic solvents.

Causality:

• Acid-Catalyzed Hydrolysis: In acidic aqueous conditions, the amide bond of the acetyl group can be hydrolyzed to yield a free amine and acetic acid.

• Base-Catalyzed Hydrolysis: Similarly, strong basic conditions (e.g., concentrated sodium hydroxide) can promote the saponification of the amide bond.

Mitigation Strategies:

• pH Control: Maintain the reaction pH within a neutral or mildly basic range if possible. If acidic or strongly basic conditions are required for your primary reaction, consider minimizing the reaction time and temperature.

• Aprotic Solvents: Whenever feasible, use aprotic solvents to avoid a source of protons for hydrolysis.

• Protecting Group Strategy: If hydrolysis is unavoidable under the required reaction conditions, consider using a more robust protecting group for the piperazine nitrogen that can be removed under orthogonal conditions.

Issue 3: Formation of a Hydroxyethyl Byproduct

Question: I have identified a byproduct with a mass that is 18 units higher than my starting material, suggesting the replacement of the chlorine atom with a hydroxyl group. How is this happening?

Answer:

The presence of water in your reaction mixture can lead to the formation of a hydroxyethyl byproduct. This occurs through the nucleophilic attack of water on the aziridinium ion intermediate or directly on the chloroethyl group.

Causality:

• Reaction with Aziridinium Ion: The highly electrophilic aziridinium ion is readily attacked by water, a weak but often abundant nucleophile, leading to the formation of a 2-(4-acetylpiperazin-1-yl)ethanol byproduct.

• Direct SN2 Reaction: Under certain conditions, particularly with heating in aqueous solvents, water can also directly displace the chloride via an SN2 mechanism.

Mitigation Strategies:

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. Use dry solvents, flame-dried glassware, and an inert atmosphere (e.g., nitrogen or argon).

• Handling of Hygroscopic Reagents: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can be hygroscopic.[3] Handle it in a dry environment (e.g., a glovebox) and ensure it is properly stored in a desiccator.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactive intermediate I should be concerned about?

A1: The most critical intermediate to consider is the aziridinium ion . Its high reactivity is the root cause of many potential side reactions, including dimerization and reaction with unintended nucleophiles like water.[1][4] Understanding its formation and reactivity is key to troubleshooting your reactions.

Q2: How can I detect and characterize these unexpected byproducts?

A2: A combination of analytical techniques is recommended:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most powerful tool for initially detecting the presence of byproducts and determining their molecular weights.[5][6]

• NMR (Nuclear Magnetic Resonance) Spectroscopy: 1H and 13C NMR are essential for elucidating the precise structure of isolated byproducts.[7][8][9] For example, the formation of a dimer will result in a more complex spectrum with different chemical shifts for the piperazine protons.

• FTIR (Fourier-Transform Infrared) Spectroscopy: FTIR can help identify the presence or absence of key functional groups, such as the disappearance of the C-Cl stretch or the appearance of an O-H stretch in the case of hydrolysis.

Q3: Can the hydrochloride salt itself interfere with my reaction?

A3: Yes. The hydrochloride salt means that you are introducing acid into your reaction. This can be problematic if your substrate or reagents are acid-sensitive. More commonly, the presence of the hydrochloride necessitates the use of a base to liberate the free amine for reaction. The choice and stoichiometry of this base are critical to avoid side reactions.[10]

Q4: Are there any visual cues I should look for during my reaction that might indicate byproduct formation?

A4: While not always definitive, unexpected color changes, the formation of precipitates when none are expected, or a reaction mixture that becomes unusually viscous could all be indicators of side reactions, such as polymerization or the formation of insoluble salts. Careful observation and comparison to established procedures are always recommended.

Visualizing Reaction Pathways

To better understand the potential reaction pathways, the following diagrams illustrate the key transformations discussed.

Caption: Potential reaction pathways for 1-Acetyl-4-(2-chloroethyl)piperazine.

Experimental Protocols for Byproduct Analysis

Protocol 1: LC-MS Analysis for Impurity Profiling

This protocol provides a general method for the detection of potential byproducts in your reaction mixture.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Detector: Mass Spectrometer with Electrospray Ionization (ESI) in positive ion mode.

• Sample Preparation: Dilute a small aliquot of your crude reaction mixture in the initial mobile phase composition.

Protocol 2: NMR Sample Preparation for Structural Elucidation

For definitive structural identification, isolation of the byproduct is often necessary, followed by NMR analysis.

• Isolation: Isolate the byproduct of interest using an appropriate chromatographic technique (e.g., flash column chromatography or preparative HPLC).

• Sample Preparation:

  • For 1H NMR, dissolve 1-5 mg of the purified byproduct in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6, or D2O).

  • For 13C NMR, a more concentrated sample (10-20 mg) is typically required.

• Analysis: Acquire standard 1D (1H, 13C) and 2D (e.g., COSY, HSQC) NMR spectra to fully characterize the structure.

Data Summary Table

Byproduct Type	Likely Cause	Key Analytical Signature (LC-MS)	Key Analytical Signature (¹H NMR)
Dimer	Intermolecular reaction via aziridinium ion	M+H peak corresponding to ~2x the mass of the piperazine-containing species	More complex spectrum with multiple piperazine ring proton signals
Hydroxyethyl	Presence of water	M+H peak is 18 amu higher than the chloro- species	Appearance of a triplet around 3.6 ppm (-CH2OH) and a broad singlet for the -OH proton
Deacetylated	Acidic or basic hydrolysis	M+H peak is 42 amu lower	Disappearance of the acetyl methyl singlet around 2.1 ppm

This technical support guide is intended to provide a foundational understanding of the potential side reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. For specific applications, further optimization and analysis may be required.

References

• MDPI. (2021). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• ACS Publications. (1956). Reactions of aziridines. I. A mechanism of piperazine formation from aziridines. The Journal of Organic Chemistry. [Link]

• National Institutes of Health. (2022). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. [Link]

• National Institutes of Health. (2021). Synthetic Applications of Aziridinium Ions. [Link]

• ResearchGate. (2021). Synthetic Applications of Aziridinium Ions. [Link]

• ResearchGate. (2021). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• National Institutes of Health. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. [Link]

• National Institutes of Health. (2024). Reactivity of Anomalous Aziridines for Versatile Access to High Fsp3 Amine Chemical Space. [Link]

• ResearchGate. (2014). Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS. [Link]

• RSC Publishing. (2024). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. [Link]

• National Institutes of Health. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. [Link]

• PubMed. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. [Link]

• National Institutes of Health. (n.d.). 1-(2-Chloroethyl)piperazine. PubChem. [Link]

• ResearchGate. (2002). A Simple Synthesis of N-Alkylpiperazines. [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• Google Patents. (2005). Active esters of N-substituted piperazine acetic acids, including isotopically enriched versions thereof.

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Technical Support Center: Column Chromatography Purification of 1-Acetyl-4-(2-chloroethyl)piperazine Derivatives

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 1-Acetyl-4-(2-chloroethyl)piperazine derivatives via column chromatography. Drawing from extensive field experience and established scientific principles, this document aims to be a comprehensive resource for troubleshooting common issues and optimizing purification protocols.

Introduction: The Challenge of Purifying Piperazine Derivatives

1-Acetyl-4-(2-chloroethyl)piperazine and its analogues are important intermediates in pharmaceutical synthesis.[1] Their purification, however, presents a unique set of challenges. The presence of a tertiary amine within the piperazine ring makes these compounds basic, leading to strong interactions with the acidic silanol groups on the surface of standard silica gel.[2][3][4] This can result in:

• Poor Separation and Peak Tailing: The strong adsorption of the basic amine onto the acidic stationary phase can cause the compound to elute slowly and over a broad range of fractions, leading to poor resolution from impurities.[3][5]

• Low Yield: Irreversible adsorption onto the silica gel can lead to significant loss of the desired product.[3][4]

• Compound Degradation: The acidic nature of silica gel can potentially degrade sensitive molecules, especially those with reactive functional groups like the 2-chloroethyl moiety.[6]

This guide will address these challenges through a series of frequently asked questions and detailed troubleshooting protocols.

Troubleshooting Guide & FAQs

This section is designed to provide direct answers and actionable solutions to specific problems encountered during the column chromatography purification of 1-Acetyl-4-(2-chloroethyl)piperazine derivatives.

FAQ 1: My compound is sticking to the silica gel and won't elute, or the yield is very low. What's happening and how can I fix it?

Answer: This is a classic issue when purifying basic compounds like piperazine derivatives on standard silica gel.[2][3][4] The basic tertiary amine in your molecule is interacting strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to irreversible adsorption.[3]

Solutions:

• Mobile Phase Modification with a Basic Additive: The most common and effective solution is to add a small amount of a basic modifier to your mobile phase.[3][4] This additive competes with your compound for the acidic sites on the silica, effectively "masking" them and allowing your product to elute.

  • Triethylamine (TEA): Typically, 0.1-2% (v/v) of TEA is added to the eluent.[3] It's a volatile base, which makes it relatively easy to remove from the purified fractions by rotary evaporation.[7]

  • Ammonia Solution: A solution of 7N ammonia in methanol can also be used, often as a component of a more polar solvent system like dichloromethane/methanol.[3]

• Use of Deactivated Silica Gel: You can neutralize the acidic sites on the silica gel before packing the column. This is done by preparing a slurry of the silica gel in a solvent containing triethylamine.[3]

• Alternative Stationary Phases: If mobile phase modification is insufficient, consider using a different stationary phase:

  • Basic Alumina: Alumina is generally more basic than silica and is a good alternative for purifying basic compounds.[3][8]

  • Amine-Functionalized Silica: This stationary phase has amine groups covalently bonded to the silica surface, creating a more basic environment that minimizes interactions with your basic analyte.[2][3]

FAQ 2: I'm observing significant peak tailing in my fractions, leading to poor separation from impurities. How can I improve the peak shape?

Answer: Peak tailing is another consequence of the strong interaction between your basic compound and the acidic silica gel.[5] Even if the compound elutes, the slow dissociation from the active sites on the silica causes it to spread out, resulting in a "tailing" effect.

Solutions:

• Optimize the Concentration of the Basic Modifier: The concentration of your basic additive (like TEA) is crucial. Too little may not be effective in masking the silanol groups, while too much can sometimes affect the separation. Experiment with concentrations between 0.5% and 2% to find the optimal level for your specific separation.

• Increase the Polarity of the Mobile Phase: A more polar solvent system can help to more effectively elute your compound and reduce tailing. However, be careful not to increase the polarity so much that you lose resolution from your impurities.

• Dry Loading of the Sample: If you are wet-loading your sample (dissolving it in a small amount of solvent and applying it to the column), the solvent you use can impact the initial band shape. Dry loading, where the compound is pre-adsorbed onto a small amount of silica gel before being added to the column, can often lead to sharper bands and better separation.[9]

FAQ 3: I suspect my 1-Acetyl-4-(2-chloroethyl)piperazine derivative is degrading on the column. What are the signs, and how can I prevent this?

Answer: The 2-chloroethyl group can be susceptible to nucleophilic attack, and the acidic environment of the silica gel can potentially catalyze degradation pathways. Signs of degradation include the appearance of new, unexpected spots on your TLC plates as the column progresses, and a lower-than-expected yield of the desired product.[6]

Solutions:

• Minimize Contact Time with Silica: Run the column as quickly as possible without sacrificing separation. A faster flow rate can reduce the time your compound spends in contact with the acidic stationary phase.

• Use Deactivated Silica or an Alternative Stationary Phase: As mentioned in FAQ 1, using deactivated silica, alumina, or amine-functionalized silica can provide a less harsh environment for your compound.[3][10]

• Check for Stability on a Small Scale: Before committing to a large-scale purification, perform a small-scale stability test. Spot your compound on a TLC plate, let it sit for a few hours, and then develop it to see if any new spots have appeared.[6]

FAQ 4: I'm having trouble separating my desired product from a very similar impurity. What strategies can I use to improve the resolution?

Answer: Achieving good resolution between structurally similar compounds can be challenging. The key is to optimize the selectivity of your chromatographic system.

Solutions:

• Fine-Tune the Mobile Phase Composition: Small changes in the solvent ratio can have a significant impact on selectivity. Try a gradient elution, where you gradually increase the polarity of the mobile phase over the course of the separation. This can help to sharpen the peaks and improve resolution.

• Experiment with Different Solvent Systems: Don't limit yourself to one solvent system. For example, if you are using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system. The different solvent properties can alter the interactions with your compounds and the stationary phase, leading to better separation.

• Change the Stationary Phase: If mobile phase optimization doesn't provide the desired resolution, changing the stationary phase is the next logical step. The different surface chemistry of alumina or a functionalized silica may provide the selectivity you need.

Experimental Protocols

Protocol 1: General Column Chromatography Procedure with Triethylamine Modification

• Slurry Preparation: In a beaker, add silica gel to your chosen non-polar solvent (e.g., hexane) to create a slurry.

• Column Packing: Pour the slurry into your chromatography column, ensuring even packing without any air bubbles.

• Equilibration: Equilibrate the packed column by running several column volumes of your initial mobile phase (e.g., hexane/ethyl acetate with 1% TEA) through it.

• Sample Loading: Dissolve your crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). For better results, consider dry loading by adsorbing your sample onto a small amount of silica gel.[9] Carefully add the sample to the top of the column.

• Elution: Begin eluting with your mobile phase, starting with a lower polarity and gradually increasing it if necessary.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing your purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. The added triethylamine should also be removed during this step due to its volatility.[7]

Data Presentation

Table 1: Recommended Starting Solvent Systems for Piperazine Derivatives

Stationary Phase	Mobile Phase System	Modifier	Typical Application
Silica Gel	Dichloromethane/Methanol	1% Triethylamine	General purpose purification of basic compounds.[11]
Silica Gel	Hexane/Ethyl Acetate	1% Triethylamine	For less polar derivatives.
Basic Alumina	Hexane/Ethyl Acetate	None	For compounds that are sensitive to acidic conditions.[3]
Amine-Functionalized Silica	Hexane/Ethyl Acetate	None	Provides a basic environment for improved peak shape.[2]

Visualizations

Workflow for Troubleshooting Poor Separation

Caption: A decision tree for troubleshooting poor separation during column chromatography.

Interaction of Piperazine Derivative with Silica Gel

Caption: The role of triethylamine in mitigating interactions between the basic analyte and acidic silica gel.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Sepuxianyun. (2025, December 15). [Readers Insight] Triethylamine as a Mobile Phase Additive: What Does It Do?[Link]

• Stoll, D. (2019, May 1). Method from Mars? Coping with Chromatographic Legacies. LCGC International. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Pharma Growth Hub. (2023, November 27). Effect of Triethylamine (TEA) on the Retention in RPLC. [Link]

• Chromatography Forum. (2009, November 16). Amine column degradation. [Link]

• ResearchGate. (2014, April 2). How Triethilamine works on a compound separation in a reversed phase column (C18)?[Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• Reddit. (2024, July 16). Column chromatography issues. [Link]

• ResearchGate. (2025, August 6). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. [Link]

• ResearchGate. (2025, August 9). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• J-Stage. (2016, December 10). A Sensitive Precolumn Derivatization Method for Determination of Piperazine in Vortioxetine Hydrobromide Using a C8. [Link]

• ResearchGate. (2015, February 20). Is there any negative impact of diethyl amine while using in column chromatography?[Link]

• JOCPR. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• ResearchGate. (2025, August 5). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. [Link]

• PubMed Central - NIH. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. [Link]

• Google Patents. US4255356A - Purification of tertiary amines using an adsorbent.

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Chemist. (2021, April 24). Separation of primary, secondary and tertiary amines by Hoffmann's method. [Link]

• HPLC Troubleshooting Guide. [Link]

• ResearchGate. (2025, August 5). Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. (2025, July 25). [Link]

• Separation of Piperazine, 1,4-bis(4-nitrosophenyl)- on Newcrom R1 HPLC column. [Link]

• Conier Chem&Pharma Limited. Buy 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride. [Link]

• Clarus Chem Pvt. Ltd. (2017, March 20). LIST OF ANNEXURES. [Link]

• ResearchGate. (2025, November 26). Recent problems with silica gel chromatography. [Link]

• Reddit. What compounds are unstable in a silica gel column (chromatography). [Link]

• Google Patents. CN1616440A - Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.

• PubChem. 1-(4-Chlorophenyl)piperazine, acetyl. [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. [Link]

• Reddit. (2025, July 6). Advice on neutralising silica gel for column chromatography of sensitive compounds?[Link]

• Mobile phase optimization for the separation of some herbicide samples using HPLC. (2025, August 5). [Link]

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impact of solvent choice on 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride reactivity

Welcome to the technical support center for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the experimental nuances of working with this versatile intermediate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges, with a focus on the critical impact of solvent choice on reactivity.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is sluggish. What is the likely cause and how can I accelerate it?

A1: A slow reaction rate is a common issue and is often directly linked to the choice of solvent. The reactivity of the 2-chloroethyl group is primarily governed by a nucleophilic substitution (S_N2) mechanism.[1][2] For an efficient S_N2 reaction, the solvent must be able to dissolve the reactants but not excessively stabilize the nucleophile, which would hinder its ability to attack the electrophilic carbon.[3]

• Explanation of Solvent Effects:

  • Polar Protic Solvents (e.g., ethanol, methanol, water): These solvents can form strong hydrogen bonds with the nucleophile, creating a "solvent cage" that lowers the nucleophile's energy and reduces its reactivity.[3][4] While 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride has some solubility in alcohols, these are not ideal for rapid S_N2 reactions.[5]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile, acetone): These solvents are the preferred choice for S_N2 reactions.[6][7] They possess strong dipoles to dissolve ionic reagents but lack the acidic protons that lead to strong solvation of the nucleophile.[3][6] This leaves the nucleophile "freer" and more reactive, significantly accelerating the reaction rate. For instance, the reaction between bromoethane and potassium iodide is 500 times faster in acetone than in methanol.[6]

• Troubleshooting Steps:

  • Switch to a Polar Aprotic Solvent: If you are using a protic solvent, switch to DMF, DMSO, or acetonitrile.

  • Ensure Anhydrous Conditions: Water is a protic solvent and can slow down the reaction. Ensure your solvent and reagents are dry.

  • Increase Temperature: Gently heating the reaction mixture can provide the necessary activation energy to speed up the reaction. Monitor for potential side products at higher temperatures.

  • Choice of Base: If your reaction requires a base, use a non-nucleophilic base to avoid competition with your primary nucleophile.

Q2: I am observing poor solubility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in my reaction solvent. What are my options?

A2: The hydrochloride salt form of this compound enhances its stability but can limit its solubility in many organic solvents due to its ionic nature.[5]

• Qualitative Solubility Profile:

  • Soluble: Protic solvents like isopropyl alcohol are often used for recrystallization, indicating good solubility at elevated temperatures.[5]

  • Sparingly Soluble/Insoluble (cold): Acetone is often used as a wash solvent, implying low solubility, especially at colder temperatures.[5]

  • Synthesis Solvent: Methylene chloride has been used as a solvent in the synthesis of the parent compound, suggesting it is a viable, albeit potentially slow, reaction medium.[8]

• Troubleshooting Steps:

  • Solvent Mixtures: A mixture of a polar aprotic solvent (like DMF or DMSO) with a co-solvent in which the hydrochloride salt is more soluble can be effective.

  • Free-Basing (Use with Caution): In some cases, the free base, 1-acetyl-4-(2-chloroethyl)piperazine, may be used. This can be generated in situ by the addition of a suitable base (e.g., triethylamine, diisopropylethylamine). The free base will have significantly better solubility in a wider range of organic solvents. However, the free base may be less stable than the hydrochloride salt.

  • Phase Transfer Catalyst: In a biphasic system (e.g., water/dichloromethane), a phase transfer catalyst can be employed to shuttle the nucleophile into the organic phase to react.

  • Sonication: Applying ultrasound can sometimes help to dissolve stubborn starting materials.

Q3: I am seeing a significant amount of a side product that appears to be 1-acetylpiperazine. Why is this happening and how can I prevent it?

A3: The formation of 1-acetylpiperazine is likely due to the intramolecular cyclization of 1-Acetyl-4-(2-chloroethyl)piperazine to form a reactive aziridinium ion, which is then opened by a nucleophile (such as water or another nucleophile present) to ultimately yield the de-chloroethylated product.[1] This is a known reactivity pathway for β-chloroethylamines.[1]

• Mechanism of Side Product Formation:

  • The lone pair of electrons on the piperazine nitrogen attacks the carbon bearing the chlorine atom in an intramolecular fashion.

  • This forms a strained, three-membered aziridinium ion and displaces the chloride ion.[1]

  • This highly reactive intermediate can then be attacked by any nucleophile present in the reaction mixture. If water is present, it will lead to the formation of a hydroxyl intermediate that can subsequently decompose.

• Troubleshooting Steps:

  • Strict Anhydrous Conditions: The presence of water can facilitate the hydrolysis of the aziridinium ion. Ensure all glassware is oven-dried and reagents and solvents are anhydrous.

  • Use of a Strong Nucleophile: A strong, external nucleophile at a sufficiently high concentration can outcompete the intramolecular cyclization or rapidly trap the aziridinium ion before it can react with water.

  • Control Temperature: Higher temperatures can favor the intramolecular cyclization. Running the reaction at a lower temperature may minimize this side reaction, although it may also slow down the desired reaction.

  • Order of Addition: Adding the 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride slowly to a solution of the nucleophile can help to ensure that the intermolecular reaction is favored over the intramolecular cyclization.

Troubleshooting Guides

Guide 1: Optimizing Reaction Conditions for N-Alkylation

This guide provides a systematic approach to optimizing your N-alkylation reaction.

Parameter	Recommendation	Rationale
Solvent	Polar aprotic (DMF, DMSO, Acetonitrile)	Maximizes nucleophile reactivity for an S_N2 reaction.[6][7]
Temperature	Start at room temperature, then gently heat (40-60 °C) if necessary.	Balances reaction rate with minimizing side product formation.
Base	Non-nucleophilic, sterically hindered base (e.g., DIPEA) or inorganic base (K2CO3).	Prevents the base from competing with the desired nucleophile.
Concentration	Maintain a reasonable concentration of your nucleophile.	Favors the bimolecular S_N2 reaction pathway.
Atmosphere	Inert atmosphere (Nitrogen or Argon)	Prevents side reactions with atmospheric moisture and oxygen.

Guide 2: Monitoring Reaction Progress

Regularly monitoring your reaction is crucial for determining the optimal reaction time and identifying any issues early on.

• Thin Layer Chromatography (TLC): A quick and easy method to qualitatively track the consumption of starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of starting material and the formation of products and byproducts.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile products and byproducts.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in real-time by observing the disappearance of reactant signals and the appearance of product signals.[1][10]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Objective: To provide a starting point for the N-alkylation of a generic nucleophile (Nu-H).

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Nucleophile (Nu-H)

• Anhydrous polar aprotic solvent (e.g., DMF)

• Base (e.g., K2CO3 or Et3N)

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware, dried in an oven.

Procedure:

• To a dried flask under an inert atmosphere, add the nucleophile (1.0 eq) and the base (1.2-2.0 eq).

• Add the anhydrous solvent and stir until the nucleophile and base are fully dissolved or suspended.

• In a separate flask, dissolve 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq) in a minimal amount of the same anhydrous solvent.

• Slowly add the solution of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride to the stirring mixture of the nucleophile and base at room temperature.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or HPLC).

• If the reaction is slow, gently heat the mixture to 40-60 °C and continue to monitor.

• Upon completion, cool the reaction to room temperature.

• Work-up the reaction mixture according to the properties of your product (e.g., aqueous wash, extraction, crystallization).

Visualizations

Logical Workflow for Troubleshooting Sluggish Reactions

Caption: Troubleshooting workflow for slow reactions.

Impact of Solvent on S_N2 Reaction Rate

Caption: Solvent effect on nucleophile reactivity in S_N2 reactions.

References

• Benchchem. (n.d.). Navigating the Solubility Landscape of 1-(2-chloroethyl)piperazine Hydrochloride in Organic Solvents: A Technical Guide.
• Benchchem. (n.d.). The Chloroethyl Group in Piperazine Derivatives: A Technical Guide to Reactivity and Biological Significance.
• Benchchem. (n.d.). Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine.
• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction.
• Quora. (2023, March 20). What are the effects of solvents on SN1 and SN2 reactions?
• Learning Simply. (2014, June 29). Solvent Effects on Sn2 Reactions [Video]. YouTube.
• The Organic Chemistry Tutor. (2020, March 31). 7.7-11 Part 6: The effect of reaction solvent on the SN2 reaction [Video]. YouTube.
• Benchchem. (n.d.). Spectroscopic Analysis of 1-(2-chloroethyl)piperazine Hydrochloride Derivatives: A Comparative Guide.
• Benchchem. (n.d.). A Comparative Guide to Analytical Standards for 1-(2-chloroethyl)piperazine Hydrochloride and Its Derivatives.
• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I.

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Temperature Control in 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride Reactions

Introduction: The Criticality of Thermal Management

Welcome to the Technical Support Center for reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. As a key intermediate in the synthesis of numerous pharmaceutical compounds, precise control over reaction parameters is paramount to ensure product quality, yield, and, most importantly, operational safety. This guide is specifically designed for researchers, scientists, and drug development professionals to address the nuanced challenges of temperature control during the synthesis and subsequent use of this compound.

The conversion of 2-(4-Acetylpiperazin-1-yl)ethanol to 1-Acetyl-4-(2-chloroethyl)piperazine via reaction with a sulfonyl chloride (like p-toluenesulfonyl chloride) is an exothermic process. While seemingly straightforward, this reaction class presents significant thermal risks if not properly managed. The formation of the tosylate intermediate and its subsequent conversion to the chloride can release substantial heat.[1][2] Inadequate temperature control can lead to a rapid increase in reaction rate, potentially culminating in a thermal runaway. This guide provides in-depth, practical advice in a question-and-answer format to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction temperature is unexpectedly spiking after adding tosyl chloride to 2-(4-Acetylpiperazin-1-yl)ethanol. What is happening and how can I prevent this?

A1: Understanding the Exotherm and Proactive Control

An unexpected temperature spike is a clear indicator of an uncontrolled exothermic reaction. The reaction of an alcohol with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine or triethylamine is inherently heat-generating.[3][4] The process involves two main exothermic events:

• Formation of the Tosylate Intermediate: The initial reaction between the alcohol and TsCl is exothermic. Pyridine can act as a nucleophilic catalyst, forming a highly reactive N-tosylpyridinium intermediate, which then reacts with the alcohol.[3][5]

• In-situ Conversion to Chloride: The tosylate of a 2-(piperazin-1-yl)ethanol is often unstable and can spontaneously convert to the corresponding 1-Acetyl-4-(2-chloroethyl)piperazine. This intramolecular nucleophilic substitution, where the piperazine nitrogen displaces the tosylate, is also exothermic.

A sudden temperature increase suggests that the rate of heat generation is exceeding the heat removal capacity of your reactor setup.

Troubleshooting and Prevention Protocol:

• Pre-cooling: Before adding any reagents, cool the solution of 2-(4-Acetylpiperazin-1-yl)ethanol in a suitable solvent (e.g., dichloromethane) to 0°C using an ice-water bath.[6]

• Slow, Controlled Addition: Add the p-toluenesulfonyl chloride solution dropwise over an extended period. This ensures that the heat generated can be effectively dissipated by the cooling system.

• Vigilant Temperature Monitoring: Use a calibrated thermometer or thermocouple placed directly in the reaction mixture to monitor the internal temperature continuously. Do not rely on the bath temperature alone.

• Adequate Agitation: Ensure efficient stirring to promote uniform heat distribution and prevent the formation of localized hot spots.

• Emergency Cooling: Have a larger ice bath or a dry ice/acetone bath readily available to quickly reduce the temperature in case of an unexpected exotherm.

Q2: I am scaling up the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. What are the key considerations for temperature control at a larger scale?

A2: The Challenges of Scale-Up and Heat Transfer

Scaling up chemical reactions is not linear, especially concerning heat management. As the reactor volume increases, the surface area-to-volume ratio decreases. This significantly impacts heat dissipation, making it more challenging to control the temperature of exothermic reactions.

Key Scale-Up Considerations:

Parameter	Lab Scale (e.g., 250 mL)	Pilot/Production Scale (e.g., 50 L)	Rationale
Surface Area-to-Volume Ratio	High	Low	Heat is transferred through the reactor walls. A lower ratio means less efficient heat removal per unit volume.
Heat Accumulation Potential	Low	High	A larger reaction mass can accumulate more heat, increasing the risk of a thermal runaway.
Mixing Efficiency	Generally High	Can be Variable	Inefficient mixing can lead to localized hot spots where the reaction rate accelerates uncontrollably.
Reagent Addition Time	Short (minutes)	Extended (hours)	Slower addition over a longer period is crucial to match the heat generation rate with the cooling capacity of the larger reactor.[7]

Protocol for Safe Scale-Up:

• Reaction Calorimetry: Before scaling up, perform reaction calorimetry (RC) studies at the lab scale. This will provide critical data on the heat of reaction, the maximum rate of heat release, and the adiabatic temperature rise. This data is essential for calculating the required cooling capacity of the larger reactor.

• Heat Transfer Calculations: Use the data from reaction calorimetry to model the heat transfer in the larger reactor. Ensure that the reactor's cooling system (jacket, coils, etc.) is capable of removing the heat generated at the planned rate of addition.

• Review of Cooling Systems: Evaluate the efficiency of the larger reactor's cooling system. Consider the type of heat transfer fluid, its flow rate, and the temperature differential.

• Staggered Scale-Up: If possible, perform the scale-up in incremental steps (e.g., 1 L to 10 L to 50 L) to identify any unforeseen challenges at an intermediate scale.

Q3: What are the thermal stability and decomposition hazards of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

A3: Understanding Thermal Stability and Decomposition Risks

• Piperazine Ring Stability: The piperazine ring itself can undergo thermal degradation at elevated temperatures (135-175°C), often through nucleophilic substitution mechanisms leading to ring-opening.[8]

• Chloroethyl Group Reactivity: The 2-chloroethyl group is a reactive moiety. At higher temperatures, it can participate in further reactions, including intermolecular alkylations, which can be exothermic.

• Decomposition Products: Thermal decomposition of chloro- and nitrogen-containing organic compounds can release toxic and corrosive gases, such as hydrogen chloride (HCl) and oxides of nitrogen (NOx).

Recommendations for Thermal Hazard Assessment:

• DSC/TGA Analysis: It is strongly recommended to perform Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) on a sample of your synthesized material. This will determine the onset temperature of decomposition and the associated mass loss.

• ARC Testing: For a comprehensive safety assessment, especially before large-scale production, Accelerating Rate Calorimetry (ARC) is invaluable. ARC testing can determine the self-accelerating decomposition temperature (SADT) and the time to maximum rate under adiabatic conditions, simulating a worst-case scenario of cooling failure.

Q4: My reaction seems to stall at lower temperatures, but I'm concerned about raising the temperature due to the exotherm. How do I find the optimal temperature balance?

A4: Balancing Kinetics and Safety

This is a common dilemma in process chemistry. The general protocol for this tosylation/chlorination reaction suggests an initial cooling to 0°C to control the initial exotherm, followed by allowing the reaction to warm to room temperature.[6]

Strategy for Temperature Optimization:

• Controlled Initial Phase: Begin the reaction at 0°C with slow addition of the tosyl chloride. Maintain this temperature for the initial phase (e.g., the first 1-2 hours) to manage the most vigorous part of the exotherm.

• Gradual Warming: Once the initial exotherm subsides (indicated by a stable internal temperature or a reduced need for cooling), allow the reaction to slowly warm to ambient temperature (typically 20-25°C).

• Reaction Monitoring: Use an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to monitor the consumption of the starting material and the formation of the product.

• Gentle Heating if Necessary: If the reaction stalls at room temperature, consider gentle heating to a maximum of 40-50°C. Any heating should be done cautiously with continuous temperature monitoring and the ability to apply cooling immediately if the reaction rate accelerates unexpectedly.

It is crucial to have established the thermal hazards of your material (see Q3) before attempting to heat the reaction mixture.

Conclusion: A Proactive Approach to Thermal Safety

Effective temperature control in reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is not merely a matter of optimizing yield; it is a fundamental pillar of safe laboratory and plant operation. By understanding the exothermic nature of the reaction, employing proactive temperature control strategies, and thoroughly characterizing the thermal hazards of the materials involved, researchers can confidently and safely handle this valuable synthetic intermediate. Always prioritize safety through careful planning, vigilant monitoring, and a comprehensive understanding of the underlying chemical processes.

References

• Complexation, thermal and catalytic studies of N-substituted piperazine, morpholine and thiomorpholine with some metal ions. Spectrochim Acta A Mol Biomol Spectrosc. 2014 Jan 24:118:572-7. [Link]

• Chemoselective and Scalable Preparation of Alkyl Tosylates under Solvent-Free Conditions. ResearchGate. 2016 Jan 24. [Link]

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. PMC - NIH. 2016 Nov 21. [Link]

• Alcohol to Tosylate using Tosyl Cl, base. Organic Synthesis.[Link]

• Piperazine. NIST WebBook.[Link]

• Alcohol Reactions: Tosylation (TsCl/pyridine) and Common Follow-Ups. OrgoSolver.[Link]

• Thermal degradation of piperazine and its structural analogs. ResearchGate. 2025 Oct 30. [Link]

• Catalyst-free tosylation of lipophilic alcohols in water. ResearchGate. 2025 Aug 06. [Link]

• Manufacturing Process. [Source not further specified]

• Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. IJPPR. 2023 Sep 30. [Link]

• Why is pyridine used when making tosyl esters from alcohols? Chemistry Stack Exchange. 2015 Jan 30. [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. 2020 May 06. [Link]

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. PMC - NIH.[Link]

• 17.6: Reactions of Alcohols. Chemistry LibreTexts. 2024 Sep 22. [Link]

• Tosylates And Mesylates. Master Organic Chemistry. 2015 Mar 10. [Link]

• Preparation method for 1-piperazine acetyl pyrrolidine.

• Piperazine. Wikipedia.[Link]

• Alcohol Tosylation Reaction [Organic Chemistry] Smith 2018. YouTube. 2018 Feb 03. [Link]

• ARC TALKS Webinar: Clinical Trial Updates for the AL Community. YouTube. 2024 Sep 13. [Link]

• PIPERAZINE-CARBON DISULFIDE COMPLEX. gsrs.[Link]

• Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. PMC - NIH. 2017 Oct 02. [Link]

• Piperazine salts: Human health tier II assessment. [Source not further specified]
• Method for Chlorinating Alcohols.

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Semantic Scholar.[Link]

• Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited. [Source not further specified]

• Ch8 : Tosylates. University of Calgary.[Link]

• Tosylation of alcohols.

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• 6. organic-synthesis.com [organic-synthesis.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride Reactions

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. This document provides in-depth, field-proven insights into the work-up procedures for reactions involving this versatile intermediate. Our goal is to move beyond simple step-by-step instructions and empower you with the causal logic behind each experimental choice, enabling you to troubleshoot and optimize your synthetic protocols effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a work-up for reactions involving 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride?

The primary goal is to isolate the desired N-substituted product from a complex mixture. This mixture typically contains the product, unreacted starting materials, inorganic salts (like triethylamine hydrochloride if a base was used), and potential byproducts. The work-up procedure is designed to selectively separate these components based on their differing physical and chemical properties, such as solubility and acidity/basicity.

Q2: My reaction uses the hydrochloride salt. Why is adding a base during the work-up almost always necessary?

1-Acetyl-4-(2-chloroethyl)piperazine is supplied as a hydrochloride salt to improve its stability and handling. Furthermore, nucleophilic substitution reactions using this reagent generate an additional equivalent of hydrochloric acid (HCl).[1] A base is crucial for two reasons:

• Neutralization: It neutralizes the HCl present from the start and generated during the reaction.[1]

• Product Solubility: It deprotonates the piperazine nitrogen of your product, converting it from a water-soluble salt to a free base. This free base is typically much more soluble in common organic extraction solvents like dichloromethane (DCM) or ethyl acetate, which is the cornerstone of a successful liquid-liquid extraction.

Q3: What are the most common impurities I should be looking out for?

Common impurities include:

• Unreacted 1-Acetyl-4-(2-chloroethyl)piperazine: Incomplete reaction is a common issue.

• Starting Nucleophile: The compound you are reacting with the piperazine derivative.

• Hydrolysis Product (2-(4-Acetylpiperazin-1-yl)ethanol): The chloroethyl group can hydrolyze back to a hydroxyethyl group if exposed to water for extended periods, especially under non-neutral pH.

• Elimination Byproduct (1-Acetyl-4-vinylpiperazine): Strong bases or high temperatures can promote the elimination of HCl to form a vinyl byproduct.

• Dialkylation Products: If your nucleophile has more than one reactive site, or if the product can react further, you may see over-alkylation.[1]

Q4: Can I purify the final product as a hydrochloride salt or a free base?

Both are possible, and the choice depends on the properties of your final compound and the desired formulation.

• Purification as a Free Base: This is typically done using column chromatography and results in an oily or solid product.[2] It is suitable if the free base is stable and the next synthetic step requires it.

• Purification as a Hydrochloride Salt: This is often achieved by recrystallization.[3][4] Many amine-containing compounds are more crystalline and stable as their salt forms. This is a common final step for active pharmaceutical ingredients (APIs).

In-Depth Troubleshooting Guide

This section addresses specific issues you may encounter during your experimental work-up.

Issue 1: After adding base and extracting with an organic solvent, my product is not in the organic layer.

Question: I've completed my reaction, basified the aqueous solution with sodium bicarbonate until pH 8-9, and extracted three times with dichloromethane. However, TLC/LC-MS analysis shows my product is still in the aqueous layer. What went wrong?

Answer & Troubleshooting Protocol:

This is a classic work-up problem that usually points to insufficient basification or issues with product solubility.

Causality: The protonated piperazine ring in your product is highly polar and prefers the aqueous phase. To move it into the organic phase, you must fully deprotonate it to the neutral free base. A pH of 8-9 may not be sufficient if your product's conjugate acid has a higher pKa.

Step-by-Step Troubleshooting:

• Verify pH: Do not rely solely on pH paper. Use a calibrated pH meter to check the aqueous layer. The target should be a pH of at least 10-11 to ensure complete deprotonation of the piperazine nitrogen. Use a stronger base like 1M sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) if necessary.[5]

• Increase Extraction Solvent Polarity: If the product is highly polar even in its free base form, DCM might not be a sufficiently polar solvent for extraction. Consider a more polar solvent like a 9:1 mixture of DCM/Isopropanol or even perform a continuous liquid-liquid extraction if the product has very high water solubility.

• "Salting Out" Effect: Add a significant amount of sodium chloride (brine) to the aqueous layer until it is saturated.[2] This increases the ionic strength of the aqueous phase, decreasing the solubility of your organic product and forcing it into the organic layer.

Issue 2: An inseparable emulsion has formed during my liquid-liquid extraction.

Question: I've added my organic solvent to the basified reaction mixture, but shaking resulted in a thick, stable emulsion that won't separate even after several hours. How can I break it?

Answer & Troubleshooting Protocol:

Emulsions are common when acidic and basic aqueous solutions are mixed with organic solvents, especially when finely divided solids are present.

Causality: Emulsions are stabilized by surfactants or microscopic solid particles at the liquid-liquid interface. The goal is to disrupt this stabilizing layer.

Step-by-Step Troubleshooting:

• Patience & Gentle Agitation: First, try gentle swirling or rocking instead of vigorous shaking. This can prevent emulsion formation in the first place.

• Add Brine: As with the previous issue, adding saturated NaCl solution (brine) is the most common and effective method. It changes the density and ionic strength of the aqueous phase, helping to break the emulsion.

• Filtration: Pass the entire emulsion through a pad of Celite® or glass wool. This can physically remove the particulate matter that is stabilizing the emulsion.

• Solvent Addition: Adding a small amount of a different solvent can sometimes help. For a DCM/water emulsion, adding a small volume of methanol or ethanol can disrupt the interface.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for physically forcing the separation of the layers.

Issue 3: My final product is an oil that won't solidify, making purification difficult.

Question: After concentrating my organic extracts, I'm left with a thick, brown oil. I expected a solid. How can I purify this?

Answer & Troubleshooting Protocol:

Many free-base piperazine derivatives are oils or low-melting-point solids. This is not unusual. The brown color indicates impurities.

Causality: The oily nature is inherent to the free base form of your molecule. The color is from high-molecular-weight byproducts or baseline impurities from starting materials.

Purification Workflow:

• Column Chromatography (as Free Base): This is the most direct method to purify an oil.[2]

  • Adsorbent: Use silica gel as the stationary phase.

  • Eluent System: Start with a non-polar solvent (e.g., hexanes or ethyl acetate) and gradually increase the polarity by adding a more polar solvent (e.g., methanol). A common gradient for piperazine derivatives is DCM with 0-10% methanol. Add a small amount of triethylamine (0.5-1%) to the eluent to prevent the product from streaking on the acidic silica gel.

• Conversion to a Solid Salt (for Recrystallization): If chromatography is not ideal or if you need a solid final product, convert the oil to its hydrochloride salt.

  • Dissolve the crude oil in a minimal amount of a suitable solvent like isopropanol, acetone, or ethyl acetate.[4][6]

  • Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise while stirring.

  • The hydrochloride salt will often precipitate out as a solid.

  • Collect the solid by filtration, wash with a cold, non-polar solvent (like diethyl ether), and then recrystallize from a suitable solvent system (e.g., ethanol/water or isopropanol) to achieve high purity.[3][6]

Standard Work-up & Purification Protocols

Protocol 1: General Work-up via Extraction

This protocol outlines a standard procedure for isolating a product from a reaction mixture after reacting 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with a nucleophile.

• Reaction Quenching: Once the reaction is deemed complete by TLC or HPLC, cool the reaction vessel to room temperature.

• Solvent Removal (Optional): If the reaction was performed in a high-boiling solvent like DMF or DMSO, it's often best to pour the reaction mixture into a larger volume of water and proceed to extraction.[1] If a volatile solvent like acetonitrile or DCM was used, it can be removed under reduced pressure.

• Aqueous Dilution: Dilute the reaction mixture (or the residue from solvent removal) with deionized water.

• Basification: Cool the aqueous solution in an ice bath. Slowly add a base (e.g., solid K₂CO₃ or 2M NaOH solution) while monitoring with a pH meter until the pH is >10.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., DCM or ethyl acetate, 3x the volume of the aqueous layer).[1]

• Combine & Wash: Combine the organic extracts. Wash the combined organic layer with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product as a free base.[1][2]

Protocol 2: Purification via Column Chromatography

• Prepare Silica Column: Prepare a silica gel column in a suitable non-polar solvent (e.g., 100% DCM).

• Load Sample: Dissolve the crude oil from Protocol 1 in a minimal amount of DCM. If it doesn't fully dissolve, you can "dry load" it by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting the column with your starting solvent. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of methanol in DCM from 0% to 10%).

• Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified free base.

Protocol 3: Purification via Recrystallization as a Salt

• Salt Formation: Dissolve the purified (or crude) free base oil in a minimal amount of a solvent like isopropanol. Add a solution of HCl in ether or isopropanol dropwise until precipitation is complete.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold ether.

• Recrystallization: Dissolve the solid in a minimum amount of a hot solvent system (e.g., ethanol/water or methanol).[3] Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Visual Workflow and Data

Diagram 1: General Work-up & Purification Workflow

Caption: Decision workflow for work-up and purification.

Table 1: Common Solvents & Reagents

Step	Reagent/Solvent	Purpose	Rationale & Key Considerations
Basification	Sodium Bicarbonate (NaHCO₃)	Mild Base	Use for sensitive functional groups; may not be strong enough for full deprotonation.
Potassium Carbonate (K₂CO₃)	Stronger Base	Common and effective for piperazines.[1][5]
Sodium Hydroxide (NaOH)	Strong Base	Use with caution; can promote hydrolysis or elimination side reactions.
Extraction	Dichloromethane (DCM)	Organic Solvent	Good for a wide range of products; denser than water.[2]
Ethyl Acetate (EtOAc)	Organic Solvent	Less toxic alternative to DCM; less dense than water.[1]
Drying	Sodium Sulfate (Na₂SO₄)	Drying Agent	High capacity, neutral, but can be slow.
Magnesium Sulfate (MgSO₄)	Drying Agent	Fast and efficient, slightly acidic.[2]
Recrystallization	Ethanol/Water, Isopropanol	Solvent System	Common systems for recrystallizing hydrochloride salts.[3][6]

References

• BenchChem. (n.d.). An In-Depth Technical Guide to 1-(2-chloroethyl)piperazine Hydrochloride.
• BenchChem. (n.d.). A Technical Guide to the Chemical Utility of 1-(2-chloroethyl)piperazine Hydrochloride in Pharmaceutical Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using 1-(2-Chloroethyl)piperazine Hydrochlorid.
• BenchChem. (n.d.). Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine.
• BenchChem. (n.d.). Application Notes and Protocols for the Reaction of 1-(2-chloroethyl)piperazine Hydrochloride with Primary Amines.
• MDPI. (n.d.). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor.

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide for Researchers: 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride vs. 1-(2-chloroethyl)piperazine hydrochloride

An In-Depth Analysis for Synthetic Strategy and Drug Development

In the landscape of pharmaceutical synthesis, the piperazine moiety is a well-established pharmacophore, integral to the structure of numerous drugs, particularly those targeting the central nervous system.[1][2] Two closely related synthetic intermediates, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and 1-(2-chloroethyl)piperazine hydrochloride, serve as key building blocks for introducing this valuable scaffold. While structurally similar, their distinct functionalities lead to different reactivity profiles and applications. This guide provides a comprehensive comparison to inform the strategic selection of these reagents in drug discovery and development.

Core Structural and Functional Differences

The primary distinction between these two compounds lies in the substitution at the N1 position of the piperazine ring. In 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, an acetyl group is present, rendering the adjacent nitrogen atom significantly less nucleophilic. Conversely, 1-(2-chloroethyl)piperazine hydrochloride possesses a secondary amine at the N1 position, which remains reactive. This fundamental difference dictates their primary synthetic utility.

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is primarily used as a monofunctional alkylating agent. The acetyl group acts as a protecting group, deactivating the N1 nitrogen and directing reactions to the chloroethyl group at the N4 position.[3]

• 1-(2-chloroethyl)piperazine hydrochloride is a bifunctional reagent. It can act as a nucleophile via the secondary amine at N1 and as an electrophile at the chloroethyl group.[1] This dual reactivity can be advantageous but also presents challenges in controlling selectivity.

Feature	1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride	1-(2-chloroethyl)piperazine hydrochloride
Molecular Formula	C₈H₁₆Cl₂N₂O[3]	C₆H₁₃ClN₂ · HCl[4]
Molecular Weight	227.13 g/mol [3]	185.09 g/mol [4]
Primary Reactive Site	Electrophilic carbon of the chloroethyl group	Nucleophilic N1 amine and electrophilic carbon of the chloroethyl group
Functionality	Monofunctional (for alkylation)[1]	Bifunctional[1]
Primary Application	Introduction of a protected piperazine-ethyl moiety	Introduction of a piperazine-ethyl moiety or de novo synthesis of larger heterocyclic systems

Diagram: Structural Comparison

Caption: Chemical structures of the two piperazine derivatives.

Reactivity and Synthetic Applications: A Deeper Dive

The acetyl group in 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride allows for selective nucleophilic substitution at the chloroethyl group. This makes it a valuable intermediate when the goal is to introduce a 4-(2-piperazin-1-yl)ethyl moiety, with the N1 position protected for subsequent modification.[3] The acetyl group can be removed later in the synthetic sequence if desired.[3] This reagent has been explored for its potential in synthesizing compounds with enzyme inhibition and antimicrobial activities.[3]

1-(2-chloroethyl)piperazine hydrochloride , on the other hand, offers more versatile reactivity. The secondary amine can readily participate in N-alkylation or N-arylation reactions, while the chloroethyl group can undergo nucleophilic substitution.[5] This dual functionality is exploited in the synthesis of various pharmaceuticals.[6] However, controlling the reaction to achieve the desired mono-substituted product can be challenging, as the formation of 1,4-disubstituted by-products is a common side reaction.[7]

Diagram: Generalized Reaction Pathways

Caption: Reactivity comparison of the two piperazine derivatives.

Experimental Protocols: A Practical Guide

Protocol 1: Monofunctional Alkylation using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

This protocol describes a general procedure for the N-alkylation of a primary amine with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Primary amine (e.g., aniline)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Stir plate and magnetic stir bar

• Round-bottom flask and reflux condenser

• Standard work-up and purification equipment

Procedure:

• To a solution of the primary amine (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq).

• Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Bifunctional Reactivity of 1-(2-chloroethyl)piperazine hydrochloride

This protocol outlines the synthesis of a substituted piperazine via N-alkylation followed by a subsequent reaction at the chloroethyl group.

Materials:

• 1-(2-chloroethyl)piperazine hydrochloride

• Benzyl bromide

• Sodium bicarbonate (NaHCO₃)

• Ethanol (EtOH)

• Sodium iodide (NaI)

• Secondary amine (e.g., morpholine)

• Dimethylformamide (DMF)

Procedure (Step 1: N-Alkylation):

• Dissolve 1-(2-chloroethyl)piperazine hydrochloride (1.0 eq) in ethanol and add sodium bicarbonate (1.2 eq).

• Add benzyl bromide (1.0 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 6-8 hours.

• Filter the reaction mixture and concentrate the filtrate to obtain the crude N-benzylated intermediate.

Procedure (Step 2: Nucleophilic Substitution):

• Dissolve the crude N-benzylated intermediate (1.0 eq) in DMF.

• Add sodium iodide (catalytic amount) and the secondary amine (1.5 eq).

• Heat the reaction mixture to 80 °C and stir for 16-24 hours.

• Cool the reaction, pour it into water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.

Diagram: Experimental Workflow

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A Senior Application Scientist's Guide to the Comparative Analysis of Alkylating Agents for Piperazine Synthesis

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs. Its prevalence stems from its ability to confer favorable pharmacokinetic properties, such as improved solubility and reduced metabolic liability. The functionalization of one or both nitrogen atoms of the piperazine core is a cornerstone of drug discovery, allowing for the precise tuning of a molecule's biological activity. This guide provides an in-depth comparison of the most common alkylating agents used for piperazine synthesis, offering insights into their mechanisms, performance, and practical applications, supported by experimental data and protocols.

The Strategic Importance of N-Alkylation in Piperazine Chemistry

The N-alkylation of piperazine is a critical transformation for introducing diverse substituents that can interact with biological targets. The choice of alkylating agent is paramount and depends on several factors, including the desired substituent, the scale of the reaction, and the presence of other functional groups in the molecule. A judicious selection can significantly impact the efficiency, selectivity, and overall success of a synthetic campaign.

A Comparative Overview of Common Alkylating Strategies

Several classes of reagents are routinely employed for the N-alkylation of piperazines. Each method possesses distinct advantages and limitations. The following sections will delve into the mechanistic underpinnings and practical considerations of each approach.

Direct Alkylation with Alkyl Halides (SN2 Reaction)

The reaction of piperazine with an alkyl halide is a classic and straightforward approach to N-alkylation. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the nitrogen atom of piperazine acts as the nucleophile.

Mechanism and Key Considerations:

The primary challenge in the direct alkylation of unsubstituted piperazine is controlling the selectivity between mono- and di-alkylation. The mono-alkylated product is often more nucleophilic than the starting piperazine, leading to the formation of the undesired di-substituted product. Several strategies can be employed to favor mono-alkylation:

• Using a Large Excess of Piperazine: Employing a significant excess of piperazine (3-10 equivalents) shifts the equilibrium towards the mono-alkylated product.[1] However, this necessitates the removal of the excess piperazine during workup, which can be challenging on a large scale.[1]

• Mono-Protection Strategy: A more controlled approach involves the use of a mono-protected piperazine, such as N-Boc-piperazine.[2] The protecting group deactivates one nitrogen atom, allowing for selective alkylation of the other. The protecting group can then be removed in a subsequent step. This method offers high selectivity but adds steps to the overall synthesis.[1][2]

• In Situ Mono-Protonation: A cost-effective, one-pot alternative is the in situ formation of a piperazine mono-salt by adding one equivalent of an acid.[1] The protonated nitrogen is rendered non-nucleophilic, directing alkylation to the free nitrogen.[1]

The reactivity of the alkyl halide also plays a crucial role, following the trend I > Br > Cl. A base, such as potassium carbonate or triethylamine, is typically required to neutralize the hydrogen halide formed during the reaction.[3]

Reductive Amination

Reductive amination is a highly versatile and widely used method for N-alkylation.[4] This two-step, one-pot process involves the reaction of piperazine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ to the corresponding N-alkylated piperazine.[4]

Mechanism and Key Considerations:

This method offers excellent functional group tolerance and is generally high-yielding. A variety of reducing agents can be employed, with sodium triacetoxyborohydride (NaBH(OAc)₃) being a popular choice due to its mildness and selectivity for the iminium ion over the starting carbonyl compound.[3][4] Other common reducing agents include sodium cyanoborohydride (NaBH₃CN) and catalytic hydrogenation (e.g., H₂/Pd-C).[4][5]

Michael Addition (Conjugate Addition)

For the introduction of β-substituted ethyl groups, the Michael addition of piperazine to α,β-unsaturated carbonyls, nitriles, or other electron-deficient alkenes is an effective strategy.[6] This reaction, also known as aza-Michael addition, proceeds via a 1,4-conjugate addition mechanism.[7]

Mechanism and Key Considerations:

The reaction is often carried out under mild conditions and can be catalyzed by a base. A potential drawback is the possibility of di-alkylation, similar to the reaction with alkyl halides.[6] Controlling the stoichiometry is crucial for achieving mono-addition.

Ring-Opening of Epoxides

The reaction of piperazine with epoxides provides a direct route to β-hydroxyalkyl piperazines, which are valuable intermediates in drug synthesis.[8][9][10] This reaction proceeds via a nucleophilic attack of the piperazine nitrogen on one of the epoxide carbons, leading to the opening of the three-membered ring.[11]

Mechanism and Key Considerations:

Under neutral or basic conditions, the reaction follows an SN2 mechanism, with the nucleophilic attack occurring at the less sterically hindered carbon of the epoxide.[11] The reaction can be catalyzed by Lewis acids, such as aluminum triflate (Al(OTf)₃), which can enhance the reaction rate and influence the regioselectivity.[8][9][10]

Buchwald-Hartwig Amination for N-Arylation

For the synthesis of N-aryl piperazines, the Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction.[12][13] This method allows for the formation of a C-N bond between piperazine and an aryl halide or triflate.[12][13]

Mechanism and Key Considerations:

The reaction requires a palladium catalyst, a phosphine ligand, and a base.[13] The choice of ligand is critical for the success of the reaction and is often substrate-dependent.[13] This method has a broad substrate scope and is tolerant of a wide range of functional groups.[12] Recent advancements have led to the development of highly efficient catalysts that allow for rapid reactions under aerobic conditions.[12]

Quantitative Performance Comparison

The choice of alkylating agent significantly impacts the yield and reaction conditions. The following table provides a comparative summary of typical performance data for the different methods.

Alkylation Method	Alkylating Agent	Typical Yield (%)	Key Advantages	Key Disadvantages
Direct Alkylation	Alkyl Halides	60-89%[1][14]	Simple, cost-effective starting materials.	Risk of di-alkylation, may require excess piperazine or protection strategies.[1][2]
Reductive Amination	Aldehydes/Ketones	>80%[3]	High yields, excellent functional group tolerance, versatile.	Requires a reducing agent, potential for side reactions with certain substrates.
Michael Addition	α,β-Unsaturated Compounds	70-90%[6]	Mild conditions, specific for β-functionalization.	Potential for di-alkylation, limited to specific substrate types.[6]
Epoxide Ring-Opening	Epoxides	High	Direct route to β-hydroxyalkyl derivatives, atom-economical.	Regioselectivity can be an issue with unsymmetrical epoxides.
Buchwald-Hartwig	Aryl Halides/Triflates	Up to 97%[15]	Broad substrate scope, excellent for N-arylation.	Requires a catalyst system (palladium, ligand), can be sensitive to air and moisture.

Experimental Protocols

To provide a practical context, detailed step-by-step protocols for two common N-alkylation methods are provided below.

Protocol 1: Mono-N-Alkylation with an Alkyl Halide using N-Boc-piperazine

This protocol describes the selective mono-alkylation of piperazine by first protecting one nitrogen with a Boc group.

dot

Caption: General workflow for N-alkylation using a protected piperazine.

Materials:

• N-Boc-piperazine (1.0 eq.)

• Alkyl halide (1.1-1.5 eq.)

• Anhydrous potassium carbonate (K₂CO₃) (2.0-3.0 eq.)

• Anhydrous acetonitrile (or DMF)

Procedure:

• To a stirred solution of N-Boc-piperazine in anhydrous acetonitrile, add anhydrous potassium carbonate.[3]

• Under a nitrogen atmosphere, add the alkyl halide dropwise to the suspension at room temperature.[3]

• Heat the reaction mixture to an appropriate temperature (typically 50-80°C) and monitor the progress by Thin Layer Chromatography (TLC).[3]

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.[3]

• Concentrate the filtrate under reduced pressure.[3]

• Purify the crude product by silica gel column chromatography to yield the N-alkylated-N'-Boc-piperazine.

• (Optional) The Boc protecting group can be removed by treatment with an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

Protocol 2: Reductive Amination with an Aldehyde

This protocol details the N-alkylation of piperazine using an aldehyde and sodium triacetoxyborohydride.

dot

Caption: General workflow for N-alkylation via reductive amination.

Materials:

• Piperazine derivative (e.g., benzyl piperazine-1-carboxylate) (1.0 eq.)

• Aldehyde or ketone (1.1-1.5 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq.)

• Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

Procedure:

• Dissolve the piperazine derivative and the aldehyde or ketone in anhydrous DCM.[3]

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion intermediate.[3][4]

• Add sodium triacetoxyborohydride portion-wise to the reaction mixture.[3]

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC.[4]

• Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution.[3]

• Separate the organic layer and extract the aqueous layer with DCM.[3]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

• Purify the crude product by silica gel column chromatography.[3]

Mechanistic Visualizations

Understanding the underlying mechanisms is key to troubleshooting and optimizing these reactions.

dot

Caption: Simplified mechanisms for SN2 alkylation and reductive amination.

Conclusion and Future Outlook

The N-alkylation of piperazines remains a cornerstone of synthetic and medicinal chemistry. While classic methods like direct alkylation with alkyl halides and reductive amination are robust and widely employed, modern catalytic approaches such as the Buchwald-Hartwig amination offer unparalleled efficiency and scope for specific applications like N-arylation.[12] The choice of the optimal alkylating agent and strategy is a multifactorial decision that requires a deep understanding of the underlying chemical principles and practical considerations. As the demand for novel and complex piperazine-containing molecules continues to grow, the development of even more efficient, selective, and sustainable alkylation methods will undoubtedly be a major focus of future research.

References

• BenchChem. (n.d.). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
• PubMed. (2009). Al(OTf)(3)-mediated epoxide ring-opening reactions: toward piperazine-derived physiologically active products.
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines.
• National Institutes of Health (NIH). (n.d.). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC.
• DR-NTU. (n.d.). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines.
• American Chemical Society. (2009). Al(OTf)3-Mediated Epoxide Ring-Opening Reactions: Toward Piperazine-Derived Physiologically Active Products.
• PubMed Central. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor.
• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization.
• ACS Publications. (2009). Al(OTf)3-Mediated Epoxide Ring-Opening Reactions: Toward Piperazine-Derived Physiologically Active Products | The Journal of Organic Chemistry.
• BenchChem. (n.d.). Application Notes and Protocols: N-Alkylation of Benzyl Piperazine-1-Carboxylate.
• ResearchGate. (n.d.). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines | Request PDF.
• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?.
• National Institutes of Health (NIH). (2023). Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes.
• Organic Letters - ACS Publications. (n.d.). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions.
• BenchChem. (n.d.). Application Notes and Protocols for N-Boc-piperazine Buchwald-Hartwig Amination.
• ResearchGate. (2000). Nickel-Mediated Amination Chemistry. Part 2. Selective N-Arylation or N,N′-Diarylation of Piperazine | Request PDF.
• Organic-Chemistry.org. (n.d.). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions.
• Chemistry Steps. (n.d.). Epoxides Ring-Opening Reactions.
• Google Patents. (n.d.). DE1092019B - Process for the N-monoalkylation of piperazine.
• BenchChem. (n.d.). Technical Support Center: Synthesis of Piperazine Derivatives.

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A Researcher's Guide to Strategic Piperazine Synthesis: The Acetyl Advantage

The piperazine ring is a cornerstone of modern medicinal chemistry, celebrated for its ability to impart favorable pharmacokinetic properties such as improved solubility and oral bioavailability.[1] However, the very symmetry that makes piperazine an attractive scaffold also presents a fundamental synthetic challenge: how to selectively functionalize one nitrogen atom in the presence of the other.[2] This guide provides an in-depth comparison of protecting group strategies for piperazine, with a specific focus on the often-underestimated advantages of using the simple, robust, and cost-effective acetyl group.

The Piperazine Problem: Why Protection is Non-Negotiable

Direct alkylation or acylation of piperazine often leads to a statistical mixture of mono- and di-substituted products, along with unreacted starting material. Separating this mixture is frequently inefficient and results in low yields of the desired mono-substituted product. To overcome this, synthetic chemists employ a protecting group strategy: temporarily "capping" one nitrogen to render it inert, allowing for clean, selective functionalization of the other.[3] The protecting group is then removed in a later step to reveal the free amine.

The ideal protecting group should be:

• Easy and inexpensive to introduce in high yield.

• Stable (robust) to a wide range of reaction conditions.

• Easy to remove selectively (cleaved) in high yield without affecting the rest of the molecule.

This strategy is visualized in the general workflow below.

Caption: General workflow for synthesizing mono-substituted piperazines.

A Head-to-Head Comparison: Acetyl vs. Carbamate Protecting Groups

While carbamate-based protecting groups like Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl) are ubiquitous in organic synthesis, the humble acetyl group offers distinct, compelling advantages.[2] The choice of protecting group is critical and depends entirely on the planned synthetic route and the stability of other functional groups in the molecule.

Data Summary: Comparative Analysis of Piperazine Protecting Groups

Feature	N-Acetyl	N-Boc (tert-Butoxycarbonyl)	N-Cbz (Benzyloxycarbonyl)
Introduction Reagent	Acetic anhydride, Acetyl chloride[4]	Di-tert-butyl dicarbonate ((Boc)₂O)[2]	Benzyl chloroformate (Cbz-Cl)[2]
Protection Conditions	Mild; often aqueous or in acetic acid.[5][6]	Mild; typically in an organic solvent like DCM.[2]	Mild; basic conditions.
Cost-Effectiveness	High. Reagents are inexpensive.	Moderate. (Boc)₂O is more expensive.	Moderate. Cbz-Cl is relatively inexpensive.
Stability to Acids	Very High. Stable to strong acids like TFA and HCl used for Boc removal.	Very Low. Cleaved by strong acids (TFA, HCl).[2][7]	High. Stable to most acidic conditions.[2]
Stability to Bases	Moderate. Can be cleaved by strong bases (e.g., refluxing NaOH).[8]	High. Stable to most basic conditions.[2]	High. Stable to most basic conditions.
Stability to Hydrogenolysis	Very High. Completely stable.	High. Stable to catalytic hydrogenation.[2]	Very Low. Cleaved by catalytic hydrogenolysis (H₂/Pd/C).[2]
Deprotection Conditions	Strong acid or base hydrolysis (e.g., refluxing HCl or NaOH).[8]	Strong acid (e.g., TFA in DCM, or HCl in dioxane).[7][9]	Catalytic hydrogenolysis (H₂/Pd/C).[2]
Orthogonality	Excellent orthogonality with Boc and Cbz groups.	Excellent orthogonality with Cbz and Acetyl groups.	Excellent orthogonality with Boc and Acetyl groups.

The Strategic Advantage of N-Acetylpiperazine

• Cost and Scalability: For large-scale industrial synthesis, cost is a primary driver. Acetylation uses inexpensive and readily available reagents like acetic anhydride or acetyl chloride, making it a highly economical choice compared to the more costly (Boc)₂O.[4][10]

• Robustness and Orthogonality: The amide bond of the acetyl group is significantly more robust than the carbamate linkages of Boc and Cbz groups. It withstands conditions used for Boc deprotection (strong acid) and Cbz deprotection (hydrogenolysis).[2] This chemical stability is not a drawback but a strategic asset, allowing for complex, multi-step syntheses where other acid- or reduction-sensitive groups must be manipulated without prematurely cleaving the piperazine protecting group.

• Simplified Synthesis of Mono-substituted Piperazines: The use of protonated piperazine, such as piperazine monoacetate formed in acetic acid, can direct reactions to favor mono-acylation, providing a simplified one-step route to N-acetylpiperazine.[5][11]

The following decision tree illustrates how to select a protecting group based on downstream reaction conditions.

Caption: Decision tree for selecting an orthogonal protecting group.

Experimental Showcase: Protocols and Methodologies

The trustworthiness of a synthetic method lies in its reproducibility. Below are detailed, field-proven protocols for the protection, functionalization, and deprotection sequence using N-acetylpiperazine.

Protocol 1: Synthesis of 1-Acetylpiperazine (Protection)

This procedure is based on the direct acetylation of piperazine in an acidic medium, which favors mono-substitution.

• Materials: Piperazine (100 mmol), Glacial Acetic Acid (80 mL), Acetyl Chloride (106 mmol).

• Methodology:

  • Dissolve piperazine (8.61 g, 100 mmol) in 80 mL of glacial acetic acid in a round-bottom flask at 40 °C, then allow it to cool to room temperature. This forms piperazine monoacetate in situ.[5]

  • While stirring, add acetyl chloride (8.3 g, 106 mmol) dropwise to the solution. An exotherm may be observed; maintain the temperature below 30 °C with an ice bath if necessary.

  • Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, carefully neutralize the reaction mixture by slowly adding it to a stirred, chilled solution of saturated sodium bicarbonate or a concentrated NaOH solution. Ensure the final pH is > 9.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-acetylpiperazine as a white to off-white solid.[4] The product can be further purified by recrystallization or distillation if required.[8]

Protocol 2: N-Alkylation of 1-Acetylpiperazine (Functionalization)

This protocol demonstrates the selective alkylation of the free secondary amine.

• Materials: 1-Acetylpiperazine (10 mmol), Alkyl Halide (e.g., Butyl Bromide, 11 mmol), Potassium Carbonate (K₂CO₃, 20 mmol), Acetonitrile (50 mL).

• Methodology:

  • To a stirred suspension of potassium carbonate (2.76 g, 20 mmol) in acetonitrile (50 mL), add 1-acetylpiperazine (1.28 g, 10 mmol).

  • Add the alkyl halide (e.g., butyl bromide, 1.51 g, 11 mmol) to the mixture.

  • Heat the reaction mixture to reflux and stir overnight. Monitor the reaction by TLC until the starting material is consumed.[8]

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude N-acetyl-N'-alkylpiperazine, which can be purified by column chromatography or distillation.[8]

Protocol 3: Deprotection of N-Acetyl-N'-alkylpiperazine

This protocol uses basic hydrolysis to cleave the acetyl group.

• Materials: N-Acetyl-N'-alkylpiperazine (from Protocol 2, ~10 mmol), 2.0 M Sodium Hydroxide (NaOH) solution (50 mL).

• Methodology:

  • Suspend the N-acetyl-N'-alkylpiperazine in 50 mL of 2.0 M aqueous NaOH solution.[8]

  • Heat the mixture to reflux and stir overnight. The reaction should become homogeneous as the hydrolysis proceeds.

  • Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting material.

  • Cool the reaction mixture to room temperature and extract with dichloromethane or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The resulting crude N-alkylpiperazine can be purified by distillation to yield the final product.[8]

Conclusion

While Boc and Cbz protecting groups have well-established roles in organic synthesis, N-acetylpiperazine presents a powerful, practical, and often superior alternative, particularly for large-scale applications or in complex syntheses requiring high chemical stability. Its advantages in cost, robustness, and straightforward handling make it an essential tool in the synthetic chemist's arsenal. By understanding the comparative strengths and weaknesses of different protecting groups, researchers can design more efficient, economical, and successful synthetic routes to novel piperazine-containing molecules.

References

• Pomika, M., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2167. Retrieved from [Link]

• Nielsen, S. F., & Christensen, J. B. (2001). A Simple Synthesis of N-Alkylpiperazines. ResearchGate. Retrieved from [Link]

• Request PDF. (n.d.). Synthesis of Enantiomerically Pure 3-Substituted-Piperazine-2-Acetic Acid Esters as Intermediates for Library Production. ResearchGate. Retrieved from [Link]

• IS MUNI. (n.d.). A Simplified Protocol for Routine Chemoselective Syntheses of Piperazines Substituted in the 1-Position by an Electron Withdrawing Group. Masaryk University. Retrieved from [Link]

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• Taylor & Francis Online. (n.d.). Design, synthesis and evaluation of new thiazole-piperazines as acetylcholinesterase inhibitors. Retrieved from [Link]

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• Google Patents. (n.d.). Method for producing N-acetylhomopiperazines.

• Frontiers. (n.d.). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Retrieved from [Link]

• Chemspon. (n.d.). 1-Acetylpiperazine (CAS 13889-98-0): A Key Intermediate for Organic Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 1-Acetylpiperazine. National Institutes of Health. Retrieved from [Link]

• MDPI. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Retrieved from [Link]

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A Comparative Spectroscopic Guide to 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride and Related Piperazine Derivatives

This technical guide offers a detailed comparative analysis of the spectral data for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a key intermediate in pharmaceutical synthesis.[1] In the absence of a comprehensive public spectral library for this specific molecule, this guide leverages empirical data from closely related piperazine and piperidine analogs to provide a robust framework for spectral interpretation and characterization. By examining the influence of key functional groups—the acetyl moiety, the chloroethyl side chain, and the piperazine core—we can confidently predict and interpret the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for our target compound.

This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural elucidation of piperazine-containing compounds.

Introduction to 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (molecular formula: C₈H₁₆Cl₂N₂O) is a piperazine derivative featuring an acetyl group at the 1-position and a 2-chloroethyl group at the 4-position.[1][2] The hydrochloride salt form enhances its solubility in aqueous media.[1] Its utility as a synthetic intermediate stems from the reactivity of the chloroethyl group, which readily undergoes nucleophilic substitution, and the acetyl group, which can be hydrolyzed.[1] These characteristics make it a versatile building block in the synthesis of more complex pharmaceutical agents.

To provide a comprehensive spectral comparison, this guide will draw upon data from the following related structures:

• Piperazine: The foundational heterocyclic ring.

• 1-Acetylpiperazine: To understand the influence of the acetyl group.

• 1-(2-Chloroethyl)piperidine Hydrochloride: To analyze the spectral signature of the chloroethyl group in a similar heterocyclic environment.

Comparative Spectral Analysis

A thorough understanding of the spectral characteristics of a compound is paramount for its identification, purity assessment, and structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The chemical shifts in ¹H and ¹³C NMR are highly sensitive to the electronic environment of the nuclei.

Predicted ¹H NMR Spectral Data

Compound	Functional Group	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Comparison
1-Acetyl-4-(2-chloroethyl)piperazine HCl	Acetyl CH₃	~2.1	s	3H	Similar to the acetyl protons in 1-acetylpiperazine.
Piperazine ring protons (adjacent to acetyl)	~3.5-3.7	t	4H	Deshielded by the electron-withdrawing acetyl group.
Piperazine ring protons (adjacent to chloroethyl)	~2.6-2.8	t	4H	Less deshielded than those adjacent to the acetyl group.
-CH₂-Cl	~3.7	t	2H	Deshielded by the electronegative chlorine atom.
-N-CH₂-	~2.8	t	2H	Adjacent to the piperazine nitrogen.
1-Acetylpiperazine	Acetyl CH₃	~2.0	s	3H
Piperazine ring protons	~3.4 (adjacent to acetyl), ~2.8 (adjacent to NH)	m	8H	[3]
1-(2-Chloroethyl)piperidine HCl	Piperidine ring protons	1.5-3.0	m	10H	[4]
-CH₂-Cl	~3.6-4.1	m	2H	[5]
-N-CH₂-	~3.4-3.6	m	2H	[5]

Predicted ¹³C NMR Spectral Data

Compound	Functional Group	Predicted Chemical Shift (δ, ppm)	Rationale & Comparison
1-Acetyl-4-(2-chloroethyl)piperazine HCl	Acetyl C=O	~169	Characteristic of an amide carbonyl.
Acetyl CH₃	~21	Typical for a methyl group attached to a carbonyl.
Piperazine ring carbons (adjacent to acetyl)	~45-48	Influenced by the amide group.
Piperazine ring carbons (adjacent to chloroethyl)	~52-55	Influenced by the alkyl substituent.
-CH₂-Cl	~41-43	Directly attached to the electronegative chlorine.
-N-CH₂-	~58-60	Adjacent to the nitrogen and deshielded by the chloroethyl group.
Piperazine	Piperazine ring carbons	~48	[6]
1-(2-Chloroethyl)piperidine HCl	Piperidine ring carbons	22-55	[4]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Comparative IR Absorption Data

Compound/Fragment	Functional Group	Wavenumber (cm⁻¹)	Intensity	Notes
1-Acetyl-4-(2-chloroethyl)piperazine HCl	N-H⁺ stretch (amine salt)	2400-3000	Strong, broad	Characteristic of a protonated secondary amine.
C-H stretch (alkane)	2850-2960	Medium-Strong	From the piperazine ring and ethyl chain.
C=O stretch (amide)	1630-1660	Strong	A key indicator of the acetyl group.
N-H bend	1560-1620	Medium
C-N stretch	1100-1250	Medium	[7]
C-Cl stretch	650-750	Medium-Strong	[4]
Piperazine Dihydrochloride	N-H stretch	2400-3200	Strong, broad	[4][8]
C-H stretch (alkane)	2850-2950	Strong	[4]
1-Acetylpiperazine	C=O stretch (amide)	~1640	Strong
1-(2-Chloroethyl)piperidine HCl	C-Cl stretch	650-750	Medium-Strong	[4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound and can provide structural information through fragmentation patterns.

Predicted Mass Spectrometry Data for 1-Acetyl-4-(2-chloroethyl)piperazine (Free Base)

• Molecular Ion (M⁺): m/z = 190.67 (for the free base, C₈H₁₅ClN₂O).[9] The hydrochloride salt will not be observed directly.

• Key Fragmentation Patterns:

  • Loss of the chloroethyl group (-CH₂CH₂Cl) leading to a fragment at m/z 127.

  • Cleavage of the piperazine ring can lead to a variety of smaller fragments.

  • The presence of chlorine will be indicated by the characteristic M+2 isotope peak with an intensity of approximately one-third of the M peak.

Experimental Protocols

To ensure the acquisition of high-quality spectral data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Caption: Workflow for NMR spectral acquisition.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in a 5 mm NMR tube.[4][6]

• Internal Standard: Add a small amount of an appropriate internal standard for chemical shift referencing (e.g., DSS for D₂O).

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H and ¹³C spectra using standard pulse sequences.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Perform phase and baseline corrections.

  • Calibrate the chemical shift axis using the internal standard.

  • Integrate the peaks in the ¹H spectrum to determine proton ratios.

IR Spectroscopy (ATR-FTIR) Protocol

Objective: To obtain an infrared spectrum to identify functional groups.

Caption: Workflow for ATR-FTIR spectral acquisition.

Methodology:

• Background Spectrum: Record a background spectrum of the clean, empty Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride directly onto the ATR crystal.

• Data Acquisition: Record the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Presentation: The final spectrum is presented as the ratio of the sample spectrum to the background spectrum, displayed in terms of transmittance or absorbance.

Mass Spectrometry (GC-MS) Protocol

Objective: To determine the molecular weight and fragmentation pattern. Note: Derivatization may be necessary for the hydrochloride salt to improve volatility.

Caption: Workflow for GC-MS analysis.

Methodology:

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).[6] If necessary, perform a derivatization to increase volatility.

• Gas Chromatography (GC) Separation:

  • Inject the sample into the GC, where it is vaporized.

  • The components are separated as they pass through a capillary column.

• Mass Spectrometry (MS) Analysis:

  • The separated components are ionized (typically by electron ionization).

  • The resulting ions are separated based on their mass-to-charge ratio and detected.

• Data Analysis: The resulting mass spectrum provides information on the molecular weight and fragmentation of the compound.

Conclusion

The structural elucidation of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride can be confidently achieved through a combined analysis of NMR, IR, and MS data. By leveraging comparative data from structurally related compounds, a detailed and accurate interpretation of the spectral features is possible. The protocols outlined in this guide provide a standardized approach to data acquisition, ensuring reproducibility and reliability in the characterization of this and other similar piperazine derivatives.

References

• Sundaraganesan, N., et al. (2009).
• BenchChem. (2025).
• Stuart, C. D., et al. (2023).
• Yüksek, H., et al. (2018).
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• Smolecule. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.
• BenchChem. (2025). Spectroscopic Analysis of 1-(2-chloroethyl)
• BenchChem. Synthesis routes of 1-Acetyl-4-(2-chloroethyl)piperazine.
• Conier Chem&Pharma Limited. 1-acetyl-4-(2-chloroethyl)piperazine hydrochloride.
• PubChem. Piperidine, 1-(2-chloroethyl)-, hydrochloride.
• BenchChem. An In-Depth Technical Guide to 1-(2-chloroethyl)piperazine Hydrochloride.
• NIST. Piperazine dihydrochloride.
• ChemicalBook. 1-(2-Chloroethyl)piperidine hydrochloride(2008-75-5) 1H NMR spectrum.
• ChemicalBook. 1-Acetylpiperazine(13889-98-0) 1H NMR spectrum.

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A Comparative Guide to the Structural Confirmation of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Structural Verification

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative featuring an acetyl group and a chloroethyl substituent.[1] Its hydrochloride salt form enhances water solubility, making it a versatile reagent in medicinal chemistry.[1] The unique combination of the acetyl and chloroethyl groups may impart distinct pharmacological properties, and it serves as a key intermediate in the synthesis of various pharmaceuticals, including potential antitumor agents.[1] Given its role as a foundational building block, unambiguous confirmation of its molecular structure is a non-negotiable aspect of quality control in drug discovery and development.[2]

The primary analytical challenge lies in precisely determining the connectivity of the atoms and the overall three-dimensional arrangement of the molecule. This guide will compare the most effective analytical techniques for this purpose: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Crystallography.

Comparative Analysis of Analytical Techniques

A multi-faceted analytical approach is invariably the most robust strategy for structural elucidation. Each technique provides a unique piece of the structural puzzle, and their combined data provide a comprehensive and definitive picture.

Technique	Information Provided	Strengths	Limitations	Application to Target Molecule
¹H and ¹³C NMR	Detailed information on the chemical environment of hydrogen and carbon atoms, including connectivity and stereochemistry.[3]	Provides unambiguous structural information and is highly reproducible.	Requires a relatively pure sample and can be insensitive for nuclei with low natural abundance (e.g., ¹³C).	Essential for confirming the presence and connectivity of the acetyl, chloroethyl, and piperazine ring protons and carbons.
Mass Spectrometry (MS)	Precise molecular weight and elemental composition. Fragmentation patterns offer clues about the molecular structure.[3][4]	High sensitivity and can be coupled with chromatographic techniques (e.g., GC-MS, LC-MS) for mixture analysis.[3][5]	Fragmentation can be complex to interpret, and isomers may not be distinguishable.	Confirms the molecular formula (C8H15ClN2O for the free base) and provides characteristic fragmentation patterns, such as the loss of the chloroethyl or acetyl groups.[1]
FTIR Spectroscopy	Identifies the presence of specific functional groups.[6]	Rapid, non-destructive, and requires minimal sample preparation.	Provides limited information on the overall molecular structure and connectivity.	Confirms the presence of the amide carbonyl (C=O) from the acetyl group and C-N bonds of the piperazine ring.
X-ray Crystallography	Provides the definitive three-dimensional structure of a molecule in its crystalline state.[7]	Unambiguous determination of bond lengths, bond angles, and stereochemistry.	Requires a suitable single crystal, which can be challenging to grow.	Provides the absolute confirmation of the molecular structure and packing in the solid state.[8][9][10]

Recommended Analytical Workflow

For a comprehensive and self-validating structural confirmation of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, the following workflow is recommended. This workflow is designed to provide orthogonal data, where each step confirms and builds upon the previous one.

Caption: A logical progression for the structural confirmation of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Experimental Protocols

Protocol 1: ¹H and ¹³C NMR Spectroscopy

Objective: To obtain detailed structural information about the connectivity of the molecule.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (5-10 mg for ¹H, 20-50 mg for ¹³C)[11]

• Deuterated solvent (e.g., D₂O, DMSO-d₆)[11]

• 5 mm NMR tubes[11]

• Internal standard (e.g., TMS, optional)[3]

Procedure:

• Sample Preparation: Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean vial.[11] Ensure complete dissolution.

• Transfer to NMR Tube: Carefully transfer the solution into an NMR tube.

• Data Acquisition:

  • Insert the tube into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.[11]

  • Acquire the ¹H spectrum.

  • Acquire the proton-decoupled ¹³C spectrum. A greater number of scans will be required compared to the ¹H spectrum.[11]

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data.[11]

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons.[11]

  • Reference the chemical shifts to the residual solvent peak or the internal standard.[11]

Expected ¹H NMR Spectral Features (Predicted):

• Piperazine ring protons: Multiplets in the range of ~2.5-3.6 ppm.

• -N-CH₂-CH₂-Cl: A triplet around ~2.8 ppm.

• -N-CH₂-CH₂-Cl: A triplet around ~3.7 ppm, deshielded by the chlorine atom.

• Acetyl group protons (-COCH₃): A singlet around ~2.1 ppm.

Expected ¹³C NMR Spectral Features (Predicted):

• Piperazine ring carbons: Peaks in the range of ~43-55 ppm.

• -N-CH₂-CH₂-Cl: A peak around ~58 ppm.

• -N-CH₂-CH₂-Cl: A peak around ~41 ppm.

• Acetyl group carbon (-COCH₃): A peak around ~21 ppm.

• Carbonyl carbon (-COCH₃): A peak around ~169 ppm.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass and elemental composition of the molecule.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Suitable solvent (e.g., methanol, acetonitrile)

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent.

• Data Acquisition:

  • Infuse the sample into the mass spectrometer.

  • Acquire the mass spectrum in a high-resolution mode (e.g., FT-ICR or Orbitrap).[4][12][13]

• Data Analysis:

  • Determine the accurate mass of the molecular ion.

  • Use the accurate mass and isotopic distribution to confirm the elemental composition.[4][12][13]

Expected Result: The protonated molecule [M+H]⁺ should have an accurate mass that corresponds to the elemental formula C8H16ClN2O.

Protocol 3: FTIR Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• KBr (IR grade) or an ATR accessory

Procedure (KBr Pellet Method):

• Sample Preparation: Mix a small amount of the sample with dry KBr powder and grind to a fine powder.

• Pellet Formation: Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Obtain a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum.

Expected Characteristic IR Absorptions:

• C=O stretch (amide): ~1650 cm⁻¹

• C-N stretch: ~1100-1300 cm⁻¹

• C-H stretch (aliphatic): ~2850-3000 cm⁻¹

• N-H stretch (from hydrochloride salt): Broad absorption around ~2400-2700 cm⁻¹

Causality Behind Experimental Choices

• NMR Spectroscopy is chosen as the primary technique due to its unparalleled ability to provide detailed structural information. The chemical shifts, coupling patterns, and integration of the proton signals, along with the chemical shifts of the carbon signals, allow for a complete mapping of the molecule's carbon-hydrogen framework.[3]

• Mass Spectrometry is employed to provide an orthogonal confirmation of the molecular formula.[4] High-resolution mass spectrometry is particularly powerful as it provides highly accurate mass measurements, which can definitively confirm the elemental composition.[12][13]

• FTIR Spectroscopy serves as a rapid and straightforward method to confirm the presence of key functional groups, particularly the amide carbonyl, which is a defining feature of the molecule.

• X-ray Crystallography , while not always feasible, is the gold standard for structural determination.[7] When a suitable crystal can be obtained, it provides unequivocal proof of the molecular structure, including stereochemistry and conformation in the solid state.[8][9][10]

Conclusion

The structural confirmation of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and its derivatives is a critical step in ensuring the quality and integrity of pharmaceutical research and development. A combination of NMR spectroscopy, mass spectrometry, and FTIR spectroscopy provides a robust and self-validating workflow for the unambiguous elucidation of its structure. For absolute confirmation, single-crystal X-ray crystallography remains the definitive technique. By employing this multi-technique approach, researchers can proceed with confidence in the identity and purity of this vital synthetic intermediate.

References

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• Mass spectra and major fragmentation patterns of piperazine designer.... ResearchGate. Available at: [Link]

• New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. CORE. Available at: [Link]

• Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Preprints.org. Available at: [Link]

• Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. IJPPR. Available at: [Link]

• Synthesis and Single Crystal X-Ray Structure of N,N ′-Bis(Diphenylphosphino)Piperazine. SAGE Publications Inc. Available at: [Link]

• Acemetacin cocrystals and salts: structure solution from powder X-ray data and form selection of the piperazine salt. PubMed. Available at: [Link]

• Acemetacin cocrystals and salts: structure solution from powder X-ray data and form selection of the piperazine salt. ResearchGate. Available at: [Link]

• (PDF) Structural Elucidation and Hirshfeld Surface Analysis of A Novel Piperazine Derivative: (4-Benzhydrylpiperazin-1-Yl)(Morpholino)Methanone. ResearchGate. Available at: [Link]

• New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. NIH. Available at: [Link]

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• Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. Available at: [Link]

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• Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available at: [Link]

• [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. The Royal Society of Chemistry. Available at: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Available at: [Link]

• 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Semantic Scholar. Available at: [Link]

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A Senior Application Scientist's Guide to Purity Assessment of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is not merely a quality metric; it is the bedrock upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a key building block in the synthesis of numerous pharmaceuticals, is no exception. Its purity directly impacts the impurity profile of the final API, potentially affecting its pharmacological and toxicological properties.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive purity assessment of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

The Criticality of Purity: Beyond a Percentage

The importance of accurately determining the purity of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride extends beyond meeting a specification on a certificate of analysis. The presence of even minute quantities of impurities can have significant downstream consequences, including:

• Altered Reaction Kinetics: Impurities can act as catalysts or inhibitors in subsequent synthetic steps, leading to unpredictable reaction outcomes and yields.

• Formation of Undesirable By-products: Reactive impurities can participate in side reactions, generating new and potentially difficult-to-remove impurities in the final API.

• Toxicological Concerns: Some impurities may be genotoxic or have other adverse toxicological effects, posing a direct risk to patient safety.

• Impact on Physicochemical Properties: Impurities can affect crucial properties of the API, such as solubility, stability, and crystal form.

Therefore, a robust purity assessment strategy is not just a quality control measure but a critical component of risk management in drug development.

A Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique for purity assessment depends on a multitude of factors, including the nature of the expected impurities, the required sensitivity, and the desired level of structural information. Here, we compare the most relevant techniques for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Technique	Principle	Strengths	Limitations	Primary Application
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and a mobile phase.	High resolution, excellent quantitative accuracy and precision, suitable for non-volatile and thermally labile compounds.	May require chromophores for UV detection; derivatization can add complexity.	Gold standard for purity and impurity quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High sensitivity and selectivity, excellent for identifying and quantifying volatile impurities and residual solvents.	Not suitable for non-volatile or thermally labile compounds; derivatization may be necessary.	Identification and quantification of volatile and semi-volatile impurities.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.	Primary analytical method, does not require a reference standard of the analyte, provides structural information.	Lower sensitivity compared to chromatographic methods, requires a high-purity internal standard.	Accurate assay of the main component and quantification of structurally related impurities.
Argentometric Titration	Titration of the hydrochloride salt with a standardized solution of silver nitrate.	Simple, cost-effective, and accurate for determining the hydrochloride content.	Non-specific; titrates all chloride ions present, not just the API hydrochloride.	Assay of the hydrochloride salt content.

Experimental Protocols: A Practical Approach

The following protocols are designed to be self-validating, incorporating system suitability tests and controls to ensure the reliability of the results.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This reversed-phase HPLC method is designed to separate 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride from its potential process-related impurities and degradation products.

Method Parameters:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient:

  Time (min)	%B
  0	5
  20	50
  25	95
  30	95
  31	5

  | 35 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

Sample Preparation:

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of water and acetonitrile.

• Test Solution (0.5 mg/mL): Prepare the sample to be tested in the same manner as the Standard Solution.

System Suitability:

• Inject the standard solution six times. The relative standard deviation (RSD) of the peak area for the main peak should be not more than 2.0%.

• The tailing factor for the main peak should be not more than 2.0.

• The theoretical plates for the main peak should be not less than 2000.

Procedure:

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

• Inject the diluent (blank), followed by the standard solution and the test solution.

• Identify the peaks in the test solution chromatogram by comparing their retention times with those in the standard solution chromatogram.

• Calculate the percentage of each impurity by the area normalization method. The purity of the sample is calculated as 100% minus the sum of the percentages of all impurities.

Causality of Choices: A C18 column is chosen for its versatility in retaining and separating a wide range of organic molecules. The gradient elution with an acidic mobile phase ensures good peak shape for the basic piperazine moiety and allows for the separation of impurities with varying polarities. UV detection at 220 nm provides good sensitivity for the acetyl group chromophore.

Experimental Workflow for HPLC Purity Assessment

Caption: Workflow for HPLC purity assessment of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

This method is ideal for identifying and quantifying residual solvents and other volatile or semi-volatile impurities that may be present from the synthesis process.

Method Parameters:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 250 °C, hold for 5 minutes

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 35-550

Sample Preparation:

• Accurately weigh about 50 mg of the sample into a headspace vial.

• Add 1 mL of a suitable solvent (e.g., Dimethyl sulfoxide).

• Seal the vial.

Procedure:

• Equilibrate the headspace sampler at 80 °C for 15 minutes.

• Inject the headspace vapor into the GC-MS system.

• Acquire the total ion chromatogram (TIC).

• Identify the peaks by comparing their mass spectra with a reference library (e.g., NIST).

• Quantify the impurities using an appropriate internal or external standard method.

Causality of Choices: A DB-5ms column is a good general-purpose column for separating a wide range of volatile organic compounds. The temperature program is designed to elute common solvents early in the run while also allowing for the detection of higher-boiling impurities. EI at 70 eV is the standard ionization technique for creating reproducible mass spectra that can be compared to library data for confident identification.

Experimental Workflow for GC-MS Impurity Profiling

Caption: Workflow for GC-MS analysis of volatile impurities.

Quantitative Nuclear Magnetic Resonance (qNMR) for Assay

qNMR is a powerful primary method for determining the absolute purity of a substance without the need for a specific reference standard of the analyte.

Method Parameters:

• Spectrometer: 400 MHz or higher

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6)

• Internal Standard: Maleic acid (high purity, accurately weighed)

• Pulse Program: A standard 90° pulse sequence

• Relaxation Delay (d1): 5 x T1 of the slowest relaxing proton (at least 30 seconds to be conservative)

• Number of Scans: 16 or higher for good signal-to-noise ratio

Sample Preparation:

• Accurately weigh about 20 mg of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and 10 mg of maleic acid into a clean, dry vial.

• Dissolve the mixture in a known volume of DMSO-d6 (e.g., 0.7 mL).

• Transfer the solution to a 5 mm NMR tube.

Procedure:

• Acquire the 1H NMR spectrum.

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal of the analyte and a signal of the internal standard. For 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, the acetyl methyl protons (singlet around 2.0 ppm) are a good choice. For maleic acid, the two olefinic protons (singlet around 6.3 ppm) are used.

• Calculate the purity using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Causality of Choices: DMSO-d6 is a good solvent for both the analyte and the internal standard. Maleic acid is chosen as an internal standard because it is non-volatile, stable, has a simple 1H NMR spectrum with a signal in a clear region of the spectrum, and its purity is well-characterized. A long relaxation delay is crucial to ensure complete relaxation of all protons, which is essential for accurate quantification.[1]

Argentometric Titration for Hydrochloride Content

This classical titrimetric method provides a straightforward way to determine the amount of hydrochloride salt.

Procedure:

• Accurately weigh about 200 mg of the sample into a flask.

• Dissolve in 50 mL of distilled water.

• Add 2-3 drops of potassium chromate indicator solution.

• Titrate with a standardized 0.1 M silver nitrate solution until the first appearance of a permanent reddish-brown precipitate.

• Perform a blank titration with 50 mL of distilled water.

• Calculate the percentage of hydrochloride using the following formula:

  % HCl = [(V_sample - V_blank) * M_AgNO3 * 36.46 / m_sample] * 100

  Where:

  • V = Volume of silver nitrate solution (mL)

  • M = Molarity of silver nitrate solution

  • m = mass of the sample (mg)

  • 36.46 = Molecular weight of HCl

Causality of Choices: Argentometric titration is a reliable and well-established method for the quantification of halide ions. Potassium chromate is a common indicator for this titration, forming a colored precipitate with excess silver ions at the endpoint.

Common Impurities and Their Origins

Understanding the synthetic route of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is key to predicting potential impurities. A common synthesis involves the acetylation of 1-(2-hydroxyethyl)piperazine followed by chlorination.[2]

Potential Process-Related Impurities:

• 1-(2-Hydroxyethyl)piperazine: Unreacted starting material from the acetylation step.

• 1,4-Diacetylpiperazine: A by-product from the acetylation of both nitrogen atoms of piperazine if present as an impurity in the starting material.

• 1-Acetyl-4-(2-hydroxyethyl)piperazine: Incomplete chlorination.

• Piperazine: A common starting material for the synthesis of 1-(2-hydroxyethyl)piperazine.

Forced Degradation Studies:

To ensure the stability-indicating nature of the primary analytical method (HPLC), forced degradation studies should be performed.[3] This involves subjecting the sample to stress conditions such as acid, base, oxidation, heat, and light to generate potential degradation products. The HPLC method should be able to separate the main peak from all degradation product peaks.

Method Validation: Ensuring Trustworthiness

All analytical methods used for purity assessment must be validated according to the International Council for Harmonisation (ICH) guidelines (Q2(R1)).[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts, different equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The purity assessment of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a multi-faceted task that requires a combination of orthogonal analytical techniques. While HPLC stands as the primary tool for purity and impurity quantification, GC-MS is indispensable for volatile impurities, qNMR offers a powerful method for absolute purity determination, and titrimetry provides a simple assay for the hydrochloride content.

By understanding the principles behind each technique, implementing robust and self-validating protocols, and adhering to international validation guidelines, researchers and drug development professionals can ensure the quality and consistency of this critical intermediate, thereby safeguarding the integrity of the final drug product.

References

• U.S. Pharmacopeia. General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Available from: [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). 2005. Available from: [Link]

• Forced Degradation Studies Research Articles - R Discovery. Available from: [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance - Patsnap Eureka. Available from: [Link]

• Quantitative NMR Spectroscopy.docx 11/2017. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - CORE. Available from: [Link]

• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Available from: [Link]

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A Senior Application Scientist's Guide to Chloroethyl vs. Bromoethyl Piperazine Derivatives in N-Alkylation Reactions

Introduction: The Strategic Choice of a Haloethyl Piperazine Synthon

In the landscape of medicinal chemistry and drug development, the piperazine scaffold is a privileged structure, integral to a multitude of FDA-approved therapeutics, particularly those targeting the central nervous system (CNS).[1][2] The introduction of this moiety is frequently accomplished via N-alkylation, a cornerstone reaction where haloethyl piperazine derivatives serve as indispensable building blocks.[3][4] These reagents, featuring a reactive haloethyl side chain, provide a direct and efficient route for covalently attaching the piperazine ring to various nucleophilic substrates.[2][5]

However, the synthetic chemist is often faced with a critical choice: to use the 1-(2-chloroethyl)piperazine or the 1-(2-bromoethyl)piperazine derivative. While structurally similar, the difference in the halogen leaving group—chloride versus bromide—has profound implications for reactivity, reaction kinetics, and practical application. This guide provides an in-depth, objective comparison of these two key synthons, grounded in chemical principles and supported by experimental insights, to empower researchers to make informed, strategic decisions in their synthetic campaigns.

Pillar 1: The Fundamental Basis of Reactivity - Leaving Group Ability

The primary reaction pathway for these reagents is a bimolecular nucleophilic substitution (SN2) reaction.[6] In this mechanism, a nucleophile attacks the electrophilic carbon atom bonded to the halogen, displacing the halide ion in a single, concerted step. The rate of an SN2 reaction is critically dependent on the stability of the departing species, known as the leaving group.

A fundamental principle in organic chemistry is that weaker bases are better leaving groups .[7] This is because weak bases are more stable with the negative charge they acquire upon departure.[7][8] When comparing the halide ions, their basicity decreases down the group:

Basicity: F⁻ > Cl⁻ > Br⁻ > I⁻

Consequently, their effectiveness as leaving groups increases in the opposite order:

Leaving Group Ability: I⁻ > Br⁻ > Cl⁻ > F⁻[8][9]

Therefore, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻) and, consequently, a better leaving group.[9] This difference is rooted in the larger atomic size of bromine, which allows the negative charge to be dispersed over a greater volume, leading to increased stability.[10] This principle dictates that, all other factors being equal, the C-Br bond in a bromoethyl derivative will break more readily than the C-Cl bond in its chloroethyl counterpart, leading to a faster reaction rate.

The Aziridinium Ion Intermediate: An Alternative Pathway

A crucial aspect of the reactivity of 2-haloethylamines is their capacity for intramolecular cyclization. The piperazine nitrogen can act as an internal nucleophile, attacking the electrophilic carbon and displacing the halide to form a highly strained and exceptionally reactive three-membered ring known as an aziridinium ion.[6] This intermediate is then rapidly attacked by an external nucleophile, leading to ring-opening and formation of the final product. The formation of this aziridinium ion is often the rate-determining step, and its rate is also influenced by the leaving group's ability.[6] The superior leaving group ability of bromide facilitates the formation of this reactive intermediate more rapidly than chloride.

Figure 2. A self-validating experimental workflow for N-alkylation.

Protocol 1: N-Alkylation using 1-(2-Chloroethyl)piperazine Hydrochloride

This protocol is representative for a nucleophile such as a secondary amine or a phenol. The higher temperature and longer reaction time are characteristic for the less reactive chloro- derivative.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the nucleophilic substrate (1.0 eq), potassium carbonate (K₂CO₃, 3.0 eq), and a suitable polar aprotic solvent (e.g., Acetonitrile or DMF). [4] * Causality: Potassium carbonate acts as a base to neutralize the HCl salt of the reagent and to deprotonate the nucleophile, increasing its nucleophilicity. Acetonitrile is a common solvent that effectively dissolves the reactants and facilitates the SN2 mechanism.

• Reagent Addition: Add 1-(2-chloroethyl)piperazine hydrochloride (1.2 eq) to the stirred mixture.

  • Causality: A slight excess of the alkylating agent is often used to ensure complete consumption of the more valuable nucleophilic substrate.

• Reaction Conditions: Heat the reaction mixture to reflux (approx. 82°C for acetonitrile) and maintain for 12-24 hours. [4]4. Monitoring: Monitor the reaction progress periodically by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting nucleophile is consumed.

• Work-up: After cooling to room temperature, filter off the inorganic salts (K₂CO₃, KCl) and wash the solid cake with a small amount of fresh solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel column chromatography or recrystallization to obtain the pure N-alkylated product.

Protocol 2: N-Alkylation using 1-(2-Bromoethyl)piperazine Hydrobromide

This protocol demonstrates the milder conditions suitable for the more reactive bromo- derivative.

• Reaction Setup: To a round-bottom flask with a magnetic stirrer, add the nucleophilic substrate (1.0 eq), sodium bicarbonate (NaHCO₃, 2.5 eq), and a suitable solvent (e.g., Acetone or THF).

  • Causality: A milder base like sodium bicarbonate is often sufficient due to the higher reactivity of the bromo- derivative, which can help minimize base-induced side reactions with sensitive substrates.

• Reagent Addition: Add 1-(2-bromoethyl)piperazine hydrobromide (1.1 eq) to the stirred mixture.

• Reaction Conditions: Stir the reaction mixture at a moderately elevated temperature (e.g., 50-60°C) for 2-12 hours. In some cases, with highly reactive nucleophiles, the reaction may proceed at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Due to the higher reactivity, more frequent monitoring may be necessary to avoid over-reaction or side product formation.

• Work-up & Purification: Follow steps 5-7 as described in Protocol 1.

Conclusion and Strategic Recommendations

The choice between chloroethyl and bromoethyl piperazine derivatives is not a matter of one being universally superior, but rather a strategic decision based on the specific goals of the synthesis.

• The 1-(2-bromoethyl)piperazine derivative is the reagent of choice for reactivity-driven applications . Its superior leaving group allows for faster reactions under milder conditions, making it ideal for delicate substrates, rapid library synthesis, and situations where minimizing thermal degradation is critical.

• The 1-(2-chloroethyl)piperazine derivative is the workhorse for cost-driven and large-scale synthesis . Its lower cost, greater stability, and widespread availability make it the pragmatic choice for process development and manufacturing, provided the substrate can tolerate the more forcing reaction conditions required.

By understanding the fundamental principles of reactivity and considering the practical trade-offs in cost, stability, and reaction conditions, researchers can strategically select the optimal haloethyl piperazine synthon to accelerate their drug discovery and development programs.

References

• BenchChem. (2025). A Comparative Guide to the Synthetic Applications of 1-(2-chloroethyl)piperazine Hydrochloride and Bis(2-chloroethyl)amine. BenchChem.

• BenchChem. (2025). A Technical Guide to the Chemical Utility of 1-(2-chloroethyl)piperazine Hydrochloride in Pharmaceutical Synthesis. BenchChem.

• Manifold @CUNY. (n.d.). 7.3 Other Factors that Affect SN2 Reactions. Organic Chemistry I.

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using 1-(2-Chloroethyl)piperazine Hydrochlorid. BenchChem.

• BenchChem. (2025). Navigating the Synthesis of 1-(2-chloroethyl)piperazine Derivatives: A Comparative Guide to Reaction Products and Structures. BenchChem.

• KPU Pressbooks. (n.d.). 7.3 Other Factors that Affect SN2 Reactions. Organic Chemistry I.

• BenchChem. (n.d.). 1-(2-Chloroethyl)piperazine Hydrochloride | CAS 53502-60-6. BenchChem.

• Reddit. (2013). Cl vs Br in SN1 and SN2 reactions. r/chemhelp.

• Mol-Instincts. (n.d.). Synthesis of Step 2. 1-(p-Hydroxyphenyl)-4-(2-bromoethyl)piperazine dihydrobromide.

• BenchChem. (2025). The Chloroethyl Group in Piperazine Derivatives: A Technical Guide to Reactivity and Biological Significance. BenchChem.

• Chem LibreTexts. (2020). 7.7-11 Part 4: The effect of leaving group on the SN2 reaction. YouTube.

• Master Organic Chemistry. (2025). What Makes A Good Leaving Group.

• Google Patents. (n.d.). US6603003B2 - Method for the preparation of piperazine and its derivatives.

• Google Patents. (n.d.). CN103980229A - Preparation method of N-phenyl piperazine.

• Shree Ganesh Chemicals. (n.d.). N-(2-Chloroethyl) Piperidine Hydrochloride Manufacturers.

• Organic Chemistry Portal. (n.d.). Piperazine synthesis.

• Pipzine Chemicals. (n.d.). N-(2-chloroethyl)piperidine hydrochloride.

• CymitQuimica. (n.d.). CAS 89727-93-5: 1-(2-bromoethyl)piperazine.

• BenchChem. (2025). Technical Support Center: Alkylation Reactions of 1-(2-chloroethyl)piperazine Hydrochloride. BenchChem.

• BenchChem. (2025). A Comparative Analysis of Chloroethylating Agents in Synthesis. BenchChem.

• MDPI. (n.d.). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor.

• BenchChem. (n.d.). Synthesis routes of 1-(2-Ethoxyethyl)piperazine.

• BenchChem. (2025). Spectroscopic Analysis of 1-(2-chloroethyl)piperazine Hydrochloride Derivatives: A Comparative Guide. BenchChem.

• R Discovery. (1994). Kinetic studies of the N‐alkylation of secondary amines with 1,2‐dichloroethane.

• PubMed Central. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023.

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation with 1-(2-chloroethyl)piperazine Hydrochloride. BenchChem.

• PMC. (n.d.). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core.

• PubMed. (2024). Synthesis, biological evaluation, and molecular docking studies of novel N-substituted piperazine-tethered thiophene-3-carboxamide selenides as potent antiproliferative agents with EGFR kinase inhibitory activity.

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?.

• OUCI. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023.

• YouTube. (2024). New Advances in Synthetic Chemistry to Accelerate Drug Discovery.

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A Senior Application Scientist's Guide to Validating Piperazine Mono-substitution using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] Achieving selective mono-substitution on this symmetrical diamine is a critical and often challenging step in the synthesis of novel pharmaceutical agents. This guide provides an in-depth comparison of strategies for validating the mono-substitution of piperazine, with a specific focus on the utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride as a key intermediate. We will explore the causality behind experimental choices and present self-validating protocols to ensure the integrity of your synthetic outcomes.

The Challenge of Selective Mono-substitution

Direct alkylation of piperazine often leads to a mixture of mono- and di-substituted products, as the initially formed mono-substituted piperazine remains nucleophilic and can react further.[2] This lack of selectivity necessitates tedious purification steps and results in lower yields of the desired product. To circumvent this, chemists employ various strategies, including the use of a large excess of piperazine, controlled addition of the electrophile, or the use of protecting groups.[2]

The use of a mono-protected piperazine, such as 1-Boc-piperazine, is a robust and widely adopted method.[3] The tert-butoxycarbonyl (Boc) group effectively shields one nitrogen atom, directing the reaction to the unprotected nitrogen.[3] However, the acetyl group in 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves a similar purpose, offering an alternative and sometimes advantageous route to specific mono-substituted piperazine derivatives.

Strategic Advantage of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a valuable building block for introducing a piperazine moiety with a reactive handle. The acetyl group serves as a protecting group for one of the piperazine nitrogens, preventing di-substitution during subsequent reactions involving the chloroethyl group. The chloroethyl moiety itself is an electrophilic site, susceptible to nucleophilic substitution, allowing for the facile introduction of various functionalities.[4]

This reagent is particularly useful for synthesizing compounds where a two-carbon linker is desired between the piperazine ring and another molecular fragment. The hydrochloride salt form enhances the compound's stability and solubility in certain solvents.[4]

Comparative Validation Workflow

A multi-pronged analytical approach is essential to unequivocally confirm the successful mono-substitution and rule out the presence of di-substituted byproducts or other impurities. Below, we compare the utility of key analytical techniques in this validation process.

Table 1: Comparison of Analytical Techniques for Validating Piperazine Mono-substitution

Analytical Technique	Information Provided	Strengths	Limitations
¹H NMR Spectroscopy	Provides detailed structural information, including the number and chemical environment of protons. Allows for the determination of the substitution pattern.	Highly informative for confirming the presence of the acetyl group and the substitution on only one nitrogen. Integration of proton signals can provide quantitative information on the ratio of mono- to di-substituted products.[5][6]	Complex spectra can arise from conformational isomers in piperazine derivatives, potentially complicating interpretation.[7][8]
Mass Spectrometry (MS)	Determines the molecular weight of the product and provides information about its elemental composition and structure through fragmentation patterns.[9][10]	Confirms the expected molecular weight of the mono-substituted product. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.[11][12]	May not distinguish between isomers. Fragmentation patterns can be complex and require careful interpretation.
High-Performance Liquid Chromatography (HPLC)	Separates the components of a mixture, allowing for the assessment of purity and the quantification of the desired product and any impurities.[13]	Excellent for determining the purity of the final product and for separating the mono-substituted product from starting materials and the di-substituted byproduct.[14]	Requires the development of a suitable separation method. Does not provide structural information on its own.
Gas Chromatography (GC)	Similar to HPLC, separates volatile components of a mixture for purity assessment.	Can be effective for the analysis of volatile piperazine derivatives.[15]	May require derivatization to increase the volatility of the analyte.[5]

Experimental Protocols

Synthesis of a Mono-substituted Piperazine Derivative using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

This protocol describes a general procedure for the nucleophilic substitution reaction on the chloroethyl group of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

• Nucleophile (e.g., a primary or secondary amine, a thiol, or an alcohol)

• A suitable base (e.g., potassium carbonate, triethylamine)

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Standard laboratory glassware and work-up reagents

Procedure:

• To a solution of the nucleophile (1.1 equivalents) and the base (2.0 equivalents) in the anhydrous solvent, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.0 equivalent) portion-wise at room temperature.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain the desired mono-substituted piperazine derivative.

Validation of Mono-substitution: A Step-by-Step Guide

1. ¹H NMR Spectroscopy:

• Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).
• Acquire a ¹H NMR spectrum.
• Expected Observations for Mono-substitution:
• A singlet corresponding to the acetyl methyl protons (typically around δ 2.1 ppm).
• Signals corresponding to the piperazine ring protons, which will likely appear as complex multiplets due to the unsymmetrical substitution.[16][17]
• Signals corresponding to the protons of the newly introduced substituent.
• The integration of the piperazine ring protons should be consistent with the expected structure.
• Absence of Di-substitution: The spectrum should not contain signals that would correspond to a symmetrically di-substituted piperazine.

2. Mass Spectrometry:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).
• Analyze the sample by electrospray ionization mass spectrometry (ESI-MS).
• Expected Observations:
• The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ of the expected mono-substituted product.
• The isotopic distribution pattern should be consistent with the calculated molecular formula.

3. HPLC Analysis:

• Develop an appropriate HPLC method (e.g., reversed-phase with a C18 column). The mobile phase will typically consist of a mixture of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid or trifluoroacetic acid.
• Inject a solution of the purified product.
• Expected Observations:
• A single major peak should be observed, indicating the purity of the compound.
• The retention time should be reproducible.
• To confirm the absence of starting material and di-substituted byproduct, it is advisable to also inject standards of these compounds if available.

Visualizing the Process

Reaction and Validation Workflow

Caption: Common side reactions in piperazine alkylation.

Conclusion

Validating the mono-substitution of piperazine is a critical step in the synthesis of many important pharmaceutical compounds. The use of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride provides a strategic entry point for the synthesis of a variety of mono-substituted piperazine derivatives. A rigorous analytical workflow employing ¹H NMR, mass spectrometry, and HPLC is essential to unequivocally confirm the structure and purity of the final product. By understanding the principles behind these techniques and following robust experimental protocols, researchers can confidently synthesize and validate their target molecules, accelerating the drug discovery process.

References

• Salvino, J. M., Gerard, B., Ye, H. F., Sauvagnat, B., & Dolle, R. E. (2002). The Solid-Phase Synthesis and Use of N-Monosubstituted Piperazines in Chemical Library Synthesis. Journal of Combinatorial Chemistry, 4(5), 526–531. [Link]

• Morressier. (2019). Synthesis of enantiomerically pure orthogonally protected monosubstituted piperazines as intermediates for library production. Retrieved from [Link]

• Pazdera, P., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2186. [Link]

• Pazdera, P. (2015). Direct N1-monosubstitutions of piperazine and applications of their product in syntheses.

• Russo, C., et al. (2024). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Journal of Pharmaceutical and Biomedical Analysis, 247, 116213. [Link]

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A Comparative Guide to 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in Synthetic Chemistry and Drug Discovery

For researchers, scientists, and drug development professionals navigating the complex landscape of medicinal chemistry, the selection of appropriate building blocks is a critical decision that profoundly influences the trajectory of a research program. Among the myriad of heterocyclic scaffolds, the piperazine moiety stands out as a "privileged structure," integral to the architecture of numerous pharmaceuticals.[1][2] This guide provides an in-depth technical analysis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a versatile yet specific intermediate, and objectively compares its performance and applications against relevant alternatives, supported by experimental data and protocols.

Introduction to 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: A Versatile Piperazine Synthon

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, with the chemical formula C8H16Cl2N2O, is a water-soluble, crystalline solid that has garnered significant attention as a key intermediate in the synthesis of a wide array of pharmaceutical agents.[3] Its structure is characterized by a piperazine ring functionalized with an acetyl group at one nitrogen and a reactive 2-chloroethyl group at the other. This dual functionality is the cornerstone of its synthetic utility.

The acetyl group serves as a protecting group, deactivating the corresponding nitrogen and allowing for selective reactions at the second nitrogen atom. The 2-chloroethyl moiety, on the other hand, is a potent electrophile, primed for nucleophilic substitution reactions.[3] This reactivity profile makes it an invaluable tool for introducing the piperazine core into larger molecules, a common strategy in drug design to enhance solubility, basicity, and pharmacokinetic properties.[2]

Comparative Analysis: Performance Against Alternative Scaffolds

The strategic choice of a chemical intermediate is often a trade-off between reactivity, stability, cost, and the desired physicochemical properties of the final compound. Here, we compare 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride with two classes of alternatives: other chloroethyl-functionalized heterocycles and alternative piperazine-based building blocks.

Head-to-Head with 1-(2-Chloroethyl)piperidine Hydrochloride

A primary alternative for introducing a six-membered nitrogenous heterocycle is 1-(2-chloroethyl)piperidine hydrochloride. While structurally similar, the presence of the second nitrogen atom in the piperazine ring of our title compound introduces significant differences in physicochemical and pharmacological properties.

Feature	1-Acetyl-4-(2-chloroethyl)piperazine HCl	1-(2-Chloroethyl)piperidine HCl	Rationale and Implications
Basicity (pKa)	Lower basicity due to the electron-withdrawing acetyl group.	Higher basicity.	The reduced basicity of the acetylated piperazine can be advantageous in preventing off-target interactions with acidic biopolymers. However, the higher basicity of piperidine can lead to stronger ionic interactions with target proteins.[1]
Lipophilicity (LogP)	Generally lower lipophilicity.	Generally higher lipophilicity.[1]	The increased polarity from the second nitrogen and the acetyl group in the piperazine derivative often leads to better aqueous solubility and can facilitate renal clearance.[1] Conversely, the higher lipophilicity of the piperidine derivative may enhance membrane permeability and oral absorption.[1]
Metabolic Stability	The two nitrogen atoms present more sites for metabolism, potentially leading to the formation of active or toxic metabolites.[1]	Often has a simpler metabolic profile.[1]	The metabolic fate of the chosen scaffold is a critical consideration in drug development. The simpler metabolic profile of piperidine can be a significant advantage.
Synthetic Versatility	The acetyl group can be removed post-substitution to allow for further derivatization at that nitrogen.	Limited to derivatization at the single nitrogen atom.	This added synthetic handle on the piperazine derivative provides greater opportunities for lead optimization and the exploration of structure-activity relationships (SAR).[4]

Comparison with Other Piperazine-Based Intermediates

Within the family of piperazine building blocks, several alternatives to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride exist, each with its own set of advantages and disadvantages.

Intermediate	Key Features	Advantages	Disadvantages
1-Boc-4-(2-chloroethyl)piperazine	N-Boc protecting group.	The Boc group is easily removed under acidic conditions, offering a different deprotection strategy compared to the acetyl group.	Higher cost of Boc-protected starting materials.
1-(2-Chloroethyl)piperazine	Unprotected at the second nitrogen.	More direct for syntheses where derivatization of both nitrogens is not required. Lower cost.	Lack of selectivity; reactions can occur at both nitrogen atoms, leading to mixtures of products.
1-Benzyl-4-(2-chloroethyl)piperazine	N-benzyl protecting group.	The benzyl group can be removed via hydrogenolysis, a mild deprotection method.	The conditions for hydrogenolysis may not be compatible with other functional groups in the molecule.

Applications and Experimental Evidence

The primary application of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is as a precursor for the synthesis of more complex piperazine derivatives with a range of pharmacological activities.[3]

Synthesis of Potential Therapeutic Agents

The piperazine scaffold is a common feature in drugs targeting the central nervous system (CNS), including antipsychotics, antidepressants, and anxiolytics.[5] The ability of the piperazine moiety to interact with various neurotransmitter receptors makes it a valuable component in the design of such drugs.[4][6] Furthermore, the piperazine ring is recognized as a "privileged structure" in the development of anticancer agents, particularly kinase inhibitors, where it often acts as a linker or a solubilizing group.[1]

Preliminary Biological Activity

Interestingly, 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride itself has been investigated for potential biological activity. Some studies suggest it may act as an inhibitor of enzymes like histone deacetylases (HDACs) and monoamine oxidases (MAOs).[3] Inhibition of these enzymes has implications in oncology and neurodegenerative diseases, respectively. Additionally, some reports indicate potential antimicrobial activity against certain bacterial and fungal strains.[3] However, it is crucial to note that this research is in the preliminary stages and requires further validation.[3]

Experimental Protocols

To provide a practical context, we present a detailed protocol for the synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine, the free base of the hydrochloride salt, and a general protocol for its subsequent reaction with a nucleophile.

Synthesis of 1-Acetyl-4-(2-chloroethyl)piperazine

This protocol is adapted from a known synthetic route.[7]

Materials:

• 2-(4-Acetylpiperazin-1-yl)ethanol

• Triethylamine

• 4-Toluenesulfonyl chloride

• Methylene chloride (DCM)

• Brine

• Magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Methylene chloride/methanol (98/2) solvent system

Procedure:

• Dissolve 2-(4-Acetylpiperazin-1-yl)ethanol (500 mg, 2.90 mmol) in methylene chloride (10 ml).

• To the solution, add triethylamine (445 μl, 3.19 mmol) and 4-toluenesulfonyl chloride (609 mg, 3.19 mmol).

• Stir the mixture at ambient temperature overnight.

• Wash the reaction mixture with brine.

• Dry the organic layer over MgSO4 and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel, eluting with methylene chloride/methanol (98/2) to yield 1-acetyl-4-(2-chloroethyl)piperazine as an oil (300 mg, 54% yield).[7]

Diagram of Synthetic Workflow:

Caption: Synthetic workflow for the preparation of 1-Acetyl-4-(2-chloroethyl)piperazine.

General Protocol for Nucleophilic Substitution

The chloroethyl group of 1-Acetyl-4-(2-chloroethyl)piperazine is susceptible to nucleophilic attack. This general protocol outlines the reaction with a generic nucleophile (Nu-H).

Materials:

• 1-Acetyl-4-(2-chloroethyl)piperazine

• Nucleophile (e.g., an amine, thiol, or alcohol)

• A suitable base (e.g., K2CO3, NaH, or an organic base)

• A suitable solvent (e.g., DMF, acetonitrile, or THF)

Procedure:

• In a reaction vessel, dissolve the nucleophile in the chosen solvent.

• If the nucleophile is an alcohol or thiol, add a suitable base to generate the corresponding alkoxide or thiolate in situ.

• Add 1-Acetyl-4-(2-chloroethyl)piperazine to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Perform an appropriate aqueous workup to remove inorganic salts and unreacted starting materials.

• Extract the product with a suitable organic solvent.

• Dry the combined organic layers, concentrate, and purify the product by column chromatography or recrystallization.

Diagram of Reaction Mechanism:

Caption: Generalized SN2 reaction pathway for 1-Acetyl-4-(2-chloroethyl)piperazine.

Conclusion: A Strategic Choice in Drug Design

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a highly valuable and versatile intermediate in medicinal chemistry. Its unique combination of a protected nitrogen and a reactive chloroethyl group allows for selective and efficient incorporation of the piperazine scaffold into a wide range of molecules. While alternatives like 1-(2-chloroethyl)piperidine hydrochloride offer a different profile in terms of lipophilicity and metabolic stability, the synthetic flexibility of the acetylated piperazine derivative provides significant advantages for lead optimization. The choice between these and other piperazine-based intermediates will ultimately depend on the specific goals of the synthetic campaign and the desired properties of the final drug candidate. A thorough understanding of the comparative strengths and weaknesses of each building block, as outlined in this guide, will empower drug designers to make more informed and strategic decisions, thereby accelerating the discovery and development of novel, safe, and effective medicines.

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A Senior Application Scientist's Comparative Guide to the Synthesis of Key Pharmaceuticals Using 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

For researchers, scientists, and drug development professionals, the strategic incorporation of the piperazine moiety is a cornerstone of modern medicinal chemistry, particularly in the development of central nervous system (CNS) active agents. This guide provides an in-depth technical comparison of synthetic routes for key pharmaceuticals, focusing on the utility of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride. We will explore case studies for the synthesis of Olanzapine and Aripiprazole, critically evaluating the performance of methods utilizing this acetyl-protected intermediate against common alternative synthetic strategies. This analysis is supported by experimental data, detailed protocols, and an exploration of the chemical rationale behind the synthetic choices.

The Strategic Advantage of the N-Acetyl Protecting Group in Piperazine Chemistry

The symmetrical nature of piperazine presents a classic synthetic challenge: achieving selective mono-functionalization at one of the two reactive nitrogen atoms. Uncontrolled reactions often lead to a mixture of mono- and di-substituted products, complicating purification and reducing the overall yield of the desired intermediate.[1]

To overcome this, a common strategy is the use of a protecting group on one of the piperazine nitrogens. The acetyl group in 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves this purpose. By converting the more reactive secondary amine to a less nucleophilic amide, the acetyl group effectively "masks" one nitrogen, directing alkylation or other electrophilic reactions to the remaining secondary amine.[2]

Key Advantages of the N-Acetyl Group:

• Cost-Effectiveness: Compared to bulkier protecting groups like tert-butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz), the acetyl group is economically advantageous, a significant consideration in large-scale synthesis.

• Stability: The acetyl group is stable under a range of reaction conditions, yet it can be removed under specific hydrolytic conditions (acidic or basic) when desired.[3]

• Directs Reactivity: It effectively directs the reaction to the unprotected nitrogen, enabling the synthesis of mono-substituted piperazine derivatives with high regioselectivity.

This guide will now delve into two case studies demonstrating the practical application and comparative performance of synthetic routes involving acetyl-protected piperazine intermediates.

Case Study 1: Synthesis of Olanzapine

Olanzapine, an atypical antipsychotic, is widely used in the treatment of schizophrenia and bipolar disorder.[4] Its synthesis typically involves the condensation of a thienobenzodiazepine core with a piperazine derivative.

Route A: Synthesis via N-Methylpiperazine (A Common Industrial Approach)

A prevalent industrial synthesis of Olanzapine involves the direct condensation of 4-amino-2-methyl-10H-thieno[2,3-b][5][6]benzodiazepine with N-methylpiperazine.[7] This route is straightforward but often requires a large excess of N-methylpiperazine and can present challenges in purification.

Route B: A Strategy Utilizing a Protected Piperazine Intermediate

An alternative approach involves the initial reaction of the thienobenzodiazepine core with a mono-protected piperazine, such as piperazine itself (in excess to favor mono-substitution) or a derivative like 1-acetylpiperazine, followed by methylation. While a direct synthesis of Olanzapine using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is less commonly documented, a related strategy involves the initial introduction of the piperazine ring followed by N-alkylation. For the purpose of comparison, we will consider a two-step approach starting with piperazine.

Comparative Analysis: Olanzapine Synthesis

Parameter	Route A: Direct Condensation with N-Methylpiperazine	Route B: Two-Step via Piperazine Intermediate
Key Reagents	4-amino-2-methyl-10H-thieno[2,3-b][5][6]benzodiazepine, N-methylpiperazine	4-amino-2-methyl-10H-thieno[2,3-b][5][6]benzodiazepine, Piperazine, Methylating agent (e.g., Dimethyl sulfate)
Typical Yield	~35% (in DMSO/Toluene)[7], up to 86.5% (in 2-propanol)[7]	Yields can be high for the initial condensation, but the second methylation step adds complexity.
Reaction Conditions	High temperatures (reflux in DMSO/Toluene or lower boiling alcohols)[7]	Step 1: Condensation, often at elevated temperatures. Step 2: Methylation under basic conditions.[4]
Scalability & Purity	Can be challenging due to the use of high-boiling solvents and the need to remove excess N-methylpiperazine. Purity can be affected by side reactions.[7]	The two-step process can offer better control over purity, as intermediates can be purified. However, it adds process steps.

Experimental Protocols

Route A: Direct Condensation with N-Methylpiperazine in an Alcoholic Solvent [7]

• Charge a reaction vessel with 4-amino-2-methyl-10H-thieno-[2,3-b][5][6]benzodiazepine (100 g, 0.38 mol), N-methylpiperazine (250 mL), and 2-propanol (200 mL).

• Heat the reaction mixture to reflux (approximately 102 °C) under a nitrogen atmosphere and maintain for 12-16 hours.

• Cool the reaction mixture to below 55 °C.

• Add water (250 mL) to precipitate the product.

• Isolate the solid by filtration, wash with aqueous 2-propanol, and then with 2-propanol.

• Dry the product in vacuo to yield Olanzapine.

Route B: Two-Step Synthesis via Piperazine Intermediate [4]

Step 1: Condensation with Piperazine

• In a suitable solvent system (e.g., DMSO and toluene), react 2-methyl-4H-3-thia-4,9-diazabenzo[f]azulen-10-ylamine hydrochloride with an excess of piperazine at an elevated temperature.[5]

• After the reaction is complete, cool the mixture and isolate the intermediate, 2-methyl-10-(piperazin-1-yl)-4H-3-thia-4,9-diazabenzo[f]azulene.

Step 2: Methylation

• Dissolve the intermediate from Step 1 in a suitable solvent.

• Add a methylating agent, such as dimethyl sulfate, in the presence of a base.

• Stir the reaction until completion, then proceed with workup and purification to obtain Olanzapine.

Workflow Diagrams

Caption: Synthetic workflows for Olanzapine synthesis.

Case Study 2: Synthesis of Aripiprazole

Aripiprazole is another widely prescribed atypical antipsychotic.[8] Its synthesis typically involves the N-alkylation of a piperazine derivative with a substituted butoxy-quinolinone side chain.

Route A: N-Alkylation of 1-(2,3-dichlorophenyl)piperazine

This is a common and efficient method for the synthesis of Aripiprazole. It involves the reaction of 1-(2,3-dichlorophenyl)piperazine with 7-(4-halobutoxy)-3,4-dihydroquinolinone.[5][9]

Route B: A Strategy Involving a Protected Piperazine Synthon

While not the most common industrial route, a synthesis could be envisioned that utilizes a mono-protected piperazine to construct the 1-(2,3-dichlorophenyl)piperazine intermediate. For instance, reacting 2,3-dichloroaniline with a mono-protected piperazine derivative like N-Boc-piperazine, followed by deprotection, would yield the desired intermediate. This approach offers greater control over the formation of the piperazine ring compared to methods starting from diethanolamine.

For the purpose of this guide, we will compare the common Route A with an alternative that highlights the principles of using protected piperazine synthons.

Comparative Analysis: Aripiprazole Synthesis

Parameter	Route A: Direct N-Alkylation	Route B: Synthesis via a Protected Intermediate
Key Reagents	1-(2,3-dichlorophenyl)piperazine, 7-(4-halobutoxy)-3,4-dihydroquinolinone	2,3-dichloroaniline, N-Boc-piperazine (or other protected piperazine), Deprotection agent, 7-(4-halobutoxy)-3,4-dihydroquinolinone
Typical Yield	85-90% for the final alkylation step.[8]	Yields for the formation of the piperazine ring and subsequent alkylation would be sequential.
Reaction Conditions	N-alkylation is typically carried out in a suitable solvent with a base (e.g., K₂CO₃ in ethanol).[10]	Formation of the N-aryl piperazine can be achieved via Buchwald-Hartwig amination, followed by acidic deprotection of the Boc group. The final alkylation step is similar to Route A.
Scalability & Purity	This route is well-established and scalable. Purity is generally high after crystallization.[10]	The multi-step nature of this route adds complexity for large-scale production. However, it can provide very pure intermediates.

Experimental Protocols

Route A: N-Alkylation of 1-(2,3-dichlorophenyl)piperazine [10]

• To a suspension of 7-(4-bromobutoxy)-1,2,3,4-tetrahydroquinolin-2-one (29.8 g, 0.1 M) and 1-(2,3-dichlorophenyl)piperazine hydrochloride (29.4 g, 0.1 M) in technical ethanol (300 mL), add powdered anhydrous sodium carbonate (23.3 g, 0.2 M).

• Reflux the mixture for 12 hours.

• Filter the resulting solid and reflux it in technical ethanol (50 mL) for 10 minutes.

• Filter off the insoluble inorganic residue.

• Combine the filtrates, reflux, and then allow to crystallize at room temperature for 12 hours.

• Filter and dry the crystalline Aripiprazole.

Route B: Synthesis of 1-(2,3-dichlorophenyl)piperazine via a Protected Intermediate

Step 1: Buchwald-Hartwig Amination

• In a reaction vessel under an inert atmosphere, combine 1-bromo-2,3-dichlorobenzene, N-Boc-piperazine, a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide) in a suitable solvent (e.g., toluene).

• Heat the reaction mixture until the starting materials are consumed.

• Cool the reaction and perform an aqueous workup. Purify the crude product to obtain N-Boc-1-(2,3-dichlorophenyl)piperazine.

Step 2: Deprotection

• Dissolve the N-Boc protected intermediate in a suitable solvent (e.g., dichloromethane).

• Add a strong acid, such as trifluoroacetic acid or HCl in dioxane, and stir at room temperature until the deprotection is complete.

• Neutralize the reaction mixture and extract the product to obtain 1-(2,3-dichlorophenyl)piperazine.

Step 3: N-Alkylation

• Follow the procedure outlined in Route A to react the obtained 1-(2,3-dichlorophenyl)piperazine with 7-(4-bromobutoxy)-1,2,3,4-tetrahydroquinolin-2-one to yield Aripiprazole.

Workflow Diagrams

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A Cost-Benefit Analysis of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Piperazine Alkylating Agents

In the landscape of modern drug discovery and development, the piperazine moiety stands as a cornerstone scaffold, integral to the structure and function of a multitude of therapeutic agents.[1] The strategic introduction of this heterocyclic ring system is a critical consideration in the synthesis of numerous pharmaceuticals, particularly those targeting the central nervous system. This guide provides an in-depth cost-benefit analysis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride , a key building block for this purpose. We will objectively compare its performance against viable alternatives, supported by available experimental data, to empower researchers and process chemists in making informed decisions for their synthetic strategies.

The Role of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride: A Protected and Reactive Synthon

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride serves as a mono-protected piperazine derivative, offering a reactive chloroethyl group for N-alkylation reactions.[2] The acetyl group provides temporary protection to one of the piperazine nitrogens, directing the alkylation to the other nitrogen and preventing undesired di-substitution reactions. This controlled reactivity is a significant advantage in multi-step syntheses where selectivity is paramount.

The Alternatives: A Spectrum of Synthetic Strategies

The choice of a piperazine precursor is dictated by the overall synthetic plan, cost considerations, and desired scale. Here, we evaluate three primary alternatives to 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride:

• Bis(2-chloroethyl)amine hydrochloride: This reagent is employed for the de novo synthesis of the piperazine ring through cyclization with a primary amine.[3]

• 1-Boc-piperazine: A widely used N-protected piperazine, where the tert-butyloxycarbonyl (Boc) group offers robust protection and is readily removed under acidic conditions.[4]

• 1-(2-Chloroethyl)piperidine hydrochloride: A structural analog where the piperazine ring is replaced by a piperidine ring, offering different physicochemical properties to the final molecule.[1]

Comparative Analysis: Performance and Cost

A direct, quantitative comparison of these reagents is challenging due to the variability in reaction conditions and reporting standards across different studies. However, by examining their application in the synthesis of key pharmaceuticals like aripiprazole, we can draw valuable insights.

Table 1: Comparative Overview of Piperazine Precursors

Feature	1-Acetyl-4-(2-chloroethyl)piperazine HCl	Bis(2-chloroethyl)amine HCl	1-Boc-piperazine	1-(2-Chloroethyl)piperidine HCl
Primary Role	Introduction of a mono-acetylated piperazine moiety	De novo formation of the piperazine ring	Introduction of a mono-Boc-protected piperazine moiety	Introduction of a piperidine moiety
Selectivity	High for mono-alkylation	Not applicable (ring formation)	High for mono-alkylation	High for mono-alkylation
Reaction Steps	Typically a single alkylation step	Ring formation followed by potential N-functionalization	Alkylation followed by deprotection	Typically a single alkylation step
Reported Yields	Moderate to high (e.g., 54% in a lab-scale synthesis)[5]	Often high (quantitative yield reported in some cases)[6]	Generally high for both alkylation and deprotection steps	Varies with substrate
Estimated Cost	Price on Request (POR) from most suppliers[2][7]	~$0.70 - $1.80 / gram[6][8]	~$2.50 - $12.00 / gram[9][10]	~$0.90 - $10.80 / gram[11]
Key Advantage	Pre-protected, direct introduction of the functionalized piperazine	Cost-effective for building the piperazine core from simple amines	High selectivity and clean reactions	Offers a different heterocyclic scaffold with distinct properties
Key Disadvantage	Potentially higher cost, de-acetylation may be required	Less versatile for introducing pre-functionalized piperazines	Additional protection/deprotection steps increase overall process complexity and cost	Not a direct substitute for piperazine-containing targets

Cost Considerations:

Application in Aripiprazole Synthesis: A Case Study

The synthesis of the atypical antipsychotic aripiprazole often involves the N-alkylation of a pre-formed piperazine derivative.[8][9] While 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is not directly used in the most common routes, the principles of its reactivity are highly relevant.

One common method involves the reaction of 1-(2,3-dichlorophenyl)piperazine with 7-(4-bromobutoxy)-3,4-dihydroquinolin-2-one.[12] The synthesis of the 1-(2,3-dichlorophenyl)piperazine intermediate itself can be achieved through the reaction of 2,3-dichloroaniline with bis(2-chloroethyl)amine hydrochloride.[13] This highlights the cost-effectiveness of the de novo ring formation strategy for this specific intermediate.

An optimization study for the final step of aripiprazole synthesis reported a yield of 85% with a purity of 99.32% when using 1-(2,3-dichlorophenyl)piperazine hydrochloride.[8] Another study reported a high conversion ratio of 90-99% for the same reaction.[8]

Experimental Protocols: A Practical Guide

The following protocols provide a general framework for the application of these piperazine precursors. Researchers should optimize conditions for their specific substrates.

Protocol 1: General N-Alkylation using 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride

This protocol is a general representation of an N-alkylation reaction.

• Reaction Setup: In a round-bottom flask, dissolve the nucleophile (e.g., a primary or secondary amine, 1.0 eq) and a non-nucleophilic base (e.g., potassium carbonate or triethylamine, 2.0-3.0 eq) in a suitable aprotic solvent (e.g., acetonitrile or DMF).

• Addition of Alkylating Agent: To the stirred solution, add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.1 eq) portion-wise at room temperature.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by TLC or LC-MS.

• Work-up and Isolation: After completion, cool the reaction mixture, filter off any inorganic salts, and concentrate the filtrate under reduced pressure. The residue can then be purified by column chromatography or recrystallization.

Protocol 2: De Novo Piperazine Ring Synthesis using Bis(2-chloroethyl)amine Hydrochloride

This protocol outlines the synthesis of a piperazine ring from a primary amine.

• Reaction Setup: In a suitable reaction vessel, dissolve the primary amine (1.0 eq) in a high-boiling point solvent such as n-butanol or chlorobenzene.

• Addition of Alkylating Agent: Add bis(2-chloroethyl)amine hydrochloride (1.0-1.1 eq) to the solution.

• Reaction: Heat the mixture to reflux (typically >100 °C) for several hours to days, monitoring the reaction progress by TLC or LC-MS.

• Work-up and Isolation: After cooling, the reaction mixture is typically basified with an aqueous solution of a strong base (e.g., NaOH) and extracted with an organic solvent. The combined organic layers are then dried and concentrated. The product can be purified by distillation or crystallization.

Protocol 3: N-Alkylation using 1-Boc-piperazine followed by Deprotection

This two-step protocol is a common strategy for controlled mono-alkylation.

• Step 1: N-Alkylation

  • Reaction Setup: Dissolve 1-Boc-piperazine (1.0 eq) and a base (e.g., potassium carbonate, 2.0 eq) in a suitable solvent (e.g., acetonitrile).

  • Addition of Alkylating Agent: Add the alkyl halide (1.0 eq) to the mixture.

  • Reaction and Work-up: Stir at room temperature or with gentle heating until the reaction is complete. Work-up typically involves filtration and removal of the solvent.

• Step 2: Boc Deprotection

  • Reaction Setup: Dissolve the Boc-protected product from Step 1 in a suitable solvent (e.g., dichloromethane).

  • Deprotection: Add an excess of a strong acid (e.g., trifluoroacetic acid or a solution of HCl in dioxane) and stir at room temperature.

  • Work-up: Upon completion, the acid is neutralized, and the product is extracted and purified.

Visualizing the Synthetic Pathways

The choice of synthetic route has a significant impact on the overall process. The following diagrams illustrate the different strategies for incorporating the piperazine moiety.

Comparative Synthetic Strategies for Piperazine Moiety Introduction

Conclusion: A Strategic Choice for Optimal Synthesis

The selection of a piperazine precursor is a multi-faceted decision that requires a careful balance of cost, efficiency, and synthetic flexibility.

• 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride offers a convenient, pre-protected route for mono-alkylation, which can be advantageous in reducing the number of synthetic steps. However, its cost-effectiveness needs to be evaluated on a case-by-case basis, and the potential need for a final de-acetylation step should be considered.

• Bis(2-chloroethyl)amine hydrochloride represents a highly cost-effective method for the de novo synthesis of the piperazine ring, particularly in large-scale production where the starting materials are simple and readily available.

• 1-Boc-piperazine provides the highest degree of control and selectivity, leading to cleaner reactions and often higher yields of the desired mono-alkylated product. However, the additional cost of the reagent and the necessity of a deprotection step make it more suitable for smaller-scale synthesis or when absolute selectivity is critical.

• 1-(2-Chloroethyl)piperidine hydrochloride is not a direct alternative but represents a strategic choice when the pharmacological profile of a piperidine-containing compound is desired over a piperazine analog.

Ultimately, the optimal choice will depend on the specific target molecule, the scale of the synthesis, and the economic constraints of the project. A thorough understanding of the trade-offs between these valuable synthetic building blocks will empower researchers to design more efficient and cost-effective routes to novel and important pharmaceutical agents.

References

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A Senior Application Scientist's Guide to Assessing the Covalent Binding of 1-Acetyl-4-(2-chloroethyl)piperazine Hydrochloride Derived Probes

Authored for Researchers, Scientists, and Drug Development Professionals

The renewed interest in covalent drugs stems from their potential for high potency, prolonged duration of action, and ability to tackle challenging targets.[1][2] Unlike their reversible counterparts, covalent molecules form a stable chemical bond with their protein target, a mechanism that demands rigorous and specialized characterization.[3] This guide provides an in-depth, technically grounded framework for assessing the covalent binding of probes derived from 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a nitrogen mustard-class electrophile. We will delve into the causality behind experimental choices, provide validated protocols, and compare this chemical class to other widely used covalent "warheads."

The Chemistry of Chloroethylpiperazine Probes: An SN2 Reaction via a Reactive Intermediate

Probes derived from 1-Acetyl-4-(2-chloroethyl)piperazine belong to the nitrogen mustard class of alkylating agents. Their covalent modification of proteins is not a direct displacement of the chloride. Instead, the mechanism proceeds through the formation of a highly strained and reactive aziridinium ion intermediate. This intermediate is then susceptible to nucleophilic attack by amino acid residues on the protein surface.[4][5]

While cysteine is often the most reactive nucleophile, nitrogen mustards can also form stable adducts with lysine and histidine, expanding their potential target scope beyond that of many cysteine-directed warheads.[4][5][6] The rate and selectivity of this reaction are governed by the accessibility of the nucleophile and its local microenvironment.

Caption: Mechanism of covalent modification by a chloroethylpiperazine probe.

The Core Experimental Workflow: A Two-Pronged Mass Spectrometry Approach

A comprehensive assessment of covalent binding requires answering two fundamental questions:

• Does the probe bind covalently, and to what extent? (Stoichiometry)

• Where on the protein does it bind? (Site of Modification)

Mass spectrometry (MS) is the preferred technology for answering both questions, offering high sensitivity and the ability to detect modifications without prior knowledge of their location.[7][8] Our workflow logically separates these two objectives.

Caption: High-level workflow for characterizing covalent probe binding.

Part 1: Stoichiometry of Binding via Intact Protein Mass Spectrometry

Expertise & Experience: Before investing time in complex peptide mapping experiments, it is crucial to confirm that covalent modification has occurred. Intact protein MS provides a rapid and clear readout of the mass of the whole protein.[9] A successful covalent binding event will result in a mass shift corresponding to the addition of the probe's mass. This "top-down" approach immediately reveals the stoichiometry of the interaction (e.g., 0, 1, or multiple probe molecules per protein molecule).[7]

Trustworthiness: This protocol is self-validating through the inclusion of a negative control (e.g., vehicle-only, such as DMSO) and the comparison of the observed mass shift to the theoretical mass of the probe.

Detailed Experimental Protocol: Intact Protein LC-MS

• Reagent Preparation:

  • Protein Stock: Prepare the target protein in a suitable, non-reactive buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

  • Probe Stock: Prepare a 10 mM stock solution of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in DMSO. Note: The molecular weight of the free base is 190.67 g/mol .[10] The mass added to the protein will be this value minus the mass of HCl.

• Incubation:

  • In a microcentrifuge tube, combine the protein (final concentration 5-10 µM) and the probe (e.g., 50-100 µM, a 10-fold excess).

  • Prepare a control reaction with protein and an equivalent volume of DMSO.

  • Incubate at a controlled temperature (e.g., room temperature or 37°C) for a set time (e.g., 1-4 hours). A time-course experiment is recommended for initial characterization.

• Quenching (Optional but Recommended):

  • Stop the reaction by adding a high concentration of a nucleophile like glutathione or β-mercaptoethanol to scavenge any unreacted probe.

• Sample Cleanup & Desalting:

  • It is critical to remove non-volatile salts before MS analysis. Use a C4 ZipTip or similar solid-phase extraction method suitable for proteins.

  • Elute the protein in a solvent compatible with ESI-MS, such as 50% acetonitrile/0.1% formic acid.

• LC-MS Analysis:

  • Inject the desalted sample onto a reverse-phase LC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Chromatography: Use a short gradient over a C4 or C8 column to separate the protein from remaining contaminants.

  • MS Acquisition: Acquire data in positive ion mode across a mass range that encompasses the expected charge state envelope of the protein.

• Data Analysis:

  • Deconvolute the raw mass spectrum (which shows a series of mass-to-charge, m/z, peaks) into a zero-charge mass spectrum using software like MaxEnt or similar algorithms.

  • Compare the mass of the protein from the probe-treated sample to the DMSO control. A successful reaction will show a new peak with a mass increase corresponding to the probe.

Compound	Formula	Molecular Weight ( g/mol )	Expected Mass Adduct
1-Acetyl-4-(2-chloroethyl)piperazine	C8H15ClN2O	190.67	+155.12 (Loss of HCl)

Part 2: Site of Modification via Peptide Mapping LC-MS/MS

Expertise & Experience: Identifying the specific amino acid residue modified by the probe is essential for understanding its mechanism of action and for structure-activity relationship (SAR) studies.[11] This is achieved with a "bottom-up" proteomics approach.[12] The modified protein is digested into smaller peptides, which are then analyzed by tandem mass spectrometry (LC-MS/MS). The fragmentation data from the modified peptide allows for precise localization of the modification site.[13]

Trustworthiness: The protocol's validity rests on achieving high sequence coverage of the protein to ensure the modification site is not missed. The identification of the modified peptide is confirmed by high-resolution mass accuracy and the presence of characteristic fragment ions in the MS/MS spectrum.

Detailed Experimental Protocol: Peptide Mapping LC-MS/MS

• Protein Incubation:

  • Perform the labeling reaction as described in Part 1, potentially scaling up the volume to ensure sufficient material.

• Denaturation, Reduction, and Alkylation:

  • Denature the protein by adding urea or guanidine hydrochloride (e.g., final concentration of 6 M).

  • Reduce disulfide bonds with DTT (dithiothreitol).

  • Alkylate the resulting free cysteines with iodoacetamide (IAM). Causality: This step prevents disulfide bonds from interfering with digestion and analysis. IAM is chosen as it alkylates cysteines, preventing them from being potential sites for probe modification if they were not the intended target.

• Proteolytic Digestion:

  • Dilute the denatured sample to reduce the urea/guanidine concentration to a level compatible with the protease (e.g., <1 M urea for trypsin).

  • Add a protease, most commonly Trypsin, at a specific protein:protease ratio (e.g., 50:1 w/w).

  • Incubate overnight at 37°C.

• Sample Cleanup:

  • Desalt the peptide mixture using a C18 ZipTip or similar solid-phase extraction method.

• LC-MS/MS Analysis:

  • Inject the peptide digest onto a reverse-phase nanoLC system coupled to a high-resolution mass spectrometer.

  • Chromatography: Use a long gradient (e.g., 60-120 minutes) over a C18 column to achieve deep separation of the complex peptide mixture.

  • MS/MS Acquisition: Use a data-dependent acquisition (DDA) method. The instrument will perform a full MS scan, select the most intense peptide ions, and then fragment them to generate MS/MS spectra.[14]

• Data Analysis:

  • Use a proteomics search engine (e.g., MaxQuant, Proteome Discoverer, Mascot) to search the generated MS/MS data against the known sequence of the target protein.[12]

  • Crucially, specify the mass of the probe adduct (+155.12 Da) as a variable modification on potential nucleophilic residues (Cys, Lys, His).

  • The software will identify peptides whose mass and fragmentation pattern match the sequence plus the covalent modification.

Part 3: Comparative Analysis with Alternative Covalent Warheads

The choice of an electrophilic warhead is a critical decision in probe design and drug discovery.[15] Chloroethylpiperazine probes occupy a unique chemical space compared to more commonly used electrophiles.[16]

Warhead Class	Mechanism	Primary Target Residues	Reactivity Profile	Key Considerations
Nitrogen Mustards (e.g., Chloroethylpiperazine)	SN2 via Aziridinium Ion	Cys, His, Lys[5]	Moderate; reaction rate depends on cyclization.	Broader nucleophile scope; can be tuned by electronics.
Michael Acceptors (e.g., Acrylamides)	Michael Addition	Cys	Tunable; generally mild and selective for thiols.[3]	Highly popular in drug design; potential for glutathione reactivity.
Haloacetamides (e.g., Chloroacetamide)	SN2	Cys, His	Higher reactivity than acrylamides.[2]	Can be more promiscuous; potential for higher off-target effects.
Sulfonyl Fluorides	Sulfonyl Exchange	Ser, Lys, Tyr, His	Highly reactive; often targets ser in enzyme active sites.	Can be very potent but may lack selectivity.

Expertise & Experience: The key difference lies in reactivity and selectivity. Acrylamides are "soft" electrophiles that preferentially react with the "soft" nucleophile cysteine. Nitrogen mustards are "harder" electrophiles, enabling them to react with "harder" nucleophiles like the nitrogen atoms in lysine and histidine side chains.[4] This makes chloroethylpiperazine-derived probes a valuable tool when targeting proteins that lack an accessible cysteine but possess a reactive lysine or histidine. The kinetics of nitrogen mustard adduction are also distinct, often being slower than for highly reactive haloacetamides, which can sometimes be advantageous for achieving selectivity.[11][17]

Caption: Decision logic for selecting a covalent warhead based on target residue.

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• Johnson, D. S. (2024). Covalent Inhibitors: To Infinity and Beyond. Journal of Medicinal Chemistry. [Link]

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A Senior Application Scientist's Guide: Evaluating 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride as a Linker Moiety

Introduction: The Central Role of the Linker

In the landscape of modern therapeutics, from complex small molecules to targeted bioconjugates, the chemical linker is not merely a passive connector but a critical determinant of a drug's efficacy, stability, and safety profile.[1][2] The choice of linker dictates everything from the pharmacokinetic properties of an antibody-drug conjugate (ADC) to the spatial orientation of pharmacophores in a multi-part small molecule.[2][3]

This guide moves beyond a simple catalog of options to provide a deep, comparative analysis of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride , a versatile synthetic building block, benchmarked against the established classes of linkers used in drug development. We will dissect its core reactivity, contextualize its primary applications, and provide a framework for researchers to rationally select the appropriate linker strategy for their specific objectives. While this molecule is a valuable precursor in multi-step pharmaceutical syntheses, its reactive chloroethyl group provides a functional handle that allows us to evaluate its potential as a simple, stable linker fragment in the broader context of bioconjugation.[4][5]

Part 1: A Deep Dive into 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

Chemical Profile and Core Reactivity

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a piperazine derivative characterized by two key features: a reactive chloroethyl group and a stabilizing acetyl group.[4] The hydrochloride salt form enhances its aqueous solubility, a practical advantage in many reaction setups.[4]

The molecule's utility as a linker or intermediate hinges on the reactivity of the C-Cl bond. The reaction mechanism with nucleophiles (such as amines, thiols, or alkoxides) is nuanced.[5][6] The pathway is dictated by reaction conditions and the nature of the attacking nucleophile.

• Direct S_N2 Attack: Strong nucleophiles can directly attack the electrophilic carbon, displacing the chloride leaving group in a standard bimolecular substitution.[6]

• Intramolecular Cyclization (Aziridinium Ion Formation): A hallmark of β-chloroethylamines is their ability to cyclize intramolecularly.[6] The piperazine nitrogen attacks the carbon bearing the chlorine, forming a highly strained and exceptionally reactive three-membered aziridinium ion. This intermediate is then rapidly opened by a nucleophile. This pathway is often rate-limiting but ensures efficient reaction even with weaker nucleophiles.[6]

From a practical standpoint, this dual reactivity makes the chloroethyl group a robust electrophilic handle for covalently attaching the piperazine core to a molecule of interest.[5]

Caption: Dual reactivity pathways of the chloroethylpiperazine moiety.

Primary Application: A Key Intermediate in Aripiprazole Synthesis

While its structure suggests potential as a bioconjugation linker, the most prominent application of 1-Acetyl-4-(2-chloroethyl)piperazine and its parent compounds is as a key intermediate in the synthesis of pharmaceuticals. A classic example is the manufacturing of Aripiprazole, an atypical antipsychotic.[7][8][9] In this context, a piperazine-containing fragment is coupled with a quinolinone moiety via a butyl linker to form the final active pharmaceutical ingredient (API).[7][8] This underscores its role as a reliable building block for constructing complex molecular architectures where the piperazine ring is an integral part of the final pharmacophore.

Part 2: The Landscape of Modern Bioconjugation Linkers

To properly benchmark 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, we must first understand the broader landscape of linker technologies, which are typically classified by their functionality and stability.[10][11]

Caption: Classification of common linkers in bioconjugation.

Classification by Functionality

• Homobifunctional Linkers : These reagents possess two identical reactive groups and are used to link molecules with the same functional group, often in a one-step reaction.[12][13] While simple, this approach can lead to undesirable polymerization and lack of control.[11][13]

• Heterobifunctional Linkers : Possessing two different reactive groups, these linkers allow for controlled, sequential two-step conjugations.[14][15] This minimizes self-conjugation and is the preferred method for creating well-defined bioconjugates like ADCs.[10][11] Common examples include SMCC, which links amines and thiols.[15][16]

Classification by Stability (Primarily for ADCs)

• Non-Cleavable Linkers : These linkers form a highly stable connection between the antibody and the payload.[] Drug release only occurs after the entire ADC is internalized by the target cell and the antibody is degraded in the lysosome.[18][19] This strategy offers excellent plasma stability and a lower risk of off-target toxicity.[18][20]

• Cleavable Linkers : These are intelligently designed to break and release their payload upon encountering specific triggers within the tumor microenvironment or inside the cancer cell.[1][] This allows for more diverse mechanisms of action.

  • Enzyme-Cleavable : Often containing a peptide sequence (e.g., valine-citrulline) that is selectively cleaved by lysosomal proteases like Cathepsin B, which are overexpressed in many tumor cells.[18][21]

  • pH-Sensitive : Typically employ acid-labile groups like hydrazones, which hydrolyze in the acidic environment of endosomes (pH 5-6) and lysosomes (pH ~4.8).[19][21]

  • Redox-Sensitive : Utilize disulfide bonds, which are stable in the bloodstream but are readily reduced by the high concentration of intracellular glutathione, releasing the payload inside the cell.[19][22]

Part 3: Comparative Analysis and Benchmarking

Here, we benchmark the chloroethylpiperazine moiety against common linker functionalities. This analysis positions it as a simple, non-cleavable linker fragment.

Table 1: Comparison of Reactive Moieties

Feature	Chloroethyl (from target)	NHS Ester (e.g., DSS, SMCC)	Maleimide (e.g., SMCC, BMH)
Target Functional Group	Amines, Thiols, Hydroxyls	Primary Amines (e.g., Lysine)	Thiols / Sulfhydryls (e.g., Cysteine)
Typical Reaction pH	7.5 - 9.0	7.0 - 8.5	6.5 - 7.5
Resulting Bond	C-N, C-S, or C-O bond	Amide	Thioether
Bond Stability	Very High (Non-cleavable)	Very High (Non-cleavable)	Very High (Non-cleavable)
Key Consideration	Potential for aziridinium ion formation; can be less specific than other groups.[6]	Prone to hydrolysis in aqueous buffers, requiring careful reaction setup.[13]	Thiol-maleimide exchange can occur; requires absence of reducing agents like DTT.[11]

Table 2: Functional Comparison of Linker Strategies

Parameter	1-Acetyl-4-(2-chloroethyl)piperazine	Standard Non-Cleavable (e.g., SMCC)	Standard Cleavable (e.g., Val-Cit)
Release Mechanism	N/A (Forms a permanent bond)	Antibody degradation in lysosome[18]	Specific enzyme cleavage[18]
Plasma Stability	High (predicted)	High[18]	Generally high, but depends on linker design[23]
Bystander Effect	No	No	Yes (if payload is cell-permeable)[1][19]
Synthetic Complexity	Low (as a fragment)	Moderate	High
Primary Use Case	Small molecule synthesis; stable conjugation where release is not desired.[7][8]	ADCs where maximum stability and low off-target toxicity are critical.[18][19]	ADCs for heterogeneous tumors or when a bystander effect is desired.[1]

Discussion: The data clearly positions 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride as a precursor for a simple, stable, non-cleavable linker. Its strength lies in its straightforward reactivity and the robustness of the resulting covalent bond. This makes it highly suitable for applications where a permanent link is desired, such as in the synthesis of small molecule drugs.[7] However, it lacks the sophisticated, environment-triggered release mechanisms that are the hallmark of modern cleavable linkers used in ADCs.[1][22] A researcher would choose a Val-Cit linker, for instance, specifically to leverage enzymatic release inside a target cell, a functionality our subject molecule does not possess.

Part 4: Experimental Protocols

To provide a practical, field-proven perspective, we present a generalized protocol for using 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and a comparative protocol for a standard heterobifunctional linker.

Protocol 1: Alkylation of a Primary Amine with 1-Acetyl-4-(2-chloroethyl)piperazine HCl

This protocol describes the conjugation of the linker to a molecule containing a primary amine (Molecule-NH₂). The causality behind our choices is key: we use a non-nucleophilic base (DIEA) to neutralize the HCl salt and scavenge the acid produced during the reaction without competing as a nucleophile. A polar aprotic solvent (DMF) is chosen for its excellent solvating power for a wide range of reactants.

Caption: Experimental workflow for amine alkylation.

Methodology:

• Materials:

  • 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

  • Molecule-NH₂ (your substrate)

  • N,N-Diisopropylethylamine (DIEA)

  • Anhydrous Dimethylformamide (DMF)

  • Ethyl Acetate (EtOAc), Water, Brine

  • Silica gel for chromatography

• Procedure:

  • To a clean, dry flask under an inert atmosphere (e.g., Nitrogen), add Molecule-NH₂ (1.0 eq).

  • Add 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride (1.2 eq).

  • Dissolve the solids in anhydrous DMF.

  • Add DIEA (2.5 eq) dropwise to the stirred solution.

  • Heat the reaction mixture to 60-80 °C and stir for 4-24 hours.

  • Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of starting material and the formation of a new, more nonpolar product spot.

  • Once complete, cool the reaction to room temperature. Dilute with EtOAc and wash sequentially with water and brine to remove DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography.

  • Validation: Confirm the structure and purity of the final conjugate using ¹H NMR and Mass Spectrometry.

Protocol 2: Two-Step Protein Conjugation using SMCC (A Heterobifunctional Linker)

This protocol highlights the controlled nature of heterobifunctional linking, first activating the antibody's amines, removing excess linker, and then reacting with the thiol-containing payload. This prevents antibody polymerization.

Caption: Workflow for a controlled two-step bioconjugation.

Methodology:

• Materials:

  • Antibody in a suitable buffer (e.g., PBS, pH 7.4)

  • SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) in DMSO

  • Thiol-containing payload

  • Desalting column

• Procedure:

  • Step 1 (Activation): Add a 10-fold molar excess of SMCC stock solution to the antibody solution. Incubate for 1-2 hours at room temperature. The NHS-ester of SMCC reacts with primary amines on the antibody.

  • Validation: Immediately remove unreacted SMCC using a desalting column equilibrated with a thiol-free buffer (pH 6.5-7.5). This is critical to prevent quenching of the maleimide group.

  • Step 2 (Conjugation): Add a 3 to 5-fold molar excess of the thiol-containing payload to the purified, maleimide-activated antibody.

  • Incubate for 2-4 hours at room temperature or 4 °C overnight.

  • Validation: Purify the final Antibody-Drug Conjugate using a suitable chromatography method (e.g., SEC) to remove unreacted payload and assess for aggregation. Characterize the final product to determine the drug-to-antibody ratio (DAR).

Conclusion

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride is a potent and reliable synthetic intermediate, whose reactive chloroethyl group allows it to function as a simple, non-cleavable linker fragment. Its value is most pronounced in the construction of small molecule therapeutics where a stable piperazine core is a desired structural motif.

When benchmarked against the broader field of bioconjugation linkers, its limitations become apparent. It lacks the specificity of heterobifunctional reagents like SMCC and the environmentally-responsive drug release mechanisms of cleavable linkers. Therefore, for researchers in drug development, the choice is clear: for robust small molecule synthesis, chloroethylpiperazine derivatives are an excellent tool. For the precision engineering of next-generation bioconjugates like ADCs, a purpose-built, cleavable or non-cleavable heterobifunctional linker system remains the authoritative standard.

References

• G-Biosciences. (n.d.). Protein Cross-Linkers. Retrieved from [Link][10]

• Creative Biolabs. (n.d.). Heterobifunctional Crosslinkers. Retrieved from [Link][14]

• Creative Biolabs. (n.d.). Homobifunctional Crosslinkers. Retrieved from [Link][13]

• Autechaux, S. (2025, December 12). Aripiprazole Synthesis Process: A Detailed Guide. Retrieved from [Link][7]

• SigutLabs. (2025, April 22). What Makes a Good Linker for Antibody-Drug Conjugates?. Retrieved from [Link][22]

• PubMed. (2025, August 2). Linker Design for the Antibody Drug Conjugates: A Comprehensive Review. Retrieved from [Link][2]

• Google Patents. (n.d.). CN105712930A - Aripiprazole and aripiprazole intermediate synthesis method. Retrieved from [24]

• National Institutes of Health. (n.d.). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Retrieved from [Link][3]

• AxisPharm. (2024, September 30). An Introduction to Linkers in Antibody-Drug Conjugates (ADCs). Retrieved from [Link][21]

• MDPI. (n.d.). What Are ADC Linkers: Antibody–Drug Conjugates—A Tutorial Review. Retrieved from [Link][20]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride

As laboratory professionals dedicated to advancing scientific discovery, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of professional integrity and operational excellence. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a compound requiring meticulous handling due to its hazardous properties. The procedures outlined herein are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect our environment.

Hazard Profile and Core Safety Principles

1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and structurally similar chlorinated organic compounds are classified as hazardous materials. Understanding their specific risks is the foundation of safe handling and disposal. Safety Data Sheets (SDS) for analogous compounds indicate significant health hazards.

The primary guiding principle for the disposal of this compound is that it must never be disposed of as common refuse or discharged into the sanitary sewer system.[1][2] Due to its chemical nature, it is classified as hazardous waste and must be managed through a licensed waste disposal service.[3][4]

Table 1: GHS Hazard Classification Summary for Structurally Similar Compounds

Hazard Class	Category	Hazard Statement
Acute Oral Toxicity	Category 2 / 4	H300: Fatal if swallowed[4] / H302: Harmful if swallowed[5]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[4][6]
Serious Eye Damage	Category 1	H318: Causes serious eye damage[4]
Acute Dermal Toxicity	Category 4	H312: Harmful in contact with skin[5]
Acute Inhalation Toxicity	Category 4	H332: Harmful if inhaled[5]

| Germ Cell Mutagenicity | Category 2 | H341: Suspected of causing genetic defects[6] |

Note: Classifications are based on available data for 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride and the closely related compound 1-(2-Chloroethyl)piperidine hydrochloride. It is imperative to consult the specific SDS for the exact material in use.

Standard Operating Procedure for Disposal of Unused or Waste Product

This protocol outlines the standard procedure for collecting and disposing of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride waste generated during routine laboratory operations.

Step 1: Don Personal Protective Equipment (PPE) Before handling the chemical waste, ensure you are wearing appropriate PPE. The causality here is direct hazard avoidance; the compound is harmful upon contact, inhalation, or ingestion.[5]

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

• Skin Protection: Wear a lab coat and chemical-impermeable gloves (e.g., nitrile).[5]

• Respiratory Protection: Handle only in a well-ventilated area or under a chemical fume hood to avoid inhaling dust or aerosols.[7][8][9]

Step 2: Waste Segregation and Collection Proper segregation is critical to prevent dangerous chemical reactions.[10]

• Collect waste 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride in a dedicated hazardous waste container.[1]

• The container must be made of a compatible material (e.g., polyethylene) and be in good condition, free from leaks.[11]

• Do not mix this waste with other chemical waste streams, especially bases or strong oxidizing agents, which are incompatible.[8]

Step 3: Proper Labeling of Waste Containers Accurate labeling is a regulatory requirement and essential for safe handling by all personnel, including waste disposal technicians.[3]

• The label must clearly state "Hazardous Waste."

• Identify the full chemical name: "Waste 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride."

• List all associated hazards (e.g., "Toxic," "Corrosive").

• Indicate the date when waste was first added to the container.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA) Federal and local regulations govern the temporary storage of hazardous waste.[1]

• Store the sealed waste container in a designated SAA, which must be at or near the point of generation.[1]

• The SAA should be a secondary containment unit (e.g., a chemical-resistant tray) to contain any potential leaks.

• Ensure the container is kept tightly closed except when adding waste.[1]

Step 5: Arrange for Professional Disposal Laboratories must utilize their institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor for final disposal.[3][4][11]

• Follow your institution's specific procedures for requesting a hazardous waste pickup.

• Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in your SAA.[1]

• The final disposal method will be determined by the licensed facility, which typically involves high-temperature incineration for chlorinated organic compounds.[12]

Protocol for Decontamination and Spill Management

Accidents can happen, and a clear plan for managing contaminated materials and spills is crucial.

3.1. Decontamination of Empty Containers An empty container that held this hazardous chemical must be properly decontaminated before it can be disposed of as non-hazardous trash.[11]

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., water or an appropriate organic solvent) that can solubilize the compound.

• Collect Rinsate: All rinsate from this process is considered hazardous waste and must be collected in your designated 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride waste container.[11]

• Deface Label: After triple-rinsing, obliterate or remove the original chemical label to prevent confusion.[11]

• Dispose of Container: The decontaminated container can now be disposed of in the regular laboratory glass or plastic waste stream.

3.2. Small Spill Cleanup For small spills, follow these steps while wearing full PPE:

• Ensure Ventilation: Work under a fume hood or in a well-ventilated area.[9]

• Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent.

• Collect Material: Carefully sweep or scoop the absorbed material and place it into your labeled hazardous waste container.[9]

• Clean the Area: Wipe the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as hazardous waste.

• Report: Report the spill to your laboratory supervisor or EHS office, per your institution's policy. For large spills, evacuate the area and contact your EHS emergency response team immediately.[13][14]

Disposal Decision Workflow

The following diagram illustrates the logical steps for managing 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride waste from generation to final disposal.

Caption: Decision workflow for handling and disposal of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

References

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Navigating the Handling of 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride: A Guide to Essential Protective Measures

For researchers and drug development professionals, the synthesis and application of novel compounds are routine. However, the inherent risks associated with potent molecules demand a rigorous and informed approach to safety. This guide provides essential, immediate safety and logistical information for handling 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, a compound whose structural alerts warrant significant precautions. While a comprehensive Safety Data Sheet (SDS) for this specific molecule is not fully detailed in public literature, its classification as a piperazine derivative containing a chloroethyl moiety—a classic nitrogen mustard analogue—necessitates its treatment as a potential alkylating agent with cytotoxic and genotoxic properties.[1][2][3] Alkylating agents are known to exert their effects by covalently modifying cellular macromolecules like DNA, which can lead to cell death or mutagenesis.[2][4] Therefore, all handling procedures must be designed to minimize any potential for exposure.

Hazard Assessment and Engineering Controls: The First Line of Defense

Given the potential for high potency and toxicity, the primary strategy for personnel protection is the implementation of robust engineering controls to contain the material at its source.[5]

• Primary Engineering Control: All weighing and handling of solid 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, as well as the preparation of its solutions, must be conducted within a certified chemical fume hood or a containment ventilated enclosure (CVE). For operations with a high risk of aerosol generation, a glovebox or biological safety cabinet may be more appropriate.[6]

• Ventilation: The laboratory must be equipped with a ventilation system that provides sufficient air changes per hour, maintaining negative pressure to prevent the escape of contaminants.

• Designated Areas: All work with this compound should be restricted to a designated area. This area should be clearly marked with warning signs indicating the presence of a potent or hazardous substance.

Personal Protective Equipment (PPE): A Comprehensive Barrier

Where engineering controls are the first line of defense, a meticulously selected and correctly worn PPE ensemble is the critical final barrier between the researcher and the chemical. The following table outlines the minimum required PPE for handling 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978).[7]	The outer glove provides the primary barrier, while the inner glove offers protection during the doffing of the outer glove and other PPE. The long cuff of the gloves should be pulled over the cuff of the lab coat or gown.
Eye Protection	Chemical splash goggles or a full-face shield.	Protects against splashes and aerosols. A face shield offers broader protection and is recommended when handling larger quantities or during procedures with a high splash risk.
Body Protection	A disposable, solid-front, back-closing, cuffed gown. For significant handling, a polyethylene-coated gown is recommended.	Prevents contamination of personal clothing and skin. The back-closing design minimizes the risk of frontal contamination.
Respiratory Protection	A NIOSH-approved N95 respirator is the minimum requirement. For procedures with a high potential for aerosolization, a powered air-purifying respirator (PAPR) should be considered.[8]	Protects against the inhalation of fine particles or aerosols of the compound.
Foot Protection	Closed-toe shoes and disposable shoe covers.	Prevents contamination of personal footwear and the subsequent tracking of the contaminant outside the designated area.

Procedural Guidance: Step-by-Step Operational Plans

Adherence to standardized procedures is paramount to ensuring safety. The following workflows for donning and doffing PPE are designed to minimize the risk of cross-contamination.

Donning PPE Workflow

The following diagram illustrates the correct sequence for putting on PPE before handling 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride.

Caption: PPE Donning Sequence.

Doffing PPE Workflow

The removal of PPE is a critical step where cross-contamination can easily occur. The following sequence should be followed meticulously.

Caption: PPE Doffing Sequence.

Emergency Response and Decontamination

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Procedures

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Spill Management

• Small Spills (within a fume hood):

  • Ensure appropriate PPE is worn.

  • Contain the spill with absorbent pads.

  • Gently wipe up the spill, working from the outside in.

  • Place all contaminated materials into a designated cytotoxic waste container.

  • Decontaminate the area with a suitable agent (e.g., a solution of sodium hypochlorite followed by a rinse with 70% ethanol and then water).

• Large Spills (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • Restrict access to the area.

  • Contact the institution's environmental health and safety (EHS) department immediately.

  • Only personnel trained in hazardous spill response should perform the cleanup.

Disposal Plan: Managing Cytotoxic Waste

All materials contaminated with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride are considered cytotoxic waste and must be disposed of accordingly.[9][10]

• Waste Segregation: All contaminated items, including gloves, gowns, shoe covers, pipette tips, vials, and cleaning materials, must be placed in a designated, leak-proof, and puncture-resistant container.[11] This container must be clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste" with the appropriate hazard symbols.[9]

• Container Management: Waste containers should be sealed when three-quarters full to prevent overfilling and potential spills. The exterior of the container should be decontaminated before being removed from the designated handling area.

• Final Disposal: Sealed cytotoxic waste containers must be collected by a licensed hazardous waste disposal contractor for high-temperature incineration. Under no circumstances should this waste be disposed of in general laboratory trash or down the drain.[12]

By implementing these comprehensive safety and handling protocols, researchers can mitigate the risks associated with 1-Acetyl-4-(2-chloroethyl)piperazine hydrochloride, ensuring a safe laboratory environment for the pursuit of scientific advancement.

References

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